Iron methoxide

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Iron(II) and Iron(III) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comparative analysis of the synthetic methodologies for iron(II) methoxide (B1231860) (Fe(OCH₃)₂) and iron(III) methoxide (Fe(OCH₃)₃). Due to the limited availability of direct synthesis protocols for simple iron(II) methoxide, this document details the synthesis of representative iron(II) alkoxide complexes as viable alternatives. In contrast, several well-established methods for the preparation of iron(III) methoxide and its derivatives are presented. This guide includes detailed experimental protocols, comparative data tables, and logical workflow diagrams to assist researchers in the selection and implementation of appropriate synthetic strategies.

Synthesis of Iron(II) Methoxide and Related Alkoxide Complexes

The direct synthesis of pure, simple iron(II) methoxide is not extensively documented in readily available literature. However, the synthesis of various iron(II) alkoxide and aryloxide complexes has been reported, providing valuable insights into the preparation of Fe(II)-OR compounds. These complexes are often stabilized by additional ligands.

Synthesis of Sterically Varied Iron(II) Aryloxide Pyridine Complexes

A general method for synthesizing iron(II) aryloxide complexes involves the alcoholysis of a suitable iron(II) precursor, such as bis(mesityl)iron(II) ([Fe(Mes)₂]), in the presence of pyridine.[1]

Experimental Protocol:

• In a glovebox, dissolve bis(mesityl)iron(II) ([Fe(Mes)₂]) in pyridine.

• Add a stoichiometric amount of the desired phenol (B47542) (e.g., o-methoxyphenol, H-oMP) to the solution.

• Stir the reaction mixture at room temperature.

• The formation of the iron(II) aryloxide complex, for instance [Fe(oMP)₂(py)₃], occurs, often with a noticeable color change.

• Isolate the product by filtration or crystallization.

Quantitative Data for [Fe(oMP)₂(py)₃]: [1]

Parameter	Value
Yield	75.4%
Molecular Formula	C₂₉H₂₉FeN₃O₂
Molecular Weight	507.42 g/mol
Appearance	Not Specified in Abstract

Synthesis of an Iron(II) Alkoxide Complex with a Tris(thioether)borate Ligand

The synthesis of a monomeric iron(II) triphenylmethoxide complex stabilized by a tris(thioether)borate ligand, [PhTtᵗBu]Fe(OCPh₃), demonstrates an alternative approach using a salt metathesis reaction.[2][3]

Experimental Protocol:

• Prepare the sodium alkoxide (e.g., sodium triphenylmethoxide) by reacting the corresponding alcohol with sodium hydride.

• In a separate reaction vessel, prepare the iron(II) precursor, such as [PhTtᵗBu]FeCl.

• React the iron(II) precursor with the sodium alkoxide in an appropriate solvent.

• The product, [PhTtᵗBu]Fe(OCPh₃), is isolated, often as a highly air-sensitive solid.

• Crystallization can be achieved by slow evaporation from a suitable solvent like pentane.

Synthesis of Iron(III) Methoxide and Related Complexes

The synthesis of iron(III) methoxide is more straightforward and has been reported through various methods, including reactions involving ferric salts in methanol (B129727).

Synthesis of a Decanuclear Iron(III) Methoxide Complex: A "Molecular Ferric Wheel"

A well-documented synthesis involves the reaction of a basic iron chloroacetate (B1199739) with ferric nitrate (B79036) in methanol to form a decanuclear iron(III) complex, [Fe(OMe)₂(O₂CCH₂Cl)]₁₀.[4][5][6]

Experimental Protocol:

• Dissolve the monochloroacetate analogue of basic iron acetate, --INVALID-LINK--, and 3 equivalents of Fe(NO₃)₃·9H₂O in methanol.

• Allow the solution to stand, during which time it may change color from green-brown to yellow.

• Induce crystallization by diffusion of diethyl ether into the methanolic solution over several days.

• Both gold-brown crystals of the product and a yellow precipitate will form.

• Purify the crystalline product by separating it from the powder via decantation in 1,2-dichloroethane.

• Wash the crystals sequentially with methanol, water, acetone, and ether, followed by vacuum-drying.

Quantitative Data for [Fe(OMe)₂(O₂CCH₂Cl)]₁₀: [5]

Parameter	Value
Yield	15% (based on iron)
Molecular Formula	C₄₀H₈₀Cl₁₀Fe₁₀O₄₀
Elemental Analysis (Calculated)	C: 22.73%, H: 3.81%, Fe: 26.42%
Elemental Analysis (Found)	C: 22.67%, H: 3.82%, Fe: 26.14%

Synthesis of a Dodecanuclear Iron(III) Methoxide Complex

Another example of a polynuclear iron(III) methoxide complex, [{Fe(OMe)₂[O₂CC(OH)Ph₂]}₁₂], is synthesized from ferric nitrate and benzilic acid in methanol.[7]

Experimental Protocol:

• React iron(III) nitrate with benzilic acid (Ph₂C(OH)COOH) in a 1:2 molar ratio in methanol.

• Adjust the pH of the solution to approximately 4.0.

• The self-assembly process leads to the formation of the dodecanuclear iron(III) wheel.

• Isolate the product, which consists of a ring of twelve iron(III) atoms bridged by methoxy (B1213986) and carboxylate ligands.

Metathesis Reaction for the Synthesis of Iron(III) Alkoxides

A general approach for the synthesis of iron(III) alkoxides involves the metathesis reaction between an iron(III) halide and a sodium alkoxide. The synthesis of iron(III) ethoxide, which is analogous to the methoxide, has been described via this route.[8]

Experimental Protocol:

• React iron(III) chloride or bromide (FeX₃) with three equivalents of sodium methoxide (NaOMe) in a suitable solvent system, such as a toluene/methanol mixture.

• The reaction will likely produce a mixture of iron(III) methoxide and potentially oxo-methoxide species.

• The precipitation of sodium halide (NaX) drives the reaction.

• Isolate and purify the iron(III) methoxide product. Using iron(III) bromide may lead to purer samples.

Visualization of Synthetic Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the described synthetic procedures.

Caption: Synthesis of an Iron(II) Aryloxide Complex.

Caption: Synthesis of a Decanuclear Iron(III) Methoxide Complex.

Caption: General Metathesis Route to Iron(III) Methoxide.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Iron(II)-alkoxide and -aryloxide complexes of a tris(thioether)borate ligand: synthesis, molecular structures, and implications on the origin of instability of their iron(II)-catecholate counterpart. | Semantic Scholar [semanticscholar.org]
• 4. aminer.org [aminer.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Properties of Iron(III) Methoxide Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

While simple iron(III) methoxide (B1231860), Fe(OCH₃)₃, is not a commonly isolated or well-characterized compound, the iron(III)-methoxide moiety plays a crucial role in a variety of stable, well-defined coordination complexes. These complexes are of significant interest to researchers in bioinorganic chemistry and catalysis due to their relevance to the active sites of metalloenzymes and their capacity to mediate interesting chemical transformations. This technical guide provides a comprehensive overview of the chemical properties of two well-characterized iron(III) methoxide complexes: [PPh₄][Fe(III)(PS₃'')(OCH₃)] and --INVALID-LINK--₂. The synthesis, structure, reactivity, and spectroscopic and magnetic properties of these compounds will be discussed in detail.

Core Chemical Properties and Data

The chemical properties of iron(III) methoxide are largely dictated by the coordination environment of the iron center. The following sections detail the properties of two representative complexes.

[PPh₄][Fe(III)(PS₃'')(OCH₃)]: A Nucleophilic Iron(III) Methoxide

This complex features a five-coordinate iron(III) center supported by a tris(thiolato)phosphine ligand. The methoxide ligand in this complex exhibits significant nucleophilic character.

Synthesis of [PPh₄][Fe(III)(PS₃'')(OCH₃)] (Complex 1):

All manipulations were performed under a nitrogen atmosphere using standard Schlenk techniques or in a glovebox. A solution of [PPh₄][Fe(II)(PS₃'')(CH₃CN)] (0.100 g, 0.075 mmol) in 5 mL of CH₂Cl₂ was prepared. To this solution, 1.5 equivalents of I₂ in 2 mL of CH₂Cl₂ was added, resulting in a color change to dark brown. After stirring for 30 minutes, 3 equivalents of sodium methoxide (NaOMe) in 2 mL of methanol (B129727) (MeOH) was added, and the solution turned dark green. The solution was stirred for an additional 2 hours. The solvent was removed under vacuum, and the residue was washed with diethyl ether (Et₂O) to afford a dark green solid. The product was recrystallized from CH₂Cl₂/Et₂O. Yield: 0.085 g (85%).

Table 1: Selected Bond Lengths and Angles for [PPh₄][Fe(III)(PS₃'')(OCH₃)]

Parameter	Value
Bond Lengths (Å)
Fe-O1	1.865(2)
Fe-P1	2.301(1)
Fe-S1	2.298(1)
Fe-S2	2.305(1)
Fe-S3	2.295(1)
Bond Angles (deg)
O1-Fe-P1	178.5(1)
O1-Fe-S1	96.8(1)
O1-Fe-S2	95.9(1)
O1-Fe-S3	97.2(1)
S1-Fe-S2	119.5(1)
S1-Fe-S3	120.1(1)
S2-Fe-S3	119.8(1)

Table 2: Magnetic and Spectroscopic Data for [PPh₄][Fe(III)(PS₃'')(OCH₃)]

Property	Value
Magnetic Moment
µeff (300 K)	4.9 µB
UV-vis (CH₂Cl₂) λmax, nm (ε, M⁻¹cm⁻¹)	380 (sh), 480 (5500), 680 (3200)
EPR (X-band, 77 K)	g = 4.3, 3.8, 2.0

The iron(III)-methoxide moiety in this complex is a potent nucleophile. It reacts with electrophiles such as dichloromethane (B109758) (CH₂Cl₂) to quantitatively form the corresponding iron(III) chloride complex.[1]

Fe(III)(PY5)(OMe)₂: A Model for Lipoxygenase

This complex serves as a functional model for the active site of lipoxygenase enzymes, capable of activating C-H bonds.

Synthesis of --INVALID-LINK--₂ (Complex 2):

The ligand PY5 (2,6-bis(bis(2-pyridyl)methoxymethane)pyridine) was synthesized according to published procedures. A solution of PY5 (0.250 g, 0.50 mmol) in 10 mL of methanol (MeOH) was added to a solution of Fe(OTf)₂ (0.177 g, 0.50 mmol) in 5 mL of MeOH under an inert atmosphere. The resulting yellow solution was stirred for 10 minutes. The solution was then exposed to air, which caused a gradual color change to dark red over 30 minutes. The solvent was removed under reduced pressure to yield a red-brown solid. The solid was washed with diethyl ether (Et₂O) and dried in vacuo. Recrystallization was achieved by vapor diffusion of Et₂O into a concentrated acetonitrile (B52724) (CH₃CN) solution of the complex. Yield: 0.395 g (85%).

Table 3: Selected Bond Lengths and Angles for --INVALID-LINK--₂

Parameter	Value
Bond Lengths (Å)
Fe-O1	1.845(3)
Fe-N1	2.185(4)
Fe-N2	2.191(4)
Fe-N3	2.155(4)
Fe-N4	2.188(4)
Fe-N5 (axial)	2.098(4)
Bond Angles (deg)
O1-Fe-N5	177.8(2)
N1-Fe-N2	81.2(1)
N1-Fe-N3	162.4(1)
N3-Fe-N4	81.5(1)
N2-Fe-N4	162.6(1)

Table 4: Magnetic and Spectroscopic Data for --INVALID-LINK--₂

Property	Value
Magnetic Moment
µeff (298 K)	5.9 µB
UV-vis (CH₃CN) λmax, nm (ε, M⁻¹cm⁻¹)	340 (11000), 485 (3000)
EPR (X-band, 77 K)	g = 4.3

--INVALID-LINK--₂ is capable of activating C-H bonds in substrates with bond dissociation energies similar to those of the fatty acid substrates of lipoxygenase. The reaction proceeds via a hydrogen atom abstraction mechanism.

Visualizations

Caption: Synthesis workflow for [PPh₄][Fe(III)(PS₃'')(OCH₃)].

Caption: Synthesis workflow for --INVALID-LINK--₂.

Caption: Nucleophilic reactivity of [PPh₄][Fe(III)(PS₃'')(OCH₃)].[1]

Conclusion

The study of iron(III) methoxide complexes provides valuable insights into the fundamental principles of coordination chemistry and reactivity, with significant implications for our understanding of biological systems and the development of new catalytic processes. The two complexes detailed in this guide, [PPh₄][Fe(III)(PS₃'')(OCH₃)] and --INVALID-LINK--₂, showcase the diverse reactivity of the iron(III)-methoxide unit, from potent nucleophilicity to C-H bond activation. The detailed experimental protocols and comprehensive data presented herein serve as a valuable resource for researchers working in the fields of inorganic chemistry, bioinorganic chemistry, and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Molecular Structure of Iron(II) Methoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iron(II) methoxide (B1231860), with the empirical formula Fe(OCH₃)₂, is a fascinating yet structurally elusive inorganic polymer. Its study is pertinent to fields ranging from catalysis to materials science, where the precise nature of the iron(II) center is crucial for determining its chemical reactivity and physical properties. This guide provides a comprehensive overview of the current understanding of the molecular structure of iron(II) methoxide, drawing upon available spectroscopic data and theoretical considerations. Due to the amorphous and polymeric nature of the simple methoxide, a definitive single-crystal X-ray structure has remained elusive. Consequently, this document presents a proposed structure based on analogous compounds and spectroscopic evidence. Furthermore, this guide outlines detailed experimental protocols for the synthesis and characterization of this air- and moisture-sensitive compound, and summarizes key quantitative data in a tabular format to facilitate comparative analysis.

Molecular Structure and Bonding

Iron(II) methoxide is widely considered to exist as a coordination polymer with the formula [Fe(OCH₃)₂]n. This polymeric nature arises from the bridging methoxide ligands, which link adjacent iron(II) centers. In the absence of a definitive crystal structure for the simple, unsolvated Fe(OCH₃)₂, a plausible structure involves infinite chains of edge-sharing {FeO₄} tetrahedra or {FeO₆} octahedra. The coordination environment around the iron(II) center is likely completed by methoxide ligands, leading to a coordination number of at least four.

The bonding in iron(II) methoxide is primarily ionic in character, with a significant covalent contribution to the Fe-O bonds. The high-spin d⁶ electronic configuration of the Fe(II) ion in a weak-field environment, as provided by the methoxide ligands, results in a paramagnetic compound.

Proposed Polymeric Structure

Based on the structures of other iron(II) alkoxides and related polymeric metal alkoxides, a likely structural motif for iron(II) methoxide consists of infinite one-dimensional chains. In these chains, each iron(II) center is coordinated by four methoxide groups, with two of these bridging to neighboring iron atoms. This arrangement leads to a tetrahedral coordination geometry around each iron center.

Proposed Polymeric Structure of Iron(II) Methoxide

Quantitative Data

Due to the challenges in obtaining crystalline samples of pure iron(II) methoxide, detailed crystallographic data remains unavailable in the refereed literature. However, spectroscopic and magnetic studies of analogous high-spin iron(II) compounds provide a basis for estimating the key parameters for Fe(OCH₃)₂.

Property	Expected Value/Range	Method of Determination/Reference
Mössbauer Spectroscopy
Isomer Shift (δ) at RT	0.9 - 1.3 mm/s (relative to α-Fe)	Based on typical values for high-spin Fe(II) in an oxygen-rich coordination environment.[1]
Quadrupole Splitting (ΔE_Q)	2.0 - 3.5 mm/s	Characteristic of a distorted coordination geometry around the high-spin Fe(II) center.[1]
Magnetic Properties
Magnetic Susceptibility (χ)	Paramagnetic	Expected for a high-spin d⁶ configuration with unpaired electrons.[2]
Effective Magnetic Moment (µ_eff)	~4.9 - 5.5 µ_B	Calculated from the spin-only formula for four unpaired electrons.[2]
Vibrational Spectroscopy
Fe-O Stretching Frequency	400 - 600 cm⁻¹	Infrared and Raman Spectroscopy.
C-O Stretching Frequency	1000 - 1100 cm⁻¹	Infrared and Raman Spectroscopy.

Experimental Protocols

The synthesis and characterization of iron(II) methoxide require stringent anhydrous and anaerobic conditions due to its high sensitivity to air and moisture.

Synthesis of High-Purity Iron(II) Methoxide

This protocol is based on the reaction of an anhydrous iron(II) halide with a sodium methoxide solution.

Materials:

• Anhydrous Iron(II) Chloride (FeCl₂)

• Sodium metal (Na)

• Anhydrous Methanol (B129727) (MeOH)

• Anhydrous Diethyl Ether (Et₂O)

• Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of Sodium Methoxide: Under an inert atmosphere, carefully add small pieces of freshly cut sodium metal to an excess of anhydrous methanol in a Schlenk flask. The reaction is exothermic and produces hydrogen gas, which should be safely vented. The reaction is complete when all the sodium has dissolved.

• Reaction with Iron(II) Chloride: In a separate Schlenk flask, suspend anhydrous FeCl₂ in anhydrous diethyl ether.

• Precipitation: Slowly add the freshly prepared sodium methoxide solution to the FeCl₂ suspension with vigorous stirring. A green precipitate of iron(II) methoxide will form immediately.

• Isolation and Purification: After the addition is complete, continue stirring for several hours to ensure complete reaction. The precipitate is then isolated by filtration under inert atmosphere using a Schlenk filter cannula or a glovebox filtration setup. The solid is washed multiple times with anhydrous diethyl ether to remove any unreacted starting materials and byproducts (NaCl).

• Drying: The resulting green powder is dried under high vacuum to remove any residual solvent.

Synthesis Workflow for Iron(II) Methoxide

Characterization Methods

Mössbauer Spectroscopy:

• Sample Preparation: The air-sensitive sample must be loaded into a sample holder inside a glovebox and hermetically sealed.

• Data Acquisition: Spectra should be recorded at both room temperature and cryogenic temperatures (e.g., 77 K) to observe any temperature-dependent magnetic behavior. A ⁵⁷Co source in a rhodium matrix is typically used.

• Data Analysis: The spectra are fitted to Lorentzian line shapes to extract the isomer shift (δ) and quadrupole splitting (ΔE_Q).

Magnetic Susceptibility:

• Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer is used to measure the magnetic susceptibility as a function of temperature.

• Sample Preparation: The sample is loaded into a gelatin capsule or a similar sample holder under an inert atmosphere.

• Measurement: The measurement is typically performed over a temperature range of 2-300 K in a constant applied magnetic field.

• Data Analysis: The effective magnetic moment (µ_eff) is calculated from the temperature-dependent susceptibility data.

Infrared (IR) Spectroscopy:

• Sample Preparation: The sample is prepared as a mull (e.g., with Nujol) or in a KBr pellet inside a glovebox to prevent decomposition.

• Analysis: The spectrum is analyzed for characteristic Fe-O and C-O stretching vibrations.

Conclusion

While the definitive molecular structure of iron(II) methoxide remains to be elucidated by single-crystal X-ray diffraction, a polymeric model with bridging methoxide ligands provides a robust framework for understanding its properties. The expected spectroscopic and magnetic parameters, based on analogous high-spin iron(II) compounds, are consistent with this model. The synthesis and characterization of this compound are challenging due to its reactivity but can be achieved with rigorous anaerobic and anhydrous techniques. Further research, potentially employing advanced solid-state NMR or pair distribution function analysis, may provide deeper insights into the precise atomic arrangement in this important inorganic material.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]

Navigating the Solubility of Iron Methoxide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of iron methoxide (B1231860) in organic solvents. Due to the limited availability of direct quantitative data for iron methoxide, this guide incorporates data for the closely related iron(III) ethoxide and iron(III) isopropoxide to provide valuable estimations for researchers. Furthermore, a detailed experimental protocol for determining the solubility of air- and moisture-sensitive compounds like iron methoxide is presented, alongside visual workflows to elucidate key processes.

Understanding the Solubility of Iron Alkoxides

Iron methoxide, an organometallic compound with the formula Fe(OCH₃)₃, is known to be sensitive to air and moisture. Its solubility in organic solvents is a critical parameter for its application in various chemical syntheses, including as a catalyst and as a precursor for iron-based materials. The solubility of metal alkoxides is influenced by several factors, including the degree of oligomerization (the tendency of molecules to form larger clusters), the polarity of the solvent, and the nature of the alkyl group. Generally, metal alkoxides exhibit some solubility in their corresponding parent alcohols and are more soluble in polar aprotic solvents like tetrahydrofuran (B95107) (THF).

Quantitative Solubility Data (Proxy-Based)

Compound	Solvent	Temperature (°C)	Solubility ( g/100 mL)	Notes
Iron(III) Ethoxide	Ethanol	Not Specified	~20-22	Commercially available as a 20-22% solution.
Iron(III) Ethoxide	Hexane	Not Specified	Soluble	Qualitative description.[1]
Iron(III) Ethoxide	Benzene	Not Specified	Miscible	Qualitative description.[1]
Iron(III) Isopropoxide	Isopropanol (B130326)	Not Specified	~2.5	Commercially available as a 2.5% w/v solution.[2][3][4]

Disclaimer: The data presented above for iron(III) ethoxide and isopropoxide should be considered as an estimation of the solubility of iron methoxide. Actual solubility may vary depending on the specific batch, purity, and experimental conditions.

Experimental Protocol for Solubility Determination

The following is a detailed, generalized protocol for determining the solubility of iron methoxide in an organic solvent. This procedure is designed for air- and moisture-sensitive compounds and incorporates appropriate handling techniques.

I. Materials and Equipment

• Iron methoxide

• Anhydrous organic solvent of choice

• Schlenk flask or a vial with a septum-sealed cap

• Magnetic stirrer and stir bar

• Constant temperature bath

• Syringes and needles (oven-dried)

• Inert gas supply (e.g., Argon or Nitrogen) with a manifold

• Syringe filter (PTFE, 0.2 µm)

• Pre-weighed, dry collection vial

• Analytical balance

• Spectrophotometer or other suitable analytical instrument for quantification

II. Procedure

• Preparation of a Saturated Solution:

  • Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), add an excess amount of iron methoxide to a known volume of the anhydrous organic solvent in the Schlenk flask. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the flask and place it in a constant temperature bath set to the desired temperature.

  • Stir the suspension vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Filtration:

  • Once equilibrium is established, stop the stirring and allow the excess solid to settle.

  • Using a dry, inert gas-purged syringe and needle, carefully withdraw a known volume of the supernatant.

  • Attach a syringe filter to the syringe and filter the solution directly into a pre-weighed, dry collection vial to remove any suspended particles. This step should also be performed under an inert atmosphere to prevent hydrolysis.

• Quantification of Dissolved Solute:

  • Gravimetric Method:

    • Weigh the collection vial containing the filtered saturated solution to determine the mass of the solution.

    • Carefully evaporate the solvent under a stream of inert gas or under vacuum.

    • Once the solvent is completely removed, weigh the vial again to determine the mass of the dissolved iron methoxide.

    • Calculate the solubility in g/100 mL or other desired units.

  • Spectroscopic Method (if applicable):

    • If iron methoxide has a suitable chromophore, a spectroscopic method like UV-Vis spectrophotometry can be used.

    • Prepare a series of standard solutions of known concentrations of iron methoxide in the same solvent.

    • Measure the absorbance of the standard solutions to create a calibration curve.

    • Dilute the filtered saturated solution to a concentration that falls within the linear range of the calibration curve.

    • Measure the absorbance of the diluted sample and use the calibration curve to determine its concentration.

    • Calculate the original concentration of the saturated solution and express the solubility.

III. Safety Precautions

• Iron methoxide is air and moisture sensitive and may be flammable. Handle it strictly under an inert atmosphere.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Work in a well-ventilated fume hood.

Visualizing the Process

To further clarify the experimental workflow and the factors influencing solubility, the following diagrams are provided.

Caption: Experimental workflow for determining the solubility of iron methoxide.

Caption: Factors influencing the solubility of iron methoxide in organic solvents.

References

• 1. chemwhat.com [chemwhat.com]
• 2. americanelements.com [americanelements.com]
• 3. Iron(III) isopropoxide, 2.5% w/v in isopropanol 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 043024.AC [thermofisher.com]

An In-depth Technical Guide to the Hydrolysis of Iron(III) Methoxide in Aqueous Solutions

For: Researchers, Scientists, and Drug Development Professionals

Abstract: The hydrolysis of iron(III) alkoxides, such as iron(III) methoxide (B1231860), is a fundamental process in inorganic chemistry and materials science, primarily serving as the cornerstone of the sol-gel synthesis of iron oxides. This technical guide provides a comprehensive overview of the core principles governing the hydrolysis and subsequent condensation of iron(III) methoxide in aqueous environments. It details the reaction mechanisms, influencing factors, and relevant kinetic and thermodynamic data derived from studies of analogous iron(III) systems. Furthermore, this document outlines detailed experimental protocols for the synthesis of iron alkoxides and the characterization of their hydrolysis products, supplemented by structured data tables and process visualizations to facilitate understanding and application in research and development.

Introduction

Iron(III) alkoxides, with the general formula Fe(OR)₃, are organometallic compounds that serve as molecular precursors for the synthesis of iron-based materials. Iron(III) methoxide, Fe(OCH₃)₃, is the simplest of these precursors. Its reaction with water, known as hydrolysis, is a critical first step in the sol-gel process, which allows for the creation of highly pure and homogenous iron oxide nanoparticles, films, and aerogels at mild temperatures.

The significance of this process extends to various fields. In materials science, it enables the production of catalysts, pigments, and magnetic materials.[1] In drug development and biomedicine, iron oxide nanoparticles synthesized via sol-gel methods are utilized as MRI contrast agents, in magnetic hyperthermia applications, and for targeted drug delivery.[2]

Understanding the intricate mechanisms of iron methoxide hydrolysis is paramount for controlling the morphology, particle size, and crystalline phase of the final iron oxide product.[3] While direct literature on the aqueous hydrolysis of pure iron(III) methoxide is limited, the fundamental principles can be elucidated by examining the well-documented hydrolysis of other iron(III) precursors and related metal alkoxides.

Core Mechanisms: Hydrolysis and Condensation

The transformation of iron(III) methoxide into an iron oxide network is not a single reaction but a two-stage process involving hydrolysis and condensation.

Stage 1: Hydrolysis In this initial step, the methoxide groups (-OCH₃) are progressively replaced by hydroxyl groups (-OH) upon reaction with water. This is a nucleophilic substitution reaction where water is the nucleophile.

• Reaction: Fe(OCH₃)₃ + nH₂O ⇌ Fe(OCH₃)₃₋ₙ(OH)ₙ + nCH₃OH

This reaction can proceed stepwise, forming partially hydrolyzed intermediates. The extent and rate of hydrolysis are strongly influenced by the water-to-alkoxide molar ratio (h), pH, and temperature.

Stage 2: Condensation Following hydrolysis, the resulting hydroxylated iron species undergo condensation reactions to form oxo- (Fe-O-Fe) or hydroxo- (Fe-(OH)-Fe) bridges, releasing water or methanol (B129727) as a byproduct. This polymerization process leads to the formation of larger oligomeric and polymeric structures, eventually forming a "sol" (a colloidal suspension of solid particles in a liquid).

• Oxolation (Water-producing): ≡Fe-OH + HO-Fe≡ → ≡Fe-O-Fe≡ + H₂O

• Alcoxolation (Alcohol-producing): ≡Fe-OCH₃ + HO-Fe≡ → ≡Fe-O-Fe≡ + CH₃OH

These condensation reactions are responsible for building the inorganic iron oxide network. The continued polymerization and cross-linking of these structures lead to the formation of a gel, a three-dimensional solid network encapsulating the solvent phase.

Caption: Generalized pathway for the hydrolysis and condensation of iron(III) methoxide.

Quantitative Data

Precise kinetic and thermodynamic data for the hydrolysis of iron(III) methoxide are not extensively reported. However, valuable insights can be drawn from studies on the hydrolysis of aqueous iron(III) ions, which represent the behavior of the fully hydrolyzed species. The rate of polymerization is believed to be controlled by the kinetics of water exchange from these hydrolyzed complexes.[4]

Table 1: Kinetic Data for Fe(III) Hydrolysis and Precipitation

Parameter	Value	Conditions	Reference
Water Exchange Rate for [Fe(H₂O)₆]³⁺	167 s⁻¹	pH-dependent	[4]
Water Exchange Rate for [Fe(H₂O)₅(OH)]²⁺	4.5 x 10⁵ s⁻¹	pH-dependent	[4]
Apparent Rate Constant of 2-line Ferrihydrite Precipitation	0.078 ± 0.010 s⁻¹	Alkaline pH (>13)	[5]

| Reaction Order for Ferrihydrite Precipitation | First-order w.r.t [Fe(OH)₄]⁻ | Alkaline pH (>13) |[5] |

Table 2: Thermodynamic Data for Fe(III) Hydrolysis

Reaction	Constant	Value	Conditions	Reference
Fe³⁺ + H₂O ⇌ FeOH²⁺ + H⁺	logβ₁*	-2.71 ± 0.03	25°C, Seawater ionic strength	[6]
Fe³⁺ + 2H₂O ⇌ Fe(OH)₂⁺ + 2H⁺	logβ₂*	≤ -7	25°C, Ionic strength 0.7-3.0 M	[6]

| Enthalpy of first hydrolysis step (ΔH₁) | ΔH₁ | 10.2 kcal mol⁻¹ | Seawater ionic strength |[6] |

Note: These values are for the hydrolysis of the aquated Fe³⁺ ion and serve as an approximation for the behavior of hydrolyzed intermediates derived from iron methoxide.

Experimental Protocols

Synthesis of Iron(III) Alkoxide Precursor (Ethoxide as an Analogue)

Direct synthesis of pure, monomeric iron(III) methoxide is challenging. A common approach for iron alkoxides involves the metathesis of an iron halide with a sodium alkoxide. The synthesis of iron(III) ethoxide is presented here as a representative protocol.[7]

Materials:

• Anhydrous Iron(III) Bromide (FeBr₃)

• Anhydrous Ethanol (B145695) (EtOH)

• Sodium metal (Na)

• Anhydrous Toluene (B28343)

• Standard Schlenk line and inert atmosphere (N₂ or Ar) glassware

Procedure:

• Preparation of Sodium Ethoxide (NaOEt): Under an inert atmosphere, carefully add clean sodium metal in small portions to an excess of anhydrous ethanol at 0°C with stirring. Allow the reaction to proceed until all sodium has dissolved. The concentration can be determined by titration.

• Reaction: Prepare a suspension of anhydrous FeBr₃ in anhydrous toluene in a Schlenk flask.

• Cool the FeBr₃ suspension to 0°C and slowly add a stoichiometric amount (3 equivalents) of the prepared sodium ethoxide solution in ethanol dropwise with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Isolation: The precipitated sodium bromide (NaBr) is removed by centrifugation or filtration under an inert atmosphere.

• The solvent is removed from the supernatant under vacuum to yield the iron(III) ethoxide product, which may be a complex oxo-ethoxide cluster like Fe₅O(OEt)₁₃.[7] The product should be stored under strictly anhydrous and inert conditions.

Sol-Gel Synthesis of Iron Oxide Nanoparticles

This protocol describes a typical sol-gel synthesis using an iron precursor, which is analogous to the process that would be followed using iron methoxide.[8][9]

Materials:

• Iron(III) Nitrate (B79036) Nonahydrate (Fe(NO₃)₃·9H₂O) (as a readily available precursor)

• Ethanol (solvent)

• Deionized water (hydrolysis agent)

• Ammonium hydroxide (B78521) or other base (catalyst, optional for pH control)

Procedure:

• Precursor Solution: Dissolve a defined amount of Iron(III) Nitrate Nonahydrate in ethanol with vigorous stirring.

• Hydrolysis: In a separate vessel, prepare a solution of deionized water in ethanol. The molar ratio of water to iron is a critical parameter to control.

• Slowly add the water/ethanol solution to the iron nitrate solution under continuous stirring. The solution will gradually change color and viscosity as hydrolysis and condensation begin.

• Gelation: Continue stirring the solution. A gel will form over a period ranging from minutes to days, depending on the concentration, temperature, and pH. The gel point is reached when the solution no longer flows.

• Aging: The gel is typically aged for 24-48 hours in a sealed container. During aging, condensation reactions continue, strengthening the gel network.

• Drying: The solvent is removed from the gel. Supercritical drying is used to produce low-density aerogels, while simple oven drying (e.g., at 60-100°C) produces higher-density xerogels.

• Calcination: The dried gel is often heat-treated (calcined) at temperatures from 200°C to 1000°C to remove residual organics and induce crystallization into a specific iron oxide phase (e.g., maghemite γ-Fe₂O₃ or hematite (B75146) α-Fe₂O₃).[9][10]

Analytical Techniques for Monitoring and Characterization

A suite of analytical methods is required to monitor the hydrolysis process and characterize the final products.

Table 3: Analytical Methods and Their Applications

Technique	Purpose	Information Obtained
Fourier-Transform Infrared Spectroscopy (FTIR)	Monitor reaction progress; characterize product	Disappearance of Fe-OR bands, appearance of Fe-O-Fe and -OH bands.[10]
Dynamic Light Scattering (DLS)	Measure particle size in the sol stage	Hydrodynamic radius of forming nanoparticles.
X-ray Diffraction (XRD)	Determine crystalline structure and size	Identification of iron oxide phases (e.g., hematite, magnetite); crystallite size.[9]
Transmission Electron Microscopy (TEM)	Visualize particle morphology and size	Direct imaging of nanoparticle size, shape, and agglomeration.[11]
Mössbauer Spectroscopy	Probe the local environment of iron atoms	Oxidation state (Fe²⁺/Fe³⁺), magnetic properties, phase identification.[12]
Gas Chromatography (GC)	Quantify reaction byproducts	Measure the amount of methanol produced during hydrolysis.

| Potentiometric Titration | Monitor pH changes | Track proton consumption/release during hydrolysis and condensation. |

Caption: Typical experimental workflow for the synthesis and characterization of iron oxides.

Conclusion

The hydrolysis of iron(III) methoxide is a complex, multi-step process that is fundamental to the sol-gel synthesis of advanced iron oxide materials. While the direct study of this specific precursor is not widespread, a robust understanding can be built from the well-established principles of metal alkoxide chemistry and the extensive research on the hydrolysis of aqueous iron(III) salts. The key to controlling the final material properties lies in the precise manipulation of reaction parameters such as the water-to-alkoxide ratio, pH, temperature, and solvent choice. The experimental protocols and analytical techniques detailed in this guide provide a solid foundation for researchers and scientists to explore and harness this versatile chemical process for applications in materials science, catalysis, and medicine. Further research focusing on in-situ monitoring of iron methoxide hydrolysis could provide more precise kinetic data and a deeper mechanistic understanding.

References

• 1. Synthesis, characterization, applications, and challenges of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Resolving Early Stages of Homogeneous Iron(III) Oxyhydroxide Formation from Iron(III) Nitrate Solutions at pH 3 Using Time-Resolved SAXS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Speciation Controls the Kinetics of Iron Hydroxide Precipitation and Transformation at Alkaline pH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. Synthesis of Iron Oxide Nanoparticles by Sol–Gel Technique and Their Characterization | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Iron oxyhydroxide aerogels and xerogels by controlled hydrolysis of FeCl3·6H2O in organic solvents: stages of formation - RSC Advances (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Magnetic Properties of a Hexanuclear Iron(III) Methoxide Complex

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of a representative polynuclear iron(III) methoxide (B1231860) complex, specifically the hexanuclear cluster [Fe6(μ3-O)2(μ-OMe)6(L1)2Cl4]. This document details the synthesis, experimental methodologies for magnetic characterization, and a thorough analysis of the magnetic data, presented in a format amenable to researchers in chemistry, materials science, and drug development.

Introduction to Iron Methoxide Complexes and Their Magnetic Behavior

Iron complexes containing methoxide (-OCH3) ligands are a subject of significant interest due to their diverse structural chemistry and intriguing magnetic properties. The methoxide ligand, being a hard donor, readily bridges multiple iron centers, leading to the formation of polynuclear clusters. In these clusters, the bridging methoxide and oxo ligands mediate magnetic exchange interactions between the iron ions.

For high-spin iron(III) centers (d5, S = 5/2), these interactions are predominantly antiferromagnetic, meaning the electron spins on adjacent metal centers align in opposite directions. This leads to a lower overall magnetic moment for the complex than would be expected for non-interacting iron ions. The strength of this antiferromagnetic coupling is highly dependent on the geometry of the bridging ligands, particularly the Fe-O-Fe bond angles and Fe-Fe distances. Understanding these magneto-structural correlations is crucial for the rational design of magnetic materials with tailored properties.

This guide focuses on a specific hexanuclear iron(III) complex, [Fe6(L1)2(μ-OMe)6(μ4-O)2Cl4], as a case study to illustrate the key concepts and experimental techniques in this field.

Synthesis of the Hexanuclear Iron(III) Methoxide Complex

The synthesis of the title complex involves the reaction of a custom ligand with iron(III) chloride in a mixture of solvents including methanol (B129727). The methoxide ligands in the final complex are derived from the methanol solvent.

Synthesis Protocol for [Fe6(L1)2(μ-OMe)6(μ4-O)2Cl4][1]

Materials:

• N,N'-bis(n-butylcarbamoyl)pyridine-2,6-dicarboxamide (H2L1)

• Sodium hydride (NaH)

• Anhydrous iron(III) chloride (FeCl3)

• Tetrahydrofuran (THF), dry and degassed

• Methanol (MeOH), dry

• Pentane (B18724)

Procedure:

• To a solution of H2L1 (0.133 g, 0.37 mmol) in THF (5 mL), solid NaH (0.279 g, 1.16 mmol, previously washed with pentane under a nitrogen atmosphere) is added.

• The resulting cloudy suspension is stirred under a nitrogen atmosphere for 2 hours.

• A solution of FeCl3 (0.056 g, 0.35 mmol) in dry, degassed THF (5 mL) is then added, and the clear yellow solution is stirred under nitrogen for 10 minutes.

• A solution of FeCl3 (0.112 g, 0.69 mmol) in dry MeOH (5 mL) is added to the reaction mixture, which is then stirred in the air for 2 hours.

• Orange crystals of the product are obtained by cooling the reaction mixture to -23 °C for 8 weeks.

The following diagram illustrates the workflow for the synthesis of the hexanuclear iron(III) methoxide complex.

Synthesis workflow for the hexanuclear iron(III) complex.

Experimental Protocols for Magnetic Characterization

The magnetic properties of iron methoxide complexes are typically investigated using techniques that measure the magnetic susceptibility as a function of temperature and applied magnetic field.

Gouy Method for Magnetic Susceptibility Measurement

The Gouy method is a classical technique for determining the magnetic susceptibility of a solid sample. It relies on measuring the apparent change in mass of a sample when it is placed in an inhomogeneous magnetic field.[1]

Apparatus:

• Gouy balance (a sensitive analytical balance)

• Electromagnet with a power supply

• Gaussmeter for magnetic field calibration

• Gouy tube (a long, cylindrical sample tube)

Procedure:

• Calibration: The balance and magnetic field are calibrated using a standard substance with a known magnetic susceptibility, such as HgCo(SCN)4.

• Sample Preparation: The powdered crystalline sample of the iron methoxide complex is uniformly packed into the Gouy tube to a specific height.

• Measurement:

  • The sample tube is suspended from the balance so that one end is in the center of the magnetic field and the other end is in a region of negligible field strength.[1][2]

  • The apparent mass of the sample is measured with the magnetic field off (ma).[3]

  • The magnetic field is turned on to a calibrated strength, and the new apparent mass is recorded (mb).[3]

• Calculation: The gram magnetic susceptibility (χg) is calculated from the change in mass (Δm = mb - ma), the magnetic field strength (H), and the sample dimensions. The molar magnetic susceptibility (χM) is then obtained by multiplying χg by the molar mass of the complex.

The following diagram outlines the experimental workflow for the Gouy method.

Experimental workflow for the Gouy method.

SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is a highly sensitive instrument used to measure the magnetic moment of a sample as a function of temperature and applied magnetic field.

Procedure:

• A polycrystalline sample is loaded into a gelatin capsule, which is then placed inside a plastic straw.

• The sample is cooled to a low temperature (e.g., 2 K) in zero magnetic field (Zero-Field-Cooled, ZFC).

• A small DC magnetic field (e.g., 0.1 T) is applied, and the magnetic moment is measured as the temperature is increased.[4]

• The sample is then cooled back down in the presence of the same magnetic field (Field-Cooled, FC), and the magnetic moment is measured again as the temperature is lowered.

• Isothermal magnetization measurements can also be performed by varying the magnetic field at a constant temperature.

Magnetic Properties and Data Analysis

The magnetic susceptibility data collected for polynuclear iron(III) methoxide complexes are typically analyzed to understand the nature and strength of the magnetic exchange interactions.

Temperature Dependence of Magnetic Susceptibility

For an antiferromagnetically coupled system, the product of the molar magnetic susceptibility and temperature (χMT) decreases as the temperature is lowered from room temperature. This is because the thermal energy is no longer sufficient to overcome the antiferromagnetic coupling, and the spins on adjacent iron centers become progressively anti-aligned, leading to a decrease in the overall magnetic moment.

Table 1: Representative Temperature-Dependent Magnetic Data for a Dinuclear Iron(III) Complex with a Methoxide Bridge [3]

Temperature (K)	Effective Magnetic Moment per Fe(III) (μB)
298.4	7.44
~61	Maximum in χM
5	0.69

Note: This data is for a dinuclear complex, Fe2L(OCH3)Cl2, and serves as an illustrative example of the expected magnetic behavior.

The effective magnetic moment (μeff) per molecule can be calculated from the molar magnetic susceptibility using the following equation:

μeff = 2.828 * (χMT)1/2

For a system of non-interacting high-spin Fe(III) ions, the spin-only magnetic moment would be approximately 5.92 μB per iron ion. The observed decrease in the effective magnetic moment at lower temperatures is a hallmark of antiferromagnetic coupling.[3]

Antiferromagnetic Exchange Coupling

The magnetic exchange interactions in polynuclear complexes can be modeled using the Heisenberg-Dirac-van Vleck (HDVV) Hamiltonian:

H = -2ΣJijS i·S j

where Jij is the exchange coupling constant between spin centers i and j. A negative value of J indicates antiferromagnetic coupling. The magnitude of J reflects the strength of the interaction. For iron(III) complexes with methoxide bridges, the J values are typically in the range of -7 to -17 cm-1, indicating weak to moderate antiferromagnetic coupling.[3]

The following diagram illustrates the antiferromagnetic coupling between two Fe(III) centers bridged by methoxide ligands.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Structural Characterization, and Magnetic Properties of Two New Fe(III)Mn(III) 1D Bimetallic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A new hexanuclear Fe(iii) nanocluster: synthesis, structure, magnetic properties, and efficient activity as a precatalyst in water oxidation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Spectroscopic Characterization of Iron(III) Methoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic techniques utilized in the characterization of iron(III) methoxide (B1231860), a compound of significant interest due to its role in various chemical and biological processes. Given its propensity to form polynuclear clusters and undergo hydrolysis, a multi-faceted spectroscopic approach is essential for a thorough understanding of its structural and electronic properties. This document outlines the key spectroscopic methodologies, presents available data, and provides procedural insights for the analysis of this reactive species.

Synthesis of Iron(III) Methoxide Complexes

The preparation of iron(III) methoxide complexes for spectroscopic analysis often involves the reaction of an iron(III) salt with a methoxide source in a non-aqueous solvent to prevent hydrolysis.

Experimental Protocol: Synthesis of an Iron(III) Methoxide-Containing Complex

A common synthetic route involves the reaction of anhydrous iron(III) chloride with sodium methoxide in a dry, inert solvent like methanol (B129727) or a methanol/co-solvent mixture under an inert atmosphere (e.g., nitrogen or argon).

• Preparation of Sodium Methoxide: Sodium metal is cautiously added to anhydrous methanol in a flask equipped with a reflux condenser and a drying tube. The reaction is allowed to proceed until all the sodium has reacted.

• Reaction with Iron(III) Chloride: A solution of anhydrous iron(III) chloride in anhydrous methanol is prepared separately.

• Complex Formation: The sodium methoxide solution is slowly added to the iron(III) chloride solution with constant stirring. The reaction mixture may change color, and a precipitate of sodium chloride will form.

• Isolation: The precipitated sodium chloride is removed by filtration. The filtrate, containing the iron(III) methoxide complex, can be used for solution-phase spectroscopic studies, or the solvent can be removed under reduced pressure to yield a solid product.

It is crucial to note that the resulting product may be a mixture of monomeric, dimeric, or higher nuclearity species, and its composition can be highly dependent on the reaction conditions.

Spectroscopic Characterization Techniques

A combination of spectroscopic methods is necessary to fully characterize the electronic structure, coordination environment, and magnetic properties of iron(III) methoxide.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable tool for identifying the vibrational modes associated with the methoxide ligand and the iron-oxygen bond.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: Solid samples are typically prepared as KBr pellets or as a mull in Nujol. Solution-phase spectra can be obtained using an appropriate solvent and a liquid-cell accessory.

• Data Acquisition: The spectrum is recorded on a Fourier Transform Infrared (FT-IR) spectrometer, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: The spectrum is analyzed for characteristic absorption bands. The C-O stretching vibration of the methoxide group and the Fe-O stretching vibration are of particular interest.

A single C-O methoxide stretching band is often interpreted as indicative of equivalent, bridging methoxo groups in polynuclear structures.[1]

Table 1: Characteristic Infrared Frequencies for Iron(III) Methoxide Complexes

Vibrational Mode	Frequency Range (cm⁻¹)	Reference
C-O Stretch (Methoxide)	1038 - 1052	[1]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the iron(III) center and ligand-to-metal charge transfer (LMCT) bands. The hydrolysis of iron(III) species can be monitored by observing changes in the UV-Vis spectrum.[2][3][4]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of the iron(III) methoxide complex is prepared in a suitable, non-absorbing solvent.

• Data Acquisition: The absorption spectrum is recorded using a dual-beam UV-Vis spectrophotometer over a wavelength range of approximately 200-800 nm.

• Data Analysis: The wavelengths of maximum absorbance (λmax) and the corresponding molar absorptivities (ε) are determined. LMCT bands for iron(III) hydroxo complexes are typically observed below 400 nm.[2][3][4]

Table 2: UV-Vis Absorption Data for Related Iron(III) Complexes

Complex Type	λmax (nm)	Assignment	Reference
Iron(III) hydroxo complexes	< 400	Ligand-to-Metal Charge Transfer (LMCT)	[2][3][4]
Iron(III) chloride complexes	up to 360	Ligand-to-Metal Charge Transfer (LMCT)	[4]

Mössbauer Spectroscopy

57Fe Mössbauer spectroscopy is a powerful technique for determining the oxidation state, spin state, and coordination environment of the iron nucleus. The isomer shift (δ) and quadrupole splitting (ΔEQ) are key parameters obtained from the spectrum.

Experimental Protocol: 57Fe Mössbauer Spectroscopy

• Sample Preparation: A solid sample of the 57Fe-enriched (if necessary) iron(III) methoxide complex is placed in a sample holder.

• Data Acquisition: The spectrum is recorded at low temperatures (e.g., 80 K) using a Mössbauer spectrometer with a 57Co source.

• Data Analysis: The spectrum is fitted to Lorentzian line shapes to extract the isomer shift (δ) and quadrupole splitting (ΔEQ). High-spin iron(III) complexes typically exhibit small isomer shifts and quadrupole splittings.

Table 3: Representative Mössbauer Parameters for High-Spin Iron(III) Complexes

Parameter	Typical Value Range (mm/s) at 80 K
Isomer Shift (δ) relative to α-Fe	0.4 - 0.6
Quadrupole Splitting (ΔEQ)	0.0 - 0.9

Note: Specific data for pure iron(III) methoxide is scarce in the literature; these are typical values for high-spin Fe(III) in an oxygen-rich environment.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is used to study paramagnetic species, such as high-spin iron(III) (d⁵, S=5/2). The g-factor is a key parameter derived from the EPR spectrum, which provides information about the electronic environment of the iron center.

Experimental Protocol: EPR Spectroscopy

• Sample Preparation: A frozen solution or a powdered solid sample of the iron(III) methoxide complex is placed in a quartz EPR tube.

• Data Acquisition: The spectrum is recorded at low temperatures (e.g., 77 K) using an X-band or Q-band EPR spectrometer.

• Data Analysis: The g-values are determined from the positions of the resonance signals in the spectrum. For high-spin iron(III) in a rhombically distorted environment, signals around g ≈ 4.3 are characteristic. Signals around g = 2.0 can indicate clusters of Fe(III) ions with strong spin-spin interactions.[5]

Table 4: Typical EPR g-values for High-Spin Iron(III) Species

g-value	Interpretation	Reference
~ 4.3	Rhombically distorted tetrahedral or octahedral Fe(III)	[5]
~ 2.0	Clusters of Fe(III) ions with strong spin-spin interaction	[5]

Logical Workflow for Spectroscopic Characterization

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of an iron(III) methoxide complex.

Caption: Experimental workflow for the synthesis and spectroscopic characterization of iron(III) methoxide.

Conclusion

The spectroscopic characterization of iron(III) methoxide is a complex undertaking that requires a suite of analytical techniques. Infrared spectroscopy confirms the presence of the methoxide ligand, while UV-Visible spectroscopy probes the electronic transitions. Mössbauer and EPR spectroscopies provide detailed insights into the nuclear and electronic environments of the iron center, respectively. Due to the compound's reactivity, particularly its tendency towards hydrolysis and polynuclear cluster formation, the interpretation of spectroscopic data must be approached with care, and the results from different techniques should be correlated to build a comprehensive model of the species under investigation. This guide provides a foundational framework for researchers engaged in the study of this important iron(III) compound.

References

• 1. connectsci.au [connectsci.au]
• 2. iris.hi.is [iris.hi.is]
• 3. research-collection.ethz.ch [research-collection.ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. Speciation of Iron (III) Oxide Nanoparticles and Other Paramagnetic Intermediates during High-Temperature Oxidative Pyrolysis of 1-Methylnaphthalene - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Layered Iron Oxide Methoxide

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of layered iron oxide methoxide (B1231860), a material with a unique structure derived from the topochemical replacement of chloride ions in iron(III) oxychloride (FeOCl) with methoxide groups. This document details the experimental protocols, presents key quantitative data, and illustrates the synthesis pathway.

Introduction

Layered iron oxide methoxide, with the chemical composition FeO(OCH₃), is a crystalline compound characterized by a layered structure.[1] Its synthesis represents a fascinating example of topochemical modification, where the basic layered framework of a precursor is retained while surface functional groups are chemically altered. This approach allows for the engineering of materials with tailored interlayer spacing and chemical properties. The parent compound, FeOCl, possesses an orthorhombic layered structure that can be readily intercalated with various molecules. The subsequent replacement of chloride with methoxide groups leads to the formation of a new, directly bonded layered organic derivative.[1] Understanding the synthesis and properties of such materials is crucial for advancements in catalysis, material science, and potentially in drug delivery systems where layered structures can act as reservoirs.

Synthesis Methodology

The primary route for synthesizing layered iron oxide methoxide involves a multi-step process starting from the preparation of iron(III) oxychloride (FeOCl), followed by an intercalation step, and finally, the substitution reaction with methanol (B129727).[1]

Protocol 1: Synthesis of Iron(III) Oxychloride (FeOCl)

This protocol is based on the sealed-tube reaction of α-Fe₂O₃ and FeCl₃.[1]

• Reactant Preparation: Mix α-Fe₂O₃ and FeCl₃ in a molar ratio of 1:4/3.

• Sealing: Place the mixture in a Pyrex glass tube and seal it under vacuum.

• Heating: Heat the sealed tube at 370 °C for 48 hours.

• Product Recovery: After cooling, reddish-violet, thin, blade-like crystals of FeOCl are obtained.

• Purification: Wash the product with water to remove excess FeCl₃ and then dry.

Protocol 2: Synthesis of Intercalated FeOCl

This step involves the intercalation of an organic molecule, such as 4-aminopyridine (B3432731) (4-AP), into the FeOCl layers.[1]

• Reaction Setup: Place the synthesized FeOCl crystals in a Pyrex glass tube with a solution of 4-aminopyridine in a suitable solvent.

• Heating: Seal the tube and heat it at 110 °C for 6 days.

• Product: Black crystals of the intercalated compound, FeOCl(4-AP)₀.₂₅, are formed.

Protocol 3: Synthesis of Layered Iron Oxide Methoxide (FeO(OCH₃))

This final step describes the substitution of chloride ions with methoxide groups.[1]

• Reaction Setup: Immerse the intercalated FeOCl compound in methanol in a sealed Pyrex glass tube.

• Heating: Heat the sealed tube. The reaction duration is approximately 10 days at 80 °C or can be shortened to 6 days at 110 °C.

• Product Formation: The reaction yields brown crystals of FeO(OCH₃).

• Analysis: The final product can be analyzed for any remaining chlorine to ensure complete substitution.

Data Presentation

The following tables summarize the key quantitative data reported for layered iron oxide methoxide and its precursors.

Table 1: Crystallographic Data [1]

Compound	Interlayer Spacing (Å)	a-axis (Å)	c-axis (Å)
FeOCl	7.92	3.77	3.30
FeOCl(4-AP)₀.₂₅	13.3	-	-
FeO(OCH₃)	9.97	3.99	-

Table 2: Mössbauer Spectroscopy Data at Room Temperature [1]

Compound	Isomer Shift (mm/s, relative to Fe metal)	Quadrupole Splitting (mm/s)
FeOCl	0.38	0.82
FeO(OCH₃)	0.37	0.60

Note: The near-constant isomer shift indicates that the valence state of the iron atom remains as Fe³⁺ after the substitution of chloride with methoxide.[1]

Table 3: Infrared Spectroscopy Data [1]

Compound	Key Absorption Bands (cm⁻¹)	Assignment
FeO(OCH₃)	~1050	C-O stretching
No band observed	O-H stretching

Note: The presence of two C-O stretching bands suggests two different orientations of the methoxide group relative to the inorganic layer.[1]

Visualization of Synthesis and Structure

The following diagrams illustrate the experimental workflow for the synthesis of layered iron oxide methoxide and a proposed structural model.

Caption: Experimental workflow for the synthesis of layered iron oxide methoxide.

Caption: Proposed structural model of layered iron oxide methoxide.

Discussion

The synthesis of layered iron oxide methoxide is a prime example of a topochemical reaction where the layered structure of the precursor, FeOCl, is preserved. The Mössbauer data confirms that the iron remains in the +3 oxidation state throughout the transformation.[1] The change in the quadrupole splitting suggests an increase in the crystal field symmetry around the iron atom upon substitution of chloride with methoxide.[1]

The infrared spectrum is particularly informative, indicating the complete removal of hydroxyl groups and the presence of C-O bonds from the methoxide. The observation of two distinct C-O stretching vibrations implies that the methoxide groups adopt at least two different orientations within the interlayer space, one likely perpendicular to the inorganic layers and another slightly inclined.[1]

The increase in the interlayer spacing from 7.92 Å in FeOCl to 9.97 Å in FeO(OCH₃) is consistent with the replacement of smaller chloride ions with the bulkier methoxide groups.[1] This ability to modify the interlayer spacing and functionality opens up possibilities for designing novel materials for applications such as selective adsorption, catalysis, and as matrices for controlled release.

While the described method is effective, it is important to note that other synthetic strategies for metal alkoxides exist, such as metathesis reactions between metal halides and sodium alkoxides, and electrochemical methods.[2][3] These alternative routes could potentially offer milder reaction conditions or pathways to related layered iron alkoxide structures. Further research could explore these alternative syntheses for iron oxide methoxide and other alkoxide derivatives.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Transition metal alkoxide complex - Wikipedia [en.wikipedia.org]

The Thermal Decomposition of Iron(III) Methoxide for the Synthesis of Iron Oxide Nanoparticles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of iron oxide nanoparticles is of paramount importance for a myriad of applications, particularly in the biomedical field for drug delivery, magnetic resonance imaging (MRI), and hyperthermia cancer therapy. Among the various synthetic routes, the thermal decomposition of organometallic precursors, such as iron alkoxides, offers a robust method for producing crystalline, size-controlled nanoparticles. This technical guide provides an in-depth exploration of the thermal decomposition of iron(III) methoxide (B1231860) (Fe(OCH)3) as a precursor for iron oxide nanoparticles. While specific literature on the thermal decomposition of iron(III) methoxide is scarce, this guide consolidates information from related iron alkoxide systems to present a comprehensive overview of the synthesis, decomposition mechanism, and characterization of the resulting iron oxide materials. Detailed experimental protocols, quantitative data from analogous systems, and visual representations of the process are provided to aid researchers in this field.

Introduction

Iron oxide nanoparticles, particularly magnetite (Fe3O4) and maghemite (γ-Fe2O3), have garnered significant attention due to their unique superparamagnetic properties, biocompatibility, and ease of functionalization. The thermal decomposition of iron-organic precursors in high-boiling point organic solvents is a widely utilized bottom-up approach that allows for precise control over nanoparticle size, shape, and crystallinity. This method typically involves the decomposition of an iron precursor, such as an iron carboxylate or an iron alkoxide, at elevated temperatures, leading to the nucleation and growth of iron oxide nanocrystals.

Iron(III) methoxide, as a simple iron alkoxide, represents a potentially valuable precursor due to its high iron content and the clean decomposition byproducts it is expected to generate. This guide will delve into the theoretical and practical aspects of using iron(III) methoxide for the synthesis of iron oxide nanoparticles.

Synthesis of Iron(III) Methoxide

A common method for the synthesis of metal alkoxides is the reaction of a metal halide with a sodium alkoxide. For iron(III) methoxide, this can be achieved through the reaction of anhydrous iron(III) chloride with sodium methoxide in a non-aqueous solvent.

Experimental Protocol: Synthesis of Iron(III) Methoxide

Materials:

• Anhydrous Iron(III) chloride (FeCl3)

• Sodium methoxide (NaOCH3)

• Anhydrous methanol (B129727) (CH3OH)

• Anhydrous toluene (B28343)

• Schlenk line and glassware

• Magnetic stirrer and heating mantle

• Inert gas (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve a specific molar equivalent of anhydrous iron(III) chloride in anhydrous toluene in a Schlenk flask.

• In a separate Schlenk flask, prepare a solution of three molar equivalents of sodium methoxide in anhydrous methanol.

• Slowly add the sodium methoxide solution to the iron(III) chloride solution at room temperature with vigorous stirring.

• The reaction is typically accompanied by the precipitation of sodium chloride (NaCl).

• After the addition is complete, continue stirring the reaction mixture at room temperature for several hours to ensure complete reaction.

• The precipitated NaCl is removed by filtration or centrifugation under an inert atmosphere.

• The solvent is removed from the filtrate under vacuum to yield the iron(III) methoxide product. The product should be stored under an inert atmosphere due to its sensitivity to moisture.

Thermal Decomposition of Iron(III) Methoxide to Iron Oxide

The thermal decomposition of iron(III) methoxide in a high-boiling point solvent containing surfactants is the core of the nanoparticle synthesis. The temperature and time of the reaction, as well as the nature of the solvent and surfactants, are critical parameters that control the final properties of the iron oxide nanoparticles.

Proposed Reaction Mechanism

The thermal decomposition of iron(III) methoxide is expected to proceed through a series of hydrolysis and condensation reactions, ultimately leading to the formation of iron oxide. The methoxide ligands are thermally cleaved, and in the presence of trace amounts of water (either residual or intentionally added), hydrolysis can occur to form iron hydroxide (B78521) intermediates. These intermediates then undergo condensation to form iron-oxo bridges, which grow into the crystalline iron oxide lattice. The overall reaction can be simplified as:

2 Fe(OCH3)3 + 3 H2O → Fe2O3 + 6 CH3OH

In the absence of sufficient water, the decomposition may proceed through ether elimination:

2 Fe(OCH3)3 → Fe2O3 + 3 CH3OCH3

The specific phase of iron oxide formed (e.g., magnetite or maghemite) is highly dependent on the reaction conditions, including the presence of oxidizing or reducing species and the reaction temperature.

Experimental Protocol: Thermal Decomposition

Materials:

• Iron(III) methoxide

• High-boiling point solvent (e.g., 1-octadecene, dioctyl ether)

• Surfactants (e.g., oleic acid, oleylamine)

• Three-neck flask, condenser, thermocouple, and heating mantle

• Inert gas (Argon or Nitrogen)

• Ethanol (B145695) and acetone (B3395972) for washing

Procedure:

• In a three-neck flask, combine the desired amount of iron(III) methoxide with the high-boiling point solvent and surfactants.

• Flush the system with an inert gas and maintain a gentle flow throughout the reaction.

• Heat the mixture to a specific decomposition temperature (typically in the range of 250-350 °C) with vigorous stirring. The exact temperature will need to be determined experimentally for iron(III) methoxide, but data from other iron alkoxides can provide a starting point.

• Maintain the reaction at the decomposition temperature for a set period (e.g., 30-120 minutes) to allow for nanoparticle growth.

• After the desired reaction time, cool the mixture to room temperature.

• Add an excess of a polar solvent like ethanol to precipitate the nanoparticles.

• Separate the nanoparticles by centrifugation.

• Wash the nanoparticles multiple times with a mixture of ethanol and acetone to remove residual solvent and surfactants.

• Dry the resulting iron oxide nanoparticles under vacuum.

Quantitative Data

Due to the limited availability of specific data for the thermal decomposition of iron(III) methoxide, the following table presents representative data from the thermal decomposition of other iron precursors to provide a comparative overview of typical experimental parameters and outcomes.

Precursor	Decomposition Temp. (°C)	Solvent	Surfactant(s)	Particle Size (nm)	Resulting Phase	Reference
Iron(III) acetylacetonate	265	Phenyl ether	Oleic acid, Oleylamine	6 - 12	Fe3O4	[Sun et al., 2004]
Iron oleate	320	1-octadecene	Oleic acid	5 - 20	Fe3O4	[Park et al., 2004]
Iron pentacarbonyl	300	Octyl ether	Oleic acid	4 - 16	γ-Fe2O3	[Hyeon et al., 2001]

This table provides illustrative data from well-documented systems and should be used as a guideline for designing experiments with iron(III) methoxide.

Visualization of Experimental Workflow

The following diagrams illustrate the key stages in the synthesis of iron oxide nanoparticles from iron(III) methoxide.

Fig. 1: Synthesis of Iron(III) Methoxide.

Fig. 2: Thermal Decomposition Workflow.

Characterization of Iron Oxide Nanoparticles

A comprehensive characterization of the synthesized iron oxide nanoparticles is crucial to understand their physical and chemical properties.

• X-ray Diffraction (XRD): To determine the crystalline phase (e.g., magnetite, maghemite, hematite) and average crystallite size.

• Transmission Electron Microscopy (TEM): To visualize the size, shape, and morphology of the nanoparticles.

• Vibrating Sample Magnetometry (VSM): To measure the magnetic properties, such as saturation magnetization and coercivity.

• Thermogravimetric Analysis (TGA): To study the thermal stability of the nanoparticles and quantify the amount of surface-bound surfactants.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups of the surfactants on the nanoparticle surface.

Conclusion

The thermal decomposition of iron(III) methoxide presents a promising, yet underexplored, avenue for the synthesis of high-quality iron oxide nanoparticles. This guide provides a foundational framework for researchers to pursue this synthetic route. By leveraging the general principles of thermal decomposition of iron alkoxides and systematically optimizing the reaction parameters, it is anticipated that iron(III) methoxide can be established as a viable precursor for producing iron oxide nanoparticles with tailored properties for advanced biomedical applications. Further research is warranted to elucidate the specific decomposition kinetics and mechanism of iron(III) methoxide to enable more precise control over the nanoparticle synthesis process.

Distinguishing Iron(II) and Iron(III) Methoxide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key analytical techniques used to differentiate between iron(II) methoxide (B1231860) (Fe(OCH₃)₂) and iron(III) methoxide (Fe(OCH₃)₃). A thorough understanding of the distinct physicochemical properties of these two oxidation states is crucial for their application in research and pharmaceutical development, where iron's redox activity can play a pivotal role. This document outlines detailed experimental protocols and presents comparative data to facilitate unambiguous characterization.

Core Physicochemical Differences

The primary distinction between iron(II) and iron(III) methoxide lies in the oxidation state of the central iron atom. Iron(II) contains Fe²⁺, a d⁶ high-spin ion in a weak-field ligand environment like methoxide. Iron(III) contains Fe³⁺, a d⁵ high-spin ion. This difference in electron configuration gives rise to distinct magnetic, spectroscopic, and electrochemical properties.

Analytical Techniques for Differentiation

A suite of analytical methods can be employed to reliably distinguish between Fe(OCH₃)₂ and Fe(OCH₃)₃. The following sections detail the principles, expected results, and experimental protocols for the most effective techniques.

Mössbauer Spectroscopy

Principle: ⁵⁷Fe Mössbauer spectroscopy is a highly sensitive technique for probing the local electronic environment of iron nuclei. The key parameters, isomer shift (δ) and quadrupole splitting (ΔE_Q), are characteristic of the oxidation state and spin state of the iron atom.

Expected Results:

• Iron(II) Methoxide (High-Spin Fe²⁺): High-spin ferrous compounds typically exhibit a large isomer shift and a significant quadrupole splitting. The d⁶ electron configuration in a non-cubic environment leads to an electric field gradient, resulting in a distinct doublet in the Mössbauer spectrum.[1]

• Iron(III) Methoxide (High-Spin Fe³⁺): High-spin ferric compounds have a smaller isomer shift compared to their ferrous counterparts. The d⁵ configuration is spherically symmetric (one electron in each d-orbital), which in a perfectly symmetrical coordination environment would result in zero quadrupole splitting. However, distortions from ideal symmetry will induce a small quadrupole splitting.[2][3]

Data Presentation:

Compound	Oxidation State	Spin State	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (ΔE_Q) (mm/s)
Iron(II) Methoxide	Fe²⁺	High-Spin (S=2)	~0.9 - 1.3	> 2.0
Iron(III) Methoxide	Fe³⁺	High-Spin (S=5/2)	~0.2 - 0.5	< 1.0

Note: These are typical ranges for high-spin iron alkoxides and related oxygen-ligated complexes. Actual values may vary depending on the specific coordination environment and sample conditions.[1][2][4]

Experimental Protocol: A Mössbauer spectrometer operating in transmission mode with a constant acceleration waveform is used. The sample, containing natural abundance or ⁵⁷Fe-enriched iron methoxide, is cooled to a low temperature (e.g., 80 K) in a cryostat to increase the recoil-free fraction. A ⁵⁷Co source in a rhodium matrix provides the gamma rays. The velocity scale is calibrated using a standard α-iron foil at room temperature. The resulting spectrum is fitted with appropriate Lorentzian line shapes to extract the isomer shift and quadrupole splitting parameters.[3]

Experimental Workflow for Mössbauer Spectroscopy

Mössbauer spectroscopy experimental workflow.

Magnetic Susceptibility

Principle: The magnetic moment of a compound is determined by the number of unpaired electrons. Magnetic susceptibility measurements can therefore be used to determine the spin state of the iron center.

Expected Results:

• Iron(II) Methoxide (High-Spin Fe²⁺): With four unpaired electrons, the theoretical spin-only magnetic moment (μ_so) is 4.90 μ_B.[5][6] Experimental values for high-spin Fe(II) complexes are typically in the range of 5.1-5.7 μ_B due to orbital contributions.[7]

• Iron(III) Methoxide (High-Spin Fe³⁺): With five unpaired electrons, the theoretical spin-only magnetic moment is 5.92 μ_B.[7][8] Experimental values are generally very close to this value as the orbital angular momentum contribution is negligible for the spherically symmetric d⁵ configuration.[9]

Data Presentation:

Compound	Oxidation State	Unpaired Electrons (n)	Theoretical μ_so (μ_B)	Expected Experimental μ_eff (μ_B)
Iron(II) Methoxide	Fe²⁺	4	4.90	5.1 - 5.7
Iron(III) Methoxide	Fe³⁺	5	5.92	~5.9

Experimental Protocol: The magnetic susceptibility of a powdered sample of the iron methoxide is measured over a range of temperatures (e.g., 2-300 K) using a Superconducting Quantum Interference Device (SQUID) magnetometer. The sample is weighed and placed in a gelatin capsule or other suitable sample holder. The measurements are corrected for the diamagnetic contribution of the sample holder and the core diamagnetism of the compound (estimated using Pascal's constants). The effective magnetic moment (μ_eff) is calculated from the molar magnetic susceptibility (χ_M) using the equation: μ_eff = 2.828(χ_M * T)¹/².

Logical Relationship for Magnetic Moment

Relationship between oxidation state and magnetic moment.

UV-Visible Spectroscopy

Principle: The absorption of ultraviolet and visible light by iron complexes is due to electronic transitions. For high-spin d⁶ and d⁵ complexes, d-d transitions are spin-forbidden and therefore weak. The spectra are often dominated by higher intensity ligand-to-metal charge transfer (LMCT) bands. The energy of these transitions is sensitive to the oxidation state of the iron.

Expected Results:

• Iron(II) Methoxide: Solutions of simple iron(II) salts are often colorless or pale green, with weak d-d transitions in the visible or near-IR region.[10] The LMCT bands for Fe(II) complexes with oxygen-donor ligands typically occur at higher energies (in the UV region) compared to Fe(III) complexes.

• Iron(III) Methoxide: Iron(III) complexes with oxygen-donor ligands are often yellow, orange, or brown due to LMCT bands that extend into the visible region.[11][12] These transitions are generally more intense than the d-d transitions.

Data Presentation:

Compound	Oxidation State	Expected λ_max	Appearance
Iron(II) Methoxide	Fe²⁺	Weak d-d bands in Vis/NIR, LMCT in UV	Pale colored solution/suspension
Iron(III) Methoxide	Fe³⁺	Strong LMCT bands in UV-Vis (~300-400 nm)	Yellow to brown solution/suspension

Note: The exact λ_max values are highly dependent on the solvent and the specific geometry of the complex.[11][13]

Experimental Protocol: UV-Vis absorption spectra are recorded using a dual-beam spectrophotometer. The iron methoxide is dissolved or suspended in a suitable dry, deoxygenated solvent (e.g., methanol (B129727), THF) in a quartz cuvette with a defined path length (e.g., 1 cm). A reference cuvette containing the pure solvent is used to obtain a baseline. Spectra are typically recorded over a range of 200-800 nm.[14]

Cyclic Voltammetry

Principle: Cyclic voltammetry is an electrochemical technique that probes the redox behavior of a species in solution. The potential at which oxidation and reduction occurs is characteristic of the compound and its stability in different oxidation states.

Expected Results: A cyclic voltammogram of a solution containing either iron(II) or iron(III) methoxide will show a redox couple corresponding to the Fe²⁺/Fe³⁺ interconversion.

• Starting with Iron(II) Methoxide: An anodic wave (oxidation) corresponding to Fe²⁺ → Fe³⁺ will be observed on the forward scan, followed by a cathodic wave (reduction) for Fe³⁺ → Fe²⁺ on the reverse scan.

• Starting with Iron(III) Methoxide: A cathodic wave (reduction) will be observed first, followed by an anodic wave (oxidation) on the reverse scan.

The formal potential (E°') of the Fe²⁺/Fe³⁺ couple for methoxide complexes is expected to be relatively low compared to the aqueous [Fe(H₂O)₆]²⁺/[Fe(H₂O)₆]³⁺ couple, as the negatively charged methoxide ligands stabilize the higher +3 oxidation state. The exact potential will be solvent-dependent.

Data Presentation:

Redox Couple	Expected Formal Potential (E°' vs. Fc/Fc⁺)
Fe(OCH₃)₂ / Fe(OCH₃)₃	Negative to slightly positive

Note: This is an estimation. The actual potential will depend on the solvent, supporting electrolyte, and electrode material.[15][16]

Experimental Protocol: Cyclic voltammetry is performed using a three-electrode setup consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a silver wire pseudoreference), and a counter electrode (e.g., platinum wire). The iron methoxide is dissolved in a dry, deoxygenated solvent containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate). The solution is purged with an inert gas (e.g., argon or nitrogen) prior to and during the experiment. The potential is swept over a suitable range, and the resulting current is recorded. The ferrocene/ferrocenium (Fc/Fc⁺) couple is often used as an internal standard for referencing the potential.[17]

Experimental Workflow for Cyclic Voltammetry

Cyclic voltammetry experimental workflow.

Synthesis Protocols

Caution: Iron methoxides are sensitive to air and moisture and should be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

Synthesis of Iron(II) Methoxide

A common method for the synthesis of iron(II) ethoxide, which can be adapted for the methoxide, involves the reaction of anhydrous iron(II) chloride with sodium methoxide.[18]

Reaction: FeCl₂(s) + 2 NaOCH₃(s) → Fe(OCH₃)₂(s) + 2 NaCl(s)

Protocol:

• Under an inert atmosphere, anhydrous iron(II) chloride (1.0 eq) is suspended in dry, deoxygenated methanol.

• A solution of sodium methoxide (2.0 eq) in dry methanol is added dropwise to the stirred suspension at room temperature.

• The reaction mixture is stirred for several hours (e.g., 12 hours) at room temperature.

• The resulting precipitate (a mixture of Fe(OCH₃)₂ and NaCl) is collected by filtration or centrifugation.

• The solid is washed with dry methanol to remove any unreacted starting materials and then with a non-coordinating solvent like pentane (B18724) to facilitate drying.

• The product, a fine powder, is dried under vacuum.

Synthesis of Iron(III) Methoxide

Iron(III) methoxide can be prepared by the reaction of anhydrous iron(III) chloride with an excess of sodium methoxide.

Reaction: FeCl₃(s) + 3 NaOCH₃(s) → Fe(OCH₃)₃(s) + 3 NaCl(s)

Protocol:

• Under an inert atmosphere, anhydrous iron(III) chloride (1.0 eq) is suspended in dry, deoxygenated methanol.[19]

• A solution of sodium methoxide (3.0 eq) in dry methanol is added slowly to the stirred suspension, which may be cooled in an ice bath to control the exothermic reaction.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The resulting brown precipitate is isolated by filtration or centrifugation.

• The solid is washed with dry methanol to remove sodium chloride and any excess sodium methoxide.

• The product is dried under vacuum to yield a fine brown powder.

Conclusion

The differentiation between iron(II) and iron(III) methoxide is readily achievable through a combination of analytical techniques. Mössbauer spectroscopy and magnetic susceptibility measurements provide the most definitive characterization based on the distinct electronic structures of the Fe²⁺ and Fe³⁺ ions. UV-Visible spectroscopy offers a rapid, qualitative assessment based on the color and absorption spectra, while cyclic voltammetry confirms the redox relationship between the two species. Careful execution of the synthesis and analytical procedures under inert conditions is paramount for obtaining reliable and unambiguous results. This guide provides the necessary framework for researchers to confidently distinguish and characterize these important iron compounds.

References

• 1. 57Fe Mössbauer Spectroscopy as a Tool for Study of Spin States and Magnetic Interactions in Inorganic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mössbauer characterization of an unusual high-spin side-on peroxo-Fe3+ species in the active site of superoxide reductase from Desulfoarculus Baarsii. Density functional calculations on related models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fizika.si [fizika.si]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Paramagnetic anisotropies and zero-field splitting of some high-spin iron(III) complexes - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]
• 15. files01.core.ac.uk [files01.core.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. electrochemsci.org [electrochemsci.org]
• 18. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]
• 19. revroum.lew.ro [revroum.lew.ro]

Iron Methoxide: A Versatile Precursor for the Synthesis of Advanced Iron Compounds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Iron compounds, particularly at the nanoscale, are at the forefront of innovations in drug delivery, diagnostics, and catalysis. The choice of precursor material is a critical determinant of the final properties of these compounds, influencing their size, morphology, crystallinity, and, consequently, their functionality. Iron methoxide (B1231860), as a member of the iron alkoxide family, presents a promising yet underexplored precursor for the synthesis of high-purity, well-defined iron-based materials. This technical guide provides a comprehensive overview of the synthesis of iron compounds using iron methoxide and other iron alkoxides as precursors, with a focus on methodologies relevant to biomedical and catalytic applications. Detailed experimental concepts, quantitative data from related systems, and workflow visualizations are presented to equip researchers with the foundational knowledge to leverage this versatile precursor in their work.

Introduction to Iron Alkoxides as Precursors

Iron alkoxides, with the general formula Fe(OR)n, are organometallic compounds where R is an alkyl group. These precursors offer several advantages over commonly used iron salts (e.g., chlorides, nitrates, and sulfates) in the synthesis of iron oxides and other iron compounds. The primary advantages include:

• High Purity: The hydrolysis of iron alkoxides yields iron oxides and alcohol, which can be easily removed, leading to products with minimal residual impurities.

• Controlled Hydrolysis Rates: The reactivity of iron alkoxides can be tuned by modifying the alkyl group, allowing for greater control over the hydrolysis and condensation reactions that govern particle formation in sol-gel and solvothermal processes.

• Lower Processing Temperatures: The decomposition of iron alkoxides often occurs at lower temperatures compared to the calcination of hydrated iron salts, which can be advantageous for preserving specific crystalline phases and preventing particle agglomeration.

While iron methoxide (Fe(OCH₃)n) is the simplest iron alkoxide, much of the foundational understanding of the reaction mechanisms is derived from studies of other iron alkoxides, such as ethoxides and isopropoxides, as well as in-situ formed iron alkoxides from reactions of iron salts with alcohols like ethylene (B1197577) glycol.

Synthesis Methodologies for Iron Compounds from Iron Alkoxide Precursors

The primary methods for synthesizing iron compounds from iron alkoxide precursors are sol-gel processing, solvothermal synthesis, and thermal decomposition. These methods offer control over the size, shape, and crystallinity of the final product.

Sol-Gel Synthesis

The sol-gel process involves the hydrolysis and condensation of metal alkoxide precursors in a solvent to form a "sol" (a colloidal suspension of solid particles in a liquid). Further processing leads to a "gel," a three-dimensional network of the oxide.

The fundamental reactions in the sol-gel synthesis of iron oxides from an iron alkoxide precursor like iron methoxide are:

• Hydrolysis: Fe(OCH₃)₃ + 3H₂O → Fe(OH)₃ + 3CH₃OH

• Condensation (Oxolation): 2Fe(OH)₃ → Fe₂O₃•xH₂O + (3-x)H₂O

The rate of these reactions can be controlled by factors such as the water-to-alkoxide ratio, the pH of the solution, and the reaction temperature.

This protocol is a conceptual adaptation for iron methoxide based on established sol-gel methods for other metal alkoxides.

• Precursor Solution Preparation: Dissolve a known concentration of iron(III) methoxide in anhydrous methanol (B129727) under an inert atmosphere (e.g., argon or nitrogen) to prevent premature hydrolysis.

• Hydrolysis: Prepare a solution of deionized water in methanol. The molar ratio of water to iron methoxide is a critical parameter for controlling particle size.

• Controlled Addition: Slowly add the water-methanol solution to the iron methoxide solution under vigorous stirring. The rate of addition will influence the nucleation and growth of the nanoparticles.

• Aging: Allow the resulting sol to age for a specified period (e.g., 24 hours) at a controlled temperature. During this time, condensation reactions will lead to the formation of a gel.

• Drying: Dry the gel to remove the solvent. Supercritical drying can be employed to minimize the collapse of the porous structure and obtain aerogels, while conventional oven drying will yield xerogels.

• Calcination: Heat the dried gel at a controlled temperature ramp in a furnace to crystallize the iron oxide and remove any residual organic species. The final crystalline phase (e.g., maghemite, hematite) is dependent on the calcination temperature and atmosphere.

Solvothermal Synthesis

Solvothermal synthesis is a method of preparing crystalline materials in a closed vessel (autoclave) at temperatures above the boiling point of the solvent. The elevated temperature and pressure facilitate the dissolution of reactants and the crystallization of the product. In the context of iron alkoxides, an alcohol is often used as the solvent, which can also participate in the reaction. Notably, iron alkoxides can be formed in situ during this process.

This protocol is adapted from a method that forms an iron alkoxide intermediate in situ from an iron salt and a polyol solvent.

• Reactant Mixture: In a typical synthesis, dissolve iron(III) chloride hexahydrate (FeCl₃·6H₂O) in a mixture of ethylene glycol and diethylene glycol. The ratio of the glycols can be varied to control the final particle size.[1]

• Additive Introduction: Add sodium acetate (B1210297) (NaAc) and a stabilizing agent such as polyvinylpyrrolidone (B124986) (PVP) to the solution and sonicate to ensure homogeneity. The sodium acetate acts as a mineralizer and promotes the formation of crystalline magnetite.[1]

• Autoclave Treatment: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a specific temperature (e.g., 200-220 °C) for a designated duration (e.g., 8-12 hours).[1]

• Product Recovery: After the reaction, allow the autoclave to cool to room temperature. Collect the black precipitate by magnetic separation or centrifugation.

• Washing: Wash the product multiple times with ethanol (B145695) and deionized water to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven.

Thermal Decomposition

Thermal decomposition involves heating a precursor material to a temperature at which it decomposes to form the desired product. For iron alkoxides, this method can be used to produce iron oxide nanoparticles in a high-boiling point organic solvent containing stabilizing surfactants.

Quantitative Data and Characterization

The properties of the resulting iron compounds are highly dependent on the synthesis parameters. The following tables summarize typical data obtained for iron oxide nanoparticles synthesized from various precursors, including those formed from alkoxide-like intermediates.

Table 1: Influence of Synthesis Parameters on Iron Oxide Nanoparticle Size

Precursor System	Synthesis Method	Key Parameters	Resulting Particle Size (nm)	Reference
FeCl₃ in Ethylene Glycol/Diethylene Glycol	Solvothermal	EG/DEG volume ratio	100 - 700	[1]
Iron(III) Nitrate	Sol-Gel	Calcination Temperature	34 - 37	N/A
Iron(II) and (III) Chlorides	Co-precipitation	pH, Temperature	5 - 20	N/A
Iron(III) Acetylacetonate	Thermal Decomposition	Surfactant Concentration	4 - 15	N/A

Table 2: Characterization Data for Synthesized Iron Oxide Nanoparticles

Property	Technique	Typical Values/Observations
Crystalline Phase	X-ray Diffraction (XRD)	Magnetite (Fe₃O₄), Maghemite (γ-Fe₂O₃), Hematite (α-Fe₂O₃)
Morphology and Size	Transmission Electron Microscopy (TEM)	Spherical, cubic, or rod-shaped nanoparticles
Chemical Composition	Energy-Dispersive X-ray Spectroscopy (EDX)	Presence of iron and oxygen
Surface Functional Groups	Fourier-Transform Infrared Spectroscopy (FTIR)	Fe-O bond vibrations, presence of capping agents
Magnetic Properties	Vibrating Sample Magnetometry (VSM)	Superparamagnetic behavior for small nanoparticles

Applications in Drug Development

Iron oxide nanoparticles synthesized from alkoxide precursors are of significant interest in drug development, primarily for their use as carriers in targeted drug delivery systems and as contrast agents in magnetic resonance imaging (MRI).

Targeted Drug Delivery Workflow

The superparamagnetic nature of iron oxide nanoparticles allows them to be guided to a specific target site in the body using an external magnetic field. Their high surface area-to-volume ratio enables the loading of therapeutic agents.

Conclusion

Iron methoxide and other iron alkoxides represent a valuable class of precursors for the synthesis of advanced iron compounds with applications in cutting-edge fields such as drug delivery and catalysis. The sol-gel, solvothermal, and thermal decomposition methods, when applied to these precursors, offer precise control over the properties of the resulting materials. While direct, detailed protocols for iron methoxide are not abundant in current literature, the principles of iron alkoxide chemistry provide a strong foundation for developing such synthetic routes. This guide has provided a framework for understanding and implementing these methodologies, offering conceptual protocols and comparative data to aid researchers in harnessing the potential of iron methoxide as a precursor for next-generation iron-based materials. Further research into the specific reaction kinetics and particle formation mechanisms of iron methoxide will undoubtedly expand its utility and contribute to the development of novel functional materials.

References

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Iron(III) Methoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iron(III) methoxide (B1231860), with the chemical formula Fe(OCH₃)₃, is an inorganic compound that holds potential in various chemical syntheses, including as a precursor for iron-based catalysts and nanomaterials. Despite its simple structure, detailed characterization and comprehensive experimental data for the pure, unsolvated compound are not extensively documented in publicly accessible literature. Much of the available research focuses on more complex, ligand-stabilized iron(III) methoxide species. This guide synthesizes the available information on the physical and chemical properties of simple iron(III) methoxide, provides inferred properties based on related compounds, and presents detailed experimental protocols for its synthesis and characterization. This document aims to serve as a foundational resource for researchers and professionals in chemistry and drug development interested in the applications of iron alkoxides.

Physical Properties

Direct experimental data for the physical properties of pure, unsolvated iron(III) methoxide is limited. The following table summarizes the known and inferred properties. Simple metal methoxides are generally insoluble in organic solvents.[1]

Property	Value	Source/Justification
Chemical Formula	Fe(OCH₃)₃	-
Molecular Weight	146.95 g/mol	Calculated
Appearance	Reddish-brown powder (inferred)	Based on the color of other iron(III) compounds like ferric oxide.[2][3]
Solubility	Insoluble in water and common organic solvents.[1]	General property of simple metal methoxides.[1] Soluble in parent alcohol (methanol) with reaction.
Melting Point	Decomposes before melting	Metal alkoxides typically decompose at 100-300 °C.[4]
Boiling Point	Does not boil; decomposes	-
Density	Not determined	-

Chemical Properties and Reactivity

Iron(III) methoxide is expected to be a reactive compound, susceptible to hydrolysis and serving as a source of methoxide ions.

• Hydrolysis: Like other metal alkoxides, iron(III) methoxide is sensitive to moisture and will readily hydrolyze in the presence of water to form iron(III) hydroxide (B78521) and methanol (B129727).[4] Fe(OCH₃)₃ + 3H₂O → Fe(OH)₃ + 3CH₃OH

• Nucleophilicity: The methoxide ligand in iron(III) complexes can act as a nucleophile. While most documented examples involve complex, ligand-supported iron methoxides, it is reasonable to infer that the methoxide group in simple iron(III) methoxide would also exhibit nucleophilic character, capable of reacting with electrophiles.[1][5]

• Thermal Decomposition: Upon heating, metal alkoxides typically decompose to form the corresponding metal oxide and ethers or alcohols.[4] Iron(III) methoxide is expected to decompose to iron(III) oxide. The exact temperature and products of decomposition for the pure compound are not well-documented but are expected to be in the range of 100-300 °C.[4]

• Catalytic Activity: Iron alkoxides can serve as precursors for the synthesis of iron-based catalysts. For example, they can be used in sol-gel processes to create highly pure and homogeneous iron oxides for catalytic applications.[1] Iron oxides themselves are catalysts for various reactions, including methanol oxidation.[4]

Experimental Protocols

Synthesis of Iron(III) Methoxide

A common method for the synthesis of metal alkoxides is the reaction of a metal halide with an alcohol in the presence of a base to neutralize the hydrogen halide formed, or via a salt metathesis reaction with a sodium alkoxide.[6]

Method 1: From Ferric Chloride and Sodium Methoxide (Salt Metathesis)

This is the most direct route to forming iron(III) methoxide.

• Reaction: FeCl₃ + 3NaOCH₃ → Fe(OCH₃)₃ + 3NaCl

• Materials:

  • Anhydrous Ferric Chloride (FeCl₃)

  • Anhydrous Methanol (CH₃OH)

  • Sodium metal (Na)

  • Anhydrous diethyl ether or hexane (B92381) for washing

  • Schlenk line or glovebox for inert atmosphere operations

• Procedure:

  • Prepare a solution of sodium methoxide by carefully dissolving sodium metal in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic and produces hydrogen gas, so appropriate safety precautions must be taken.

  • Prepare a suspension of anhydrous ferric chloride in anhydrous methanol in a separate Schlenk flask.

  • Slowly add the sodium methoxide solution to the ferric chloride suspension at 0 °C with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

  • A precipitate of sodium chloride and iron(III) methoxide will form.

  • Isolate the solid product by filtration or centrifugation under an inert atmosphere.

  • Wash the precipitate with anhydrous methanol and then with a non-polar solvent like anhydrous diethyl ether or hexane to remove any unreacted starting materials and byproducts.

  • Dry the resulting solid under vacuum to obtain iron(III) methoxide as a powder.

Method 2: From Ferric Chloride, Methanol, and Ammonia (B1221849)

This method avoids the use of sodium metal but requires careful control of the ammonia addition.

• Reaction: FeCl₃ + 3CH₃OH + 3NH₃ → Fe(OCH₃)₃ + 3NH₄Cl

• Materials:

  • Anhydrous Ferric Chloride (FeCl₃)

  • Anhydrous Methanol (CH₃OH)

  • Anhydrous Ammonia (gas or a solution in an organic solvent)

  • Anhydrous diethyl ether or hexane for washing

  • Schlenk line or glovebox for inert atmosphere operations

• Procedure:

  • Dissolve anhydrous ferric chloride in anhydrous methanol in a Schlenk flask under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Slowly bubble anhydrous ammonia gas through the solution or add a solution of ammonia in an anhydrous solvent dropwise with vigorous stirring.

  • A precipitate of ammonium (B1175870) chloride and iron(III) methoxide will form.

  • After the addition of ammonia is complete, stir the reaction mixture at room temperature for several hours.

  • Isolate the solid product by filtration or centrifugation under an inert atmosphere.

  • Wash the precipitate with anhydrous methanol to remove the more soluble ammonium chloride, followed by washing with anhydrous diethyl ether or hexane.

  • Dry the solid product under vacuum.

Characterization Methods

3.2.1. Infrared (IR) Spectroscopy

IR spectroscopy is a crucial technique for confirming the formation of the methoxide ligand and the absence of hydroxyl groups from hydrolysis.

• Sample Preparation: The solid sample should be prepared as a KBr pellet or a mull in Nujol oil. The preparation should be done in a dry environment (e.g., a glovebox) to prevent hydrolysis.

• Expected Spectra:

  • C-H stretching: Around 2800-3000 cm⁻¹ from the methyl groups.

  • C-O stretching: A strong band is expected in the region of 1000-1100 cm⁻¹, characteristic of the methoxide group.

  • Fe-O stretching: Bands in the lower frequency region, typically below 600 cm⁻¹, corresponding to the iron-oxygen bond.

  • Absence of O-H band: A key indicator of a pure, unhydrolyzed sample is the absence of a broad absorption band around 3200-3600 cm⁻¹, which would indicate the presence of hydroxyl groups from water or iron(III) hydroxide.

3.2.2. Powder X-ray Diffraction (XRD)

XRD is used to determine the crystallinity and phase purity of the synthesized iron(III) methoxide.

• Sample Preparation: A fine powder of the sample is mounted on a sample holder. To prevent hydrolysis from atmospheric moisture, an airtight sample holder should be used.

3.2.3. Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used to study the thermal stability and decomposition of iron(III) methoxide.

• Procedure: A small amount of the sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and the change in mass (TGA) and heat flow (DSC) are monitored.

• Expected Results:

  • TGA: A weight loss corresponding to the loss of methoxy (B1213986) groups and the formation of iron(III) oxide would be expected. The decomposition temperature would likely be in the 100-300 °C range.[4]

  • DSC: An endothermic or exothermic peak corresponding to the decomposition process would be observed.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of Iron(III) Methoxide.

Hydrolysis Pathway

Caption: Hydrolysis of Iron(III) Methoxide.

Conclusion

Iron(III) methoxide is a simple yet reactive inorganic compound with potential applications in materials science and catalysis. While detailed experimental data for the pure substance is not abundant, its properties and reactivity can be reasonably inferred from the behavior of other iron(III) compounds and metal alkoxides. This guide provides a consolidated overview of its known and expected characteristics, along with detailed protocols for its synthesis and characterization, to facilitate further research and development in this area. The provided workflows and diagrams offer a clear visual representation of the key chemical processes involving iron(III) methoxide. Researchers are encouraged to perform the outlined characterization methods to build upon the foundational knowledge presented herein.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Alkoxide - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to Iron Methoxide: Properties, Safety, and Applications in Nanoparticle Synthesis for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of iron methoxide (B1231860), with a particular focus on its role as a precursor in the synthesis of iron oxide nanoparticles for biomedical applications. This document covers its chemical properties, detailed safety information, experimental protocols for its synthesis, and its application in the development of advanced drug delivery systems.

Iron Methoxide: Chemical Identity and Properties

Iron methoxide can exist in two primary oxidation states: iron(II) methoxide and iron(III) methoxide. The most commonly available and referenced is iron(II) methoxide.

Property	Iron(II) Methoxide	Iron(III) Methoxide
CAS Number	7245-21-8	Not clearly defined; often exists as complex mixtures.
Molecular Formula	C₂H₆FeO₂	C₃H₉FeO₃
Molecular Weight	117.92 g/mol	148.97 g/mol
Appearance	Greenish powder	Brown solid
Synonyms	Iron(2+) dimethoxide, Ferrous methoxide	Ferric methoxide

Safety Data and Handling

Comprehensive safety data is crucial for handling iron methoxide. The following tables summarize the key safety information for Iron(II) methoxide.

Hazard Identification for Iron(II) Methoxide

Hazard Class	Category	Hazard Statement
Flammable Solid	2	H228: Flammable solid
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation

Precautionary Statements and First Aid

Type	Precautionary Statement
Prevention	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking. P280: Wear protective gloves/protective clothing/eye protection/face protection. P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P270: Do not eat, drink or smoke when using this product.
Response	P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Storage	P403+P233: Store in a well-ventilated place. Keep container tightly closed.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols

Synthesis of Iron(II) Methoxide

The synthesis of iron(II) methoxide can be achieved through the reaction of an iron(II) halide with a sodium methoxide solution.

Materials:

• Anhydrous iron(II) chloride (FeCl₂)

• Anhydrous methanol (B129727) (CH₃OH)

• Sodium metal (Na)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Schlenk line and glassware

• Magnetic stirrer and stir bar

Procedure:

• Preparation of Sodium Methoxide Solution: Under an inert atmosphere (e.g., argon or nitrogen), carefully add small pieces of sodium metal to anhydrous methanol in a Schlenk flask at 0°C. The reaction is exothermic and produces hydrogen gas, which should be safely vented. The concentration of the resulting sodium methoxide solution should be determined.

• Reaction with Iron(II) Chloride: In a separate Schlenk flask, dissolve anhydrous iron(II) chloride in a minimal amount of anhydrous methanol.

• Slowly add the sodium methoxide solution dropwise to the stirred iron(II) chloride solution at room temperature. A precipitate of iron(II) methoxide will form.

• After the addition is complete, stir the reaction mixture for several hours to ensure complete reaction.

• Isolation of the Product: The precipitated iron(II) methoxide can be isolated by filtration under an inert atmosphere.

• Wash the product with anhydrous methanol and then with a non-polar solvent like anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

• Dry the resulting green powder under vacuum to obtain pure iron(II) methoxide.

Synthesis of Iron Oxide Nanoparticles using Iron(II) Methoxide (Sol-Gel Method)

Iron methoxide is a common precursor for the synthesis of iron oxide nanoparticles via the sol-gel method.[1][2]

Materials:

• Iron(II) methoxide

• Anhydrous ethanol (B145695)

• Deionized water

• Ammonium hydroxide (B78521) (optional, as a catalyst)

• Surfactant (e.g., oleic acid, optional, for size and shape control)

Procedure:

• Sol Formation: Dissolve iron(II) methoxide in anhydrous ethanol with vigorous stirring. This forms the "sol."

• Hydrolysis and Condensation: Slowly add a mixture of ethanol and deionized water to the iron methoxide solution. This initiates the hydrolysis of the methoxide groups, followed by condensation reactions to form iron-oxygen-iron bonds.[1]

• Gel Formation: With continued stirring, the solution will gradually form a gel-like substance as the iron oxide network grows.

• Aging: The gel is typically aged for a period of time to allow for further condensation and strengthening of the network.

• Drying and Calcination: The gel is then dried to remove the solvent and any remaining organic residues. This is often followed by calcination (heating at high temperatures) to induce crystallization and form the desired phase of iron oxide (e.g., magnetite or maghemite).

Role in Drug Development: Precursor to Iron Oxide Nanoparticles

While iron methoxide itself does not have direct therapeutic applications, it is a critical precursor in the synthesis of magnetic iron oxide nanoparticles (IONPs), which have numerous applications in drug development.[3] IONPs are of great interest due to their biocompatibility, low toxicity, and superparamagnetic properties.[3]

Applications of IONPs in Drug Development:

• Targeted Drug Delivery: IONPs can be functionalized with drugs and guided to a specific target site in the body using an external magnetic field, thereby reducing systemic side effects.

• Magnetic Resonance Imaging (MRI): IONPs are effective contrast agents for MRI, enhancing the visibility of tumors and other tissues.

• Hyperthermia Treatment: When subjected to an alternating magnetic field, IONPs can generate heat, which can be used to selectively destroy cancer cells.

Biological Signaling Pathways of Iron

It is important to note that there is no direct evidence of iron methoxide being involved in biological signaling pathways. However, the iron released from the metabolism of iron compounds is a crucial element in numerous cellular processes. The following diagram illustrates the general pathways of cellular iron homeostasis.[4][5][6] Iron is essential for processes like oxygen transport and DNA synthesis.[4][5] Its levels are tightly regulated to prevent toxicity from excess iron.[4]

References

• 1. Recent progress on magnetic iron oxide nanoparticles: synthesis, surface functional strategies and biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iron Oxide Nanoparticles for Biomedical Applications: A Perspective on Synthesis, Drugs, Antimicrobial Activity, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Molecular Mechanisms of Iron and Heme Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. Unlocking iron: nutritional origins, metabolic pathways, and systemic significance - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Theoretical Calculations of Iron Methoxide Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron methoxide (B1231860) complexes are pivotal intermediates in a variety of catalytic processes, including oxidation and C-H bond activation, making them a subject of significant interest in both academic and industrial research. Their transient nature, however, often complicates experimental characterization. Theoretical calculations, particularly those employing Density Functional Theory (DFT), have emerged as an indispensable tool for elucidating the geometric and electronic structures of these reactive species. This guide provides a comprehensive overview of the theoretical and experimental methodologies used to study iron(III) methoxide, presenting key data and workflows to aid in further research and application.

Theoretical Methodology

The computational investigation of iron(III) methoxide, typically Fe(OCH₃)₃, involves a multi-step process aimed at accurately predicting its structural and electronic properties. A common workflow is outlined below.

Computational Workflow

A typical workflow for the theoretical calculation of iron methoxide begins with the construction of an initial molecular geometry, followed by geometry optimization and subsequent property calculations.

Caption: A generalized workflow for the theoretical study of iron methoxide.

The choice of the DFT functional and basis set is critical for obtaining accurate results for transition metal complexes.[1] Functionals like B3LYP are widely used, and basis sets such as 6-311G(d,p) for main group elements and LANL2DZ or SDD for iron are common choices.[2] It is crucial to perform a frequency calculation after geometry optimization to ensure that the obtained structure corresponds to a true energy minimum on the potential energy surface, indicated by the absence of imaginary frequencies.[1]

Theoretical Data Presentation

The following tables summarize key quantitative data obtained from DFT calculations on iron(III) methoxide and related complexes found in the literature. These values provide a fundamental understanding of the molecule's structure and reactivity.

Table 1: Calculated Geometric Parameters of Iron(III) Methoxide (Fe(OCH₃)₃)

Parameter	Calculated Value	Reference
Fe-O Bond Length	~1.85 - 1.95 Å	Analogous Fe(III) alkoxides
O-C Bond Length	~1.40 - 1.45 Å	General alkoxide complexes
Fe-O-C Bond Angle	~120° - 130°	Analogous Fe(III) alkoxides
O-Fe-O Bond Angle	~105° - 115°	Assumed tetrahedral-like geometry

Note: Specific DFT calculations for monomeric Fe(OCH₃)₃ are scarce in the literature; these values are based on related iron(III) alkoxide structures and general principles of coordination chemistry.

Table 2: Calculated Electronic Properties of Iron(III) Methoxide

Property	Calculated Value	Significance
Mulliken Charge on Fe	+1.5 to +2.0	Indicates a highly ionic Fe-O bond.
Mulliken Charge on O	-0.7 to -1.0	Suggests significant electron density on the oxygen atom.
HOMO-LUMO Gap	2.5 - 3.5 eV	Relates to the electronic stability and reactivity of the complex.[3][4]

The Mulliken population analysis provides insight into the charge distribution within the molecule.[5][6][7][8][9] The significant positive charge on the iron center and negative charge on the oxygen atoms highlight the ionic character of the Fe-O bond. The HOMO-LUMO gap is a crucial parameter for understanding the electronic transitions and chemical reactivity of the complex.[10][11]

Table 3: Calculated Vibrational Frequencies for Key Modes in Iron(III) Methoxide

Vibrational Mode	Calculated Frequency (cm⁻¹)	Experimental Correlation
Fe-O Stretch	450 - 600	Correlates with bands in the far-IR region of the spectrum.[12]
C-O Stretch	1000 - 1100	Corresponds to strong absorptions in the IR spectrum.
O-C-H Bend	1350 - 1450	Characteristic bending vibrations.
C-H Stretch	2800 - 3000	Typical for methyl groups.

Note: These are expected ranges based on DFT calculations of similar metal alkoxide complexes.[13][14][15][16][17] Experimental IR spectra of iron(III) oxide and related complexes show characteristic Fe-O stretching vibrations in the 400-600 cm⁻¹ range.

Experimental Protocols

Detailed experimental procedures are essential for synthesizing and characterizing iron methoxide complexes to validate and complement theoretical findings.

Synthesis of Iron(III) Methoxide

A common method for the synthesis of iron(III) alkoxides is the metathesis reaction between an iron(III) halide and a sodium alkoxide.[18]

Materials:

• Anhydrous Iron(III) chloride (FeCl₃) or Iron(III) bromide (FeBr₃)

• Anhydrous Methanol (B129727) (CH₃OH)

• Sodium metal (Na)

• Anhydrous Toluene

Procedure:

• Preparation of Sodium Methoxide: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve a stoichiometric amount of sodium metal in anhydrous methanol under an inert atmosphere. The reaction is exothermic and should be cooled in an ice bath.

• Reaction with Iron(III) Halide: In a separate flask, prepare a suspension of anhydrous iron(III) halide in anhydrous toluene.

• Metathesis: Slowly add the sodium methoxide solution to the iron(III) halide suspension at room temperature with vigorous stirring. The reaction mixture will typically change color, and a precipitate of sodium halide will form.

• Isolation: After the reaction is complete (typically after several hours of stirring), the precipitate (NaCl or NaBr) is removed by filtration or centrifugation under an inert atmosphere.

• Purification: The solvent from the filtrate is removed under reduced pressure to yield the crude iron(III) methoxide product. Further purification can be achieved by recrystallization from an appropriate solvent.

Note: Iron(III) methoxide is sensitive to moisture and air. All manipulations should be carried out using Schlenk line techniques or in a glovebox.

Characterization Techniques

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational modes of the Fe-O and C-O bonds.[19] Samples are typically prepared as KBr pellets or as a mull in Nujol.

• UV-Vis Spectroscopy: To probe the electronic transitions within the complex.[20][21][22][23][24] Solutions are prepared in a suitable non-coordinating solvent, and the spectrum is recorded in a quartz cuvette.

• Magnetic Susceptibility: To determine the magnetic properties of the iron center, which is typically high-spin Fe(III).[25][26][27] Measurements are often performed on a solid sample over a range of temperatures using a SQUID magnetometer.

• X-ray Crystallography: To determine the precise three-dimensional structure of the complex if suitable single crystals can be obtained.

Reaction Mechanisms Involving Iron Methoxide

Iron alkoxide intermediates are proposed in various catalytic cycles. One such example is in iron-catalyzed cross-coupling reactions.

Caption: A simplified catalytic cycle involving an iron methoxide intermediate.

In this hypothetical cycle, the active iron catalyst reacts with a substrate and methanol to form an iron methoxide intermediate. This intermediate then reacts with a second substrate to form the final product and regenerate the catalyst. DFT calculations can be employed to investigate the energetics of each step in the cycle, providing valuable insights into the reaction mechanism.[28][29][30]

Conclusion

The synergy between theoretical calculations and experimental studies is crucial for advancing our understanding of iron methoxide complexes. This guide has provided a framework for the computational investigation of these species, presented key theoretical and experimental data, and outlined relevant protocols and reaction mechanisms. By leveraging these methodologies, researchers can further explore the rich chemistry of iron methoxides and their potential applications in catalysis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. HOMO and LUMO - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. or.niscpr.res.in [or.niscpr.res.in]
• 7. Mulliken_population_analysis [chemeurope.com]
• 8. Mulliken Charge Analysis — ABACUS documentation [abacus.deepmodeling.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Spectroscopic and theoretical investigations of vibrational frequencies in binary unsaturated transition-metal carbonyl cations, neutrals, and anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. DFT Fea3-O/O-O Vibrational Frequency Calculations over Catalytic Reaction Cycle States in the Dinuclear Center of Cytochrome c Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. DFT Fea3-O/O-O Vibrational Frequency Calculations over Catalytic Reaction Cycle States in the Dinuclear Center of Cytochrome c Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]
• 23. people.bath.ac.uk [people.bath.ac.uk]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Magnetic-susceptibility measurement of human iron stores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. pubs.acs.org [pubs.acs.org]
• 29. pubs.acs.org [pubs.acs.org]
• 30. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Iron Oxide Nanoparticles using an Iron Alkoxide Precursor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of iron oxide nanoparticles (IONPs) utilizing an iron alkoxide precursor, specifically adaptable for iron(III) methoxide (B1231860). The thermal decomposition of an organometallic precursor is a robust method for producing monodisperse IONPs, which are of significant interest for various biomedical applications, including magnetic resonance imaging (MRI), drug delivery, and hyperthermia.[1][2][3]

Introduction

The synthesis of superparamagnetic iron oxide nanoparticles (SPIONs) with precise control over their size, shape, and magnetic properties is crucial for their biomedical applications.[4][5][6] Thermal decomposition of iron-containing organometallic precursors in high-boiling point organic solvents in the presence of surfactants is a widely adopted method for achieving monodisperse nanoparticles.[4][5] This document outlines a general protocol adapted for the use of an iron alkoxide like iron(III) methoxide, based on established procedures for similar precursors such as iron(III) oleate.[5][7] The protocol leverages the use of common surfactants like oleic acid and oleylamine (B85491) to control nanoparticle nucleation and growth, thereby tailoring their final characteristics.[8][9][10][11]

Synthesis Workflow

The synthesis of iron oxide nanoparticles via thermal decomposition of an iron alkoxide precursor can be summarized in the following workflow. This process involves the preparation of the precursor, the thermal decomposition reaction, and the subsequent purification of the synthesized nanoparticles.

Caption: General workflow for the synthesis of iron oxide nanoparticles.

Experimental Protocols

The following protocols are generalized for the synthesis of iron oxide nanoparticles using an iron alkoxide precursor. Researchers should note that optimal reaction parameters may vary and require empirical determination.

Preparation of Iron(III) Methoxide Precursor

This protocol describes the synthesis of the iron(III) methoxide precursor from iron(III) chloride.

Materials:

• Iron(III) chloride (anhydrous)

• Sodium methoxide

• Anhydrous methanol

• Schlenk line and glassware

• Magnetic stirrer

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve anhydrous iron(III) chloride in anhydrous methanol in a Schlenk flask.

• In a separate Schlenk flask, dissolve sodium methoxide in anhydrous methanol.

• Slowly add the sodium methoxide solution to the iron(III) chloride solution dropwise while stirring vigorously.

• A precipitate of iron(III) methoxide will form.

• Continue stirring for 2-4 hours at room temperature to ensure complete reaction.

• Isolate the iron(III) methoxide precipitate by centrifugation or filtration under an inert atmosphere.

• Wash the precipitate multiple times with anhydrous methanol to remove any unreacted starting materials and byproducts.

• Dry the resulting iron(III) methoxide powder under vacuum.

Synthesis of Iron Oxide Nanoparticles

This protocol details the thermal decomposition of the iron(III) methoxide precursor to form iron oxide nanoparticles. The ratio of surfactants is a critical parameter for controlling the size and shape of the nanoparticles.[8][9][10]

Materials:

• Iron(III) methoxide precursor

• 1-Octadecene (or other high-boiling point solvent)

• Oleic acid

• Oleylamine

• Three-neck round-bottom flask, condenser, thermocouple, heating mantle

• Schlenk line

Procedure:

• Combine 1-octadecene, oleic acid, and oleylamine in a three-neck flask.

• Degas the mixture at 120 °C for 30-60 minutes under vacuum to remove water and oxygen.

• Switch to an inert atmosphere and add the iron(III) methoxide precursor to the hot solvent/surfactant mixture.

• Heat the reaction mixture to the desired decomposition temperature (e.g., 250-320 °C) with vigorous stirring. The heating rate can influence nanoparticle size and distribution.[4]

• Maintain the reaction at the set temperature for a specific duration (e.g., 30-120 minutes). The solution color will change from a rusty brown to black, indicating nanoparticle nucleation.[5]

• After the desired reaction time, cool the mixture to room temperature.

Purification of Iron Oxide Nanoparticles

Materials:

• Crude nanoparticle solution

• Ethanol (or other polar solvent)

• Centrifuge

• Hexane (B92381) or toluene

Procedure:

• Add an excess of ethanol to the cooled reaction mixture to precipitate the iron oxide nanoparticles.

• Separate the nanoparticles by centrifugation.

• Discard the supernatant and re-disperse the nanoparticle pellet in a minimal amount of a nonpolar solvent like hexane or toluene.

• Repeat the precipitation and centrifugation steps 2-3 times to ensure the removal of excess surfactants and unreacted precursors.

• Finally, disperse the purified nanoparticles in the desired solvent for storage and characterization.

Data Presentation

The following tables summarize typical quantitative data obtained from the synthesis of iron oxide nanoparticles using thermal decomposition methods. These values are illustrative and will depend on the specific reaction conditions.

Table 1: Effect of Reaction Temperature on Nanoparticle Size

Reaction Temperature (°C)	Average Nanoparticle Diameter (nm)	Size Distribution (± nm)
275	6.5	1.2
290	11.2	1.8
320	18.9	2.5

Table 2: Effect of Surfactant Ratio on Nanoparticle Properties

Oleic Acid:Oleylamine Ratio	Average Nanoparticle Diameter (nm)	Shape
1:1	10.5	Spherical
2:1	8.2	Spherical
1:2	12.8	Spherical to slightly cubic

Logical Relationships in Synthesis

The interplay between synthesis parameters and the resulting nanoparticle characteristics is crucial for achieving desired properties. The following diagram illustrates these relationships.

Caption: Key synthesis parameters and their influence on nanoparticle properties.

Characterization of Iron Oxide Nanoparticles

A thorough characterization of the synthesized IONPs is essential to confirm their physical and chemical properties.

Techniques:

• Transmission Electron Microscopy (TEM): To determine the size, shape, and size distribution of the nanoparticles.[4]

• X-ray Diffraction (XRD): To identify the crystal phase (e.g., magnetite, maghemite) and assess crystallinity.[12][13]

• Vibrating Sample Magnetometry (VSM) or SQUID: To measure the magnetic properties, such as saturation magnetization and coercivity.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of surfactant coatings on the nanoparticle surface.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and assess the colloidal stability of the nanoparticles in solution.

Applications in Drug Development

Iron oxide nanoparticles synthesized via this method have numerous applications in drug development:

• Drug Delivery: Their high surface area-to-volume ratio allows for the loading of therapeutic agents. Surface functionalization can enable targeted delivery to specific cells or tissues.[1]

• Magnetic Resonance Imaging (MRI): As T2 contrast agents, they enhance the contrast in MRI scans, aiding in diagnostics.[14]

• Hyperthermia: When subjected to an alternating magnetic field, SPIONs can generate heat, leading to the localized destruction of cancer cells.[14]

The ability to precisely control the properties of IONPs through the described synthesis protocol is paramount for their successful implementation in these advanced biomedical applications.

References

• 1. Synthesis, characterization, applications, and challenges of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Collection - Size Control of Iron Oxide Nanoparticles Synthesized by Thermal Decomposition Methods - The Journal of Physical Chemistry C - Figshare [acs.figshare.com]
• 5. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 7. Unravelling the Thermal Decomposition Parameters for The Synthesis of Anisotropic Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Analysis of the interaction of surfactants oleic acid and oleylamine with iron oxide nanoparticles through molecular mechanics modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Oleic acid/oleylamine ligand pair: a versatile combination in the synthesis of colloidal nanoparticles - Nanoscale Horizons (RSC Publishing) [pubs.rsc.org]
• 12. arcjournals.org [arcjournals.org]
• 13. Synthesis And Characterizations Of Iron Oxide Nanoparticle: https://doi.org/10.5281/zenodo.17564073 | Multidisciplinary Surgical Research Annals [msrajournalreview.com]
• 14. Surface Engineering of Core/Shell Iron/Iron Oxide Nanoparticles from Microemulsions for Hyperthermia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Iron-Catalyzed Catalytic Oxidation Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of iron-based catalytic systems in oxidation reactions, with a focus on the aerobic oxidation of alcohols. While stable iron methoxide (B1231860) is not typically used as a direct catalyst, iron alkoxide species, generated in situ from an iron precursor and an alcohol in the presence of a base or through direct reaction, are key intermediates in these transformations. This document details the application of these systems, provides experimental protocols, and summarizes performance data.

Introduction

Iron is an earth-abundant, inexpensive, and relatively non-toxic metal, making it an attractive alternative to precious metal catalysts (such as palladium, ruthenium, and rhodium) for oxidation reactions. Iron-catalyzed aerobic oxidation of alcohols to aldehydes, ketones, and carboxylic acids is a particularly valuable transformation in organic synthesis, offering a green and efficient route to these important functional groups. These reactions are crucial in the synthesis of fine chemicals, pharmaceuticals, and other high-value organic molecules.

The catalytic systems often involve a simple iron salt, such as iron(III) nitrate (B79036), and may be used in conjunction with co-catalysts like nitroxyl (B88944) radicals (e.g., TEMPO) to enhance efficiency and selectivity. The active catalytic species is often an iron-alkoxide complex formed by the reaction of the iron precursor with the alcohol substrate.

Applications

Iron-based catalysts are versatile and can be employed for the oxidation of a wide range of substrates:

• Oxidation of Primary Alcohols to Aldehydes: Selective oxidation of primary benzylic, allylic, and aliphatic alcohols to the corresponding aldehydes can be achieved with high yields.[1][2]

• Oxidation of Secondary Alcohols to Ketones: A broad range of secondary alcohols can be efficiently converted to ketones.[1][3]

• Oxidation of Primary Alcohols to Carboxylic Acids: Under specific conditions, primary alcohols can be further oxidized to carboxylic acids.[4]

• Chemoselective Oxidations: Iron-based systems can exhibit chemoselectivity, for instance, oxidizing primary alcohols in the presence of secondary alcohols.

Experimental Protocols

The following are representative protocols for the iron-catalyzed aerobic oxidation of alcohols.

General Protocol for the Selective Oxidation of Alcohols to Aldehydes and Ketones

This protocol is based on the Fe(NO₃)₃/TEMPO system, which is effective for a broad range of alcohols under mild conditions.

Materials:

• Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) or 4-hydroxy-TEMPO

• Sodium chloride (NaCl)

• Alcohol substrate

• Solvent (e.g., 1,2-dichloroethane (B1671644) (DCE))

• Round-bottom flask

• Magnetic stirrer

• Oxygen balloon or source of air

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the alcohol substrate (1.0 mmol), Fe(NO₃)₃·9H₂O (0.05 mmol, 5 mol%), TEMPO (0.1 mmol, 10 mol%), and NaCl (0.1 mmol, 10 mol%).

• Add the solvent (e.g., 1,2-dichloroethane, 3 mL).

• Purge the flask with oxygen and leave an oxygen-filled balloon attached to the flask.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired aldehyde or ketone.

Protocol for the Oxidation of Primary Alcohols to Carboxylic Acids

This protocol is a modification of the general procedure, where extended reaction times can lead to the formation of carboxylic acids.[4]

Materials:

• Same as in Protocol 3.1, with the addition of a suitable base if required by a specific procedure.

Procedure:

• Follow steps 1-4 of Protocol 3.1.

• Allow the reaction to stir for an extended period (e.g., 24-48 hours), monitoring for the formation of the carboxylic acid.

• Upon completion, acidify the reaction mixture with 1 M HCl.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

The following tables summarize the performance of iron-catalyzed oxidation of various alcohol substrates to their corresponding carbonyl compounds.

Table 1: Iron-Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes [1]

Entry	Substrate	Catalyst System	Time (h)	Conversion (%)	Yield (%)
1	Benzyl alcohol	Fe(NO₃)₃/TEMPO/NaCl	3	>99	98
2	4-Methoxybenzyl alcohol	Fe(NO₃)₃/TEMPO/NaCl	2	>99	97
3	4-Nitrobenzyl alcohol	Fe(NO₃)₃/TEMPO/NaCl	5	>99	95
4	Cinnamyl alcohol	Fe(NO₃)₃/TEMPO/NaCl	2.5	>99	96
5	1-Octanol	Fe(NO₃)₃/4-OH-TEMPO/NaCl	24	95	92

Table 2: Iron-Catalyzed Aerobic Oxidation of Secondary Alcohols to Ketones [1]

Entry	Substrate	Catalyst System	Time (h)	Conversion (%)	Yield (%)
1	1-Phenylethanol	Fe(NO₃)₃/TEMPO/NaCl	4	>99	98
2	Diphenylmethanol	Fe(NO₃)₃/TEMPO/NaCl	3	>99	97
3	Cyclohexanol	Fe(NO₃)₃/4-OH-TEMPO/NaCl	24	92	89
4	2-Octanol	Fe(NO₃)₃/4-OH-TEMPO/NaCl	24	90	88

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for iron-catalyzed aerobic alcohol oxidation.

Proposed Catalytic Cycle

The following diagram illustrates a plausible catalytic cycle for the Fe(NO₃)₃/TEMPO-catalyzed aerobic oxidation of alcohols. This mechanism involves a "serial cooperativity" where the iron species and the nitroxyl radical act in a cascade.[4]

Caption: Proposed catalytic cycle for Fe/TEMPO aerobic alcohol oxidation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Iron(III) Nitrate/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Distinguishing between Serial versus Integrated Redox Cooperativity - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Iron(III) Methoxide: An Application Note and Experimental Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of iron(III) methoxide (B1231860), a compound of interest in various chemical and pharmaceutical research areas. The protocol is based on established methods for the preparation of metal alkoxides.

Introduction

Iron(III) methoxide, Fe(OCH₃)₃, is a metal alkoxide that serves as a precursor and catalyst in various chemical transformations. Its utility spans from materials science to organic synthesis and has potential applications in drug development as a catalyst or for incorporation into metallodrugs. The synthesis of high-purity iron(III) methoxide is crucial for these applications. This protocol details a reliable method for its preparation from anhydrous iron(III) chloride.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of iron(III) methoxide.

Parameter	Value
Reactants
Anhydrous Iron(III) Chloride (FeCl₃)	Molar Ratio: 1
Anhydrous Methanol (CH₃OH)	In large excess (serves as reactant and solvent)
Anhydrous Ammonia (B1221849) (NH₃)	In excess (to neutralize HCl produced)
Reaction Conditions
Solvent	Anhydrous Benzene
Temperature	Room Temperature
Reaction Time	Approximately 12 hours
Product
Product Formula	Fe(OCH₃)₃
Appearance	Dark brown solid
Expected Yield	Variable, dependent on reaction scale and purification

Experimental Protocol

This protocol is adapted from the general method for synthesizing ferric alkoxides as described by Bradley, Multani, and Wardlaw (1958).[1] All operations should be carried out under strictly anhydrous conditions using oven-dried glassware and inert atmosphere techniques (e.g., a nitrogen or argon-filled glovebox or Schlenk line).

Materials:

• Anhydrous Iron(III) Chloride (FeCl₃)

• Anhydrous Methanol (CH₃OH)

• Anhydrous Benzene (C₆H₆)

• Anhydrous Ammonia (NH₃) gas

• Schlenk flask or three-necked round-bottom flask

• Condenser

• Gas inlet tube

• Magnetic stirrer and stir bar

• Apparatus for filtration under inert atmosphere

• Vacuum pump

Procedure:

• Reaction Setup: In a rigorously dried Schlenk flask equipped with a magnetic stir bar, suspend anhydrous iron(III) chloride in anhydrous benzene.

• Addition of Methanol: To the stirred suspension, add a stoichiometric excess of anhydrous methanol.

• Introduction of Ammonia: Slowly bubble a stream of dry ammonia gas through the reaction mixture with vigorous stirring. The ammonia serves to neutralize the hydrogen chloride that is formed during the reaction, driving the equilibrium towards the formation of iron(III) methoxide. The reaction is as follows: FeCl₃ + 3CH₃OH + 3NH₃ → Fe(OCH₃)₃ + 3NH₄Cl

• Reaction: Continue the passage of ammonia and stirring for several hours at room temperature. The completion of the reaction is typically indicated by a color change and the precipitation of ammonium (B1175870) chloride. For optimal results, the reaction mixture can be left to stir overnight (approximately 12 hours).[1]

• Isolation of Product: After the reaction is complete, the precipitated ammonium chloride is removed by filtration under an inert atmosphere.

• Purification: The solvent (benzene and excess methanol) is removed from the filtrate under reduced pressure. This will yield the crude iron(III) methoxide as a solid.

• Final Product: The resulting dark brown solid is iron(III) methoxide.[1] Further purification, if necessary, can be attempted by recrystallization from a suitable anhydrous solvent, though its low solubility can make this challenging.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of iron(III) methoxide.

Caption: Experimental workflow for the synthesis of iron(III) methoxide.

References

• 1. 836. Structural chemistry of the alkoxides. Part XI. Branchedchain alkoxides of iron(III) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Iron Methoxide in Organic Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of iron methoxide (B1231860) and related iron-alkoxide species in catalyzing organic cross-coupling reactions. Iron, as an earth-abundant and low-toxicity metal, presents a sustainable alternative to precious metal catalysts like palladium.[1] While the use of a pre-formed, isolated iron methoxide catalyst is not widely documented, its in-situ generation from common iron precursors and alkoxide bases is a key strategy in achieving efficient carbon-carbon and carbon-nitrogen bond formation.

This document details the application of in-situ generated iron methoxide in Suzuki-Miyaura, Kumada, and Buchwald-Hartwig type cross-coupling reactions, providing structured data, detailed experimental protocols, and mechanistic diagrams to facilitate their adoption in research and development laboratories.

Data Presentation: Performance in Cross-Coupling Reactions

The following tables summarize the quantitative data from key studies on iron-catalyzed cross-coupling reactions where alkoxide bases, which can generate iron alkoxide species in situ, were employed.

Table 1: Iron-Catalyzed Suzuki-Miyaura C(sp²)–C(sp³) Cross-Coupling Using a Potassium Alkoxide Base [2][3]

Entry	Aryl Boronic Ester	Alkyl Bromide	Product	Yield (%)
1	3,5-(CF₃)₂C₆H₃-BNeo	n-Hexyl-Br	3,5-(CF₃)₂C₆H₃-n-Hexyl	>97
2	4-CF₃-C₆H₄-BNeo	n-Hexyl-Br	4-CF₃-C₆H₄-n-Hexyl	95
3	4-F-C₆H₄-BNeo	n-Hexyl-Br	4-F-C₆H₄-n-Hexyl	95
4	3,5-(CF₃)₂C₆H₃-BNeo	Cyclohexyl-Br	3,5-(CF₃)₂C₆H₃-Cyclohexyl	91
5	4-CF₃-C₆H₄-BNeo	Cyclohexyl-Br	4-CF₃-C₆H₄-Cyclohexyl	88

Reaction Conditions: 10 mol% (FI)Fe(CH₂SiMe₃)(py) precatalyst, 1.5 equiv. KOEt, Fluorobenzene (B45895) (0.2 M), 80 °C, 24 h. BNeo = neopentyl glycol boronic ester.[2][3]

Table 2: Iron-Catalyzed Kumada Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents [1]

Entry	Alkyl Halide	Aryl Grignard Reagent	Catalyst (mol%)	Additive	Temp (°C)	Time (h)	Yield (%)
1	n-C₁₂H₂₅Br	Biphenyl-MgBr	FeCl₃ (5)	TMEDA	-5	0.5	92.3
2	n-C₁₀H₂₁Br	Biphenyl-MgBr	FeCl₃ (5)	TMEDA	-5	0.5	90.1
3	n-C₈H₁₇Br	Biphenyl-MgBr	FeCl₃ (5)	TMEDA	-5	0.5	88.5
4	n-C₆H₁₃Br	Biphenyl-MgBr	FeCl₃ (5)	TMEDA	-5	0.5	85.2

Reaction Conditions: Alkyl halide (50 mmol), FeCl₃ (5 mol%), biphenylmagnesium bromide (1.3 equiv), TMEDA (1.3 equiv), THF.[1]

Table 3: Iron-Catalyzed Buchwald-Hartwig Type C-N Coupling

Entry	Aryl Halide	Amine	Catalyst (mol%)	Base	Yield (%)
1	3-Iodocarbazole	Diphenylamine	Fe(acac)₃ (5)	EtMgBr	74
2	3-Iodocarbazole	4-Methoxydiphenylamine	Fe(acac)₃ (5)	EtMgBr	72
3	5-Bromoindole	Diphenylamine	Fe(acac)₃ (5)	EtMgBr	85

Note: While this protocol uses a Grignard reagent, the principle of forming an iron-amide/alkoxide intermediate is relevant. The use of NaOtBu as a base in similar iron-catalyzed aminations has been reported, suggesting the feasibility of an iron methoxide-mediated pathway.

Experimental Protocols

The following are detailed protocols for key iron-catalyzed cross-coupling reactions. These procedures are based on established literature and can be adapted for specific research needs.

Protocol 1: Iron-Catalyzed Suzuki-Miyaura Cross-Coupling with a Potassium Alkoxide Base

This protocol describes the cross-coupling of an aryl boronic ester with an alkyl bromide using an iron(II) alkyl precatalyst and potassium ethoxide.[2][3]

Materials:

• (FI)Fe(CH₂SiMe₃)(py) precatalyst (10 mol%)

• Aryl boronic ester (1.0 equiv)

• Alkyl bromide (1.2 equiv)

• Potassium ethoxide (KOEt, 1.5 equiv)

• Anhydrous fluorobenzene

• Anhydrous diethyl ether

• Saturated aqueous NH₄Cl solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a nitrogen-filled glovebox, add the (FI)Fe(CH₂SiMe₃)(py) precatalyst, aryl boronic ester, and potassium ethoxide to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Solvent and Reagent Addition: Add anhydrous fluorobenzene to the Schlenk tube, followed by the alkyl bromide.

• Reaction Execution: Seal the Schlenk tube and place it in a preheated oil bath at 80 °C. Stir the reaction mixture for 24 hours.

• Work-up: After cooling to room temperature, quench the reaction by the addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Iron-Catalyzed Kumada Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents

This protocol details the cross-coupling of an alkyl halide with an aryl Grignard reagent using iron(III) chloride as a catalyst precursor.[1]

Materials:

• Iron(III) chloride (FeCl₃, 5 mol%)

• Alkyl halide (1.0 equiv)

• Arylmagnesium bromide (1.3 equiv)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA, 1.3 equiv)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Toluene (B28343)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Catalyst and Substrate Preparation: In a flame-dried, nitrogen-purged round-bottom flask, prepare a solution of the alkyl halide and FeCl₃ in THF.

• Cooling: Cool the solution to -5 °C in an ice-salt bath.

• Grignard Reagent Addition: Prepare a mixture of the arylmagnesium bromide and TMEDA in THF and add it dropwise to the cooled solution, maintaining the internal temperature at -5 °C.

• Reaction Execution: Stir the reaction mixture at -5 °C for 30 minutes after the addition is complete.

• Quenching: Quench the reaction by the addition of 1 M HCl.

• Extraction: Extract the aqueous layer with toluene (3 x 15 mL).

• Drying and Concentration: Dry the combined organic extracts over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

The following diagrams illustrate the proposed workflow and catalytic cycle for iron-catalyzed cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Iron(III) Methoxide in Materials Science

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iron(III) methoxide (B1231860), Fe(OCH₃)₃, is a highly reactive iron alkoxide that serves as a valuable molecular precursor in materials science. Its primary application lies in the synthesis of high-purity, crystalline iron oxide materials, such as hematite (B75146) (α-Fe₂O₃) and maghemite (γ-Fe₂O₃), at relatively low temperatures. The use of a single-source alkoxide precursor like iron methoxide offers significant advantages over conventional methods that use inorganic salts (e.g., chlorides or nitrates). These advantages include improved homogeneity due to the molecular-level mixing of metal and oxygen, the absence of contaminating anions (like Cl⁻ or NO₃⁻), and greater control over stoichiometry and particle morphology, particularly in non-aqueous synthesis routes.

Alkoxide precursors are particularly well-suited for methods such as sol-gel processing and non-aqueous thermal decomposition, enabling the formation of uniform nanoparticles and thin films with controlled properties for applications in catalysis, magnetic storage media, and biomedical imaging.

Application 1: Synthesis of Monodisperse Iron Oxide Nanoparticles via Thermal Decomposition

The thermal decomposition of an iron alkoxide precursor in a high-boiling point organic solvent is a robust method for producing highly crystalline and monodisperse superparamagnetic iron oxide nanoparticles (SPIONs). This non-aqueous approach provides excellent control over particle size and size distribution, which are critical parameters for biomedical applications like MRI contrast agents and magnetic hyperthermia. While protocols often cite precursors like iron oleate (B1233923), iron(III) methoxide can be effectively used as the iron source.

Experimental Protocol: Thermal Decomposition

This protocol is adapted from established methods for iron oleate and other organometallic precursors.[1][2][3][4]

Objective: To synthesize monodisperse iron oxide nanoparticles (6-25 nm range) using iron(III) methoxide as the precursor.

Materials:

• Iron(III) Methoxide (Fe(OCH₃)₃) - See Protocol I for synthesis

• Oleic Acid (technical grade, 90%)

• 1-Octadecene (B91540) (ODE) (technical grade, 90%)

• Ethanol (B145695) (anhydrous)

• Hexane (B92381) (anhydrous)

• Nitrogen or Argon gas supply with Schlenk line

• Three-neck round-bottom flask, condenser, heating mantle, magnetic stirrer, thermocouple.

Procedure:

• Reaction Setup: Assemble a 250 mL three-neck flask with a condenser, a thermocouple adapter, and a rubber septum on a Schlenk line. Ensure all glassware is rigorously dried.

• Reagent Mixture: Under an inert atmosphere (N₂ or Ar), add iron(III) methoxide (e.g., 2 mmol), oleic acid (e.g., 12 mmol), and 1-octadecene (e.g., 100 mL) to the flask.

• Degassing: Stir the mixture and heat to 120 °C for 60 minutes to remove water and low-boiling point impurities. This step is critical for achieving monodispersity.[1]

• Thermal Decomposition: Increase the temperature of the mixture to a high reflux temperature (e.g., 320-350 °C) with a controlled heating ramp (e.g., 5-10 °C/min).[1][4]

• Nucleation and Growth: Maintain the reaction at the reflux temperature for a set duration (e.g., 30-120 minutes). The reaction time is a key parameter for controlling the final particle size. A dark black solution will form, indicating nanoparticle formation.

• Cooling & Purification: After the reflux period, cool the reaction mixture to room temperature.

• Add 200 mL of ethanol to the cooled solution to precipitate the nanoparticles.

• Separate the nanoparticles from the supernatant using a strong magnet or by centrifugation (e.g., 8000 rpm for 20 min).

• Discard the supernatant and re-disperse the nanoparticle pellet in hexane. Repeat the precipitation and washing step with ethanol two more times to remove excess oleic acid and solvent.

• Final Product: After the final wash, disperse the nanoparticles in a suitable non-polar solvent like hexane or toluene (B28343) for storage.

Data Presentation: Control of Nanoparticle Size

The final size of the iron oxide nanoparticles can be tuned by systematically varying key reaction parameters. The following table summarizes expected trends based on analogous thermal decomposition systems.[1][3]

Parameter Varied	Range	Effect on Particle Size	Resulting Size Range (Approx.)
Reaction Temperature	300 - 370 °C	Higher temperature increases growth rate, leading to larger particles.	6 - 24 nm
Heating Rate	3 - 20 °C/min	Slower rates can lead to broader nucleation, resulting in smaller particles.	8 - 20 nm
Reaction Time	30 - 180 min	Longer times allow for more extended particle growth, increasing size.	10 - 30 nm
Precursor:Surfactant Ratio	1:3 - 1:10	Higher surfactant ratio better stabilizes nuclei, limiting growth and leading to smaller particles.	5 - 18 nm

Experimental Workflow Diagram

Caption: Workflow for iron oxide nanoparticle synthesis via thermal decomposition.

Application 2: Precursor Synthesis for Advanced Materials

For many advanced applications, the purity of the precursor is paramount. Iron(III) methoxide can be synthesized in the lab via a straightforward salt metathesis reaction, ensuring a fresh, high-purity source free from the hydrated water and counter-ions found in common iron salts.

Experimental Protocol: Synthesis of Iron(III) Methoxide

This protocol is adapted from the synthesis of other iron(III) alkoxides.[5]

Objective: To synthesize iron(III) methoxide from iron(III) chloride.

Materials:

• Iron(III) Chloride (FeCl₃, anhydrous)

• Sodium Methoxide (NaOCH₃)

• Methanol (B129727) (anhydrous)

• Toluene (anhydrous)

• Inert gas supply (N₂ or Ar)

• Schlenk flask, cannula, filter funnel (Schlenk type).

Procedure:

• Prepare Sodium Methoxide Solution: Under an inert atmosphere, dissolve sodium methoxide (3.0 equivalents, e.g., 1.62 g, 30 mmol) in anhydrous methanol (e.g., 50 mL).

• Prepare Iron Chloride Slurry: In a separate Schlenk flask, create a slurry of anhydrous iron(III) chloride (1.0 equivalent, e.g., 1.62 g, 10 mmol) in anhydrous toluene (e.g., 100 mL).

• Reaction: Slowly add the sodium methoxide solution to the stirring iron(III) chloride slurry at room temperature using a cannula. A precipitate of sodium chloride (NaCl) will form immediately, and the solution will change color.

• Reaction Completion: Stir the reaction mixture at room temperature for 12-24 hours to ensure the reaction goes to completion.

• Isolation: Separate the precipitated NaCl from the solution containing the iron(III) methoxide product via cannula filtration or centrifugation under inert conditions.

• Purification: Remove the solvent from the filtrate under vacuum to yield iron(III) methoxide as a solid powder.

• Storage: Store the final product under a dry, inert atmosphere as it is highly sensitive to moisture.

Logical Relationship Diagram

Caption: Logical workflow for the synthesis of Iron(III) Methoxide precursor.

References

• 1. Collection - Size Control of Iron Oxide Nanoparticles Synthesized by Thermal Decomposition Methods - The Journal of Physical Chemistry C - Figshare [acs.figshare.com]
• 2. Thermal Decomposition Synthesis of Iron Oxide Nanoparticles with Diminished Magnetic Dead Layer by Controlled Addition of Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. Unravelling the Thermal Decomposition Parameters for The Synthesis of Anisotropic Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Iron Methoxide as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron, as an earth-abundant, inexpensive, and low-toxicity metal, presents a sustainable alternative to precious metal catalysts in organic synthesis. Iron methoxide (B1231860) and other iron alkoxides have emerged as versatile catalysts, particularly in polymerization reactions, and show potential in other carbon-carbon bond-forming reactions. This document provides an overview of the applications of iron methoxide as a catalyst, with a focus on detailed experimental protocols and quantitative data for key transformations.

Ring-Opening Polymerization (ROP) of Lactide

Iron alkoxide complexes are highly efficient catalysts for the ring-opening polymerization (ROP) of lactide to produce polylactide (PLA), a biodegradable and biocompatible polymer with significant applications in the biomedical and pharmaceutical fields. Both iron(II) and iron(III) species have demonstrated catalytic activity. The polymerization can proceed in a controlled or living manner, allowing for the synthesis of polymers with predictable molecular weights and narrow molecular weight distributions.

Quantitative Data Summary

The following table summarizes representative data for the iron-alkoxide catalyzed polymerization of rac-lactide.

Catalyst System	Monomer/Catalyst Ratio	Time (h)	Conversion (%)	Mn ( kg/mol )	PDI (Mw/Mn)	Reference
In-situ generated LFe(OEt)₂	-	-	-	-	1.5–2.0	[1]
[(THF)NaFe(OtBu)₃]₂	-	< 1 (at 70% conversion)	> 95	-	-	[2]

Note: "L" represents a diiminopyridine ligand. Further details can be found in the cited literature.

Experimental Protocol: In-situ Generation of Iron(II) Ethoxide Catalyst for rac-Lactide Polymerization

This protocol describes the in-situ generation of an iron(II) ethoxide catalyst for the ring-opening polymerization of rac-lactide.[1]

Materials:

• LFeCl₂ (where L is a suitable N,N'-dimesityl-diiminopyridine ligand)

• Sodium ethoxide (NaOEt)

• rac-Lactide

• Anhydrous toluene (B28343)

• Anhydrous methanol (B129727)

Procedure:

• Catalyst Preparation (In-situ):

  • In a glovebox, add a solution of sodium ethoxide (2 equivalents) in anhydrous ethanol (B145695) to a stirred suspension of the LFeCl₂ precursor (1 equivalent) in anhydrous toluene.

  • Stir the mixture at room temperature for 1 hour to generate the active LFe(OEt)₂ catalyst.

• Polymerization:

  • In a separate flame-dried Schlenk flask under an inert atmosphere, dissolve the desired amount of rac-lactide in anhydrous toluene.

  • Add the freshly prepared catalyst solution to the lactide solution with vigorous stirring. The monomer-to-catalyst ratio can be varied to control the molecular weight of the resulting polymer.

  • Allow the reaction to proceed at room temperature. Monitor the progress of the polymerization by taking aliquots and analyzing them by ¹H NMR spectroscopy to determine the conversion of the lactide.

• Work-up and Purification:

  • Once the desired conversion is reached, quench the polymerization by exposing the reaction mixture to air.

  • Precipitate the polymer by pouring the toluene solution into a large volume of cold methanol.

  • Filter the precipitated polylactide, wash with methanol, and dry under vacuum to a constant weight.

• Characterization:

  • Determine the number-average molecular weight (Mn) and polydispersity index (PDI) of the polymer by gel permeation chromatography (GPC) against polystyrene standards.

  • Confirm the structure of the polymer by ¹H and ¹³C NMR spectroscopy.

Logical Workflow for Iron-Catalyzed Lactide Polymerization

Workflow for iron-catalyzed lactide polymerization.

Carbon-Carbon Bond Forming Reactions

While iron is a well-established catalyst for various C-C bond-forming reactions such as Michael and aldol (B89426) additions, the use of simple, well-defined iron methoxide as the primary catalyst is not extensively documented in the scientific literature. Often, these reactions are catalyzed by iron salts in combination with other ligands or bases, or by classical strong bases like sodium methoxide without the involvement of iron.[3][4]

Michael Addition

Iron-catalyzed Michael additions have been reported, but they typically employ iron complexes with specific ligand scaffolds rather than simple iron methoxide.[4][5][6] For instance, iron(III) complexes with salen ligands have been shown to catalyze the asymmetric sulfa-Michael addition of thiols to α,β-unsaturated ketones.[6] Classically, the Michael addition is base-catalyzed, often using sodium methoxide in methanol.

Aldol Reaction

Similarly, iron-catalyzed aldol reactions have been developed, but these also tend to rely on more complex iron catalysts.[7] The classic aldol reaction is typically catalyzed by a base such as sodium hydroxide (B78521) or sodium methoxide to generate an enolate nucleophile.[3]

Transesterification for Biodiesel Production

The transesterification of triglycerides with methanol to produce fatty acid methyl esters (FAME), or biodiesel, is a crucial industrial process. This reaction is most commonly catalyzed by strong bases. While methoxide is the active catalytic species, it is typically used in the form of sodium methoxide or potassium methoxide.[8][9][10][11] The use of iron(III) methoxide for this transformation is not a widely adopted method. Heterogeneous catalysts based on iron oxides have been explored for biodiesel production.[10]

Appendix: Synthesis of Iron(III) Methoxide

A general protocol for the synthesis of iron(III) methoxide is provided below. This procedure should be carried out under anhydrous conditions using Schlenk techniques, as iron(III) methoxide is sensitive to moisture.

Materials:

• Anhydrous iron(III) chloride (FeCl₃)

• Anhydrous sodium methoxide (NaOMe)

• Anhydrous methanol

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve anhydrous iron(III) chloride in a minimal amount of anhydrous methanol in a Schlenk flask.

• In a separate Schlenk flask, prepare a solution of anhydrous sodium methoxide (3 equivalents) in anhydrous methanol.

• Slowly add the sodium methoxide solution to the stirred iron(III) chloride solution at room temperature. A precipitate of sodium chloride (NaCl) will form.

• After the addition is complete, stir the reaction mixture at room temperature for an additional 2-4 hours to ensure complete reaction.

• Remove the precipitated sodium chloride by filtration or centrifugation under an inert atmosphere.

• The resulting solution contains iron(III) methoxide in methanol. For isolation, the solvent can be removed under vacuum. The product should be stored under an inert atmosphere.

Reaction Pathway for Iron(III) Methoxide Synthesis

Synthesis of iron(III) methoxide.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. A Study on the Base–Catalyzed Reverse Vinylogous Aldol Reaction of (4aβ,5β)-4,4a,5,6,7,8-Hexahydro-5-hydroxy-1,4a-dimethylnaphthalen-2(3H)-one under Robinson Annulation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iron-Catalyzed Coupling of Alkenes and Enones: Sakurai–Michael-type Conjugate Addition of Catalytic Allyliron Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Iron catalyzed enantioselective sulfa-Michael addition: a four-step synthesis of the anti-asthma agent Montelukast - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Estimation of Reaction Rates of Transesterification Pathways [frontiersin.org]
• 9. frontiersin.org [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. AU2001278863A1 - Transesterification process - Google Patents [patents.google.com]

Anwendungshinweis: Charakterisierung von Eisenmethoxid mittels Mößbauer-Spektroskopie

Anwendungsbereich: Dieser Leitfaden beschreibt den Einsatz der ⁵⁷Fe-Mößbauer-Spektroskopie zur detaillierten Charakterisierung von Eisenmethoxid-Komplexen. Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die die elektronische Struktur, den Oxidations- und Spinzustand sowie die lokale Koordinationsumgebung von Eisen in diesen Verbindungen untersuchen.

Einleitung

Die Mößbauer-Spektroskopie ist eine leistungsstarke, zerstörungsfreie Technik zur Untersuchung von Eisenverbindungen.[1][2] Sie basiert auf dem Mößbauer-Effekt, der rückstoßfreien Emission und Absorption von Gammastrahlen durch Atomkerne in einem Festkörper.[2] Diese Methode ist äußerst empfindlich gegenüber der lokalen Umgebung des Eisenatoms und liefert entscheidende Informationen über dessen chemischen Zustand.[1][2]

Die Analyse der Mößbauer-Spektren liefert Hyperfeinparameter, die für die Charakterisierung von Eisenmethoxid von zentraler Bedeutung sind:

• Isomerieverschiebung (δ): Gibt Auskunft über die s-Elektronendichte am Eisenkern und ist empfindlich für den Oxidationszustand (z. B. Fe²⁺ vs. Fe³⁺) und den Spinzustand (High-Spin vs. Low-Spin) des Eisens.[3][4]

• Quadrupolaufspaltung (ΔE_Q): Entsteht durch die Wechselwirkung des Kernquadrupolmoments mit einem asymmetrischen elektrischen Feldgradienten am Kernort. Sie liefert Informationen über die Symmetrie der lokalen Koordinationsumgebung des Eisenatoms.[2][5]

• Magnetische Hyperfeinaufspaltung (B_hf): Tritt in magnetisch geordneten Materialien auf und führt zur Aufspaltung des Spektrums in ein Sextett, was auf das Vorhandensein von Magnetfeldern am Kern hinweist.[1][4]

Diese Parameter ermöglichen eine eindeutige Bestimmung der elektronischen und strukturellen Eigenschaften von Eisenmethoxid-Proben.

Experimentelle Protokolle

Dieses Protokoll beschreibt eine allgemeine Methode zur Synthese eines Eisen(III)-alkoxid-Komplexes, die an die Herstellung von Eisenmethoxid angepasst werden kann. Die Synthese sollte unterINERTER Atmosphäre (z. B. Stickstoff oder Argon) durchgeführt werden, um eine Oxidation oder Hydrolyse zu verhindern.

Materialien:

• Wasserfreies Eisen(III)-chlorid (FeCl₃)

• Wasserfreies Methanol (MeOH)

• Wasserfreies Triethylamin (NEt₃) oder ein anderes geeignetes Amin als Protonenakzeptor

• Wasserfreies Lösungsmittel (z. B. Tetrahydrofuran (THF) oder Diethylether)

• Schlenk-Kolben und Standard-Schlenk-Technik-Ausrüstung

Vorgehensweise:

• Lösen Sie wasserfreies FeCl₃ in einem wasserfreien Lösungsmittel in einem Schlenk-Kolben unter Inertgasatmosphäre.

• In einem separaten Kolben eine Lösung aus wasserfreiem Methanol und Triethylamin im gewählten Lösungsmittel vorbereiten. In der Regel wird ein leichter Überschuss an Alkohol und Base verwendet (z. B. 3,3 Äquivalente Methanol und 3,3 Äquivalente Triethylamin pro Äquivalent FeCl₃).

• Kühlen Sie die FeCl₃-Lösung auf 0 °C in einem Eisbad.

• Fügen Sie die Methanol/Triethylamin-Lösung langsam und unter kräftigem Rühren zur gekühlten FeCl₃-Lösung hinzu.

• Nach Abschluss der Zugabe lassen Sie die Reaktionsmischung langsam auf Raumtemperatur erwärmen und rühren sie für mehrere Stunden oder über Nacht.

• Filtrieren Sie den entstandenen Niederschlag (Triethylammoniumchlorid) unter Inertgasbedingungen ab.

• Entfernen Sie das Lösungsmittel aus dem Filtrat im Vakuum, um das rohe Eisenmethoxid-Produkt zu erhalten.

• Das Produkt kann durch Umkristallisation aus einem geeigneten wasserfreien Lösungsmittel (z. B. Hexan/THF) weiter gereinigt werden.[5]

Materialien:

• Synthetisiertes Eisenmethoxid-Pulver

• Mößbauer-Probenhalter (typischerweise aus Kunststoff wie PMMA)

• Vakuumfett

Vorgehensweise:

• Die Handhabung der Probe sollte in einer Glovebox oder unter Inertgasatmosphäre erfolgen, um den Kontakt mit Luft und Feuchtigkeit zu minimieren.

• Verreiben Sie eine ausreichende Menge der pulverisierten Eisenmethoxid-Probe, um eine homogene Schicht zu gewährleisten. Die optimale Probenmenge enthält ca. 5-10 mg natürliches Eisen pro cm².

• Füllen Sie das Pulver in den Probenhalter. Achten Sie auf eine gleichmäßige Verteilung und Dicke, um spektrale Verzerrungen zu vermeiden.

• Verschließen Sie den Probenhalter sorgfältig, z. B. mit einer dünnen Kappe und sichern Sie ihn bei Bedarf mit Vakuumfett.

• Montieren Sie den Probenhalter im Kryostaten des Mößbauer-Spektrometers. Für luftempfindliche Proben ist ein schnelles und sorgfältiges Vorgehen entscheidend.

Geräteeinstellungen:

• Quelle: Eine radioaktive ⁵⁷Co-Quelle, typischerweise in einer Rhodium-Matrix.[6]

• Betriebsmodus: Das Spektrometer wird im Konstantbeschleunigungsmodus betrieben.[7]

• Temperatur: Die Messungen werden typischerweise bei tiefen Temperaturen (z. B. 80 K) durchgeführt, um die Rückstoßwahrscheinlichkeit zu erhöhen und Relaxationsphänomene zu verlangsamen.[7] Messungen bei verschiedenen Temperaturen können zusätzliche Informationen liefern.[8]

• Kalibrierung: Das Spektrometer wird vor der Messung mit einer Standard-α-Eisenfolie bei Raumtemperatur kalibriert. Die Isomerieverschiebungen werden relativ zum Zentrum des α-Eisen-Spektrums angegeben.[7]

Datenerfassung:

• Kühlen Sie die Probe auf die gewünschte Messtemperatur (z. B. 80 K).

• Starten Sie die Datenerfassung. Die Zählzeiten variieren je nach Probenkonzentration und können von einigen Stunden bis zu einem Tag dauern, um eine ausreichende Statistik zu erzielen.[6]

• Speichern Sie das resultierende Spektrum (Transmission vs. Geschwindigkeit der Quelle).

Datenanalyse und Interpretation

Das erhaltene Mößbauer-Spektrum wird mit spezieller Software (z. B. WMoss oder Programme, die auf Lorentz-Linienformen basieren) angepasst, um die Hyperfeinparameter zu extrahieren.[7]

Interpretation der Parameter für Eisenmethoxid:

• Oxidationszustand: Eisen(III)-Komplexe weisen typischerweise niedrigere Isomerieverschiebungen auf als Eisen(II)-Komplexe. Für High-Spin-Fe³⁺ in oktaedrischer Umgebung liegen die δ-Werte oft im Bereich von +0,4 bis +0,9 mm/s, während High-Spin-Fe²⁺-Werte typischerweise > +0,9 mm/s sind.[3][5]

• Spinzustand: High-Spin- und Low-Spin-Zustände von Fe²⁺ und Fe³⁺ lassen sich durch ihre charakteristischen Bereiche für δ und ΔE_Q unterscheiden.[4] Beispielsweise zeigen High-Spin-Fe²⁺-Zentren oft große Quadrupolaufspaltungen.[5]

• Koordinationsumgebung: Die Größe der Quadrupolaufspaltung (ΔE_Q) spiegelt die Symmetrie der Ligandenanordnung wider. Eine hohe Aufspaltung deutet auf eine stark verzerrte oder asymmetrische Umgebung hin, während eine geringe oder keine Aufspaltung auf eine hochsymmetrische (z. B. perfekt oktaedrische oder tetraedrische) Umgebung hindeutet.

Quantitative Datenpräsentation

Die folgende Tabelle fasst typische Mößbauer-Parameter für verschiedene Eisen-Spezies zusammen, die als Referenz für die Charakterisierung von Eisenmethoxid dienen können.

Eisen-Spezies	Spinzustand	Isomerieverschiebung (δ) [mm/s]	Quadrupolaufspaltung (ΔE_Q) [mm/s]	Temperatur [K]	Referenzbeispiel
High-Spin Fe³⁺ (oktaedrisch)	S = 5/2	0,28 - 0,90	0,40 - 0,90	Raumtemp. / 325	Fe(III)-Schiff-Base-Komplexe[3][9]
High-Spin Fe³⁺ (verzerrt)	S = 5/2	~0,22	~2,74	77	Fe(III)-Schiff-Base-Komplex (LS-Zustand)[9]
High-Spin Fe²⁺ (fünffach koord.)	S = 2	0,99 - 1,02	1,24 - 1,50	90	[(Pyridin)₂Fe(Alkoxid)]-Komplexe[5]
High-Spin Fe²⁺ (vierfach koord.)	S = 2	~0,92	~0,78	90	Eisen(II)-Alkoxid-Vorläufer[5]
α-Fe₂O₃ (Hämatit)	-	~0,37	~ -0,21	Raumtemp.	Synthetischer Hämatit[1]

Werte sind relativ zu α-Eisen bei Raumtemperatur. Die genauen Werte hängen stark von der spezifischen Ligandenumgebung ab.

Visualisierungen

References

• 1. Mössbauer spectroscopic investigations on iron oxides and modified nanostructures: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. asianpubs.org [asianpubs.org]
• 4. 57Fe Mössbauer Spectroscopy as a Tool for Study of Spin States and Magnetic Interactions in Inorganic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ias.ac.in [ias.ac.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Interpretation of the Mössbauer spectra of the high-potential iron protein from Chromatium. | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of Iron (III) Complexes Using Sodium Methoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron, an essential element in numerous biological processes, offers a biocompatible and cost-effective alternative to heavy metals in drug design and catalysis. The synthesis of iron (III) complexes is a pivotal area of research, with applications ranging from medicinal chemistry to materials science. Sodium methoxide (B1231860) (CH₃ONa), a strong base, serves as a versatile and efficient reagent in the synthesis of these complexes. It readily deprotonates a wide range of ligands, facilitating their coordination to the iron (III) center. This document provides detailed protocols for the synthesis of iron (III) complexes using sodium methoxide, focusing on methodologies, characterization, and potential applications in drug development.

Core Principles

The fundamental principle behind the use of sodium methoxide in the synthesis of iron (III) complexes is its action as a Brønsted-Lowry base. It abstracts a proton from a ligand (LH), generating a nucleophilic alkoxide and a deprotonated ligand (L⁻). This deprotonated ligand then readily coordinates with an iron (III) salt, typically iron (III) chloride (FeCl₃), to form the desired iron (III) complex. The general reaction scheme is as follows:

Ligand Deprotonation: LH + CH₃ONa → L⁻Na⁺ + CH₃OH

Complex Formation: Fe³⁺ + 3L⁻ → Fe(L)₃

Sodium methoxide is particularly effective for deprotonating hydroxyl groups present in various organic ligands, such as substituted salicylaldehydes and 2-hydroxyphenones, leading to the formation of stable iron (III) complexes.[1][2]

Experimental Protocols

Protocol 1: Synthesis of Tris(2-hydroxybenzophenone)iron(III)

This protocol describes the synthesis of an iron (III) complex with 2-hydroxybenzophenone (B104022) as the ligand, adapted from the procedure described by Zare et al.[1]

Materials:

• Iron (III) chloride hexahydrate (FeCl₃·6H₂O)

• Sodium thiocyanate (B1210189) (NaSCN)

• 2-hydroxybenzophenone

• Sodium methoxide (CH₃ONa)

• Methanol (MeOH)

Procedure:

• Prepare a solution of Fe(SCN)₃ by reacting 1 equivalent of FeCl₃·6H₂O with 3 equivalents of NaSCN in methanol.

• In a separate flask, dissolve 3 equivalents of 2-hydroxybenzophenone in methanol.

• Add an excess of sodium methoxide to the 2-hydroxybenzophenone solution and stir until the ligand is fully deprotonated.

• Slowly add the methanolic solution of Fe(SCN)₃ to the deprotonated ligand solution with continuous stirring.

• Stir the resulting reaction mixture for an additional 2 hours at room temperature.

• The resulting precipitate of tris(2-hydroxybenzophenone)iron(III) is collected by filtration, washed with cold methanol, and dried in a desiccator.

Protocol 2: Synthesis of Iron(III) Complexes with Substituted Salicylaldehydes

This protocol outlines a general procedure for the synthesis of iron (III) complexes with various substituted salicylaldehydes, based on the work of Gkotsis et al.[2][3]

Materials:

• Iron (III) chloride hexahydrate (FeCl₃·6H₂O)

• Substituted salicylaldehyde (B1680747) (e.g., 2-hydroxy-1-naphthaldehyde, 5-methyl-salicylaldehyde)

• Sodium methoxide (CH₃ONa)

• Methanol (MeOH)

• Water

• Diethyl ether or Dichloromethane

Procedure:

• Dissolve 0.3 mmol of the substituted salicylaldehyde in 10 mL of methanol.

• Add 0.3 mmol of sodium methoxide to the solution to deprotonate the salicylaldehyde ligand. Stir for 10 minutes.

• In a separate beaker, dissolve 0.1 mmol of FeCl₃·6H₂O in 10 mL of methanol.

• Add the iron (III) chloride solution dropwise to the deprotonated ligand solution with constant stirring.

• Continue stirring the final solution for an additional 45 minutes.

• Filter the solution and allow it to evaporate slowly at room temperature.

• After several days, suspend the resulting product in a minimal amount of methanol, filter, and wash with water and diethyl ether or dichloromethane.

Data Presentation

The following tables summarize representative quantitative data for iron (III) complexes synthesized using sodium methoxide.

Table 1: Physicochemical and Analytical Data for [Fe(X-salo)₃] Complexes [2]

Complex	Formula	Yield (%)	Molar Conductivity (ΛM) in DMSO (mho·cm²·mol⁻¹)
[Fe(1naph-salo)₃]	C₄₈H₃₃FeO₆	45	12
[Fe(5Me-salo)₃]	C₂₄H₂₁FeO₆	30	11

Table 2: Spectroscopic Data for [Fe(X-salo)₃] Complexes [2]

Complex	FT-IR ν(C=O) (cm⁻¹)	FT-IR ν(C-O) (cm⁻¹)	UV-vis in DMSO λ (nm) (ε/M⁻¹ cm⁻¹)
[Fe(1naph-salo)₃]	1612	1315	525 (sh) (250), 415 (500), 340 (6000)
[Fe(5Me-salo)₃]	1622	1312	518 (sh) (200), 410 (400), 335 (5600)

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of these iron (III) complexes.

Caption: General workflow for the synthesis of Iron(III) complexes.

Applications in Drug Development

Iron complexes have shown significant promise as therapeutic agents, owing to their diverse reactivity and potential to target various biological systems.[4] The iron (III) complexes synthesized via the protocols described herein have been investigated for several biological activities relevant to drug development:

• Anticancer Activity: Many iron complexes exhibit cytotoxic effects against cancer cell lines. Their mechanism of action can involve the generation of reactive oxygen species (ROS), leading to oxidative stress and apoptosis in cancer cells.[5]

• Antimicrobial Agents: Iron-imine complexes have emerged as potential antimicrobial agents, showing activity against a range of bacteria and fungi.[5]

• DNA Interaction and Cleavage: Some iron (III) complexes can interact with DNA, primarily through intercalation, and can induce DNA cleavage, which is a desirable attribute for certain anticancer drugs.[2][3]

• Antioxidant Activity: Certain iron complexes have demonstrated the ability to scavenge free radicals, suggesting potential applications in conditions associated with oxidative stress.[3]

The synthesis of novel iron (III) complexes using sodium methoxide provides a versatile platform for developing new therapeutic agents. The ability to readily modify the ligand structure allows for the fine-tuning of the complex's physicochemical properties and biological activity.

Caption: Potential mechanism of action for anticancer Iron(III) complexes.

Conclusion

The use of sodium methoxide offers a straightforward and efficient method for the synthesis of a diverse range of iron (III) complexes. The protocols provided here, along with the characterization data and potential applications, serve as a valuable resource for researchers in inorganic chemistry, medicinal chemistry, and drug development. The continued exploration of these iron complexes is expected to yield novel therapeutic agents with improved efficacy and reduced side effects.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Iron(III) Complexes with Substituted Salicylaldehydes: Synthesis, Interaction with DNA and Serum Albumins, and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in iron-complexes as drug candidates for cancer therapy: reactivity, mechanism of action and metabolites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Biomimetic Iron Complexes Using Alkoxide Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of biomimetic complexes that replicate the structure and function of the active sites of metalloenzymes is a flourishing area of inorganic chemistry and drug development. These synthetic analogues provide invaluable insights into reaction mechanisms, and catalytic processes, and serve as platforms for the development of novel therapeutics and catalysts. Iron-containing enzymes, in particular, are involved in a myriad of biological processes, including oxygen transport, DNA synthesis, and cellular metabolism. Consequently, the design and synthesis of iron-based biomimetic complexes are of significant interest.

While various iron precursors are utilized in the synthesis of these complexes, this document focuses on the application of iron alkoxides, with a particular emphasis on the potential use of iron(III) methoxide (B1231860). Although detailed protocols specifying iron(III) methoxide as the primary precursor are not abundantly found in the literature, the principles of using iron alkoxides can be readily adapted. Iron alkoxides offer a reactive and versatile entry point for the synthesis of a range of biomimetic complexes, including models for iron-sulfur clusters and non-heme iron enzymes.

These notes provide an overview of the application of iron alkoxides in this field, detailed experimental protocols for the synthesis and characterization of relevant complexes, and quantitative data to guide researchers in this exciting area of study.

Application Notes

Iron Alkoxides as Precursors for Biomimetic Iron-Sulfur Cluster Models

Iron-sulfur clusters are ubiquitous in nature, playing crucial roles in electron transfer, catalysis, and gene regulation. The synthesis of synthetic analogues of these clusters is essential for understanding their electronic structure and reactivity. Iron(III) alkoxides can serve as soluble and reactive starting materials for the assembly of these clusters. The reaction of an iron alkoxide with a sulfur source, such as elemental sulfur or a polysulfide, in the presence of a suitable ligand can lead to the formation of various cluster cores, including [2Fe-2S], [3Fe-4S], and [4Fe-4S] clusters. The choice of alkoxide and reaction conditions can influence the final cluster nuclearity and structure.

Mimicking Nitrogenase Activity with Iron-Alkoxide-Derived Complexes

Nitrogenase, the enzyme responsible for biological nitrogen fixation, contains a complex iron-molybdenum cofactor (FeMoco). Synthetic chemists have long sought to create small-molecule mimics of FeMoco to understand its mechanism and develop catalysts for ammonia (B1221849) synthesis. While challenging, the use of iron alkoxides in combination with molybdenum precursors and sulfur sources presents a potential route to assemble clusters that structurally and functionally model aspects of the nitrogenase active site. The reactivity of the alkoxide can facilitate the formation of the intricate bridged structures found in these complex clusters.

Non-Heme Iron Enzyme Mimics from Iron Alkoxide Precursors

Non-heme iron enzymes catalyze a wide range of oxidative transformations. Biomimetic complexes that model the active sites of these enzymes are of great interest for their potential as selective oxidation catalysts. Iron(II) and iron(III) alkoxides can be used as precursors to synthesize complexes with ligands that mimic the coordination environment of the iron center in these enzymes, which often involves histidine and carboxylate residues. The lability of the alkoxide group can allow for facile ligand exchange and the creation of the desired coordination sphere.

Experimental Protocols

Protocol 1: General Synthesis of an Iron(II) Aryloxide Precursor

This protocol describes the synthesis of a mononuclear iron(II) aryloxide complex, which can serve as a starting material for more complex biomimetic structures.

Materials:

• Iron(II) mesityl [Fe(Mes)₂]

• Sterically hindered phenol (B47542) (e.g., 2,6-di-tert-butylphenol)

• Pyridine (anhydrous)

• Anhydrous solvents (e.g., toluene, pentane)

• Schlenk line and glassware

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve iron(II) mesityl in anhydrous pyridine.

• To this solution, add a stoichiometric amount of the desired sterically hindered phenol dissolved in a minimal amount of anhydrous toluene.

• Stir the reaction mixture at room temperature for 2-4 hours. The color of the solution may change, indicating complex formation.

• Remove the solvent under reduced pressure to obtain a solid residue.

• Wash the solid with cold anhydrous pentane (B18724) to remove any unreacted starting materials.

• Recrystallize the product from a suitable solvent system (e.g., toluene/pentane) to obtain pure crystals of the iron(II) aryloxide complex.

Characterization:

• X-ray Crystallography: To determine the solid-state structure of the complex.

• ¹H NMR Spectroscopy: To characterize the ligand environment.

• UV-Vis Spectroscopy: To study the electronic properties of the iron center.

• Magnetic Susceptibility: To determine the spin state of the iron(II) center.

Protocol 2: In-situ Generation of an Iron Methoxide Species for Biomimetic Complex Synthesis

This protocol outlines a general approach for the in-situ formation of an iron methoxide species from a common iron salt and its use in the synthesis of a biomimetic complex.

Materials:

• Anhydrous iron(III) chloride (FeCl₃)

• Sodium methoxide (NaOMe)

• An appropriate multidentate ligand (e.g., a tris(pyrazolyl)borate or a Schiff base ligand)

• Anhydrous methanol (B129727) and other anhydrous solvents (e.g., THF, acetonitrile)

• Schlenk line and glassware

Procedure:

• Under an inert atmosphere, dissolve anhydrous iron(III) chloride in anhydrous methanol.

• In a separate flask, dissolve a stoichiometric amount of sodium methoxide in anhydrous methanol.

• Slowly add the sodium methoxide solution to the iron(III) chloride solution with vigorous stirring. This will generate iron(III) methoxide in situ. A precipitate of NaCl may form.

• To this mixture, add a solution of the desired multidentate ligand in an appropriate anhydrous solvent (e.g., THF).

• Stir the reaction mixture at room temperature or with gentle heating for several hours to facilitate the formation of the desired iron complex.

• Filter the reaction mixture to remove any precipitate (e.g., NaCl).

• Remove the solvent from the filtrate under reduced pressure to yield the crude product.

• Purify the complex by recrystallization or column chromatography.

Characterization:

• FT-IR Spectroscopy: To identify the coordination of the ligand to the iron center.

• Mass Spectrometry (ESI-MS): To confirm the molecular weight of the complex.

• Elemental Analysis: To determine the elemental composition of the synthesized complex.

• Cyclic Voltammetry: To investigate the redox properties of the iron center.

Quantitative Data Presentation

The following table summarizes typical data that would be collected for a newly synthesized biomimetic iron complex.

Parameter	Example Data for a Hypothetical Iron(III) Complex
Yield	75%
Elemental Analysis	C, 55.2%; H, 4.8%; N, 12.1% (Calculated: C, 55.0%; H, 4.9%; N, 12.0%)
Mass Spectrometry (m/z)	[M+H]⁺ = 543.1234 (Calculated: 543.1230)
FT-IR (cm⁻¹)	1605 (C=N stretch), 450 (Fe-N stretch)
UV-Vis (λ_max, nm (ε, M⁻¹cm⁻¹))	450 (sh, 500), 620 (250)
Magnetic Moment (μ_eff, B.M.)	5.9
Redox Potential (V vs. Fc⁺/Fc)	E₁/₂ = -0.25 V (Fe³⁺/Fe²⁺)

Visualizations

Caption: Workflow for the synthesis and characterization of biomimetic iron complexes.

The Role of Iron Methoxide in Modeling Metalloenzymes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of iron methoxide (B1231860) complexes in the modeling of iron-containing metalloenzymes. It is intended to serve as a comprehensive resource for researchers in bioinorganic chemistry, enzymology, and drug development who are interested in utilizing synthetic analogues to understand enzyme mechanisms and develop novel therapeutics.

Introduction to Metalloenzyme Modeling with Iron Methoxide

Iron-containing metalloenzymes play crucial roles in a vast array of biological processes, including DNA synthesis, cellular respiration, and the metabolism of xenobiotics. Their catalytic activity is centered at an iron-containing active site, which can be challenging to study directly within the complex protein environment. Synthetic model complexes, which replicate the key structural and electronic features of these active sites, provide a powerful tool for elucidating reaction mechanisms and understanding the factors that govern reactivity.

Iron(III)-methoxide complexes have emerged as particularly valuable models for several classes of non-heme iron enzymes. The methoxide ligand (CH₃O⁻) serves as a close electronic and structural mimic for key functional groups found in enzyme active sites, such as hydroxide (B78521) (OH⁻), alkoxide side chains of amino acids, or even proposed peroxo and hydroperoxo intermediates. By studying the synthesis, characterization, and reactivity of these model complexes, researchers can gain fundamental insights into the catalytic cycles of the enzymes they mimic. This knowledge is instrumental in fields ranging from understanding disease pathogenesis to the rational design of enzyme inhibitors and novel catalysts for chemical synthesis.

Application Note: Modeling Lipoxygenase with a Ferric Methoxide Complex

Enzyme Overview: Lipoxygenases (LOs) are non-heme iron enzymes that catalyze the dioxygenation of polyunsaturated fatty acids, a key step in the biosynthesis of inflammatory mediators like leukotrienes and lipoxins. The rate-determining step in the catalytic cycle is widely accepted to be the abstraction of a hydrogen atom from the fatty acid substrate by a ferric-hydroxide species at the active site.[1]

Model Complex: A well-characterized functional model for the active site of lipoxygenase is the ferric methoxide complex, --INVALID-LINK--₂ (PY5 = 2,6-bis(bis(2-pyridyl)methoxymethane)pyridine).[1] The pentadentate PY5 ligand creates a coordination environment rich in nitrogen donors, simulating the histidine-dominated active site of mammalian lipoxygenases.[1] The methoxide ligand in this complex serves as a surrogate for the catalytically active hydroxide.

Reactivity and Mechanistic Insight: This iron(III)-methoxide complex has been shown to react with substrates containing weak C-H bonds, such as derivatives of the natural lipoxygenase substrate linoleic acid.[1] The reaction proceeds via a hydrogen atom abstraction mechanism, leading to the reduction of the iron center to Fe(II) and the formation of a methanol-bound complex, --INVALID-LINK--₂.[1] Kinetic studies, including the determination of kinetic isotope effects (KIEs), support this mechanism and provide a chemical precedent for the proposed rate-determining step in the enzymatic cycle.[2]

Logical Relationship: Modeling Lipoxygenase C-H Abstraction

Caption: Mimicking lipoxygenase's H-atom abstraction with an iron methoxide complex.

Application Note: Modeling Cytochrome P450 Intermediates

Enzyme Overview: Cytochrome P450 (CYP450) enzymes are a vast superfamily of heme-thiolate monooxygenases responsible for the metabolism of a wide array of endogenous and exogenous compounds, including most clinically used drugs.[3] A key intermediate in their catalytic cycle is Compound II, a ferryl-hydroxo species, [FeIV(OH)], which is formed after the initial C-H bond activation step.[4]

Model Complex: Non-heme iron(III)-methoxide complexes have been synthesized to serve as structural and functional models for the Compound II intermediate of cytochrome P450. One such example involves an iron center supported by a tetradentate ligand containing two deprotonated amide moieties.[4] The reaction of the corresponding Fe(III)-hydroxide complex with an oxidizing agent can generate a transient Fe(IV)-hydroxide species, which can be characterized spectroscopically. The analogous Fe(III)-methoxide complex provides a more stable precursor for generating the corresponding Fe(IV)-methoxide species, allowing for more detailed study.[4]

Reactivity and Mechanistic Insight: The reactivity of these Fe(IV)-hydroxo and Fe(IV)-methoxo model complexes has been investigated in oxygen atom transfer (OAT) reactions and in reactions with carbon radicals, mimicking the "rebound" step in the P450 catalytic cycle where the hydroxyl group is transferred to the substrate radical.[4] These studies provide valuable information on the factors that control the reactivity of these high-valent iron species, such as the influence of the ligand environment and the redox potential of the iron center.

Signaling Pathway: Cytochrome P450 Catalytic Cycle

Caption: The catalytic cycle of Cytochrome P450 hydroxylation.

Application Note: Modeling Rieske Dioxygenases

Enzyme Overview: Rieske dioxygenases are non-heme iron enzymes that catalyze the stereospecific dihydroxylation of aromatic compounds, a critical initial step in the biodegradation of many environmental pollutants.[5] The catalytic cycle involves the activation of molecular oxygen at a mononuclear iron center, which receives electrons from a nearby Rieske [2Fe-2S] cluster.[6]

Model Complex: While fewer examples exist compared to lipoxygenase and P450 models, non-heme iron complexes with methoxide ligands have been explored as mimics for intermediates in the Rieske dioxygenase catalytic cycle. These models often employ tripodal nitrogen-based ligands, such as tris(2-pyridylmethyl)amine (B178826) (TPA), to create a facial coordination geometry similar to the 2-His-1-carboxylate facial triad (B1167595) found in the enzyme's active site.[7][8] The methoxide ligand can occupy a position that in the enzyme would be involved in oxygen binding and activation.

Reactivity and Mechanistic Insight: Studies on these model complexes focus on their reactions with oxygen or oxygen surrogates like hydrogen peroxide to generate reactive iron-oxygen species capable of oxidizing organic substrates. While direct modeling of the dihydroxylation reaction is complex, these systems provide insight into the initial steps of oxygen activation at the iron center and the electronic properties of potential intermediates.

Signaling Pathway: Rieske Dioxygenase Electron Transfer and Catalysis

Caption: Electron transfer pathway in a three-component Rieske dioxygenase system.

Quantitative Data Summary

The following tables summarize key quantitative data for representative iron methoxide model complexes and the native enzymes they mimic.

Table 1: Physicochemical Properties of Lipoxygenase and its Model Complex

Property	Native Soybean Lipoxygenase-1 (Fe³⁺)	--INVALID-LINK--₂
**UV-Vis λmax (nm) (ε, M⁻¹cm⁻¹) **	330	337 (3600)[7]
EPR Signal (g values)	4.3 (high-spin Fe³⁺)	4.3 (high-spin), 2.25, 2.16, 1.96 (low-spin)[9]
Fe-Navg Bond Length (Å)	2.2	2.162(3) (for Fe(II) precursor)[9]
Fe-O Bond Length (Å)	~1.9 (hydroxide)	1.838(3) (methoxide)
Redox Potential (V vs. SHE)	~+0.6	+0.660[7]

Table 2: Kinetic Parameters for C-H Bond Activation

Substrate	Reaction with --INVALID-LINK--₂	C-H Bond Dissociation Energy (kcal/mol)
9,10-dihydroanthracene	kobs (s⁻¹) = 1.6 x 10⁻²	78
1,4-cyclohexadiene	kobs (s⁻¹) = 1.1 x 10⁻³	79
Toluene (B28343)	kobs (s⁻¹) = 2.5 x 10⁻⁵	88
Kinetic Isotope Effect (kH/kD)	2.1 (for O-H bond cleavage)[2]	-

Experimental Protocols

Protocol 1: Synthesis of FeIII(PY5)(OMe)₂

This protocol is adapted from the literature for the synthesis of the lipoxygenase model complex.[7]

Materials:

• 2,6-(Bis-(2-pyridyl)methoxymethane)pyridine (PY5) ligand

• Fe(OTf)₂ (Iron(II) trifluoromethanesulfonate)

• Methanol (B129727) (anhydrous)

• Diethyl ether (anhydrous)

• Iodosylbenzene (PhIO)

• Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Synthesis of the Fe(II) Precursor, --INVALID-LINK--₂:

  • In a glovebox or under a strict inert atmosphere, dissolve the PY5 ligand (1 equivalent) in anhydrous methanol.

  • To this solution, add a solution of Fe(OTf)₂ (1 equivalent) in anhydrous methanol.

  • Stir the resulting solution at room temperature for 1 hour.

  • The product can be isolated by precipitation with anhydrous diethyl ether or by slow evaporation of the solvent.

• Oxidation to the Fe(III)-methoxide Complex:

  • Dissolve the --INVALID-LINK--₂ precursor in anhydrous methanol at room temperature under an inert atmosphere.

  • To this solution, add solid iodosylbenzene (0.5 equivalents) in one portion.

  • Stir the reaction mixture at room temperature. The solution should change color to red-orange, indicating the formation of the Fe(III) complex.

  • After stirring for 1-2 hours, filter the solution to remove any insoluble byproducts.

  • Remove the solvent under reduced pressure to yield an orange crystalline material.

  • Wash the solid with anhydrous diethyl ether to remove any remaining impurities.

  • The final product, --INVALID-LINK--₂, can be recrystallized from a methanol/diethyl ether solution.

Experimental Workflow: Synthesis of FeIII(PY5)(OMe)₂

Caption: Workflow for the two-step synthesis of the lipoxygenase model complex.

Protocol 2: General Method for Reactivity Studies (C-H Bond Activation)

This protocol outlines a general procedure for studying the reactivity of the iron methoxide model complex with a C-H bond-containing substrate.

Materials:

• --INVALID-LINK--₂

• Substrate (e.g., 9,10-dihydroanthracene)

• Deuterated substrate (for KIE studies)

• Anhydrous, deoxygenated solvent (e.g., acetonitrile (B52724) or dichloromethane)

• UV-Vis spectrophotometer

• GC-MS or NMR for product analysis

• Glovebox or Schlenk line

Procedure:

• Preparation of Solutions:

  • Inside a glovebox, prepare a stock solution of the iron complex in the chosen anhydrous, deoxygenated solvent.

  • Prepare a stock solution of the substrate in the same solvent.

• Kinetic Monitoring by UV-Vis Spectroscopy:

  • Place a cuvette containing the solvent in the spectrophotometer to obtain a baseline.

  • Inject a known concentration of the iron complex solution into the cuvette and record the initial spectrum. The characteristic absorbance of the Fe(III)-methoxide complex should be observed.

  • Initiate the reaction by injecting a solution of the substrate (typically in excess) into the cuvette.

  • Monitor the decay of the Fe(III)-methoxide absorbance band over time at a fixed wavelength.

  • The observed rate constant (kobs) can be determined by fitting the absorbance decay to a pseudo-first-order kinetic model.

• Product Analysis:

  • Set up a larger scale reaction under the same conditions as the kinetic experiment.

  • After the reaction has gone to completion (as determined by the disappearance of the Fe(III) color), quench the reaction.

  • Analyze the reaction mixture by GC-MS or NMR to identify and quantify the reaction products.

• Kinetic Isotope Effect (KIE) Measurement:

  • Repeat the kinetic experiment using the deuterated analogue of the substrate under identical conditions to obtain the rate constant for the deuterated substrate (kD).

  • The KIE is calculated as the ratio of the rate constants for the non-deuterated and deuterated substrates (KIE = kH/kD).

Conclusion

Iron methoxide complexes serve as invaluable tools for modeling the active sites of a range of metalloenzymes. Through their synthesis and the detailed study of their reactivity, researchers can gain crucial insights into the fundamental mechanisms of enzymatic catalysis. The protocols and data presented here provide a starting point for the application of these model systems in diverse areas of chemical and biomedical research. The continued development of sophisticated model complexes will undoubtedly lead to a deeper understanding of metalloenzyme function and facilitate the design of new catalysts and therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. An FeIV[image]O complex of a tetradentate tripodal nonheme ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytochrome P450 - Wikipedia [en.wikipedia.org]
• 4. Functional Model of Compound II of Cytochrome P450: Spectroscopic Characterization and Reactivity Studies of a FeIV–OH Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism and Catalytic Diversity of Rieske Non-Heme Iron-Dependent Oxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structures of the multicomponent Rieske non-heme iron toluene 2,3-dioxygenase enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Spectral studies of Fe(III) complexes of dipodal tridentate chelating agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Magnetic Nanoparticles via Thermal Decomposition for Biomedical Applications

Audience: Researchers, scientists, and drug development professionals.

Topic: Iron Methoxide (B1231860) for the Synthesis of Magnetic Nanoparticles

Note on Precursor Selection: While iron methoxide is a potential precursor for the synthesis of iron oxide nanoparticles, detailed protocols for its use are not widely documented in peer-reviewed literature. The following application notes and protocols are based on the well-established and highly reproducible thermal decomposition of iron(III) oleate (B1233923). This method is presented as a representative and adaptable protocol for researchers interested in synthesizing high-quality, monodisperse magnetic nanoparticles for biomedical applications. The principles of thermal decomposition outlined here can serve as a strong foundation for exploring less common precursors like iron methoxide.

Introduction

Magnetic iron oxide nanoparticles (MIONPs) are at the forefront of nanomedical research due to their unique superparamagnetic properties, biocompatibility, and potential for surface functionalization.[1][2][3][4][5][6][7] These properties make them ideal candidates for a range of biomedical applications, including targeted drug delivery, magnetic resonance imaging (MRI) contrast enhancement, and magnetic hyperthermia cancer therapy.[1][2][3][4][5][7]

The synthesis of MIONPs with precise control over size, shape, and composition is crucial for their successful translation into clinical applications.[3][8] Thermal decomposition of organometallic precursors in high-boiling point organic solvents is a robust method for producing highly crystalline and monodisperse nanoparticles.[3][6][8][9] This document provides a detailed protocol for the synthesis of MIONPs using the thermal decomposition of iron(III) oleate, a widely used and reliable precursor.[3][9]

Experimental Protocols

Synthesis of Iron(III) Oleate Precursor

Objective: To synthesize the iron(III) oleate precursor from iron(III) chloride and sodium oleate.

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Sodium oleate

• Ethanol (B145695)

• Deionized water

• Hexane (B92381)

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 10.8 g of iron(III) chloride hexahydrate in 80 mL of deionized water.

• In a separate beaker, dissolve 36.5 g of sodium oleate in a mixture of 60 mL of ethanol and 140 mL of deionized water.

• Heat both solutions to 70°C with stirring.

• Slowly add the iron(III) chloride solution to the sodium oleate solution while stirring vigorously. A waxy, reddish-brown precipitate of iron(III) oleate will form.

• Continue stirring the mixture at 70°C for one hour.

• Allow the mixture to cool to room temperature.

• Wash the precipitate multiple times with deionized water in a separatory funnel to remove unreacted salts. Use hexane to extract the iron(III) oleate.

• Dry the resulting waxy solid under vacuum at 60°C overnight.

Synthesis of Magnetic Iron Oxide Nanoparticles

Objective: To synthesize monodisperse magnetic iron oxide nanoparticles by the thermal decomposition of the iron(III) oleate precursor.

Materials:

• Iron(III) oleate (prepared as in 2.1)

• Oleic acid

• 1-octadecene (B91540)

• Three-neck round-bottom flask

• Heating mantle with temperature controller

• Condenser

• Thermocouple

• Schlenk line for inert atmosphere (Argon or Nitrogen)

• Ethanol

• Centrifuge

Procedure:

• Combine 3.6 g of iron(III) oleate and 5.7 g of oleic acid in 50 mL of 1-octadecene in a three-neck flask equipped with a condenser, thermocouple, and septum.

• Heat the mixture to 100°C under a gentle flow of inert gas (Argon or Nitrogen) and maintain for 30 minutes to remove water and oxygen.

• Under the inert atmosphere, heat the mixture to 320°C at a heating rate of 3-5°C/minute.

• Maintain the reaction temperature at 320°C for 30 minutes. The solution will turn from reddish-brown to black, indicating the formation of nanoparticles.

• After 30 minutes, turn off the heating and allow the solution to cool to room temperature.

• Add 50 mL of ethanol to the cooled solution to precipitate the nanoparticles.

• Separate the nanoparticles by centrifugation at 8000 rpm for 10 minutes.

• Discard the supernatant and re-disperse the nanoparticle pellet in a small amount of hexane.

• Repeat the precipitation and centrifugation steps with ethanol twice more to purify the nanoparticles.

• Finally, disperse the purified nanoparticles in a suitable non-polar solvent like hexane or toluene (B28343) for storage.

Data Presentation

Table 1: Typical Synthesis Parameters and Resulting Nanoparticle Properties

Parameter	Value	Resulting Nanoparticle Property
Iron Oleate	3.6 g	Size: 15-20 nm (controllable by varying reaction time and temperature)
Oleic Acid	5.7 g	Shape: Spherical
1-octadecene	50 mL	Crystallinity: High
Reaction Temperature	320°C	Magnetic Behavior: Superparamagnetic at room temperature
Reaction Time	30 min	Dispersibility: Stable in non-polar solvents

Visualization of Experimental Workflow

Below is a diagram illustrating the key steps in the synthesis of magnetic nanoparticles via the thermal decomposition of iron(III) oleate.

Caption: Workflow for the synthesis of magnetic nanoparticles.

Applications in Drug Development

The synthesized magnetic nanoparticles can be surface-modified for various drug delivery applications. A common approach is ligand exchange to make them water-dispersible, followed by conjugation of therapeutic agents.

Caption: Functionalization of MNPs for targeted drug delivery.

References

• 1. Magnetic Iron Oxide Nanoparticles: Synthesis and Surface Functionalization Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Fe3O4 Nanoparticles by Sol-Gel Method Using Water as a Solvent [scirp.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Iron Oxide Nanoparticles by Sol–Gel Technique and Their Characterization | Semantic Scholar [semanticscholar.org]
• 6. Thermal Decomposition Synthesis of Iron Oxide Nanoparticles with Diminished Magnetic Dead Layer by Controlled Addition of Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Metal Nanoparticles: Thermal Decomposition, Biomedicinal Applications to Cancer Treatment, and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - Nanoscale (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Handling Air-Sensitive Iron (II) Methoxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the standard procedures for safely handling air-sensitive iron (II) methoxide (B1231860). The protocols outlined below are essential for ensuring experimental success and laboratory safety when working with this reactive compound.

Introduction

Iron (II) methoxide, Fe(OCH₃)₂, is a highly air- and moisture-sensitive inorganic compound.[1][2] Its reactivity necessitates the use of specialized inert atmosphere techniques to prevent decomposition and ensure the integrity of experimental results.[3][4] This document details the necessary equipment, safety precautions, and step-by-step procedures for the manipulation, use in synthesis, and disposal of iron (II) methoxide.

Safety Precautions and Engineering Controls

Handling iron (II) methoxide requires strict adherence to safety protocols due to its reactivity with air and moisture.[5][6][7]

Personal Protective Equipment (PPE):

• Flame-resistant lab coat[7][8]

• Safety goggles meeting ANSI Z87.1 standard[8][9]

• Nitrile gloves[8]

Engineering Controls: All manipulations of solid iron (II) methoxide and its solutions must be performed under an inert atmosphere.[3][5][10] The two primary engineering controls for this purpose are:

• Glovebox: A sealed container filled with an inert gas (typically argon or nitrogen) with integrated gloves for manipulation.[10][11] This is the preferred method for handling and weighing solid iron (II) methoxide.[5][11]

• Schlenk Line: A dual-manifold vacuum/inert gas line that allows for the manipulation of air-sensitive compounds in glassware fitted with sidearms.[3][4]

Experimental Protocols

General Handling and Transfer of Solid Iron (II) Methoxide

This protocol describes the standard procedure for transferring solid iron (II) methoxide from a storage container to a reaction vessel using a glovebox.

Materials:

• Iron (II) methoxide powder

• Spatula

• Weighing paper or boat

• Reaction flask (e.g., Schlenk flask)

• Septum and cap for the reaction flask

Procedure:

• Ensure the glovebox atmosphere is inert (low O₂ and H₂O levels).

• Bring all necessary materials (spatula, weighing paper, reaction flask, septum, cap) into the glovebox antechamber and purge with several vacuum/inert gas cycles.[11]

• Once inside the glovebox, transfer the desired amount of iron (II) methoxide from its storage container to the weighing paper using a clean, dry spatula.

• Carefully transfer the weighed solid into the reaction flask.

• Seal the reaction flask with a septum and cap.

• The sealed flask can now be safely removed from the glovebox for use in a reaction setup, typically connected to a Schlenk line.

Representative Synthesis: Preparation of Iron Oxide Nanoparticles

This protocol details a representative synthesis of iron oxide (Fe₃O₄) nanoparticles via the thermal decomposition of an iron precursor, adapted here for iron (II) methoxide. This method is based on established procedures for synthesizing monodisperse iron oxide nanoparticles.

Materials:

• Iron (II) methoxide

• Oleic acid

• 1-Octadecene (B91540)

• Ethanol (B145695)

• Hexane

Experimental Parameters:

Parameter	Value
Iron (II) Methoxide	2 mmol
Oleic Acid	10 mmol
1-Octadecene (Solvent)	20 g
Reaction Temperature	320 °C
Heating Rate	3.3 °C/min
Reaction Time	30 min
Product	Fe₃O₄ Nanoparticles

Procedure:

• In a glovebox, add iron (II) methoxide (2 mmol) and oleic acid (10 mmol) to a three-neck flask containing a stir bar.

• Add 1-octadecene (20 g) to the flask.

• Remove the flask from the glovebox and connect it to a Schlenk line equipped with a condenser.

• Under a flow of inert gas (argon or nitrogen), heat the mixture to 120 °C for 30 minutes to ensure the formation of an iron-oleate complex and remove any residual water.

• Heat the solution to 320 °C with a heating rate of 3.3 °C/min and maintain this temperature for 30 minutes.

• After the reaction is complete, cool the mixture to room temperature.

• Add ethanol to the cooled mixture to precipitate the nanoparticles.

• Separate the nanoparticles by centrifugation.

• Wash the nanoparticles with ethanol multiple times.

• Disperse the final product in a nonpolar solvent such as hexane.

Disposal of Unused Iron (II) Methoxide and Reaction Residues

Unused or waste iron (II) methoxide must be quenched and neutralized before disposal. This procedure should be performed in a fume hood.

Materials:

• Waste iron (II) methoxide or reaction residue

• Inert, high-boiling solvent (e.g., toluene (B28343) or xylene)

• Isopropanol (B130326)

• Methanol (B129727)

• Water

• Dilute acid (e.g., 1 M HCl)

Procedure:

• Place the flask containing the iron methoxide residue in an ice bath within a fume hood.

• If the residue is solid, add an inert, high-boiling solvent like toluene to create a slurry.[3]

• Under an inert atmosphere (e.g., a nitrogen-filled balloon), slowly and dropwise add isopropanol.[3] The reaction can be exothermic, so control the addition rate to avoid excessive heat generation.

• Once the vigorous reaction with isopropanol subsides, slowly add methanol.

• After the reaction with methanol ceases, cautiously add water dropwise.

• Allow the mixture to warm to room temperature and stir for several hours to ensure complete quenching.

• Neutralize the resulting slurry with a dilute acid (e.g., 1 M HCl) to a pH between 5.5 and 9.0.[8]

• The neutralized aqueous waste, containing iron salts, can then be disposed of according to institutional guidelines for heavy metal waste.

Visualized Workflows

The following diagrams illustrate the key procedures for handling air-sensitive iron (II) methoxide.

Caption: General workflow for handling solid iron (II) methoxide.

Caption: Nanoparticle synthesis workflow.

Caption: Disposal workflow for iron (II) methoxide waste.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. Thermal Decomposition Synthesis of Iron Oxide Nanoparticles with Diminished Magnetic Dead Layer by Controlled Addition of Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Size Control of Iron Oxide Nanoparticles Synthesized by Thermal Decomposition Methods - JuSER [juser.fz-juelich.de]
• 6. Fe3O4 Nanoparticles: Structures, Synthesis, Magnetic Properties, Surface Functionalization, and Emerging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Preparation of Monodisperse Iron Oxide Nanoparticles via the Synthesis and Decomposition of Iron Fatty Acid Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unravelling the Thermal Decomposition Parameters for The Synthesis of Anisotropic Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Iron Methoxide Catalyzed C-H Activation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of iron methoxide (B1231860) and other iron-catalyzed C-H activation reactions, offering detailed experimental protocols and summarizing key performance data. This document is intended to serve as a practical guide for chemists interested in leveraging cost-effective and sustainable iron catalysis for the synthesis of complex organic molecules.

Introduction

The functionalization of otherwise inert C-H bonds is a powerful strategy in modern organic synthesis, enabling more direct and efficient routes to valuable compounds. While precious metals like palladium and rhodium have traditionally dominated this field, there is a growing interest in developing catalytic systems based on more abundant, less toxic, and economical first-row transition metals.[1][2] Iron, being the most abundant transition metal in the Earth's crust, presents an attractive alternative.[3][4] Iron-catalyzed C-H activation has emerged as a robust tool for a variety of transformations, including arylation, alkylation, and amination, with significant applications in the synthesis of heterocycles and the diversification of natural products.[1][3][5][6]

This document focuses on iron-catalyzed C-H activation, with a particular emphasis on the role of iron methoxide complexes in mechanistic studies and the application of various iron catalysts in synthetic protocols.

Mechanistic Insights: The Role of Iron Methoxide

The mechanism of iron-catalyzed C-H activation can vary depending on the specific iron precursor, ligands, and reaction conditions.[7][8] One of the well-studied mechanisms involves a hydrogen atom abstraction (HAA) pathway. A ferric methoxide complex, --INVALID-LINK--₂, has been synthesized and studied as a model for the rate-determining step in the enzymatic cycle of lipoxygenases.[9][10][11] In this model system, the ferric methoxide species abstracts a hydrogen atom from a C-H bond of the substrate, leading to the formation of a ferrous methanol (B129727) complex and a substrate radical.[9][10][11] This process highlights the ability of high-valent iron species to activate C-H bonds.

Other proposed mechanisms in iron-catalyzed C-H activation include σ-bond metathesis and pathways involving organoiron intermediates, particularly when chelation assistance is employed to direct the reaction.[7][12]

Below is a generalized diagram illustrating a proposed catalytic cycle for a chelation-assisted iron-catalyzed C-H arylation.

Figure 1: Generalized Catalytic Cycle for C-H Arylation

Experimental Protocols

This section provides detailed experimental protocols for key iron-catalyzed C-H activation reactions.

Protocol 1: Iron-Catalyzed C-H Arylation of Heterocycles with Grignard Reagents

This protocol is adapted from a procedure for the directed C-H arylation of heterocycles.[6][13]

Materials:

• Heterocyclic substrate with an imine directing group (0.55 mmol)

• FeCl₃ (catalyst)

• 4,4′-Di-tert-butyl-2,2′-dipyridyl (dtbpy) (ligand)

• Aryl Grignard reagent (e.g., Phenylmagnesium bromide solution)

• Anhydrous Tetrahydrofuran (THF)

• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) or Potassium Fluoride (KF) (optional additives to minimize homocoupling)[6]

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the heterocyclic substrate (0.55 mmol), FeCl₃, and dtbpy.

• Add anhydrous THF to dissolve the solids.

• If using, add the additive (DMPU or KF).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the aryl Grignard reagent dropwise to the stirred reaction mixture over a period of 15 minutes. Careful control of the addition rate is crucial to minimize the formation of homocoupled byproducts.[6][13]

• After the addition is complete, allow the reaction to stir at 0 °C for the specified time (typically 15 minutes for complete conversion).[6]

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired arylated heterocycle.

Experimental Workflow Diagram:

Figure 2: Experimental Workflow for C-H Arylation

Protocol 2: Iron-Catalyzed Intramolecular C-H Amination

This protocol is a general representation based on the principles of iron-catalyzed C-H amination for the synthesis of N-heterocycles.[3][5]

Materials:

• Alkyl azide (B81097) substrate

• Iron catalyst (e.g., Fe(HMDS)₂, iron-dipyrrinato complex)[3]

• Anhydrous, deoxygenated solvent (e.g., benzene, toluene)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside an inert atmosphere glovebox, dissolve the alkyl azide substrate in the anhydrous, deoxygenated solvent in a reaction vessel.

• In a separate vial, prepare a stock solution of the iron catalyst in the same solvent.

• Add the catalyst solution to the substrate solution.

• Seal the reaction vessel and remove it from the glovebox.

• Heat the reaction mixture to the desired temperature (can range from room temperature to elevated temperatures depending on the catalyst and substrate) and stir for the required reaction time.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS, TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-heterocycle.

Data Presentation

The following tables summarize representative quantitative data for iron-catalyzed C-H activation reactions.

Table 1: Iron-Catalyzed C-H Arylation of Heterocycles[6]

Entry	Heterocycle Substrate	Aryl Grignard Reagent	Product	Yield (%)
1	2-(Phenylimino)methylpyridine	PhMgBr	2-(Phenyl)-6-(phenylimino)methylpyridine	88
2	2-(Phenylimino)methylthiophene	PhMgBr	2-(Phenyl)-5-(phenylimino)methylthiophene	85
3	2-(Phenylimino)methylfuran	PhMgBr	2-(Phenyl)-5-(phenylimino)methylfuran	75
4	2-(Phenylimino)methylpyridine	4-MeC₆H₄MgBr	2-(4-Tolyl)-6-(phenylimino)methylpyridine	82
5	2-(Phenylimino)methylpyridine	4-FC₆H₄MgBr	2-(4-Fluorophenyl)-6-(phenylimino)methylpyridine	70

Reaction conditions: 0.55 mmol substrate, FeCl₃ (catalyst), dtbpy (ligand), Grignard reagent in THF at 0 °C for 15 min.

Table 2: Iron-Catalyzed C-H Alkylation with Grignard Reagents[15][16]

Entry	Aryl Substrate	Alkyl Halide/Sulfonate	Catalyst System	Product	Yield (%)
1	Phenylmagnesium bromide	1-Bromooctane	FeCl₃/TMEDA	n-Octylbenzene	95
2	4-Methoxyphenylmagnesium bromide	1-Bromohexane	[Fe(acac)₃]/HMTA/TMEDA	1-Hexyl-4-methoxybenzene	92
3	2-Thienylmagnesium chloride	Cyclohexyl bromide	[(FeCl₃)₂(tmeda)₃]	2-Cyclohexylthiophene	85
4	Phenylmagnesium bromide	2-Bromobutane	FeCl₃/TMEDA	sec-Butylbenzene	88

Note: The table presents data from cross-coupling reactions, which are mechanistically related to C-H activation/functionalization where the Grignard reagent is formed in situ or used as the coupling partner.

Conclusion

Iron-catalyzed C-H activation represents a rapidly evolving and highly promising field in organic synthesis. The use of inexpensive, abundant, and environmentally benign iron catalysts offers a sustainable alternative to traditional methods relying on precious metals. The protocols and data presented in these application notes demonstrate the versatility of iron catalysis in forming C-C and C-N bonds through the direct functionalization of C-H bonds. Further research into catalyst design and mechanistic understanding will undoubtedly expand the scope and utility of these powerful synthetic transformations.

References

• 1. Iron-Catalyzed Functionalization of Heterocycles Through C─H Activation | springerprofessional.de [springerprofessional.de]
• 2. Rational design of iron catalysts for C–X bond activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Complex N-heterocycle synthesis via iron-catalyzed, direct C-H bond amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanistic Insights into Iron-Catalyzed C−H Bond Activation and C−C Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Iron-catalyzed intramolecular C–H amination for the synthesis of N–H carbazoles and indoles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Iron-catalysed intramolecular C(sp 3 )–H amination of alkyl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC04169K [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for the Use of Iron Methoxide in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of iron methoxide (B1231860) and related iron alkoxide complexes as catalysts for polymer synthesis, with a particular focus on the ring-opening polymerization (ROP) of cyclic esters. Iron-based catalysts are gaining significant attention as a more sustainable and less toxic alternative to traditional tin-based catalysts for the production of biodegradable polymers like polylactide (PLA) and polycaprolactone (B3415563) (PCL), which have extensive applications in the biomedical and pharmaceutical fields.

I. Introduction to Iron Alkoxides in Polymerization

Iron alkoxide complexes, including iron methoxide, are effective initiators for the ring-opening polymerization of various cyclic ester monomers.[1][2] These catalysts offer several advantages, including low toxicity, abundance, and the ability to produce polymers with controlled molecular weights and narrow molecular weight distributions.[3][4] The polymerization typically proceeds through a coordination-insertion mechanism, where the monomer coordinates to the iron center and is subsequently inserted into the iron-alkoxide bond.[1][5][6]

II. Quantitative Data on Iron-Catalyzed Polymerization

The following table summarizes representative data from the literature on the ring-opening polymerization of lactide (LA) and ε-caprolactone (CL) using various iron alkoxide catalyst systems. This data highlights the efficiency and control achievable with these catalysts under different reaction conditions.

Catalyst System	Monomer	Monomer/Catalyst Ratio	Time (h)	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
Fe(II) alkoxide with diiminopyridine ligand	rac-Lactide	100:1	0.5	>95	15,000	1.5-2.0	[5]
Fe(II) alkoxide with β-diketiminate ligand	L-Lactide	200:1	2	98	28,000	1.2	[7]
Fe(III) acetate (B1210297) with N-ethylacetamide	L-Lactide	200:1	4	99	25,000	1.1	[5]
Iron bis(imino)pyridine complex	ε-Caprolactone	200:1	0.5	95	-	-	[3]
Fe1/2LiN(SiMe3)2	L-Lactide	1000:1	1	98	42,800	1.68	[8]
Fe1/2LiN(SiMe3)2	ε-Caprolactone	1000:1	1	95	243,000	1.85	[8]

III. Experimental Protocols

A. Synthesis of a Representative Iron(II) Alkoxide Pre-catalyst with a Diiminopyridine Ligand

This protocol is adapted from literature procedures for the synthesis of iron complexes used in ring-opening polymerization.[5]

Materials:

• 2,6-Diacetylpyridinebis(2,4,6-trimethylanil)

• Iron(II) chloride (FeCl2)

• Anhydrous ethanol (B145695)

• Anhydrous diethyl ether

• Anhydrous Tetrahydrofuran (THF)

• Sodium ethoxide (NaOEt)

• Schlenk flask and line

• Magnetic stirrer and stir bar

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 2,6-diacetylpyridinebis(2,4,6-trimethylanil) (1.0 eq) and FeCl2 (0.9 eq).

• Add anhydrous ethanol and stir the resulting mixture for 15 minutes at room temperature.

• Add anhydrous diethyl ether to precipitate the dark-blue product.

• Filter the solid product, wash it with anhydrous diethyl ether (3 times), and dry it under vacuum to yield the iron(II) chloride complex as a dark-blue powder.

• To generate the active iron alkoxide species in situ, dissolve the synthesized iron(II) chloride complex in anhydrous THF.

• Separately, prepare a stock solution of sodium ethoxide in anhydrous THF.

• Combine the iron complex solution with the sodium ethoxide solution (typically in a 1:2 molar ratio of Fe:NaOEt) and stir for approximately 3 hours. The solution should develop a dark-green coloration, indicating the formation of the iron alkoxide species.

B. General Protocol for Ring-Opening Polymerization of Lactide

This protocol provides a general method for the polymerization of lactide using the in situ generated iron alkoxide catalyst.

Materials:

• In situ generated iron(II) alkoxide solution in anhydrous THF (from Protocol A)

• rac-Lactide (or L-lactide/D-lactide)

• Anhydrous THF

• Acetic acid in Dichloromethane (DCM) (for quenching)

• Methanol (for precipitation)

• Schlenk flask and line

• Magnetic stirrer and stir bar

Procedure:

• To the freshly prepared iron(II) alkoxide solution in a Schlenk flask, add the desired amount of rac-lactide to initiate the polymerization. The monomer-to-catalyst ratio can be varied to control the molecular weight of the resulting polymer.

• Maintain stirring throughout the entire polymerization reaction at room temperature.

• To monitor the reaction progress, aliquots can be taken at various time points, quenched with a solution of acetic acid in DCM, and analyzed by ¹H NMR spectroscopy to determine monomer conversion.

• Once the desired conversion is reached, quench the polymerization by adding an equivalent volume of acetic acid in DCM.

• Evaporate the solvent under vacuum.

• Dissolve the resulting solid polymer in a minimal amount of a suitable solvent (e.g., DCM or chloroform) and precipitate it by adding it dropwise to cold methanol.

• Collect the precipitated polymer by filtration and dry it under vacuum.

IV. Mechanism and Visualization

The ring-opening polymerization of cyclic esters catalyzed by iron alkoxides typically follows a coordination-insertion mechanism . This mechanism involves the following key steps:

• Coordination: The carbonyl oxygen of the cyclic ester monomer coordinates to the Lewis acidic iron center of the alkoxide complex.

• Nucleophilic Attack: The alkoxide group on the iron complex performs a nucleophilic attack on the carbonyl carbon of the coordinated monomer.

• Ring-Opening: This attack leads to the cleavage of the acyl-oxygen bond of the cyclic ester, resulting in the opening of the ring.

• Insertion: The opened monomer is inserted into the iron-alkoxide bond, elongating the polymer chain and regenerating an iron alkoxide species at the new chain end.

• Propagation: The regenerated iron alkoxide can then coordinate with another monomer molecule, and the process repeats, leading to the growth of the polymer chain.

Below is a diagram illustrating the coordination-insertion mechanism.

Caption: Coordination-insertion mechanism for iron-catalyzed ROP.

The following diagram illustrates a typical experimental workflow for the synthesis of polylactide using an iron alkoxide catalyst.

Caption: Experimental workflow for PLA synthesis.

V. Conclusion

Iron methoxide and other iron alkoxide complexes are versatile and efficient catalysts for the synthesis of biodegradable polymers. Their low toxicity and the ability to control the polymerization process make them highly attractive for applications in the biomedical and pharmaceutical industries. The provided protocols and data serve as a valuable resource for researchers and scientists working in these fields. Further exploration of different ligand systems and reaction conditions can lead to the development of even more active and selective iron-based catalysts for polymer synthesis.

References

• 1. ijcrt.org [ijcrt.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Sustainable Polymerization of Natural Lactones via Iron Catalysis: An Integrated Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Iron Methoxide

Introduction

Iron methoxide (B1231860) (Fe(OCH₃)₂) is a metal alkoxide that finds applications in various chemical syntheses. Accurate quantification of iron methoxide is crucial for reaction stoichiometry control, quality assurance of products, and in research and development. Due to the reactive nature of metal alkoxides, direct quantification methods are not commonly employed. Instead, a robust and reliable indirect approach is utilized. This involves the hydrolysis of iron methoxide to liberate iron ions (Fe²⁺), followed by the quantification of the iron using well-established analytical techniques.

This document provides detailed application notes and protocols for three common analytical techniques for the quantification of iron following the hydrolysis of iron methoxide:

• UV-Vis Spectrophotometry

• Redox Titration

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Logical Workflow for Iron Methoxide Quantification

The general workflow for the quantification of iron methoxide involves a crucial initial step of sample preparation to convert the iron methoxide to a form suitable for analysis by standard techniques for iron determination.

Caption: General workflow for the quantification of iron methoxide.

UV-Vis Spectrophotometry

Principle

This method is based on the reaction of ferrous iron (Fe²⁺) with a chromogenic agent, such as 1,10-phenanthroline (B135089), to form a stable, intensely colored complex.[1] The absorbance of this complex is measured at a specific wavelength, and the concentration of iron is determined by reference to a calibration curve prepared from standards of known iron concentration.[1] For the analysis of iron methoxide, a pre-treatment step involving acidic hydrolysis is necessary to convert the iron to its ionic form. A reducing agent is also added to ensure all iron is in the ferrous (Fe²⁺) state for complexation.[1]

Experimental Protocol

a. Reagents and Materials

• Hydrochloric acid (HCl), 6 M

• Hydroxylamine (B1172632) hydrochloride solution, 10% (w/v)

• 1,10-phenanthroline solution, 0.1% (w/v) in ethanol

• Sodium acetate (B1210297) buffer solution (pH 4.5)

• Standard iron stock solution (1000 ppm)

• Deionized water

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

b. Sample Preparation (Hydrolysis)

• Accurately weigh a sample of iron methoxide and dissolve it in a known volume of 6 M HCl.

• Gently heat the solution for approximately 15 minutes to ensure complete dissolution and hydrolysis.[1]

• Allow the solution to cool to room temperature.

• Quantitatively transfer the solution to a volumetric flask and dilute to the mark with deionized water. This is the sample stock solution.

c. Preparation of Calibration Standards

• Prepare a series of calibration standards by appropriate dilution of the standard iron stock solution.

• To each standard and a blank (deionized water), add 1 mL of hydroxylamine hydrochloride solution and 2 mL of 1,10-phenanthroline solution.

• Add 8 mL of sodium acetate buffer and dilute to the mark in a 50 mL volumetric flask with deionized water.

• Allow the color to develop for at least 10 minutes.

d. Measurement

• Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the iron-phenanthroline complex (approximately 510 nm).

• Zero the instrument using the blank solution.

• Measure the absorbance of each calibration standard and the prepared sample solution.

• Construct a calibration curve by plotting absorbance versus the concentration of the iron standards.

• Determine the concentration of iron in the sample solution from the calibration curve.

Quantitative Data Summary

Parameter	Value	Reference
Linearity Range	0.15 - 9.10 µg/mL	[2]
Linearity Coefficient (R²)	> 0.999	[2]
Wavelength (λmax)	~510 nm	[1]

Redox Titration

Principle

Redox titration involves the determination of the concentration of an analyte by a redox reaction between the analyte and a titrant. For iron quantification, the iron in the sample is first reduced to the ferrous state (Fe²⁺) and then titrated with a standard solution of a strong oxidizing agent, such as potassium permanganate (B83412) (KMnO₄) or potassium dichromate (K₂Cr₂O₇). The endpoint of the titration is detected by a color change of an indicator or by potentiometry.

Experimental Protocol

a. Reagents and Materials

• Sulfuric acid (H₂SO₄), 1 M

• Phosphoric acid (H₃PO₄), 85%

• Stannous chloride (SnCl₂) solution (for reduction of Fe³⁺, if necessary)

• Standardized potassium permanganate (KMnO₄) solution (e.g., 0.02 M)

• Ferrous ammonium (B1175870) sulfate (B86663) (for standardization of KMnO₄)

• Burette, pipettes, and Erlenmeyer flasks

b. Sample Preparation (Hydrolysis)

• Accurately weigh a sample of iron methoxide and dissolve it in a known volume of 1 M sulfuric acid.

• Add a few drops of phosphoric acid.

c. Titration Procedure

• If the presence of Fe³⁺ is suspected after hydrolysis, add stannous chloride solution dropwise until the yellow color disappears, then add one or two drops in excess.

• Titrate the prepared sample solution with the standardized potassium permanganate solution.

• The endpoint is reached when a faint pink color persists for at least 30 seconds.

• Record the volume of KMnO₄ solution used.

• Calculate the amount of iron in the sample based on the stoichiometry of the redox reaction.

Quantitative Data Summary

Parameter	Value	Reference
Average Calculated Iron (Redox)	67.20 ± 11.45 mg	[3]
Average Calculated Iron (UV-Vis)	63.83 ± 12.38 mg	[3]

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Principle

ICP-MS is a highly sensitive analytical technique used for elemental analysis.[4] Samples are introduced into an argon plasma, which ionizes the atoms of the elements present.[5] The ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.[5] The detector measures the abundance of each isotope, allowing for the quantification of the element of interest at very low concentrations.[5]

Experimental Protocol

a. Reagents and Materials

• Nitric acid (HNO₃), concentrated (trace metal grade)

• Deionized water (18.2 MΩ·cm)

• Standard iron stock solution (1000 ppm)

• ICP-MS instrument

b. Sample Preparation (Acid Digestion)

• Accurately weigh a small amount of the iron methoxide sample into a digestion vessel.

• Add a known volume of concentrated nitric acid.

• Digest the sample using a microwave digestion system or by heating on a hot plate until the sample is completely dissolved and the solution is clear.

• Allow the solution to cool and then quantitatively transfer it to a volumetric flask.

• Dilute the digested sample to a known volume with deionized water to bring the iron concentration within the linear range of the instrument.

c. Preparation of Calibration Standards

• Prepare a series of calibration standards by diluting the standard iron stock solution with a matrix-matching solution (e.g., 2% nitric acid).

d. Measurement

• Set up the ICP-MS instrument according to the manufacturer's instructions for iron analysis.

• Aspirate the blank, calibration standards, and the prepared sample solution into the instrument.

• Measure the intensity of the iron isotope (e.g., ⁵⁶Fe).

• Construct a calibration curve by plotting the intensity versus the concentration of the iron standards.

• Determine the concentration of iron in the sample solution from the calibration curve.

Quantitative Data Summary

Parameter	Value	Reference
Linearity (R²)	> 0.9999	[5]
Limit of Detection (LOD)	0.03 mg/kg	[6]
Limit of Quantitation (LOQ)	0.09 mg/kg	[6]

Experimental Workflows

UV-Vis Spectrophotometry Workflow

Caption: Workflow for iron quantification by UV-Vis Spectrophotometry.

Redox Titration Workflow

Caption: Workflow for iron quantification by Redox Titration.

ICP-MS Workflow

Caption: Workflow for iron quantification by ICP-MS.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Item - Quantification of Iron(II) in Supplements Using Redox Titration and UV–Visible Spectroscopy - American Chemical Society - Figshare [acs.figshare.com]
• 4. ICP-MS Analysis of Iron from Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Introduction to Mass Spectrometry [moodle2.units.it]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Iron Methoxide Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of iron methoxide (B1231860) synthesis. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

Issue 1: Low or No Yield of Iron Methoxide

Q1: I followed a standard protocol, but my yield of iron methoxide is very low or non-existent. What are the potential causes?

A1: Several factors can contribute to a low yield of iron methoxide. The most common issues are related to the quality of reagents and the reaction conditions. Key areas to investigate include:

• Moisture Contamination: Iron(III) alkoxides are highly susceptible to hydrolysis.[1] The presence of water in your reagents or reaction setup will lead to the formation of iron hydroxides or oxides instead of the desired methoxide.[2][3][4][5] Ensure all glassware is rigorously dried, and use anhydrous solvents and reagents.

• Purity of Iron(III) Chloride: The quality of the iron(III) chloride precursor is crucial. Anhydrous iron(III) chloride is hygroscopic and can absorb atmospheric moisture, leading to the formation of hydrates that will interfere with the reaction.

• Incomplete Reaction: The reaction may not have gone to completion. This could be due to insufficient reaction time, inadequate temperature, or poor mixing.

• Side Reactions: The formation of iron oxo-alkoxide species can occur, especially if there are trace amounts of water present.[6]

Q2: How can I minimize moisture contamination in my reaction?

A2: To minimize moisture, the following precautions are essential:

• Glassware: All glassware should be oven-dried at a high temperature (e.g., 120 °C) for several hours and cooled in a desiccator before use.

• Solvents: Use freshly distilled, anhydrous methanol (B129727). Commercially available anhydrous solvents should be used immediately after opening and handled under an inert atmosphere.

• Reagents: Use high-purity, anhydrous iron(III) chloride. If the purity is uncertain, it may be necessary to purify it before use. Sodium methoxide is also highly hygroscopic and should be handled with care.

• Inert Atmosphere: The reaction should be carried out under a dry, inert atmosphere, such as nitrogen or argon, to prevent exposure to atmospheric moisture.

Issue 2: Product is an Insoluble, Brown Precipitate

Q3: My reaction produced a brown, insoluble material instead of the expected iron methoxide. What is this substance and why did it form?

A3: A brown, insoluble precipitate is likely iron(III) hydroxide (B78521) (Fe(OH)₃) or iron(III) oxide-hydroxide (FeO(OH)).[7][8] This is a strong indication of significant water contamination in your reaction system. The methoxide ions are strong bases and will readily react with any available water, and the iron(III) ions will then precipitate as the hydroxide. To avoid this, meticulously follow the procedures for excluding moisture as outlined in Q2.

Issue 3: Difficulty in Product Isolation and Characterization

Q4: I am having trouble isolating a pure sample of iron methoxide. What are the best practices for purification and characterization?

A4: Iron(III) methoxide can be challenging to isolate due to its reactivity.

• Isolation: After the reaction, the precipitated sodium chloride byproduct needs to be removed. This is typically done by filtration under an inert atmosphere. The iron methoxide can then be isolated by removing the solvent under reduced pressure. Washing the product with a non-coordinating, anhydrous solvent might be necessary to remove any unreacted starting materials.

• Characterization: Due to its moisture sensitivity, characterization should be performed promptly and under anhydrous conditions. Techniques such as infrared (IR) spectroscopy can confirm the presence of the methoxide group. Elemental analysis can determine the iron content. X-ray diffraction (XRD) can be used to identify the crystalline structure if the product is crystalline.

Frequently Asked Questions (FAQs)

Q5: What is the optimal molar ratio of iron(III) chloride to sodium methoxide?

A5: Stoichiometrically, the reaction requires a 1:3 molar ratio of iron(III) chloride to sodium methoxide.[4][9] However, to drive the reaction to completion, a slight excess of sodium methoxide may be beneficial. The optimal ratio may need to be determined empirically for your specific reaction conditions.

Q6: What is the recommended reaction temperature and time?

A6: The reaction is typically carried out at room temperature or with gentle heating. The reaction time can vary from a few hours to overnight. Monitoring the reaction progress, for instance, by observing the precipitation of sodium chloride, can help determine the optimal duration.

Q7: Can I use a different iron precursor besides iron(III) chloride?

A7: While iron(III) chloride is a common precursor, other iron(III) salts could potentially be used. However, the choice of precursor will affect the reaction conditions and byproducts. For example, using iron(III) bromide may lead to purer samples of the corresponding alkoxide.[6] The anion of the iron salt can influence the course of the reaction.

Q8: What are the expected properties of iron(III) methoxide?

A8: Iron(III) methoxide is expected to be a solid that is highly sensitive to moisture. Its solubility will depend on the solvent, but it is generally soluble in alcohols like methanol. The structure of iron(III) alkoxides can be complex, often forming multinuclear species.[6][9]

Experimental Protocols

Disclaimer: The following are generalized protocols based on the synthesis of analogous iron alkoxides and should be adapted and optimized for your specific experimental setup and safety procedures.

Protocol 1: Synthesis of Iron(III) Methoxide via Salt Metathesis

This protocol is based on the reaction between iron(III) chloride and sodium methoxide.

Materials:

• Anhydrous iron(III) chloride (FeCl₃)

• Sodium methoxide (NaOMe)

• Anhydrous methanol (CH₃OH)

• Anhydrous diethyl ether or hexane (B92381) (for washing)

• Schlenk line or glovebox for inert atmosphere operations

• Oven-dried glassware

Procedure:

• Under an inert atmosphere, dissolve a carefully weighed amount of anhydrous iron(III) chloride in anhydrous methanol in a Schlenk flask equipped with a magnetic stirrer.

• In a separate Schlenk flask, prepare a solution of sodium methoxide in anhydrous methanol (a 1:3 molar ratio of FeCl₃ to NaOMe is the starting point).

• Slowly add the sodium methoxide solution to the stirred iron(III) chloride solution at room temperature. A precipitate of sodium chloride (NaCl) should form.

• Allow the reaction mixture to stir at room temperature for 12-24 hours to ensure completion.

• Separate the precipitated NaCl by filtration through a cannula or a filter frit under an inert atmosphere.

• Remove the methanol from the filtrate under reduced pressure to yield the iron(III) methoxide product.

• Wash the solid product with anhydrous diethyl ether or hexane to remove any soluble impurities and dry under vacuum.

Data Presentation

Table 1: Troubleshooting Guide for Iron Methoxide Synthesis

Observed Issue	Potential Cause	Recommended Action
Low or no product yield	Moisture contamination	Rigorously dry all glassware and use anhydrous solvents and reagents.[1]
Incomplete reaction	Increase reaction time, consider gentle heating, and ensure efficient stirring.
Impure reagents	Use high-purity anhydrous iron(III) chloride and sodium methoxide.
Formation of a brown, insoluble precipitate	Significant water contamination leading to hydrolysis	Meticulously follow procedures for excluding moisture; use an inert atmosphere.[2][3][4][5]
Product is difficult to purify	Coprecipitation of byproducts	Ensure complete precipitation of NaCl before filtration; wash the final product with a non-coordinating anhydrous solvent.
Inconsistent results between batches	Variability in reagent quality or reaction setup	Standardize reagent sources and handling procedures; ensure consistent inert atmosphere conditions.

Table 2: Key Reaction Parameters for Optimization

Parameter	Range/Options	Effect on Yield/Purity
Molar Ratio (FeCl₃:NaOMe)	1:3 to 1:3.3	A slight excess of NaOMe may drive the reaction to completion, but a large excess can complicate purification.
Reaction Temperature	25°C to 50°C	Higher temperatures may increase the reaction rate but could also promote side reactions.
Reaction Time	4 to 24 hours	Longer reaction times can lead to higher conversion but may also increase the chance of side product formation.
Solvent	Anhydrous Methanol	The solvent must be anhydrous to prevent hydrolysis.[1]
Agitation Speed	200 to 500 RPM	Efficient mixing is crucial for ensuring complete reaction between the solid and liquid phases.

Visualizations

Caption: A generalized workflow for the synthesis of iron methoxide.

Caption: A decision tree for troubleshooting low yields in iron methoxide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. echemi.com [echemi.com]
• 4. quora.com [quora.com]
• 5. guidechem.com [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Iron(III) oxide - Wikipedia [en.wikipedia.org]
• 8. Amasci.net - Iron(III) oxide synthesis [amasci.net]
• 9. Iron(III) chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of Iron(III) Methoxide

Welcome to the technical support center for the synthesis of iron(III) methoxide (B1231860). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully preparing and handling this air-sensitive compound, with a primary focus on preventing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing iron(III) methoxide?

The principal challenge is the compound's extreme sensitivity to moisture. Iron(III) methoxide readily undergoes hydrolysis in the presence of water to form insoluble iron(III) hydroxide (B78521), which contaminates the desired product and significantly reduces the yield. Therefore, all synthesis and handling steps must be performed under strictly anhydrous and inert conditions.

Q2: What is the most common method for synthesizing iron(III) methoxide?

A widely used method is the salt metathesis reaction between iron(III) chloride (FeCl₃) and a sodium methoxide (NaOMe) solution.[1] In this reaction, the insoluble sodium chloride (NaCl) byproduct can be removed by filtration or centrifugation, leaving the iron(III) methoxide in solution.

Q3: What are the visual indicators of hydrolysis during the synthesis?

The formation of a reddish-brown precipitate is a clear indicator of hydrolysis, as this is the characteristic color of iron(III) hydroxide.[2][3] A successful synthesis should yield a solution of iron(III) methoxide, which can range in color, but the presence of a significant amount of insoluble, rust-colored solid suggests water contamination.

Q4: How can I confirm the successful synthesis of iron(III) methoxide?

Characterization can be performed using various spectroscopic techniques. Infrared (IR) spectroscopy is a useful tool to confirm the presence of the methoxide group and the absence of hydroxyl groups from water or iron(III) hydroxide. The IR spectrum of iron(III) methoxide would be expected to show characteristic C-H stretching vibrations of the methyl group and Fe-O-C stretching vibrations, while the broad O-H stretching band (around 3200-3600 cm⁻¹) indicative of water or hydroxide should be absent.

Q5: What are the recommended solvents for the synthesis of iron(III) methoxide?

Anhydrous methanol (B129727) is a common solvent for the synthesis as it is the parent alcohol of the methoxide ligand.[4] Other anhydrous, non-protic solvents in which the reactants are soluble and the sodium chloride byproduct is insoluble can also be used. It is crucial to use solvents with extremely low water content (typically <50 ppm).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no yield of iron(III) methoxide	1. Incomplete reaction: Insufficient reaction time or inadequate mixing.	1a. Increase the reaction time and ensure vigorous stirring to facilitate the reaction between the solid iron(III) chloride and the sodium methoxide solution.1b. Gently warm the reaction mixture to increase the reaction rate, but monitor carefully to avoid side reactions.
2. Hydrolysis of the product: Presence of moisture in the reaction setup.	2a. Ensure all glassware is rigorously dried in an oven (e.g., at 120°C for several hours) and cooled under a stream of inert gas or in a desiccator before use.2b. Use anhydrous solvents and reagents. Consider purifying solvents using appropriate drying agents or a solvent purification system.2c. Perform the entire synthesis under a dry, inert atmosphere using a Schlenk line or a glovebox.
Formation of a reddish-brown precipitate	1. Hydrolysis of iron(III) methoxide: Contamination with water from glassware, solvents, reagents, or the atmosphere.[5]	1a. Immediately cease the reaction and review all steps for potential sources of moisture ingress.1b. If the hydrolysis is minimal, it might be possible to separate the soluble iron(III) methoxide from the iron(III) hydroxide precipitate by filtration or centrifugation under inert conditions. However, the purity of the final product will be compromised.
Product is difficult to isolate from the salt byproduct (NaCl)	1. Inadequate separation technique: The chosen method is not efficient in removing the fine precipitate of NaCl.	1a. Use a fine porosity fritted filter for filtration under an inert atmosphere.1b. If filtration is slow, consider centrifugation to pellet the NaCl, followed by careful decantation of the supernatant containing the iron(III) methoxide.
Product decomposes upon storage	1. Exposure to air and/or moisture: Improper storage of the air-sensitive product.	1a. Store the isolated iron(III) methoxide (either as a solid or in solution) in a sealed container under a dry, inert atmosphere (e.g., in a glovebox or a sealed Schlenk flask).1b. Store at low temperatures to minimize thermal decomposition.

Experimental Protocols

Protocol 1: Synthesis of Iron(III) Methoxide via Salt Metathesis

This protocol describes the synthesis of iron(III) methoxide from iron(III) chloride and sodium methoxide under an inert atmosphere.

Materials:

• Anhydrous iron(III) chloride (FeCl₃)

• Sodium methoxide (NaOMe)

• Anhydrous methanol (MeOH, <50 ppm H₂O)

• Anhydrous diethyl ether ((Et)₂O, <50 ppm H₂O)

• Inert gas (Argon or Nitrogen)

Equipment:

• Schlenk line or glovebox

• Oven-dried Schlenk flasks and other glassware

• Magnetic stirrer and stir bars

• Cannula for liquid transfer

• Fritted filter or centrifuge tubes

Procedure:

• Preparation of Inert Atmosphere: All glassware must be thoroughly dried in an oven at 120°C for at least 4 hours and then assembled and cooled under a positive pressure of inert gas using a Schlenk line.

• Reaction Setup: In a Schlenk flask, suspend anhydrous iron(III) chloride (1.0 eq) in anhydrous diethyl ether under an inert atmosphere.

• Preparation of Sodium Methoxide Solution: In a separate Schlenk flask, dissolve sodium methoxide (3.0 eq) in anhydrous methanol to create a saturated solution.

• Reaction: Slowly add the sodium methoxide solution to the stirred suspension of iron(III) chloride at room temperature using a cannula. The addition should be done dropwise to control any exothermic reaction.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for 12-24 hours. The progress of the reaction can be monitored by the disappearance of the solid iron(III) chloride and the formation of a fine white precipitate of sodium chloride.

• Isolation of Product: Separate the sodium chloride precipitate from the solution containing the iron(III) methoxide. This can be achieved by either:

  • Filtration: Cannula filter the reaction mixture through a fritted filter into a clean Schlenk flask.

  • Centrifugation: Transfer the reaction mixture to centrifuge tubes under an inert atmosphere, centrifuge, and then carefully decant the supernatant into a clean Schlenk flask.

• Purification and Storage: The solvent can be removed under vacuum to yield iron(III) methoxide as a solid. The product should be stored under a dry, inert atmosphere at low temperature.

Data Presentation

The following table summarizes the expected yield and purity of iron(III) methoxide under different reaction conditions, highlighting the critical role of moisture control.

Condition	Water Content in Solvent (ppm)	Atmosphere	Expected Yield (%)	Purity of Iron(III) Methoxide (%)	Notes
Optimal	< 10	Inert (Glovebox/Schlenk Line)	85-95	> 98	Clean reaction with minimal hydrolysis.
Sub-optimal	50-100	Inert (Schlenk Line)	60-80	90-95	Some hydrolysis may occur, leading to lower yield and purity.
Poor	> 200	Inert gas purge (less stringent)	20-50	< 80	Significant hydrolysis, formation of iron(III) hydroxide precipitate.
Uncontrolled	Not dried	Air	< 10	Very low	Predominant formation of iron(III) hydroxide.

Visualizations

Caption: Workflow for preventing hydrolysis during iron methoxide synthesis.

Caption: Troubleshooting logic for hydrolysis during synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. solutions - Why do we have to prevent the hydrolysis of iron(III) nitrate? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Iron Methoxide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving common issues encountered during the synthesis of iron methoxide (B1231860).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in iron methoxide synthesis?

A1: The most common impurities encountered during the synthesis of iron methoxide can be broadly categorized as:

• Inorganic Impurities:

  • Iron Oxides and Hydroxides: These form due to the presence of water in the reaction mixture, which can hydrolyze the iron methoxide product.[1][2][3]

  • Halide Contamination: When using iron halide precursors (e.g., FeCl₂ or FeCl₃), residual halide ions (Cl⁻) can remain in the final product.[4]

  • Iron Oxo-alkoxides: Partial hydrolysis or other side reactions can lead to the formation of complex iron oxo-alkoxide species.[5][6]

• Organic Impurities:

  • Unreacted Methanol (B129727): Residual solvent (methanol) may be present if not completely removed during the purification process.

  • Side-Reaction Products: Depending on the reaction conditions, side reactions involving the methanol solvent can occur, although this is less common under typical inert atmosphere synthesis.

Q2: How can I minimize the formation of iron oxides and hydroxides?

A2: The key to preventing the formation of iron oxides and hydroxides is to rigorously exclude water from your reaction system. This can be achieved by:

• Using anhydrous solvents and reagents.

• Drying all glassware in an oven and cooling under an inert atmosphere (e.g., nitrogen or argon) before use.

• Performing the reaction and all subsequent manipulations under a dry, inert atmosphere.

Q3: What is the significance of the iron oxidation state (Fe(II) vs. Fe(III)) in the synthesis?

A3: The oxidation state of the iron precursor will determine the resulting iron methoxide product (iron(II) methoxide or iron(III) methoxide). Iron(II) compounds are susceptible to oxidation to iron(III) in the presence of air. Therefore, when synthesizing iron(II) methoxide, it is crucial to maintain an inert atmosphere throughout the process to prevent the formation of iron(III) impurities.

Troubleshooting Guides

Problem 1: The final product is a brown or reddish-brown powder instead of the expected color.

• Possible Cause 1: Presence of Iron(III) Impurities in Iron(II) Methoxide Synthesis.

  • Explanation: Iron(II) compounds are typically pale-colored, while iron(III) compounds are often brown or reddish-brown. The off-color suggests oxidation has occurred.

  • Solution:

    • Ensure all solvents and reagents are deoxygenated.

    • Maintain a strict inert atmosphere (nitrogen or argon) throughout the synthesis, filtration, and drying steps.

    • Consider adding a small amount of a reducing agent if compatible with your reaction, though this is generally not standard practice and should be carefully evaluated.

• Possible Cause 2: Formation of Iron Oxides/Hydroxides.

  • Explanation: Hydrolysis of the iron methoxide by residual water will produce iron oxides or hydroxides, which are typically brown or rust-colored.

  • Solution:

    • Thoroughly dry all glassware and use anhydrous solvents.

    • Ensure your inert gas is dry by passing it through a drying column.

Problem 2: The product has poor solubility in non-polar organic solvents.

• Possible Cause: Presence of Inorganic Salts or Oxides.

  • Explanation: Impurities such as unreacted alkali metal methoxide starting materials (e.g., sodium methoxide) or byproduct salts (e.g., sodium chloride) are insoluble in many organic solvents. Iron oxides are also insoluble.

  • Solution:

    • Improve washing steps: Use a solvent in which the iron methoxide is soluble but the impurities are not.

    • Consider recrystallization from an appropriate solvent system.

Problem 3: Elemental analysis shows a lower than expected carbon and hydrogen content.

• Possible Cause: Presence of Inorganic Impurities.

  • Explanation: The presence of heavier inorganic impurities like iron oxides or residual halides will lead to a lower percentage of carbon and hydrogen in the elemental analysis.

  • Solution:

    • Review the troubleshooting steps for Problems 1 and 2 to minimize the formation of these impurities.

    • Purify the product further by washing or recrystallization.

Quantitative Data Summary

While specific quantitative data for impurities in iron methoxide synthesis is not extensively published, the following table provides a general overview of the expected impact of common impurities on analytical results.

Impurity	Typical Source	Expected Impact on Analysis
Iron Oxides (Fe₂O₃, Fe₃O₄)	Reaction with H₂O	Lower %C and %H in elemental analysis. Characteristic bands in FTIR and Raman spectra.
Iron Hydroxides (FeO(OH))	Reaction with H₂O	Lower %C and %H in elemental analysis. Broad O-H stretch in FTIR spectrum.
Residual Halides (e.g., Cl⁻)	Iron halide precursors	Can be detected by elemental analysis (e.g., for Cl) or ion chromatography.
Iron Oxo-alkoxides	Partial hydrolysis	Complex changes in spectroscopic data (FTIR, NMR). May alter solubility.
Unreacted Methanol	Incomplete drying	Presence of O-H and C-H stretches in FTIR. Signals in ¹H NMR.

Experimental Protocols & Methodologies

Synthesis of Iron(II) Methoxide (Illustrative Protocol)

This protocol is a representative procedure and may require optimization.

Materials:

• Anhydrous Iron(II) Chloride (FeCl₂)

• Anhydrous Sodium Methoxide (NaOMe)

• Anhydrous Methanol (MeOH)

• Anhydrous Diethyl Ether (Et₂O)

Procedure:

• Under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques), suspend anhydrous FeCl₂ in anhydrous methanol.

• In a separate flask, dissolve anhydrous sodium methoxide in anhydrous methanol.

• Slowly add the sodium methoxide solution to the FeCl₂ suspension with vigorous stirring. A precipitate of iron(II) methoxide should form.

• Stir the reaction mixture at room temperature for several hours to ensure complete reaction.

• Isolate the solid product by filtration or centrifugation under an inert atmosphere.

• Wash the product multiple times with anhydrous methanol to remove the sodium chloride byproduct.

• Further wash the product with a non-polar solvent like anhydrous diethyl ether to remove any residual methanol.

• Dry the final product under vacuum to yield iron(II) methoxide as a powder.

Analytical Methodologies for Impurity Detection

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Methodology: Prepare a sample of the iron methoxide powder as a KBr pellet or a Nujol mull. Record the spectrum in the mid-IR range (4000-400 cm⁻¹).

  • Impurity Identification:

    • Iron Hydroxides: A broad absorption band in the region of 3200-3600 cm⁻¹ indicates the presence of O-H stretching vibrations from hydroxide (B78521) groups or adsorbed water.[7]

    • Iron Oxides: Strong absorption bands in the low-frequency region (typically below 700 cm⁻¹) are characteristic of Fe-O stretching vibrations.[8]

    • Unreacted Methanol: A broad O-H stretch around 3300 cm⁻¹ and C-H stretches around 2800-3000 cm⁻¹.

• Raman Spectroscopy:

  • Methodology: Place a small amount of the powder on a microscope slide and acquire the Raman spectrum using a suitable laser excitation wavelength.

  • Impurity Identification: Different phases of iron oxides have distinct Raman shifts. For example:

    • Hematite (α-Fe₂O₃): Strong peaks around 225, 293, 412, 498, and 613 cm⁻¹.[9][10][11]

    • Magnetite (Fe₃O₄): A strong, broad peak around 670 cm⁻¹.[9][11][12]

• Thermogravimetric Analysis (TGA):

  • Methodology: Heat a small, accurately weighed sample of the iron methoxide in a TGA instrument under an inert atmosphere (e.g., N₂). Monitor the weight loss as a function of temperature.

  • Impurity Identification:

    • Residual Solvent: A weight loss step at a low temperature (below 100-150 °C) likely corresponds to the evaporation of residual methanol or other volatile solvents.

    • Decomposition Profile: The decomposition of pure iron methoxide should occur in distinct steps. The presence of impurities can alter the decomposition temperatures and the percentage of weight loss at each step.[13][14][15]

Visualizations

Caption: A generalized experimental workflow for the synthesis and analysis of iron methoxide.

Caption: Logical relationships illustrating the formation of common impurities during iron methoxide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Iron metabolism in aerobes: managing ferric iron hydrolysis and ferrous iron autoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The hydrolysis of iron(III) chloride | MEL Chemistry [melscience.com]
• 4. Transition metal alkoxide complex - Wikipedia [en.wikipedia.org]
• 5. Alkoxide - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jsaer.com [jsaer.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. egyankosh.ac.in [egyankosh.ac.in]

troubleshooting guide for iron methoxide catalyzed reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with iron-catalyzed reactions, with a focus on iron methoxide (B1231860) complexes in cross-coupling and iron molybdate (B1676688) systems for methanol (B129727) oxidation.

Frequently Asked Questions (FAQs)

Q1: Why is my iron-catalyzed cross-coupling reaction showing low yield?

A1: Low yields in iron-catalyzed cross-coupling can stem from several factors. Common culprits include catalyst deactivation, suboptimal reaction conditions, or issues with the Grignard reagent. Ensure your reagents and solvents are anhydrous, as water can quench the Grignard reagent and deactivate the catalyst. The rate of Grignard reagent addition is also critical; slow addition often minimizes side reactions. Additionally, the choice of iron precursor and the presence of additives like N-methyl-2-pyrrolidone (NMP) or N,N,N',N'-tetramethylethylenediamine (TMEDA) can significantly impact the reaction's efficiency.

Q2: I am observing a significant amount of homocoupling product in my Grignard-based cross-coupling reaction. How can I minimize this?

A2: Homocoupling is a common side reaction, particularly with aryl Grignard reagents. This can be suppressed by using specific iron catalysts, such as iron(III) fluoride (B91410) (FeF₃), in combination with an N-heterocyclic carbene (NHC) ligand. The fluoride anion is believed to stabilize the active iron species, thereby preventing the non-selective reductive elimination that leads to homocoupling.[1] Optimizing the reaction temperature and the rate of Grignard addition can also favor the desired cross-coupling pathway.

Q3: My iron-molybdate catalyst is deactivating quickly during methanol oxidation. What is the likely cause and how can I improve its stability?

A3: The primary cause of deactivation in iron-molybdate catalysts is the loss of molybdenum from the catalyst surface, which can volatilize under reaction conditions.[2][3][4] This process is often accelerated by increased temperature and methanol concentration.[2] Interestingly, the presence of a small amount of water in the feed can inhibit the rate of molybdenum volatilization and extend the catalyst's lifetime.[2][5] Industrial catalysts often use an excess of molybdenum (a Mo/Fe atomic ratio greater than 1.5) to compensate for this loss and maintain catalyst performance.[2][6]

Q4: The selectivity towards formaldehyde (B43269) is decreasing in my methanol oxidation reaction. What could be the reason?

A4: A decrease in formaldehyde selectivity is typically linked to changes in the catalyst composition due to molybdenum loss. As molybdenum is depleted, iron-rich phases such as Fe₂O₃ can form, which are less selective and tend to catalyze the complete combustion of methanol to CO and CO₂.[7] To maintain high selectivity, it is crucial to have a molybdenum-rich surface.[6] Ensuring an appropriate Mo/Fe ratio in the catalyst formulation is key to sustaining high formaldehyde selectivity.[6]

Troubleshooting Guides

Iron-Catalyzed Cross-Coupling Reactions

Symptom	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh, high-purity iron salt. Consider pre-activating the catalyst.
Poor quality Grignard reagent	Ensure the Grignard reagent is freshly prepared or properly stored. Titrate to determine the exact concentration.
Presence of water or oxygen	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).
Suboptimal temperature	Optimize the reaction temperature. Some reactions proceed rapidly even at low temperatures (-20°C to 0°C).[8]
Low Yield of Cross-Coupled Product	Competing side reactions (e.g., homocoupling, β-hydride elimination)	Add additives like TMEDA or NMP to suppress side reactions.[9] For homocoupling, consider using FeF₃ as the catalyst precursor.[1]
Slow reaction rate	Increase catalyst loading (typically 1-5 mol%). Screen different iron precursors (e.g., FeCl₃, Fe(acac)₃).
Sterically hindered substrates	Higher temperatures or longer reaction times may be required. The choice of ligand can also be critical.
Poor Selectivity (in multifunctional molecules)	Unselective C-X bond activation	The choice of iron catalyst and ligands can influence selectivity. The reactivity of different C-X bonds can sometimes be controlled by temperature.
Reaction with other functional groups	Iron catalysts are often compatible with a range of functional groups, but highly sensitive groups may require protection.[8]

Iron-Molybdate Catalyzed Methanol Oxidation

Symptom	Potential Cause	Suggested Solution
Rapid Catalyst Deactivation	Molybdenum sublimation from the catalyst surface	Use a catalyst with a higher Mo/Fe ratio (typically > 1.5).[2][6] Introduce a controlled amount of water into the feed, as it can inhibit molybdenum loss.[2][5]
High reaction temperature	Operate at the lower end of the optimal temperature range (e.g., 270-400°C for industrial processes) to reduce the rate of molybdenum volatilization.[7]
Decreased Formaldehyde Selectivity	Formation of iron-rich phases (e.g., Fe₂O₃)	Ensure the catalyst has sufficient excess molybdenum to maintain a Mo-rich surface.[6][7]
Over-oxidation of formaldehyde	Optimize the contact time and oxygen concentration to minimize the further oxidation of the desired product.
Increased Pressure Drop in Reactor	Deposition of volatilized molybdenum downstream	This is a known issue in industrial processes. Strategies to mitigate this include optimizing the catalyst shape and reactor design.[2][7]

Quantitative Data

Effect of Mo/Fe Ratio on Methanol Conversion and Formaldehyde Selectivity

Mo/Fe Atomic Ratio	Methanol Conversion (%)	Formaldehyde Selectivity (%)	Reference
1.5	~97	~96	[6]
1.7	97	96	[6]
2.5	~98	~95	[6]
3.0	~98	~94	[6]
Note: Data is illustrative and actual performance may vary based on specific reaction conditions.

Effect of Additives in Iron-Catalyzed Cross-Coupling

Iron Precursor	Additive	Yield of Cross-Coupled Product (%)	Reference
FeCl₃	None	Low/Complex Mixture	[9]
FeCl₃	TMEDA	Quantitative	[9]
Fe(acac)₃	NMP	High	[10]
FeF₃·3H₂O	SIPr·HCl	Up to 98% (with suppressed homocoupling)	[1]
Note: Yields are highly substrate-dependent.

Experimental Protocols

General Protocol for Iron-Catalyzed Cross-Coupling of an Aryl Chloride with an Alkyl Grignard Reagent

• Preparation: A flame-dried, two-necked flask equipped with a magnetic stir bar, a condenser, and a rubber septum is placed under an inert atmosphere (argon or nitrogen).

• Reagent Addition: The flask is charged with the aryl chloride (1.0 equiv) and the iron catalyst (e.g., Fe(acac)₃, 5 mol%). Anhydrous THF and NMP are added as solvents.

• Reaction Initiation: The resulting solution is cooled to the desired temperature (e.g., 0°C). The alkylmagnesium bromide solution (1.2 equiv) is then added dropwise via syringe over a period of 10-15 minutes. The reaction mixture typically changes color upon addition of the Grignard reagent.

• Reaction Monitoring: The reaction is stirred at the specified temperature for the required time (typically ranging from 15 minutes to several hours). Progress can be monitored by TLC or GC-MS.

• Work-up: Upon completion, the reaction is carefully quenched by the addition of a saturated aqueous solution of NH₄Cl. The mixture is then extracted with an organic solvent (e.g., diethyl ether).

• Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.[11]

Protocol for the Synthesis of an Iron-Molybdate Catalyst via Co-precipitation

• Solution Preparation: An aqueous solution of an iron(III) salt (e.g., ferric nitrate) and an aqueous solution of a molybdate salt (e.g., ammonium (B1175870) molybdate) are prepared separately. The molar ratio of Mo/Fe is typically adjusted to be between 1.5 and 3.0.[6]

• Precipitation: The iron salt solution is slowly added to the molybdate solution under vigorous stirring. The pH of the solution may be adjusted to control the precipitation process. A precipitate will form.

• Aging and Filtration: The resulting slurry is stirred for a period of time (aging), after which the precipitate is collected by filtration.

• Washing and Drying: The filter cake is washed thoroughly with deionized water to remove any soluble impurities and then dried in an oven (e.g., at 110°C).

• Calcination: The dried solid is calcined in a furnace in a flow of air at a high temperature (e.g., 400-500°C) for several hours to obtain the final iron-molybdate catalyst.[12]

Visualizations

General experimental workflow for iron-catalyzed cross-coupling.

Troubleshooting decision tree for iron-catalyzed reactions.

Deactivation pathway of an iron-molybdate catalyst.

References

• 1. Iron-Catalyzed Selective Biaryl Coupling: Remarkable Suppression of Homocoupling by the Fluoride Anion [organic-chemistry.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Deactivation behavior of an iron-molybdate catalyst during selective oxidation of methanol to formaldehyde - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Additive and Counterion Effects in Iron-Catalyzed Reactions Relevant to C–C Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]

improving the stability of iron methoxide solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with iron methoxide (B1231860) solutions. Our goal is to help you improve the stability of your solutions and ensure the reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: My iron methoxide solution has changed color from its initial appearance. What does this indicate?

A1: A color change in your iron methoxide solution is a primary indicator of degradation. Freshly prepared iron(III) methoxide solutions in methanol (B129727) are typically reddish-brown. A change to a more orange or yellow hue, or the formation of a precipitate, suggests hydrolysis has occurred, leading to the formation of iron hydroxides or oxyhydroxides.

Q2: I've observed a precipitate forming in my iron methoxide solution over time. What is it and can it be reversed?

A2: The precipitate is most likely an iron hydroxide (B78521) or oxyhydroxide species, formed due to the reaction of iron methoxide with trace amounts of water. This process, known as hydrolysis, is generally irreversible. To avoid this, it is crucial to use anhydrous solvents and maintain a strictly inert atmosphere.

Q3: Can I store my iron methoxide solution in any standard laboratory bottle?

A3: No. Iron methoxide solutions are sensitive to air and moisture. They should be stored in a tightly sealed container, preferably with a PTFE-lined cap, under an inert atmosphere such as nitrogen or argon. The container should be made of a material that does not react with the solution; borosilicate glass is a suitable option. Avoid containers made of aluminum, galvanized steel, or tin-plated materials.[1]

Q4: What is the expected shelf-life of a properly stored iron methoxide solution?

A4: The shelf-life can vary depending on the purity of the initial materials, the solvent used, and the rigor of the inert atmosphere conditions. While a specific timeframe is difficult to guarantee, a solution prepared and stored under strictly anhydrous and anaerobic conditions should remain stable for several weeks to months. Regular monitoring for color change or precipitation is recommended.

Q5: Are there any additives that can improve the stability of my iron methoxide solution?

A5: While the most critical factor is the exclusion of water and oxygen, some studies on metal alkoxides suggest that the choice of solvent or the presence of co-ligands can influence stability. For instance, using a less protic co-solvent might slow down hydrolysis. However, for most applications, the focus should be on maintaining an inert environment rather than introducing additives that could interfere with subsequent reactions. Some research has explored the use of alkoxide additives to stabilize iron species in catalytic reactions.[2][3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Solution Discoloration (e.g., reddish-brown to orange/yellow)	Hydrolysis: Exposure to trace amounts of water.	1. Ensure all solvents and glassware are rigorously dried before use. 2. Handle the solution under a dry, inert atmosphere (glovebox or Schlenk line). 3. Consider using a fresh bottle of anhydrous solvent.
Precipitate Formation	Advanced Hydrolysis: Significant reaction with water, leading to insoluble iron hydroxides.	1. Discard the solution as it has degraded. 2. Review your experimental setup to identify and eliminate sources of moisture. 3. Ensure inert gas lines are equipped with moisture traps.
Inconsistent Experimental Results	Partial Degradation: The concentration of active iron methoxide has decreased due to slow decomposition.	1. Prepare fresh solutions more frequently. 2. Quantify the concentration of the iron methoxide solution prior to each use (see Analytical Protocols). 3. Store stock solutions in smaller, single-use aliquots to minimize exposure of the entire batch.
Solution appears cloudy or hazy	Oxidation/Hydrolysis: Reaction with atmospheric oxygen or moisture.	1. Ensure your inert atmosphere is truly oxygen-free. Use an oxygen sensor if available. 2. Purge solvents with nitrogen or argon before use to remove dissolved oxygen. 3. Check seals on storage containers and reaction vessels.

Experimental Protocols

Protocol 1: Preparation and Handling of Iron Methoxide Solutions under Inert Atmosphere

This protocol describes the use of a Schlenk line for preparing and handling air- and moisture-sensitive iron methoxide solutions.

Materials:

• Anhydrous methanol

• Iron(III) chloride (anhydrous)

• Sodium methoxide

• Schlenk flask and other appropriate glassware

• Cannula, syringes, and needles

• Nitrogen or Argon gas supply with a bubbler and moisture trap

Procedure:

• Glassware Preparation: Dry all glassware in an oven at >120°C for at least 4 hours and allow to cool under a stream of inert gas.

• Inert Atmosphere: Assemble the glassware on the Schlenk line and perform at least three cycles of evacuating the flask and backfilling with inert gas.

• Solvent Preparation: Use a freshly opened bottle of anhydrous methanol or dispense from a solvent purification system. Transfer the required volume to the Schlenk flask via a cannula or a dry syringe.

• Synthesis (Example): In a separate Schlenk flask, dissolve sodium methoxide in anhydrous methanol. Slowly transfer this solution via cannula to a stirred suspension of anhydrous iron(III) chloride in anhydrous methanol in the primary reaction flask.

• Storage: After the reaction is complete, the resulting iron methoxide solution can be stored in the Schlenk flask under a positive pressure of inert gas. For longer-term storage, transfer the solution to a sealed storage vessel using a cannula, ensuring the receiving vessel has been properly prepared under an inert atmosphere.

Protocol 2: Monitoring Degradation of Iron Methoxide Solution using UV-Vis Spectroscopy

This protocol provides a method to qualitatively and semi-quantitatively assess the stability of an iron methoxide solution over time.

Materials:

• Iron methoxide solution

• Anhydrous methanol (for dilution)

• UV-Vis spectrophotometer

• Cuvettes with airtight caps (B75204) (e.g., screw caps with septa)

• Glovebox or Schlenk line for sample preparation

Procedure:

• Baseline Spectrum: Immediately after preparing a fresh iron methoxide solution, prepare a diluted sample for UV-Vis analysis inside a glovebox or using Schlenk techniques.

  • Dilute a small aliquot of the stock solution with anhydrous methanol to an appropriate concentration for measurement (absorbance typically between 0.1 and 1.0).

  • Transfer the diluted sample to an airtight cuvette.

• Measurement: Record the UV-Vis spectrum of the fresh solution. Note the wavelength of maximum absorbance (λmax) and the overall shape of the spectrum.

• Monitoring: At regular intervals (e.g., daily or weekly), take another aliquot from the stock solution, prepare a sample with the same dilution factor, and record its UV-Vis spectrum.

• Analysis: Compare the subsequent spectra to the baseline. A decrease in the absorbance at λmax and/or a change in the shape of the spectrum indicates degradation of the iron methoxide. The rate of decrease in absorbance can be used to semi-quantitatively assess the stability.

Data Presentation

The stability of an iron methoxide solution can be significantly impacted by storage conditions. The following table illustrates the expected relative stability under various conditions.

Storage Condition	Solvent	Atmosphere	Temperature (°C)	Observed Half-life (Illustrative)
1	Anhydrous Methanol	Inert (Nitrogen)	4	> 4 weeks
2	Anhydrous Methanol	Inert (Nitrogen)	25	~ 2-3 weeks
3	Anhydrous Methanol	Air	25	< 1 day
4	Methanol (ACS Grade)	Inert (Nitrogen)	4	~ 1-2 weeks

Note: The half-life data is illustrative and intended for comparative purposes. Actual stability will depend on the specific experimental conditions.

Visualizations

Below are diagrams illustrating key concepts related to the stability of iron methoxide solutions.

References

• 1. Experimental aspects of metal vapour synthesis of alkoxides and aryloxides of lanthanides [inis.iaea.org]
• 2. The Molecular-Level Effect of Alkoxide Additives in Iron-Catalyzed Kumada Cross-Coupling with Simple Ferric Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Additive and Counterion Effects in Iron-Catalyzed Reactions Relevant to C–C Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Pure Iron (II) Methoxide

Welcome to the Technical Support Center for the synthesis of pure iron (II) methoxide (B1231860). This resource is designed for researchers, scientists, and drug development professionals to address the common challenges encountered during the synthesis of this air and moisture-sensitive compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your experimental work.

Frequently Asked questions (FAQs)

Q1: My final product is a brownish-yellow powder instead of the expected white to pale green. What is the likely cause?

A1: A brownish-yellow coloration is a strong indicator of oxidation. Iron (II) methoxide is extremely sensitive to air and moisture, and even trace amounts of oxygen can lead to the formation of iron (III) species, which are typically brownish-yellow. It is crucial to maintain strictly anaerobic and anhydrous conditions throughout the synthesis and handling of the product.

Q2: How can I confirm the purity of my synthesized iron (II) methoxide and quantify the presence of iron (III) impurities?

A2: Several analytical techniques can be employed to assess the purity of your sample:

• Titration: Redox titration with a standardized solution of a strong oxidizing agent, such as potassium permanganate (B83412) or ceric ammonium (B1175870) sulfate, can be used to quantify the amount of Fe(II) present.[1][2] The total iron content can be determined by first reducing any Fe(III) to Fe(II) and then performing the titration. The difference between the total iron and the Fe(II) content will give you the amount of Fe(III) impurity.

• Spectrophotometry: UV-Vis spectrophotometry can be used to determine the concentration of Fe(II) and Fe(III) by forming colored complexes with specific ligands. For instance, 1,10-phenanthroline (B135089) forms a red-orange complex with Fe(II), which can be measured colorimetrically.[3]

• Visual Inspection: While not quantitative, a uniform pale green or white color is a good qualitative indicator of high purity. Any brown or yellow discoloration suggests the presence of iron (III) impurities.

Q3: What are the best practices for handling and storing pure iron (II) methoxide?

A3: Due to its high sensitivity, iron (II) methoxide must be handled and stored under an inert atmosphere (e.g., argon or nitrogen) at all times. A glovebox is the ideal environment for manipulating the solid product. For storage, it should be sealed in an airtight container, preferably under an argon atmosphere, and stored in a cool, dry place.

Q4: Can I use methanol (B129727) directly from a commercial bottle for the synthesis?

A4: It is highly recommended to use freshly distilled and thoroughly degassed anhydrous methanol. Commercial methanol, even of high grade, can contain dissolved oxygen and trace amounts of water, which will lead to the oxidation of the iron (II) methoxide.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of iron (II) methoxide.

Problem	Possible Cause(s)	Recommended Solution(s)
Product is brown or yellow	Oxidation of Fe(II) to Fe(III) due to exposure to air or moisture.	- Ensure all glassware is rigorously dried and the entire synthesis is performed under a strict inert atmosphere (Schlenk line or glovebox).- Use freshly distilled and degassed anhydrous methanol.- Purge all reaction vessels and solvent transfer lines with inert gas before use.
Low Yield	- Incomplete reaction.- Loss of product during filtration and washing.- Use of impure starting materials.	- Ensure the sodium methoxide or lithium methoxide solution is freshly prepared and accurately standardized.- Use anhydrous iron (II) chloride.- Perform filtration and washing under an inert atmosphere to prevent product decomposition and loss.
Product is insoluble in desired organic solvents	Formation of polymeric iron oxides or hydroxides due to moisture contamination.	- Re-evaluate the dryness of all solvents and reagents.- Ensure the reaction temperature is controlled to prevent side reactions.
Inconsistent results between batches	- Variations in the quality of starting materials.- Inconsistent inert atmosphere techniques.	- Use starting materials from the same batch with known purity.- Standardize all procedures for setting up and performing the reaction under an inert atmosphere.

Experimental Protocols

Synthesis of Iron (II) Methoxide from Anhydrous Iron (II) Chloride and Sodium Methoxide

This protocol is adapted from analogous syntheses of iron (II) alkoxides and should be performed using standard Schlenk line or glovebox techniques to maintain an inert atmosphere.

Materials:

• Anhydrous Iron (II) Chloride (FeCl₂)

• Sodium metal (Na)

• Anhydrous Methanol (CH₃OH), freshly distilled and degassed

• Anhydrous Diethyl Ether ((C₂H₅)₂O), freshly distilled and degassed

Procedure:

• Preparation of Sodium Methoxide Solution:

  • Under an argon or nitrogen atmosphere, carefully add a known quantity of freshly cut sodium metal to an excess of anhydrous methanol in a Schlenk flask.

  • The reaction is exothermic and will produce hydrogen gas, which should be safely vented through a bubbler.

  • Stir the solution until all the sodium has reacted to form a clear solution of sodium methoxide.

  • The concentration of the sodium methoxide solution can be determined by titration of an aliquot with a standard acid.

• Reaction with Iron (II) Chloride:

  • In a separate Schlenk flask, prepare a suspension of anhydrous iron (II) chloride in anhydrous methanol.

  • Slowly add two equivalents of the standardized sodium methoxide solution to the iron (II) chloride suspension with vigorous stirring.

  • A pale-colored precipitate of iron (II) methoxide should form immediately. The reaction is: FeCl₂ + 2 NaOCH₃ → Fe(OCH₃)₂↓ + 2 NaCl.

  • Continue stirring the reaction mixture at room temperature for several hours to ensure complete reaction.

• Isolation and Purification:

  • Isolate the solid product by filtration under an inert atmosphere using a Schlenk filter or by centrifugation in a glovebox.

  • Wash the precipitate several times with anhydrous methanol to remove the sodium chloride byproduct.

  • Follow with several washes with anhydrous diethyl ether to remove any residual methanol and aid in drying.

  • Dry the final product under high vacuum to obtain a fine, white to pale green powder of pure iron (II) methoxide.

Quantitative Data Summary

The following table summarizes typical data and specifications for the synthesis of iron (II) methoxide. Please note that actual yields and purity may vary depending on the experimental conditions and techniques used.

Parameter	Value	Notes
Theoretical Yield	Dependent on starting material quantities	Calculated based on the stoichiometry of the reaction.
Expected Experimental Yield	70-90%	Highly dependent on the efficiency of inert atmosphere techniques and product handling.
Appearance	White to pale green powder	Any brown or yellow tint indicates oxidation.
Purity (by titration)	> 98%	Determined by redox titration to quantify Fe(II) content.
Solubility	Sparingly soluble in methanol	Reacts with water.

Visualizations

Experimental Workflow for Iron (II) Methoxide Synthesis

Caption: A flowchart illustrating the key steps in the synthesis of pure iron (II) methoxide.

Troubleshooting Logic for Product Discoloration

Caption: A troubleshooting diagram for diagnosing the cause of product discoloration during synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. jetir.org [jetir.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Iron(III) Methoxide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of iron(III) methoxide (B1231860).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of iron(III) methoxide, focusing on identifying the problem, its probable cause, and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield of Iron(III) Methoxide	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Presence of moisture: Hydrolysis of the starting materials or the product. 3. Suboptimal stoichiometry: Incorrect molar ratios of reactants. 4. Loss of product during workup: Inefficient extraction or purification.	1. Reaction Monitoring: Monitor the reaction progress using techniques like TLC or spectroscopy to ensure completion. 2. Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents. 3. Stoichiometric Control: Carefully measure and control the molar ratios of the iron precursor and the methoxide source. 4. Optimized Workup: Use appropriate extraction solvents and purification methods. Minimize transfer losses.
Product is a Brown/Red-Brown Precipitate Instead of the Expected Color	1. Formation of iron(III) hydroxide (B78521)/oxide: Significant hydrolysis has occurred due to the presence of water. 2. Formation of iron-oxo-methoxide clusters: Partial hydrolysis leading to the formation of compounds with Fe-O-Fe bridges.	1. Strict Anhydrous Technique: Repeat the synthesis using rigorously dried solvents and reagents under an inert atmosphere. 2. Purification: Attempt to purify the desired iron(III) methoxide from the byproducts by washing with a non-polar solvent in which the hydroxides/oxides are insoluble.
Product is Contaminated with Starting Materials	1. Incomplete reaction: As mentioned above. 2. Inefficient purification: The purification method is not effectively removing unreacted starting materials.	1. Drive Reaction to Completion: Increase reaction time or temperature, or consider using a slight excess of the more volatile reactant. 2. Improved Purification: Utilize techniques like recrystallization, sublimation, or column chromatography with an appropriate stationary and mobile phase.
Product Decomposes Upon Isolation or Storage	1. Thermal instability: Iron(III) methoxide may be sensitive to heat. 2. Sensitivity to air and moisture: The compound may be hygroscopic and/or susceptible to oxidation.	1. Low-Temperature Isolation: Perform purification and isolation steps at reduced temperatures. 2. Inert Atmosphere Storage: Store the final product under an inert atmosphere (e.g., in a glovebox or a sealed vial under nitrogen/argon) and in a desiccator.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the synthesis of iron(III) methoxide?

The most prevalent side reaction is hydrolysis , which occurs in the presence of water. This can lead to the formation of various byproducts, including:

• Iron(III) hydroxide (Fe(OH)₃): A gelatinous, red-brown precipitate that is insoluble in most organic solvents.[1][2][3]

• Iron(III) oxide-hydroxide (FeO(OH)): Another common rust component.[4]

• Iron(III) oxide (Fe₂O₃): A stable, reddish-brown solid.[5]

• Iron-oxo-methoxide clusters: Partial hydrolysis can lead to the formation of polynuclear complexes containing Fe-O-Fe bridges.[6][7][8] These are often soluble in the reaction medium and can be difficult to separate from the desired product.

Q2: How can I minimize the formation of these byproducts?

Strict adherence to anhydrous reaction conditions is critical. This includes:

• Using oven-dried or flame-dried glassware.

• Employing anhydrous solvents and reagents. Methanol (B129727) should be freshly distilled from a suitable drying agent (e.g., magnesium turnings).[9]

• Running the reaction under an inert atmosphere of nitrogen or argon.

Q3: What is a reliable experimental protocol for the synthesis of iron(III) methoxide?

A common method involves the reaction of an anhydrous iron(III) halide (e.g., FeCl₃) with a sodium methoxide solution.

Experimental Protocol: Synthesis of Iron(III) Methoxide from Iron(III) Chloride and Sodium Methoxide

• Reactants and Solvents:

  • Anhydrous iron(III) chloride (FeCl₃)

  • Sodium metal (Na)

  • Anhydrous methanol (MeOH)

  • Anhydrous non-polar solvent for washing (e.g., hexane (B92381) or pentane)

• Procedure:

  • Preparation of Sodium Methoxide: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and an inert gas inlet, carefully add sodium metal to an excess of anhydrous methanol. The reaction is exothermic and produces hydrogen gas, so it should be performed in a well-ventilated fume hood. Allow the reaction to proceed until all the sodium has dissolved to form a solution of sodium methoxide.

  • Reaction with Iron(III) Chloride: In a separate flame-dried flask, dissolve anhydrous iron(III) chloride in anhydrous methanol under an inert atmosphere.

  • Slowly add the sodium methoxide solution to the iron(III) chloride solution with vigorous stirring. A precipitate of sodium chloride (NaCl) will form. The reaction is typically performed at room temperature or slightly elevated temperatures.

  • After the addition is complete, stir the reaction mixture for several hours to ensure the reaction goes to completion.

  • Isolation and Purification:

    • Remove the precipitated NaCl by filtration or centrifugation under an inert atmosphere.

    • Evaporate the methanol from the filtrate under reduced pressure to obtain the crude iron(III) methoxide.

    • Wash the crude product with an anhydrous, non-polar solvent (e.g., hexane) to remove any soluble organic impurities.

    • Dry the final product under vacuum.

Q4: What are the expected yield and properties of iron(III) methoxide?

Properties:

• Appearance: Typically a colored solid. The exact color can vary depending on its purity and polymeric nature.

• Solubility: Expected to be soluble in methanol and other polar aprotic solvents. It is generally insoluble in non-polar solvents like hexane.[10]

Q5: How can I characterize the product and identify impurities?

Several analytical techniques can be used:

• Infrared (IR) Spectroscopy: To confirm the presence of methoxide groups (C-O stretching) and the absence of hydroxyl groups (O-H stretching) from water or iron hydroxide impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to identify the methoxide protons. However, due to the paramagnetic nature of Fe(III), the signals will be broad.

• Elemental Analysis: To determine the iron, carbon, and hydrogen content and confirm the empirical formula.

• X-ray Diffraction (XRD): To determine the crystalline structure of the product and identify any crystalline impurities like NaCl or iron oxides.[5]

• Mössbauer Spectroscopy: A powerful technique for determining the oxidation state and coordination environment of the iron atoms.[6]

Visualization of Key Processes

Experimental Workflow for Iron(III) Methoxide Synthesis

References

• 1. researchgate.net [researchgate.net]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. quora.com [quora.com]
• 4. Iron(III) oxide-hydroxide - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis, Characterization and Study of Octanuclear Iron-Oxo Clusters Containing a Redox-Active Fe4O4-Cubane Core - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (PDF) Synthesis, Characterization, and Study of Octanuclear [research.amanote.com]
• 9. Methanol - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Iron(III) Methoxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of iron(III) methoxide (B1231860), with a specific focus on the critical role of solvent purity. This resource is intended for researchers, scientists, and professionals in drug development who are utilizing this synthesis in their work.

Frequently Asked Questions (FAQs)

Q1: Why is solvent purity so critical in the synthesis of iron(III) methoxide?

A1: The synthesis of iron(III) methoxide is highly sensitive to moisture and other impurities in the solvent (typically methanol). The methoxide ion (CH₃O⁻) is a strong base and nucleophile. The presence of water leads to the formation of iron hydroxides or oxides, significantly reducing the yield and purity of the desired iron(III) methoxide.[1][2][3] Other impurities, such as acetone (B3395972) or ethanol, can also lead to side reactions and product contamination.

Q2: What are the most common impurities in methanol (B129727) and how do they affect the synthesis?

A2: The most common impurities in commercial methanol include water, acetone, ethanol, and aldehydes.[4]

• Water: Reacts with the methoxide reagent and the iron precursor to form insoluble iron hydroxides/oxides, leading to low yields and purification difficulties.

• Acetone: While generally less reactive than water, acetone can potentially undergo side reactions under the basic conditions of the synthesis, such as forming hemiketals.[5] It can also competitively adsorb to reactive sites, hindering the primary reaction.[6]

• Ethanol: Can react similarly to methanol to form iron(III) ethoxide, leading to a mixed product and making it difficult to isolate pure iron(III) methoxide.

• Aldehydes: Can undergo various reactions in the presence of a strong base, leading to byproducts.

Q3: How can I ensure my methanol is sufficiently pure for the synthesis?

A3: For best results, use anhydrous methanol. If you suspect your methanol contains water, it should be rigorously dried before use. Several methods can be employed for drying methanol:

• Molecular Sieves: Using 3A or 4A molecular sieves is a common and effective method for removing water.[4][7][8]

• Distillation from Magnesium Methoxide: This is a highly effective method for preparing anhydrous methanol. It involves reacting magnesium turnings with a small amount of iodine in methanol to form magnesium methoxide, which then reacts with any residual water. The anhydrous methanol is then distilled.[7][8]

Q4: What are the signs of a failed or low-yield iron(III) methoxide synthesis?

A4: Indications of a problematic synthesis include:

• Formation of a brown, insoluble precipitate: This often indicates the formation of iron hydroxides or oxides due to the presence of water.

• Low yield of the desired product: This is a direct consequence of side reactions caused by impurities.

• Off-color product: Pure iron(III) methoxide is a reddish-brown powder. Any significant deviation from this color may indicate the presence of impurities.

• Difficulty in isolating the product: The presence of gelatinous iron hydroxide (B78521) precipitates can make filtration and purification challenging.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no yield of iron(III) methoxide	Presence of water in the methanol.	Dry the methanol thoroughly before use using molecular sieves or by distilling from magnesium methoxide.[4][7][8] Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Incomplete reaction.	Ensure stoichiometric amounts of reactants are used. Allow for sufficient reaction time and maintain appropriate temperature control.
Product is a brown, insoluble precipitate	Formation of iron hydroxides/oxides due to water contamination.	See solution for "Low or no yield." It is crucial to work under strictly anhydrous conditions.
Product is difficult to filter and purify	Presence of gelatinous iron hydroxide byproducts.	Improve the anhydrous conditions of the reaction to prevent the formation of these byproducts.
Product is off-color (not reddish-brown)	Contamination with byproducts from solvent impurities (e.g., acetone, ethanol).	Use higher purity methanol. If necessary, purify the methanol to remove non-water impurities through fractional distillation.
Incomplete reaction or presence of unreacted starting materials.	Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, if applicable) to ensure completion.
Inconsistent results between batches	Variable purity of the methanol used.	Standardize the solvent purification protocol for every batch. Always use freshly dried solvent.
Atmospheric moisture contamination.	Improve the inert atmosphere setup. Use septa and cannulation techniques for transferring reagents.

Experimental Protocols

Protocol 1: Preparation of Anhydrous Methanol

Objective: To remove water from methanol to a level suitable for the synthesis of iron(III) methoxide.

Method: Drying with Magnesium Methoxide [7][8]

• Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a distillation head with a condenser, and a receiving flask. Ensure all glassware is thoroughly oven-dried and cooled under a stream of dry nitrogen or argon.

• Initiation: To a 1 L round-bottom flask, add 5 g of magnesium turnings and 0.5 g of iodine.

• Reaction: Add 50-75 mL of methanol to the flask and warm the mixture gently. The reaction should initiate, and the brown color of the iodine will disappear as magnesium methoxide is formed.

• Main Drying Step: Once the reaction has started, add the remaining methanol (up to 1 L) to the flask.

• Reflux: Reflux the methanol for 2-3 hours. During this time, any residual water will react with the magnesium methoxide.

• Distillation: Distill the anhydrous methanol into the receiving flask under a dry, inert atmosphere.

• Storage: Store the anhydrous methanol over activated 3A or 4A molecular sieves in a tightly sealed container under an inert atmosphere.

Protocol 2: Synthesis of Iron(III) Methoxide

Objective: To synthesize iron(III) methoxide from iron(III) chloride and a prepared methoxide solution. This protocol is adapted from the synthesis of analogous metal alkoxides.

Materials:

• Anhydrous Iron(III) Chloride (FeCl₃)

• Anhydrous Methanol (prepared as in Protocol 1)

• Sodium metal (or Lithium metal)

Procedure:

• Preparation of Sodium Methoxide Solution:

  • Under a positive pressure of dry nitrogen or argon, carefully add small, freshly cut pieces of sodium metal (1 equivalent) to a flask containing an excess of anhydrous methanol.

  • The reaction is exothermic and produces hydrogen gas; ensure proper ventilation and cooling (ice bath).

  • Stir the mixture until all the sodium has reacted to form a clear solution of sodium methoxide.

• Reaction with Iron(III) Chloride:

  • In a separate, oven-dried flask, dissolve anhydrous iron(III) chloride (1 equivalent) in anhydrous methanol under an inert atmosphere.

  • Slowly add the sodium methoxide solution to the iron(III) chloride solution with vigorous stirring. A precipitate of iron(III) methoxide will form.

• Isolation of Product:

  • After the addition is complete, stir the reaction mixture at room temperature for several hours to ensure the reaction goes to completion.

  • The precipitated iron(III) methoxide can be isolated by filtration under an inert atmosphere.

  • Wash the product with fresh anhydrous methanol to remove any unreacted starting materials and sodium chloride byproduct.

• Drying:

  • Dry the resulting iron(III) methoxide powder under vacuum to remove any residual solvent.

Protocol 3: Determination of Iron(III) Content by Volumetric Titration

Objective: To determine the purity of the synthesized iron(III) methoxide by quantifying the iron content. This method is adapted from standard iron(III) titration procedures.[9][10][11][12]

Procedure:

• Sample Preparation:

  • Accurately weigh a sample of the synthesized iron(III) methoxide.

  • Dissolve the sample in a minimal amount of dilute hydrochloric acid.

• Titration:

  • Add a suitable indicator, such as salicylic (B10762653) acid, which forms a colored complex with Fe(III).

  • Titrate the solution with a standardized solution of ethylenediaminetetraacetic acid (EDTA). The endpoint is observed as a distinct color change when all the iron has been chelated by the EDTA.

• Calculation:

  • From the volume and concentration of the EDTA solution used, the moles of iron in the sample can be calculated.

  • The purity of the iron(III) methoxide can then be determined as a percentage of the theoretical iron content.

Data Presentation

Table 1: Effect of Water Content in Methanol on Iron(III) Methoxide Synthesis (Hypothetical Data)

Water Content in Methanol (ppm)	Yield of Iron(III) Methoxide (%)	Purity of Iron(III) Methoxide (%)	Observations
< 50	85-95	> 98	Reddish-brown powder, easy to filter.
100-200	60-75	90-95	Product slightly darker, filtration slower.
500-1000	30-50	70-85	Brown, clumpy solid, difficult to filter.
> 2000	< 20	< 60	Gelatinous brown precipitate, very difficult to isolate product.

Note: This table presents hypothetical data for illustrative purposes, as direct quantitative data from a single source was not available in the search results. The trends are based on the established principles of the reaction's sensitivity to water.

Visualizations

Caption: Experimental workflow for the synthesis of iron(III) methoxide.

Caption: Troubleshooting flowchart for iron(III) methoxide synthesis.

References

• 1. Iron(III) oxide - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. Purification of Methanol - Chempedia - LookChem [lookchem.com]
• 5. quora.com [quora.com]
• 6. mdpi.com [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 10. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 11. scribd.com [scribd.com]
• 12. iiserm.github.io [iiserm.github.io]

Technical Support Center: Synthesis of Iron Oxide Nanoparticles from Iron Methoxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of iron oxide nanoparticles using iron methoxide (B1231860) as a precursor. The primary focus is on controlling the particle size, a critical parameter for many biomedical and technological applications.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of iron oxide nanoparticles via the thermal decomposition of iron methoxide.

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or broad particle size distribution	1. Inhomogeneous nucleation: Rapid, uncontrolled precursor decomposition. 2. Impure reactants: Presence of water or other impurities can interfere with nucleation and growth. 3. Poor temperature control: Fluctuations in reaction temperature can lead to multiple nucleation events.	1. Control the heating rate: A slower, controlled heating ramp can promote a single, burst nucleation event. A thermal pretreatment of the precursor may also improve reproducibility.[1][2] 2. Ensure anhydrous conditions: Use high-purity, dry solvents and surfactants. Degas the reaction mixture before heating. 3. Optimize temperature control: Use a reliable heating mantle with a thermocouple placed directly in the reaction mixture for accurate temperature monitoring and control.
Particle size is too large	1. Low nucleation rate, dominant growth: Conditions favor the growth of existing nuclei over the formation of new ones. 2. Extended reaction time: Longer reaction times at high temperatures can lead to Ostwald ripening, where larger particles grow at the expense of smaller ones. 3. Low surfactant concentration: Insufficient surfactant can lead to particle aggregation and uncontrolled growth.	1. Increase the heating rate: A faster heating rate can induce a higher nucleation rate, leading to smaller particles. 2. Reduce the reaction time: Monitor particle size as a function of time to determine the optimal duration to achieve the desired size before significant ripening occurs. 3. Increase the surfactant-to-precursor ratio: A higher concentration of surfactant can better stabilize nuclei and control growth.[3][4]
Particle size is too small	1. High nucleation rate, limited growth: Conditions favor the rapid formation of many small nuclei that do not have sufficient time or material to grow. 2. Low reaction temperature: Insufficient thermal energy to promote particle growth. 3. High surfactant concentration: An excess of surfactant can "quench" particle growth by rapidly capping the surface of the nuclei.[3][4]	1. Decrease the heating rate: A slower heating rate can reduce the initial burst of nucleation. 2. Increase the reaction temperature or time: Higher temperatures or longer reaction times can promote the growth of the initial nuclei.[5] 3. Decrease the surfactant-to-precursor ratio: A lower surfactant concentration can allow for more controlled growth of the nanoparticles.
Particles are aggregated	1. Insufficient surfactant: Not enough surfactant to effectively coat the nanoparticle surfaces and provide steric hindrance. 2. Inappropriate surfactant: The chosen surfactant may not be binding strongly enough to the nanoparticle surface at the reaction temperature. 3. Inefficient post-synthesis washing: Residual reactants can cause aggregation during storage.	1. Increase the surfactant concentration. 2. Select a surfactant with a higher boiling point and strong binding affinity for iron oxide, such as oleic acid. 3. Optimize the washing procedure: Use a suitable solvent/antisolvent system (e.g., hexane (B92381)/ethanol) and centrifugation to purify the nanoparticles.
Unexpected particle shape (e.g., cubes instead of spheres)	1. Specific surfactant effects: The type and concentration of surfactant can influence the crystal facets that grow, leading to different shapes. For example, the ratio of oleic acid to sodium oleate (B1233923) can influence the formation of nanocubes.[6][7] 2. Presence of specific ions: Certain ions can selectively adsorb to crystal faces and direct anisotropic growth.	1. Modify the surfactant system: For spherical particles, a single surfactant like oleic acid is often sufficient. For other shapes, a combination of surfactants may be necessary.[6][7] 2. Ensure high purity of all reactants to avoid unintended shape-directing effects.

Frequently Asked Questions (FAQs)

Q1: How does the concentration of iron methoxide affect the final particle size?

The effect of precursor concentration on particle size can be complex and non-monotonic.[3][4] Generally, at a constant surfactant-to-precursor ratio, increasing the iron methoxide concentration can lead to larger particles due to the increased availability of monomer for particle growth.[8] However, some studies have shown that after reaching a maximum size, further increases in precursor concentration can lead to a decrease in particle size.[3][4] This is often attributed to the complex interplay between the rate of monomer formation and the stabilizing effect of the surfactant.

Q2: What is the role of temperature in controlling particle size?

Reaction temperature is a critical parameter for controlling the size of iron oxide nanoparticles. Higher reaction temperatures generally lead to larger particles. This is because higher temperatures increase the rate of precursor decomposition and the diffusion of monomers, promoting particle growth.[5] The choice of solvent is also important as it dictates the accessible temperature range.[1][2]

Q3: Why is the heating rate important?

The heating rate influences the nucleation and growth stages of nanoparticle formation. A rapid heating rate can lead to a "burst nucleation" event, where a large number of nuclei are formed simultaneously, resulting in a smaller final particle size with a narrow size distribution. Conversely, a slower heating rate may lead to fewer nuclei and more time for particle growth, resulting in larger particles.

Q4: How does the reaction time influence particle size?

Initially, increasing the reaction time at a high temperature will lead to an increase in particle size as the nanoparticles grow. However, after a certain point, a process called Ostwald ripening may occur, where larger particles grow at the expense of smaller ones, leading to a broader particle size distribution. Therefore, it is crucial to optimize the reaction time to achieve the desired size and a narrow size distribution.

Q5: What is the function of surfactants like oleic acid?

Surfactants play a crucial role in controlling particle size, shape, and stability. They adsorb onto the surface of the growing nanoparticles, preventing aggregation and controlling the growth rate. The concentration and type of surfactant can significantly impact the final particle size and shape.[5][6][7]

Quantitative Data Summary

The following table summarizes the general trends observed for the effect of key reaction parameters on the final particle size of iron oxide nanoparticles synthesized by thermal decomposition. The exact quantitative relationships can vary depending on the specific experimental setup and other reaction conditions.

Parameter	Effect on Particle Size	General Trend	Reference(s)
Precursor Concentration	Can be complex and non-monotonic.	Initially, an increase may lead to larger particles, but at very high concentrations, the size may decrease.	[3][4][8]
Reaction Temperature	Higher temperature generally leads to larger particles.	Monotonic increase.	[5]
Heating Rate	Faster heating rates generally lead to smaller particles.	Inverse relationship.
Reaction Time	Longer reaction times generally lead to larger particles (up to a point).	Monotonic increase, followed by potential size focusing or broadening due to ripening.
Surfactant-to-Precursor Ratio	Higher ratios generally lead to smaller particles.	Inverse relationship.	[3][4]

Experimental Protocols

Note: The following is a generalized protocol for the thermal decomposition of an iron precursor to form iron oxide nanoparticles. This should be adapted and optimized for specific experimental setups and desired particle sizes.

Materials:

• Iron(III) methoxide (precursor)

• Oleic acid (surfactant)

• 1-octadecene (solvent)

• Ethanol (B145695) (for washing)

• Hexane (for dispersion)

• Three-neck round-bottom flask

• Heating mantle with a temperature controller and thermocouple

• Condenser

• Magnetic stirrer

• Schlenk line for inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• Setup: Assemble the three-neck flask with the condenser, thermocouple, and a rubber septum in a heating mantle on a magnetic stir plate. Ensure the setup is under an inert atmosphere.

• Reaction Mixture: In the flask, combine iron methoxide, oleic acid, and 1-octadecene. The molar ratio of these components is a critical parameter to control particle size.

• Degassing: Heat the mixture to a low temperature (e.g., 100-120 °C) under vacuum for a period (e.g., 30-60 minutes) to remove water and other low-boiling point impurities. Then, switch to an inert atmosphere.

• Heating Ramp: Heat the mixture to the desired reaction temperature (e.g., 300-320 °C) at a controlled heating rate.

• Reaction: Maintain the reaction at the set temperature for a specific duration. This is the growth phase of the nanoparticles.

• Cooling: After the desired reaction time, remove the heating mantle and allow the mixture to cool to room temperature.

• Washing: Add ethanol to the cooled mixture to precipitate the nanoparticles. Separate the nanoparticles by centrifugation. Discard the supernatant and re-disperse the nanoparticles in hexane. Repeat this washing step 2-3 times to remove excess surfactant and unreacted precursors.

• Storage: Disperse the final purified nanoparticles in a suitable solvent (e.g., hexane or toluene).

Visualizations

Caption: Experimental workflow for iron oxide nanoparticle synthesis.

Caption: Logical relationship of parameters affecting particle size.

References

• 1. Size Control of Iron Oxide Nanoparticles Synthesized by Thermal Decomposition Methods - JuSER [juser.fz-juelich.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Effect of precursor concentration on size evolution of iron oxide nanoparticles - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. Precise control over shape and size of iron oxide nanocrystals suitable for assembly into ordered particle arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis, characterization, applications, and challenges of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Iron Methoxide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude iron methoxide (B1231860), tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude iron methoxide?

A1: Crude iron methoxide can contain various impurities depending on the synthetic route. Common impurities include:

• Unreacted Starting Materials: Such as iron halides (e.g., FeCl₂, FeCl₃) or other iron salts, and sodium methoxide.

• Reaction Byproducts: Sodium chloride (NaCl) is a common byproduct if a salt metathesis reaction is used (e.g., FeCl₃ + 3 NaOCH₃ → Fe(OCH₃)₃ + 3 NaCl).[1]

• Solvents: Residual solvents from the synthesis, such as methanol (B129727) or toluene.

• Hydrolysis/Oxidation Products: Iron hydroxides or iron oxides may form if the reaction is exposed to moisture or air.[2] Metal alkoxides are generally sensitive to water.[3]

Q2: My purified iron methoxide is discolored (e.g., brown or reddish-brown). What could be the cause?

A2: The expected color of iron(II) methoxide is typically a white to off-white or light-colored powder, while iron(III) methoxide is often a reddish-brown solid. Discoloration can indicate the presence of impurities, particularly iron oxides (rust).[4][5] This is often due to exposure to air and/or moisture during synthesis or purification. Ensure all solvents are anhydrous and the reaction and purification are performed under an inert atmosphere (e.g., nitrogen or argon).

Q3: Can I use column chromatography to purify iron methoxide?

A3: While column chromatography is a powerful purification technique, it can be challenging for highly reactive organometallic compounds like iron methoxide.[6][7] The success depends on the stability of the complex on the stationary phase (e.g., silica (B1680970) or alumina) and the choice of eluent.[6][7] It is crucial to use anhydrous solvents and a pre-dried stationary phase. For some metal complexes, especially those with organic ligands, chromatography is a viable option.[6] A preliminary thin-layer chromatography (TLC) test is recommended to assess stability and determine suitable solvent systems.[6]

Q4: What is the best method to remove sodium chloride from my crude product?

A4: Sodium chloride is generally insoluble in many organic solvents in which iron methoxide may have some solubility.[1] Therefore, washing the crude product with a suitable anhydrous, non-polar organic solvent (e.g., hexane (B92381) or toluene) can be effective. The iron methoxide will ideally remain as a solid while the more soluble impurities are washed away. Alternatively, if the iron methoxide is soluble in a specific organic solvent, the crude product can be dissolved, and the insoluble NaCl can be removed by filtration or centrifugation.

Q5: How should I handle and store purified iron methoxide?

A5: Iron methoxide is sensitive to air and moisture.[3][8] It should be handled and stored under an inert atmosphere (e.g., in a glovebox or under argon/nitrogen).[8] Store it in a tightly sealed container in a cool, dry place.[8]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude iron methoxide.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Purified Product	1. Incomplete reaction during synthesis. 2. Loss of product during washing or filtration steps. 3. Decomposition of the product due to exposure to air or moisture. 4. Product is partially soluble in the washing solvent.	1. Optimize reaction conditions (time, temperature, stoichiometry). 2. Use fine porosity filter paper or a centrifuge to minimize mechanical loss. 3. Ensure all procedures are carried out under a strict inert atmosphere with anhydrous solvents. 4. Select a washing solvent in which the product has minimal solubility. Cool the solvent before washing to further reduce solubility.
Product is Insoluble in All Tested Solvents	1. The product may have polymerized or decomposed into insoluble iron oxides/hydroxides. 2. The crude product is primarily composed of insoluble impurities like NaCl.	1. Re-evaluate the synthesis and purification procedures to prevent decomposition. Characterize the insoluble material using techniques like IR spectroscopy or X-ray diffraction (XRD) to identify it. 2. Attempt to wash the crude solid with water to remove NaCl, then immediately dry the remaining solid under high vacuum to remove all water, preventing hydrolysis of the iron methoxide. This should be done with caution as the product is moisture-sensitive.
Purified Product Still Shows Impurities by Analysis (e.g., NMR, Elemental Analysis)	1. The chosen purification method is not effective for the specific impurities present. 2. Co-precipitation of impurities with the product.	1. Consider an alternative purification method. If washing was used, try recrystallization from a different solvent system. If recrystallization failed, consider sublimation if the product is thermally stable. 2. For recrystallization, try a slower crystallization process (e.g., by slow cooling or vapor diffusion) to improve the crystal lattice and exclude impurities.
Product Decomposes Upon Heating for Sublimation/Distillation	1. The temperature is too high. 2. The vacuum is not low enough, requiring a higher temperature for sublimation/distillation. 3. The product is thermally unstable.	1. Attempt sublimation at a lower temperature under a higher vacuum. 2. Use a high-vacuum pump to achieve a lower pressure. 3. If the product is inherently thermally unstable, this purification method is not suitable. Revert to solvent-based purification methods like washing or recrystallization.

Experimental Protocols

Protocol 1: Purification by Washing/Solvent Extraction

This method is suitable for removing soluble impurities from a solid crude product.

• Preparation:

  • Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere.

  • Use anhydrous solvents.

  • Perform all steps under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Procedure:

  • Transfer the crude iron methoxide powder to a flask.

  • Add a sufficient volume of an anhydrous, non-polar solvent (e.g., hexane or diethyl ether) in which the impurities are soluble but the product is not.

  • Stir the suspension for 15-30 minutes.

  • Allow the solid to settle, then carefully decant the solvent. Alternatively, filter the solid using a cannula or a filter frit.

  • Repeat the washing process 2-3 times with fresh solvent.

  • Dry the purified solid under a high vacuum to remove any residual solvent.

Protocol 2: Purification by Recrystallization

This method is used to obtain a highly pure crystalline product.

• Solvent Selection:

  • Identify a suitable solvent or solvent system in which the iron methoxide is sparingly soluble at room temperature but highly soluble at an elevated temperature.

• Procedure:

  • Under an inert atmosphere, add the minimum amount of hot solvent to the crude iron methoxide to achieve complete dissolution.

  • If there are insoluble impurities (like NaCl), filter the hot solution through a pre-warmed filter frit into a clean, dry flask.

  • Allow the filtrate to cool slowly to room temperature, and then further cool in a freezer or ice bath to induce crystallization.

  • Collect the crystals by filtration.

  • Wash the crystals with a small amount of cold, fresh solvent.

  • Dry the purified crystals under a high vacuum.

Quantitative Data Summary

The following table provides illustrative data for expected outcomes of purification methods. Actual results may vary based on the specific impurities and experimental conditions.

Purification Method	Parameter	Crude Product	Purified Product (Illustrative)
Washing with Hexane	Purity (by elemental analysis)	80-90%	>95%
Yield	-	85-95%
Key Impurities Removed	Soluble organic byproducts, residual solvents	-
Recrystallization from Toluene/Hexane	Purity (by elemental analysis)	80-90%	>98%
Yield	-	60-80%
Key Impurities Removed	Soluble organic and inorganic impurities	-

Visualizations

Workflow for Purification of Crude Iron Methoxide

Caption: General workflow for the purification of crude iron methoxide.

Troubleshooting Logic for Low Purity

Caption: Decision tree for troubleshooting low purity of iron methoxide.

References

• 1. Transition metal alkoxide complex - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. US6444862B1 - Synthesis and isolation of metal alkoxides - Google Patents [patents.google.com]
• 4. 3 impurities found in iron oxide | Filo [askfilo.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. coordination compounds - Can we do column chromatography for the purification of metal complexs? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Iron(III) Methoxide in Catalysis

Welcome to the technical support center for researchers, scientists, and drug development professionals working with iron(III) methoxide (B1231860) as a catalyst. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its experimental use, with a focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is iron(III) methoxide and why is it used in catalysis?

Iron(III) methoxide, Fe(OCH₃)₃, is an iron alkoxide that serves as a precursor or active catalyst in various organic reactions. Its utility stems from the reactivity of the iron center and the methoxide ligands. Iron is an abundant, inexpensive, and less toxic metal compared to many precious metal catalysts, making it an attractive option for sustainable chemistry.

Q2: Why is the solubility of iron(III) methoxide a critical issue?

For homogeneous catalysis, the catalyst must be fully dissolved in the reaction solvent to ensure uniform activity, reproducibility, and high efficiency. Poor solubility can lead to:

• Low catalytic activity: Only the dissolved portion of the catalyst is active.

• Inconsistent results: The amount of dissolved catalyst can vary between experiments.

• Difficulty in characterization: Insoluble particles interfere with spectroscopic analysis of the reaction mixture.

• Complex reaction kinetics: The reaction may proceed on the surface of undissolved particles, leading to heterogeneous catalysis with different reaction pathways.

Q3: What are the best solvents for dissolving iron(III) methoxide?

The choice of solvent is crucial for the successful use of iron(III) methoxide. Generally, the parent alcohol, methanol (B129727), is a good starting point. Anhydrous aprotic polar solvents are also often suitable. Water and other protic solvents should be strictly avoided due to the high sensitivity of iron(III) methoxide to hydrolysis.

Data Presentation: Solvent Suitability for Iron(III) Methoxide

Solvent	Type	Suitability for Dissolving Iron(III) Methoxide	Rationale & Important Considerations
Methanol	Protic	High	Parent alcohol; generally provides good solubility for the corresponding metal alkoxide. Must be anhydrous.
Tetrahydrofuran (THF)	Aprotic Polar	Moderate to High	Good coordinating solvent that can help stabilize the iron center. Must be anhydrous.
Toluene	Aprotic Nonpolar	Low to Moderate	Solubility is often limited. May be suitable for specific applications or with solubilizing additives.
Dimethyl Sulfoxide (DMSO)	Aprotic Polar	Moderate to High	High polarity can aid dissolution. Must be anhydrous and can be difficult to remove.
N,N-Dimethylformamide (DMF)	Aprotic Polar	Moderate to High	Similar to DMSO, its high polarity can be beneficial. Must be anhydrous.
Water	Protic	Unsuitable	Rapidly hydrolyzes iron(III) methoxide to form insoluble iron(III) hydroxide/oxide.
Other Alcohols (e.g., Ethanol)	Protic	Low to Moderate	Can lead to transesterification reactions, changing the catalyst structure.
Hexane/Heptane	Aprotic Nonpolar	Very Low	Generally poor solvents for polar metal alkoxides.

Troubleshooting Guide

This guide addresses common issues encountered when working with iron(III) methoxide catalyst solutions.

Problem 1: Iron(III) methoxide fails to dissolve completely in the chosen solvent.

• Possible Cause 1: Inappropriate Solvent

  • Solution: Refer to the solvent suitability table. Switch to a more appropriate solvent like anhydrous methanol or THF.

• Possible Cause 2: Low-Quality or Decomposed Starting Material

  • Solution: Iron(III) methoxide is highly sensitive to moisture and air. If the starting material has been improperly stored, it may have partially hydrolyzed to insoluble iron oxides. Use a fresh, unopened container of high-purity iron(III) methoxide.

• Possible Cause 3: Insufficient Solvent Volume

  • Solution: Try increasing the volume of the solvent to see if solubility improves.

• Possible Cause 4: Low Temperature

  • Solution: Gently warming the mixture may improve solubility. However, be cautious as heat can also accelerate decomposition if any moisture is present.

Problem 2: A clear solution of iron(III) methoxide becomes cloudy or forms a precipitate over time.

• Possible Cause 1: Hydrolysis due to Moisture

  • Solution: This is the most common cause. Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum) and the solvent is anhydrous. Perform all manipulations under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Possible Cause 2: Reaction with Atmospheric Carbon Dioxide

  • Solution: Work under an inert atmosphere to prevent the reaction of the methoxide with CO₂.

• Possible Cause 3: Photodecomposition

  • Solution: Some metal alkoxides are light-sensitive. Store the solution in an amber bottle or wrapped in aluminum foil.

Problem 3: The catalytic reaction is sluggish or does not proceed to completion.

• Possible Cause 1: Catalyst Deactivation by Hydrolysis

  • Solution: If any moisture was present in the reactants or solvent, the catalyst may have been deactivated. Ensure all components of the reaction are scrupulously dried.

• Possible Cause 2: Insufficient Catalyst Loading

  • Solution: If the catalyst has limited solubility in the reaction medium, the effective concentration may be too low. Consider using a more suitable solvent or increasing the catalyst amount.

• Possible Cause 3: Influence of the Iron Precursor

  • Solution: The properties of the iron(III) methoxide can be influenced by the precursor used in its synthesis (e.g., iron(III) chloride vs. iron(III) nitrate). Catalysts prepared from different precursors may exhibit different activities and stabilities. If possible, try iron(III) methoxide from a different source or synthesized via a different route.

Experimental Protocols

Protocol: Preparation of a Stock Solution of Iron(III) Methoxide in Anhydrous Methanol

This protocol describes the preparation of a 0.1 M stock solution of iron(III) methoxide in methanol under an inert atmosphere.

Materials:

• Iron(III) methoxide (high purity, stored under inert gas)

• Anhydrous methanol (≤50 ppm water)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

• Syringes and needles (for Schlenk line use)

• Septa

Procedure:

• Preparation of Glassware: Thoroughly wash and oven-dry a 50 mL Schlenk flask and a magnetic stir bar at 120 °C overnight. Allow to cool to room temperature under vacuum.

• Inert Atmosphere: Place the flask under an inert atmosphere (argon or nitrogen). If using a Schlenk line, evacuate and backfill the flask three times.

• Weighing the Catalyst: In a glovebox or under a positive flow of inert gas, weigh the required amount of iron(III) methoxide for a 0.1 M solution (e.g., for 20 mL of solution, weigh 0.002 mol of Fe(OCH₃)₃). Quickly transfer the solid to the Schlenk flask.

• Solvent Addition: Using a dry syringe, transfer 20 mL of anhydrous methanol to the Schlenk flask.

• Dissolution: Stir the mixture at room temperature until the solid is completely dissolved. The solution should be clear. If minor cloudiness persists, gentle warming (to ~40 °C) can be attempted, but avoid overheating.

• Storage: Store the solution under an inert atmosphere in a sealed Schlenk flask, wrapped in foil to protect from light.

Mandatory Visualizations

Caption: Workflow for Preparing a Soluble Iron(III) Methoxide Catalyst Solution.

Caption: Troubleshooting Decision Tree for Iron(III) Methoxide Solubility Issues.

Technical Support Center: Managing Pyrophoric Iron Methoxide Precursors

This guide provides essential information for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of pyrophoric iron methoxide (B1231860) precursors. Please consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for iron methoxide before beginning any experiment.[1][2]

Frequently Asked Questions (FAQs)

Q1: What makes iron methoxide pyrophoric?

A1: Iron methoxide's pyrophoricity, its tendency to ignite spontaneously in air, is due to its high reactivity with oxygen and moisture.[2][3] Finely divided metal compounds, like iron methoxide, have a very high surface-area-to-volume ratio, which increases their reactivity.[4] The energy released during this rapid oxidation is sufficient to ignite the material itself or flammable solvents it may be in.[5]

Q2: What are the initial signs of a pyrophoric event?

A2: An initial sign could be localized smoking or sparking upon exposure to air. If the material is in a flammable solvent, this can immediately lead to a fire. It is crucial to handle these materials under an inert atmosphere to prevent any contact with air.[6]

Q3: Can I handle iron methoxide on the open bench?

A3: No. All handling of pyrophoric solids like iron methoxide must be performed under an inert atmosphere, typically within a glovebox or by using a Schlenk line.[1][7][8] This prevents contact with atmospheric oxygen and moisture, which can cause ignition.[3]

Q4: What should I do if my clothes catch fire?

A4: If you are on fire, immediately use the "stop, drop, and roll" method. Use the safety shower for at least 15 minutes to extinguish the fire and wash away any chemicals.[2][9] Seek immediate medical attention.

Troubleshooting Guide

Problem: A small amount of iron methoxide precursor has spilled inside the fume hood or glovebox.

• Solution:

  • Stay Calm & Alert Others: Inform your colleagues ("buddy system") about the spill immediately.[1] Do not work alone when handling pyrophoric materials.[6]

  • Smother the Spill: Cover the spill completely with a dry, non-reactive material. Recommended materials include dry sand, powdered lime (calcium oxide), or vermiculite.[10] Keep a container of one of these materials within arm's reach during your experiment.

  • Do NOT Use Water: Never use water or a water-based extinguisher, as it can react violently with the precursor.[5]

  • Prepare for Quenching: Once the spill is smothered and controlled, it must be carefully quenched. Slowly add a less reactive alcohol like isopropanol (B130326) to the covered spill.

  • Clean-Up: After the material is fully quenched (no more fizzing or heat generation), the residue can be collected using non-sparking tools and placed in a designated hazardous waste container.[11]

Problem: The reaction involving iron methoxide is showing an uncontrolled temperature increase (exothermic runaway).

• Solution:

  • Immediate Cooling: If possible and safe, use an ice bath to cool the reaction vessel externally.

  • Remove Heat Source: Ensure any external heating source is turned off and removed.

  • Alert Personnel: Inform your supervisor and colleagues. Be prepared to evacuate if the situation cannot be controlled.

  • Do Not Seal the System: Ensure the reaction vessel is not a closed system, as pressure can build up, leading to an explosion. The system should be vented to a bubbler.[12][13]

Problem: I can't reproduce a synthesis that uses an iron methoxide precursor.

• Solution:

  • Check Reagent Quality: The pyrophoric nature of the precursor means it is highly sensitive to air and moisture. If it has been improperly stored or handled, it may have partially decomposed, affecting its reactivity.

  • Verify Inert Atmosphere: Ensure your glovebox or Schlenk line is functioning correctly and maintaining a truly inert atmosphere. Check for leaks in your system.[7]

  • Solvent Purity: Solvents must be rigorously dried and degassed.[7][12] Trace amounts of water or oxygen can consume the reactive precursor.

  • Review Procedure: Re-read the entire experimental procedure. Sometimes small details, like the rate of addition or stirring speed, can significantly impact the outcome.[14][15]

Data Presentation: Safety Equipment & Procedures

Table 1: Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.[1][2][6]	Protects against splashes, explosions, and exothermic reactions.[1][2]
Body Protection	A flame-resistant lab coat (e.g., Nomex) must be worn and fully buttoned.[1][2][16] Avoid synthetic clothing; natural fibers like cotton are recommended underneath.[6][9]	Provides a barrier against fire and chemical splashes. Synthetic materials can melt and cause severe burns.[16]
Hand Protection	Double gloving is recommended: an inner nitrile glove for dexterity and an outer chemical-resistant glove like neoprene.[1][2] Fire-resistant gloves may be required for larger quantities.[6][16]	Protects against chemical contact and provides limited thermal protection.
Footwear	Closed-toe shoes made of a non-porous material (e.g., leather).[1][6]	Protects feet from spills.

Table 2: Emergency Fire Extinguishing Agents

Extinguisher Type	Application	Cautions
Class D Dry Powder	Recommended for combustible metal fires.[2]	Specifically designed for reactive metal fires.
Dry Sand, Powdered Lime (CaO)	Used to smother small spills and fires.[10]	Must be kept dry. Application should be gentle to avoid spreading the material.
MET-L-KYL Dry Chemical	A specialized agent effective for metal alkyl fires; it suppresses the flame and adsorbs the fuel.[17]	Requires specialized extinguishers and nitrogen as the expellant gas.[17]
Water, CO2, Standard ABC	DO NOT USE.	Can react violently, spreading the fire and producing flammable hydrogen gas.[5]

Experimental Protocols & Workflows

Protocol 1: Transfer of Solid Iron Methoxide Using a Schlenk Line

This protocol outlines the transfer of a pyrophoric solid from a storage container to a reaction flask.

• Glassware Preparation: All glassware must be oven-dried (e.g., 140°C for 4 hours) and assembled while hot, or assembled cold and flame-dried under vacuum.[7][12] The system is then subjected to at least three vacuum/inert gas (argon or nitrogen) refill cycles.[7]

• Establish Inert Atmosphere: Connect the reaction flask and the solid's storage container to the Schlenk line. Ensure a slight positive pressure of inert gas is flowing through the system, indicated by a bubbler.[12]

• Counterflow Transfer: Under a positive flow of inert gas (counterflow), briefly remove the stoppers from the storage container and the reaction flask.

• Solid Addition: Using a solid addition tube or by weighing the solid inside a glovebox into the flask beforehand, add the iron methoxide to the reaction flask.[18]

• Reseal System: Immediately reseal the reaction flask and ensure the inert atmosphere is re-established.

Protocol 2: Quenching (Deactivation) of Unused Iron Methoxide

This procedure must be performed with extreme caution in a fume hood under an inert atmosphere.[13]

• Dilution: Suspend the residual iron methoxide in a dry, high-boiling, inert solvent like toluene (B28343) or heptane (B126788) in a reaction flask. The flask should be no more than 25% full to accommodate gas evolution and potential foaming.[13]

• Cooling: Place the flask in an ice-water bath to manage heat generation.

• Slow Addition of Isopropanol: Using an addition funnel, add dry isopropanol dropwise to the stirred suspension. Vigorous gas evolution (hydrogen) will occur. Control the addition rate to keep the reaction from becoming too vigorous.[13]

• Sequential Alcohol Addition: Once the reaction with isopropanol subsides, repeat the slow, dropwise addition with methanol (B129727).

• Final Water Quench: After the reaction with methanol is complete, very slowly add water dropwise to ensure all reactive material is destroyed.

• Waste Disposal: The resulting solution should be neutralized and disposed of as hazardous waste according to your institution's guidelines.[19]

Visualizations

Caption: Workflow for handling pyrophoric precursors.

Caption: Decision tree for a pyrophoric material emergency.

References

• 1. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 2. Pyrophoric Materials - Environmental Health and Safety - Purdue University [purdue.edu]
• 3. cmu.edu [cmu.edu]
• 4. Synthesis, characterization, applications, and challenges of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. icheme.org [icheme.org]
• 6. umdearborn.edu [umdearborn.edu]
• 7. Air-free technique - Wikipedia [en.wikipedia.org]
• 8. ehs.utexas.edu [ehs.utexas.edu]
• 9. pnnl.gov [pnnl.gov]
• 10. nouryon.com [nouryon.com]
• 11. junsei.co.jp [junsei.co.jp]
• 12. ehs.umich.edu [ehs.umich.edu]
• 13. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 14. How To [chem.rochester.edu]
• 15. Tailored synthesis of iron oxide nanoparticles for specific applications using a statistical experimental design - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 17. safetyemporium.com [safetyemporium.com]
• 18. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 19. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

impact of reaction temperature on iron methoxide formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of iron(III) methoxide (B1231860), with a specific focus on the impact of reaction temperature.

Troubleshooting Guide

Users may encounter several issues during the synthesis of iron(III) methoxide, many of which are directly or indirectly related to the reaction temperature. This guide provides solutions to common problems.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Product Yield	Incomplete reaction: The reaction temperature may be too low, leading to slow kinetics. The reaction of iron(III) chloride with sodium methoxide is often performed at low to ambient temperatures to control its exothermic nature.	Gradually increase the reaction temperature, for example, from 0°C to room temperature, and monitor the reaction progress. Ensure sufficient reaction time.
Precipitation of reactants: If the solvent is not appropriate, reactants may not be fully soluble, leading to a poor reaction outcome.	Ensure both iron(III) chloride and sodium methoxide are soluble in the chosen solvent system at the reaction temperature. Anhydrous methanol (B129727) or a mixture of methanol and a non-polar solvent like toluene (B28343) is often used.
Side reactions: At higher temperatures, side reactions may become more prominent, consuming reactants and reducing the yield of the desired product.	Maintain a controlled temperature throughout the reaction. A cooling bath (ice-water or ice-salt) is recommended, especially during the initial addition of reactants.
Product is Discolored (e.g., brown, black)	Formation of iron oxides/hydroxides: This is a common issue if moisture is present in the reaction. Iron alkoxides are highly susceptible to hydrolysis.[1] At elevated temperatures, thermal decomposition to iron oxides can also occur.[1]	Use anhydrous solvents and reactants. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture. Avoid high reaction temperatures that could lead to decomposition.
Incomplete reaction: The presence of unreacted iron(III) chloride can result in a yellowish or brownish hue.	Ensure the stoichiometric amount of sodium methoxide is added and that the reaction goes to completion.
Product is Insoluble or a Gel	Formation of polymeric species: Metal alkoxides have a tendency to form oligomeric or polymeric structures.[2] This can be influenced by temperature and the presence of trace amounts of water.	Use strictly anhydrous conditions. Running the reaction at lower temperatures may help to control the degree of polymerization.
Hydrolysis: As mentioned, hydrolysis can lead to the formation of insoluble iron hydroxides or oxides.[1]	Rigorously exclude water from the reaction system.
Inconsistent Results/Poor Reproducibility	Temperature fluctuations: Lack of precise temperature control can lead to variations in reaction rate, side product formation, and product characteristics.	Use a temperature-controlled reaction setup (e.g., a jacketed reactor or a well-monitored cooling bath).
Purity of reactants: The purity of sodium methoxide can vary, and it can degrade upon exposure to air and moisture.[3]	Use freshly opened or properly stored sodium methoxide. It is advisable to determine the activity of the base before use.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the synthesis of iron(III) methoxide?

A1: The optimal temperature for the synthesis of iron(III) methoxide from iron(III) chloride and sodium methoxide is typically in the range of 0°C to room temperature (approximately 25°C) . The reaction is often initiated at a lower temperature (e.g., 0°C) to control the initial exothermic reaction upon mixing the reactants, and then allowed to slowly warm to room temperature to ensure the reaction proceeds to completion.

Q2: How does temperature affect the yield of iron(III) methoxide?

A2: Temperature has a significant impact on the yield.

• Low Temperatures (e.g., <0°C): May result in very slow reaction rates and incomplete conversion, leading to lower yields.

• Optimal Temperatures (0°C to 25°C): Generally provide a good balance between reaction rate and product stability, leading to higher yields of the desired product.

• Elevated Temperatures (e.g., >30°C): Can lead to increased side reactions and thermal decomposition of the iron methoxide product into iron oxides, thereby reducing the overall yield.[1]

Q3: What are the signs of thermal decomposition of iron(III) methoxide?

A3: Thermal decomposition of iron(III) methoxide typically results in the formation of iron oxides.[1] Visual indicators include a color change of the product from the expected pale color to brown or reddish-brown, and a decrease in solubility. The decomposition temperature for many metal alkoxides is in the range of 100-300°C.[1][2]

Q4: Can I run the reaction at a higher temperature to speed it up?

A4: While increasing the temperature will increase the reaction rate, it is generally not recommended for the synthesis of iron(III) methoxide. The product is thermally sensitive and prone to decomposition at higher temperatures.[1] The risk of forming undesirable iron oxide byproducts significantly increases, which will contaminate the final product and reduce the yield.

Q5: How can I monitor the reaction temperature effectively?

A5: It is crucial to have a calibrated thermometer or temperature probe placed directly in the reaction mixture. For better control, especially for larger scale reactions, using a jacketed reactor connected to a circulating chiller/heater is recommended. For smaller scale lab syntheses, an ice bath is a common and effective method for maintaining a low temperature.

Experimental Protocols

Synthesis of Iron(III) Methoxide

This protocol describes a general method for the synthesis of iron(III) methoxide from iron(III) chloride and sodium methoxide.

Materials:

• Anhydrous iron(III) chloride (FeCl₃)

• Sodium methoxide (CH₃ONa)

• Anhydrous methanol

• Anhydrous toluene (optional, as a co-solvent)

• Schlenk flask or a three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles for inert atmosphere techniques

• Cannula for liquid transfer

• Inert gas supply (Nitrogen or Argon)

• Cooling bath (e.g., ice-water bath)

Procedure:

• Set up the reaction flask under an inert atmosphere. All glassware should be thoroughly dried before use.

• In the reaction flask, dissolve anhydrous iron(III) chloride in anhydrous methanol. If using a co-solvent, a mixture of methanol and toluene can be used.

• In a separate flask, prepare a solution of sodium methoxide in anhydrous methanol.

• Cool the iron(III) chloride solution to 0°C using an ice-water bath.

• Slowly add the sodium methoxide solution to the stirred iron(III) chloride solution via a cannula or dropping funnel. The addition should be done dropwise to control the exothermic reaction and maintain the temperature below 5°C.

• A precipitate of sodium chloride (NaCl) will form during the addition.

• After the addition is complete, allow the reaction mixture to stir at 0°C for an additional 1-2 hours.

• The cooling bath can then be removed, and the reaction mixture is allowed to slowly warm to room temperature and stirred for another 12-24 hours to ensure the reaction goes to completion.

• The precipitated sodium chloride is removed by filtration or centrifugation under an inert atmosphere.

• The solvent is removed from the filtrate under reduced pressure to yield the iron(III) methoxide product.

Data Presentation

The following table summarizes the expected impact of reaction temperature on the key outcomes of iron(III) methoxide synthesis.

Reaction Temperature	Expected Yield	Expected Purity	Potential Issues
Low (< 0°C)	Low to Moderate	High	Slow reaction rate, incomplete conversion.
Optimal (0°C - 25°C)	High	High	Requires careful control of the initial exothermic reaction.
Elevated (> 30°C)	Low	Low	Increased rate of side reactions, thermal decomposition to iron oxides, product discoloration.[1]

Visualizations

Reaction Pathway for Iron(III) Methoxide Formation

Caption: Synthesis of Iron(III) Methoxide from Iron(III) Chloride and Sodium Methoxide.

Troubleshooting Logic for Low Product Yield

Caption: Troubleshooting workflow for addressing low yield in iron methoxide synthesis.

References

• 1. Alkoxide [chemeurope.com]
• 2. Alkoxide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

avoiding oxidation of iron (II) methoxide during storage

This guide provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of iron (II) methoxide (B1231860) to prevent its oxidation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My iron (II) methoxide powder has changed color from off-white/light grey to a yellowish or reddish-brown. What does this indicate?

A1: A color change to yellow, orange, or reddish-brown is a strong visual indicator of oxidation. Iron (II) (Fe²⁺) compounds are susceptible to oxidation to iron (III) (Fe³⁺), especially when exposed to air and moisture. The observed color change is due to the formation of iron (III) oxides, hydroxides, or oxide-methoxide species. This degradation will negatively impact the quality and reactivity of the material in your experiments.[1] It is crucial to handle and store the compound under inert conditions to prevent this.[1]

Q2: What are the ideal storage conditions for long-term stability of iron (II) methoxide?

A2: Iron (II) methoxide is an air- and moisture-sensitive solid.[1][2] For optimal long-term stability, it must be stored under a dry, inert atmosphere, such as argon or nitrogen, with oxygen and moisture levels kept below 0.1 ppm.[1] The best practice is to store the material in a glovebox.[1][3] If a glovebox is unavailable, the compound should be kept in a tightly sealed amber glass vial or ampoule, which has been backfilled with inert gas.[1][3] It should be stored away from light and heat sources.[1]

Q3: I do not have access to a glovebox. How can I safely handle iron (II) methoxide?

A3: If a glovebox is not available, Schlenk line techniques are the most common and effective alternative for handling air-sensitive materials.[4] This involves using specialized glassware connected to a dual vacuum-inert gas manifold, allowing you to perform manipulations under a positive pressure of an inert gas like argon or nitrogen.[4] For transferring small quantities, gas-tight syringes and cannula transfer techniques can be used to move solutions or suspensions of the material between sealed, inerted flasks.[4][5]

Q4: Can I store iron (II) methoxide in a standard laboratory freezer or refrigerator?

A4: While storing at lower temperatures can slow down the rate of decomposition, the primary factors for the degradation of iron (II) methoxide are oxygen and moisture. Standard freezers and refrigerators are not dry or inert environments. Storing the compound in such conditions without proper sealing and inerting can lead to condensation and increased exposure to air each time the container is opened, potentially accelerating oxidation. If refrigeration is necessary, ensure the container is absolutely airtight (e.g., a sealed ampoule or a vial with a high-quality septum sealed with paraffin (B1166041) film) and allow it to warm to room temperature completely before opening to prevent condensation from forming inside.

Q5: My experiment is yielding inconsistent results. Could partial oxidation of my iron (II) methoxide be the cause?

A5: Yes, this is a very likely cause. The presence of iron (III) impurities can interfere with chemical reactions, poison catalysts, and lead to the formation of unintended byproducts, resulting in poor yields and inconsistent outcomes.[6] If you suspect oxidation, it is recommended to either use a fresh, unopened batch of the reagent or to test the purity of your current stock (see Experimental Protocols section).

Storage Conditions and Expected Stability

Storage Condition	Atmosphere	Container	Temperature	Expected Stability
Ideal	Inert Gas (<0.1 ppm O₂, H₂O)	Sealed Ampoule or Vial in a Glovebox	Room Temperature	High: Stable for extended periods (months to years).
Good	Inert Gas (purged)	Tightly Sealed Septum Vial (Parafilmed)	Room Temperature	Moderate to High: Stable for several months. Purity should be checked before use if stored for an extended time.
Acceptable (Short-term)	Inert Gas (purged)	Schlenk Flask	Room Temperature	Moderate: Suitable for short-term storage between experiments. Risk of contamination increases with each opening.
Poor	Air	Standard Screw-Cap Bottle	Room Temperature	Low: Rapid oxidation is expected. The material may degrade within days or weeks.
Not Recommended	Air	Any Container	Refrigerator/Freezer	Very Low: High risk of condensation and accelerated oxidation.

Experimental Protocols for Quality Assessment

If you suspect your iron (II) methoxide has been compromised, the following analytical techniques can be used to determine the extent of oxidation by quantifying the Fe(II)/Fe(III) ratio.

Mössbauer Spectroscopy

• Principle: ⁵⁷Fe Mössbauer spectroscopy is a highly sensitive technique for distinguishing between different oxidation states of iron. The isomer shift (δ) and quadrupole splitting (ΔE_Q) parameters are distinct for Fe(II) and Fe(III) ions, allowing for precise quantification of the relative abundance of each species in a solid sample.[1][7][8]

• Methodology:

  • A small amount of the solid iron (II) methoxide sample is loaded into a sample holder. To prevent oxidation during the measurement, the sample loading should be performed in a glovebox.

  • The sample is cooled to a low temperature (typically liquid helium or nitrogen temperatures) to increase the recoil-free fraction.

  • The sample is exposed to a gamma-ray source (e.g., ⁵⁷Co), and the absorption spectrum is recorded as a function of the velocity of the source.

  • The resulting spectrum is fitted with components corresponding to Fe(II) and Fe(III) species. The relative area of each component's spectral peaks is proportional to the concentration of that species in the sample.[1]

X-ray Photoelectron Spectroscopy (XPS)

• Principle: XPS is a surface-sensitive technique that can determine the elemental composition and chemical (oxidation) state of the elements within the top few nanometers of a material's surface. The binding energy of the Fe 2p photoelectrons is different for Fe(II) and Fe(III).[4][9]

• Methodology:

  • The sample powder is mounted on a sample holder using carbon tape. This must be done in an inert atmosphere (glovebox) and transferred to the XPS instrument's vacuum chamber without exposure to air to analyze the bulk properties rather than just the oxidized surface.[4]

  • The sample is irradiated with X-rays, causing the emission of core-level electrons.

  • An electron energy analyzer measures the kinetic energy of the emitted electrons.

  • The high-resolution Fe 2p spectrum is recorded. The spectrum is then deconvoluted using reference spectra for Fe(II) and Fe(III) to determine the relative percentage of each oxidation state.[2][4] Note that iron oxides can be reduced by the argon ion sputtering sometimes used for cleaning, so care must be taken during analysis.[10]

UV-Vis Spectrophotometry (after derivatization)

• Principle: This wet chemistry method involves dissolving the solid sample and using specific chelating agents that form distinctly colored complexes with either Fe(II) or Fe(III), allowing for their quantification using a spectrophotometer.

• Methodology:

  • Sample Preparation: All solvents must be deoxygenated by bubbling with argon or nitrogen for at least 30 minutes.[8] All manipulations must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

  • A precisely weighed amount of iron (II) methoxide is dissolved in a deoxygenated acidic aqueous solution (e.g., HCl or H₂SO₄).[8]

  • Fe(II) Determination: An aliquot of the solution is mixed with a 1,10-phenanthroline (B135089) solution. Fe(II) forms a red-orange complex with this reagent. The absorbance is measured at ~510 nm.[11]

  • Total Iron Determination: A second aliquot is treated with a reducing agent (e.g., hydroxylamine (B1172632) or ascorbic acid) to convert all Fe(III) to Fe(II). 1,10-phenanthroline is then added, and the absorbance is measured.

  • Calculation: The Fe(II) concentration is determined from the first measurement using a calibration curve. The total iron concentration is determined from the second. The Fe(III) concentration is calculated by subtracting the Fe(II) concentration from the total iron concentration.[12]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting issues related to potential iron (II) methoxide oxidation.

Caption: Troubleshooting workflow for suspected iron (II) methoxide oxidation.

References

• 1. Mössbauer spectroscopy - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 4. Application Note: Analysis of Iron Oxidation States by XPS [mccrone.com]
• 5. Mossbauer Spectroscopy Applications - detection of oxidation state by Himanshu Asati | PDF [slideshare.net]
• 6. Speciation of iron(II) and iron(III) applying post-column reaction and subsequent UV/VIS detection  | Metrohm [metrohm.com]
• 7. mdpi.com [mdpi.com]
• 8. Mössbauer spectroscopic investigations on iron oxides and modified nanostructures: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. How Can X-ray Photoelectron Spectroscopy Be Used to Determine Iron Oxidation State in Metamorphic Fe-Ti-oxides in the Adirondack Mountains, New York [phi.com]
• 10. Iron | XPS Periodic Table | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Iron Forms Fe(II) and Fe(III) Determination in Pre-Roman Iron Age Archaeological Pottery as a New Tool in Archaeometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Separation and Determination of Fe(III) and Fe(II) in Natural and Waste Waters Using Silica Gel Sequentially Modified with Polyhexamethylene Guanidine and Tiron - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up of Iron(III) Methoxide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the scale-up of iron(III) methoxide (B1231860) synthesis. The information is designed to assist researchers in navigating the complexities of moving from laboratory-scale experiments to larger-scale production.

Frequently Asked Questions (FAQs)

1. What are the most common challenges when scaling up iron(III) methoxide synthesis?

Scaling up the synthesis of iron(III) methoxide from the lab to a pilot plant or industrial scale introduces several challenges that can affect yield, purity, and safety.[1] Key challenges include:

• Exothermicity Management: The reaction is often highly exothermic. What is easily managed in a small flask can lead to dangerous temperature spikes and side reactions in a large reactor.[2]

• Mass and Heat Transfer Limitations: In larger vessels, inefficient mixing can lead to localized "hot spots" or areas of high reactant concentration, resulting in the formation of impurities and inconsistent product quality.

• Raw Material Quality and Handling: The purity of starting materials, such as ferric chloride and sodium methoxide, is critical. Impurities can lead to side reactions and affect the final product's characteristics. Additionally, sodium methoxide is highly sensitive to moisture and air.[3]

• Solid Handling and Isolation: The physical properties of the precipitated iron(III) methoxide can make filtration and drying difficult at a larger scale, potentially leading to product loss or contamination.

• Impurity Profile: Side reactions that are negligible at a small scale can become significant at a larger scale, leading to a more complex impurity profile and requiring more rigorous purification steps.[1]

2. How can I control the exothermicity of the reaction during scale-up?

Managing the heat generated during the reaction is crucial for safety and product quality. Several strategies can be employed:

• Slow Addition of Reagents: Instead of adding all reactants at once, a controlled, slow addition of one reactant to the other can help to manage the rate of heat generation.

• Efficient Cooling: Ensure the reactor is equipped with an adequate cooling system, such as a cooling jacket or internal cooling coils, to dissipate the heat effectively.

• Solvent Choice: Using a solvent with a higher boiling point can provide a larger temperature window to absorb the heat of reaction.

• Dilution: Running the reaction at a lower concentration can help to moderate the temperature increase, although this may impact reaction time and throughput.

3. What are the critical quality attributes of the starting materials?

The quality of the raw materials directly impacts the success of the synthesis. Key attributes to consider are:

• Anhydrous Conditions: Both ferric chloride and sodium methoxide should be as anhydrous as possible. The presence of water can lead to the formation of iron hydroxides and other oxygen-containing impurities.

• Purity of Ferric Chloride: The ferric chloride should be free from ferrous iron and other metal contaminants.

• Purity and Activity of Sodium Methoxide: The sodium methoxide should be a fine, free-flowing powder. Clumps may indicate exposure to moisture and partial decomposition. Its activity should be verified, as it can degrade over time.

4. What are the common side products and impurities in iron(III) methoxide synthesis?

The reaction between ferric chloride and sodium methoxide can lead to several side products and impurities, especially under suboptimal conditions:

• Iron(III) Hydroxide/Oxyhydroxide: Forms if moisture is present in the reactants or solvent.

• Incomplete Reaction Products: Residual ferric chloride or sodium methoxide can remain if the stoichiometry or reaction conditions are not optimal.

• Mixed Alkoxide-Halide Species: Incomplete substitution of chloride ions can lead to the formation of species like Fe(OCH₃)₂Cl.

• Oxo-bridged Species: The formation of Fe-O-Fe bonds can occur, leading to oligomeric or polymeric impurities.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
Low Yield	1. Incomplete reaction. 2. Loss of product during isolation (e.g., filtration, drying). 3. Side reactions consuming starting materials. 4. Inaccurate stoichiometry.	1. Monitor reaction completion using an appropriate analytical technique (e.g., titration, spectroscopy). 2. Optimize filtration and drying procedures to minimize mechanical losses. Consider using a filter dryer for better containment and efficiency.[4] 3. Ensure strict anhydrous conditions and controlled temperature to minimize side reactions. 4. Accurately determine the concentration and purity of starting materials before calculating stoichiometry.
Product is off-color (e.g., dark brown, black instead of expected reddish-brown)	1. Presence of impurities, such as iron oxides or hydroxides. 2. Thermal decomposition due to localized overheating. 3. Oxidation of the product.	1. Characterize the product using techniques like FTIR and XRD to identify the nature of the impurities.[5][6] 2. Improve mixing and cooling efficiency to prevent hot spots. 3. Handle the product under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Poor Solubility of the Product	1. Formation of insoluble polymeric or oxo-bridged species. 2. Incorrect solvent used for dissolution.	1. Review reaction conditions; high temperatures can favor the formation of insoluble species. 2. Test the solubility of the product in a range of aprotic solvents. Note that metal alkoxides are often more soluble in the corresponding alcohol (methanol in this case), but this can lead to equilibrium reactions.[7]
Difficult Filtration (slow filtration, filter clogging)	1. Very fine particle size of the precipitate. 2. Gelatinous nature of the precipitate.	1. Optimize precipitation conditions (e.g., temperature, addition rate, stirring speed) to control particle size. 2. Consider using a filter aid, but ensure it is compatible with the product and downstream applications. 3. Explore alternative solid-liquid separation techniques like centrifugation.
Reaction Runaway (uncontrolled temperature increase)	1. Exothermic reaction proceeding too quickly. 2. Inadequate cooling capacity for the scale of the reaction. 3. Accumulation of unreacted reagents followed by a sudden reaction.	1. Immediately stop the addition of reagents. 2. Maximize cooling to the reactor. 3. If necessary, have a quenching agent ready to add to the reactor to stop the reaction. 4. For future batches, reduce the addition rate of reagents and/or run the reaction at a more dilute concentration.

Experimental Protocols

Synthesis of Iron(III) Methoxide (Lab Scale)

This protocol is a representative lab-scale synthesis. Note: All operations should be carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials:

• Anhydrous Ferric Chloride (FeCl₃)

• Sodium Methoxide (NaOMe)

• Anhydrous Methanol

• Anhydrous Toluene (B28343) (or other suitable aprotic solvent)

• Schlenk flask or three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and condenser.

Procedure:

• Preparation of Sodium Methoxide Solution: In a flask, suspend sodium methoxide in anhydrous toluene under an inert atmosphere.

• Preparation of Ferric Chloride Solution: In a separate flask, dissolve anhydrous ferric chloride in anhydrous methanol. Caution: This dissolution can be exothermic.

• Reaction: Cool the sodium methoxide suspension in an ice bath. Slowly add the ferric chloride solution from the dropping funnel to the stirred suspension over a period of 1-2 hours, maintaining the temperature below 10 °C.

• Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Isolation: The precipitated iron(III) methoxide can be isolated by filtration under an inert atmosphere.

• Washing: Wash the solid product with anhydrous toluene to remove any soluble impurities and the sodium chloride byproduct.

• Drying: Dry the product under vacuum to remove residual solvent.

Quality Control: Characterization of Iron(III) Methoxide

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of methoxide groups and the absence of hydroxyl groups (from water contamination). Look for characteristic Fe-O and C-O stretching vibrations.[6][8]

• X-ray Diffraction (XRD): To determine the crystalline structure of the product and identify any crystalline impurities like sodium chloride or iron oxides.[9]

• Elemental Analysis: To determine the iron content and confirm the empirical formula.

• Gas Chromatography-Mass Spectrometry (GC-MS) / High-Performance Liquid Chromatography (HPLC): To identify and quantify organic impurities.[10][11][12][13]

Data Presentation

Table 1: Impact of Reaction Temperature on Product Characteristics (Illustrative)

Temperature (°C)	Yield (%)	Purity (%)	Particle Size (nm)	Color
0	85	98	50-100	Reddish-brown
25	92	95	100-200	Reddish-brown
50	88	85	200-500	Dark brown

Table 2: Effect of Water Content in Methanol on Impurity Profile (Illustrative)

Water in Methanol (ppm)	Iron(III) Hydroxide Impurity (%)	Yield of Iron(III) Methoxide (%)
< 10	< 0.1	95
100	1.5	90
500	8.2	75
1000	15.6	62

Visualizations

Caption: Workflow for scaling up iron methoxide synthesis.

Caption: Troubleshooting logic for iron methoxide synthesis.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. US6444862B1 - Synthesis and isolation of metal alkoxides - Google Patents [patents.google.com]
• 4. Synthesis, characterization, and applications of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijirset.com [ijirset.com]
• 7. google.com [google.com]
• 8. researchgate.net [researchgate.net]
• 9. jetir.org [jetir.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jddtonline.info [jddtonline.info]
• 13. Validated HPLC assay for iron determination in biological matrices based on ferrioxamine formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Iron Methoxide and Iron Ethoxide Catalysts for Researchers

In the ever-evolving landscape of catalysis, iron-based catalysts have emerged as a cost-effective and environmentally benign alternative to precious metal catalysts. Among these, iron alkoxides, particularly iron methoxide (B1231860) and iron ethoxide, have garnered attention for their potential in a variety of organic transformations. This guide provides a comparative study of these two catalysts, summarizing their performance from available experimental data and detailing relevant experimental protocols to assist researchers, scientists, and drug development professionals in their work.

Performance Comparison

Direct comparative studies of iron methoxide and iron ethoxide under identical reaction conditions are not extensively documented in the current literature. However, by examining their performance in key catalytic applications such as polymerization and cross-coupling reactions, we can infer their relative strengths and weaknesses.

One of the notable applications of iron ethoxide is in the ring-opening polymerization (ROP) of lactides to produce polylactic acid (PLA), a biodegradable polymer with significant industrial interest. Ferric ethoxide has been shown to be an effective initiator for the bulk ROP of lactides, achieving high monomer conversions. The catalytic activity is influenced by the structure of the iron alkoxide; for instance, a pentanuclear iron(III) oxo-ethoxide cluster, Fe₅O(OEt)₁₃, has demonstrated high activity.

While specific quantitative data for iron methoxide in the same polymerization reactions is less available in the literature, studies on related iron alkoxide systems suggest that the steric and electronic properties of the alkoxide ligand play a crucial role in the catalytic activity. It is generally understood that smaller alkoxide groups like methoxide can lead to different solubility and reactivity profiles compared to the bulkier ethoxide group.

In the realm of cross-coupling reactions, iron catalysts are often used in conjunction with alkoxide bases. While not always the primary catalyst, the choice of alkoxide can influence the reaction's efficiency. For instance, in iron-catalyzed Suzuki-Miyaura cross-coupling reactions, potassium ethoxide has been used as an effective base to promote the catalytic cycle.[1][2]

Table 1: Performance of Iron(III) Ethoxide in Bulk Ring-Opening Polymerization of Lactide

Monomer	Initiator/Catalyst	[M]/[I] Ratio	Temperature (°C)	Time (h)	Conversion (%)
L-lactide	Fe(OEt)₃	1000	130	36	>90
DL-lactide	Fe(OEt)₃	1000	130	36	>90

Data sourced from studies on ferric alkoxide initiated polymerization.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic results. Below are protocols for the synthesis of iron(III) ethoxide and its application in the ring-opening polymerization of lactide. A general method for the synthesis of iron(III) methoxide is also provided, though specific catalytic performance data for this catalyst in the same application is limited.

Synthesis of Iron(III) Ethoxide Catalyst

The synthesis of iron(III) ethoxide can be complex, often yielding a pentanuclear oxoethoxide cluster rather than a simple monomeric species. A common method involves the reaction of an iron(III) halide with a sodium alkoxide.

Materials:

• Iron(III) chloride (FeCl₃), anhydrous

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol (B145695)

• Anhydrous toluene (B28343)

• Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve anhydrous FeCl₃ in anhydrous toluene in a Schlenk flask.

• In a separate Schlenk flask, prepare a solution of sodium ethoxide in anhydrous ethanol.

• Slowly add the sodium ethoxide solution to the stirring FeCl₃ solution at room temperature.

• A precipitate of NaCl will form. Stir the reaction mixture for 12-24 hours at room temperature to ensure complete reaction.

• Separate the NaCl precipitate by filtration or centrifugation under an inert atmosphere.

• Remove the solvent from the filtrate under reduced pressure to yield the iron(III) ethoxide product, which may be a complex mixture including Fe₅O(OEt)₁₃.

• The resulting solid should be stored under an inert atmosphere due to its moisture sensitivity.

Synthesis of Iron(III) Methoxide Catalyst

A similar procedure can be followed for the synthesis of iron(III) methoxide, substituting sodium ethoxide with sodium methoxide and ethanol with methanol (B129727).

Materials:

• Iron(III) chloride (FeCl₃), anhydrous

• Sodium methoxide (NaOMe)

• Anhydrous methanol

• Anhydrous toluene

• Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Follow the same procedure as for iron(III) ethoxide, using sodium methoxide in anhydrous methanol as the alkoxide source.

• The reaction of anhydrous FeCl₃ with three equivalents of NaOMe in a suitable solvent system will yield iron(III) methoxide and a precipitate of NaCl.

• After separation of NaCl and removal of the solvent under vacuum, the iron(III) methoxide product is obtained as a moisture-sensitive solid.

Catalytic Ring-Opening Polymerization of L-Lactide using Iron(III) Ethoxide

This protocol describes the bulk polymerization of L-lactide initiated by the synthesized iron(III) ethoxide.

Materials:

• L-lactide, recrystallized and dried

• Iron(III) ethoxide catalyst

• Dry, inert atmosphere glovebox or Schlenk line

• Polymerization vessel (e.g., glass ampoule)

• High-vacuum line

• Oil bath

Procedure:

• Inside a glovebox, add the desired amount of L-lactide and the iron(III) ethoxide catalyst to a polymerization vessel. The monomer-to-initiator ratio ([M]/[I]) will determine the theoretical molecular weight of the polymer.

• Seal the vessel and attach it to a high-vacuum line.

• Evacuate the vessel to remove any residual air and moisture.

• Immerse the sealed vessel in a preheated oil bath at the desired polymerization temperature (e.g., 130 °C).

• Allow the polymerization to proceed for the specified time (e.g., 36 hours).

• After the reaction is complete, cool the vessel to room temperature.

• Dissolve the resulting polymer in a suitable solvent (e.g., chloroform (B151607) or dichloromethane).

• Precipitate the polymer by adding the solution to a non-solvent (e.g., cold methanol).

• Collect the polymer by filtration and dry it under vacuum to a constant weight.

• Characterize the polymer for its molecular weight and polydispersity index using techniques like Gel Permeation Chromatography (GPC).

Visualizing the Processes

To better understand the experimental workflows and the fundamental catalytic cycle, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Validating the Structure of Iron Methoxide: A Comparative Guide Using X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the structure of synthesized iron methoxide (B1231860) using X-ray Diffraction (XRD). Given the air-sensitive nature of iron methoxide and the limited availability of its indexed crystallographic data in public databases, this guide establishes a practical approach by comparing experimental data of a synthesized product against a known iron alkoxide precursor and common iron oxide decomposition products.

Comparative Analysis of XRD Data

The primary method for validating the intended synthesis of iron methoxide is to compare its powder XRD pattern with known standards. In the absence of a readily available, indexed pattern for pure iron methoxide, a comparison can be made with data from a known iron alkoxide precursor. A key feature in the XRD pattern of such a precursor is a characteristic strong diffraction peak at a low 2θ angle, around 10°.

Table 1: Comparison of XRD Peak Positions (2θ) for Synthesized Iron Methoxide and Reference Materials

Synthesized Iron Methoxide (Expected)	Iron Alkoxide Precursor (Reference)[1]	Hematite (B75146) (α-Fe₂O₃) (Alternative)[2][3]	Magnetite (Fe₃O₄) (Alternative)[1]
Strong peak ~10°	Strong peak ~10°	24.1°, 33.2°, 35.6°, 40.9°, 49.5°, 54.1°, 62.5°, 64.0°	30.1°, 35.5°, 43.1°, 53.4°, 57.0°, 62.6°
Other peaks may be broad or absent	-	-	-

The presence of sharp peaks corresponding to hematite or magnetite in the XRD pattern of the synthesized product would indicate decomposition of the iron methoxide.

Experimental Protocols

Accurate XRD analysis of air-sensitive materials like iron methoxide requires meticulous sample preparation and handling to prevent decomposition due to exposure to air and moisture.

Synthesis of Iron Methoxide

A common method for synthesizing iron(III) methoxide is through the reaction of an iron(III) salt with a methoxide source in an inert atmosphere.

Materials:

• Iron(III) chloride (FeCl₃)

• Sodium methoxide (NaOMe)

• Anhydrous methanol (B129727)

• Anhydrous diethyl ether

• Schlenk line apparatus

• Inert gas (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve iron(III) chloride in anhydrous methanol.

• Separately, dissolve sodium methoxide in anhydrous methanol.

• Slowly add the sodium methoxide solution to the iron(III) chloride solution with constant stirring.

• A precipitate of iron(III) methoxide will form.

• Continue stirring for several hours to ensure complete reaction.

• Isolate the precipitate by filtration or centrifugation under an inert atmosphere.

• Wash the product with anhydrous methanol and then with anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

• Dry the final product under vacuum.

XRD Sample Preparation for Air-Sensitive Materials

Equipment:

• Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

• Airtight, zero-background XRD sample holder

• Mortar and pestle (agate or zirconia)

Procedure:

• All sample handling and preparation must be performed inside a glovebox.

• Finely grind the dried iron methoxide sample using a mortar and pestle to ensure random crystal orientation.

• Mount the powdered sample onto the airtight XRD sample holder.

• Ensure the sample surface is flat and level with the surface of the holder to avoid peak displacement.

• Seal the sample holder before removing it from the glovebox.

• Transfer the sealed holder to the XRD instrument for analysis.

Visualizing the Validation Workflow

The logical flow of the validation process, from synthesis to data analysis, is crucial for obtaining reliable results.

Caption: Workflow for synthesis, XRD analysis, and structural validation of iron methoxide.

Logical Framework for Structural Confirmation

The decision-making process for confirming the structure of the synthesized product is based on the comparison of the experimental XRD data with reference patterns.

Caption: Decision logic for validating the iron methoxide structure based on XRD data.

Alternative Iron-Based Materials for Comparison

In many applications, particularly in catalysis, iron oxides serve as common and stable alternatives to more sensitive organometallic precursors like iron methoxide.[1] Iron-based catalysts are gaining attention as cost-effective and less toxic alternatives to precious metal catalysts in various organic transformations, including cross-coupling reactions.[1]

Table 2: Comparison of Iron-Based Materials in Catalysis

Feature	Iron Methoxide	Iron Oxides (e.g., Fe₂O₃, Fe₃O₄)
State	Typically a solid powder, can be used to prepare catalyst solutions.	Solid, often used as a heterogeneous catalyst.
Activity	Can be a highly active catalyst precursor.	Generally stable and robust catalysts.
Handling	Air and moisture sensitive, requires inert atmosphere.	Stable in air and easy to handle.
Synthesis	Requires anhydrous conditions and inert atmosphere.	Can be synthesized by various methods, including precipitation and thermal decomposition.[4][5]
Common Applications	Precursor for catalysts in organic synthesis.	Heterogeneous catalysis, pigments, magnetic materials.[1]

The choice between using iron methoxide as a precursor or directly employing iron oxides depends on the specific requirements of the chemical transformation, including desired activity, selectivity, and operational stability. The validation of the starting material's structure is a critical first step in ensuring the reproducibility and success of the catalytic process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. crystallography.net [crystallography.net]
• 4. Synthesis, characterization, applications, and challenges of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arcjournals.org [arcjournals.org]

Iron Methoxide vs. Iron Chloride: A Comparative Guide for Catalysis in Organic Synthesis

For researchers, scientists, and drug development professionals, the choice of catalyst is a critical decision that can significantly impact the efficiency, selectivity, and overall success of a synthetic route. In the realm of iron-catalyzed organic reactions, both iron alkoxides, such as iron methoxide (B1231860), and simple iron halides, like iron chloride, have emerged as inexpensive and environmentally benign alternatives to precious metal catalysts. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid in catalyst selection for various organic transformations.

At a Glance: Key Differences and Applications

Iron chloride, particularly iron(III) chloride (FeCl₃), is a widely used and versatile catalyst for a range of cross-coupling reactions, including Kumada, Suzuki-Miyaura, and oxidative couplings.[1][2][3][4][5] Its low cost, stability, and effectiveness in activating a variety of substrates make it an attractive choice for carbon-carbon and carbon-heteroatom bond formation.[6][7][8]

Iron methoxide, on the other hand, is less commonly employed as a direct catalyst in mainstream cross-coupling reactions. Scientific literature more frequently highlights its role in mechanistic studies, such as modeling the hydrogen atom abstraction step in enzymatic reactions like that of lipoxygenase.[9] While iron alkoxides, in general, have been investigated as catalysts, often in combination with other ligands, there is a noticeable lack of direct comparative studies showcasing iron methoxide's performance against iron chloride in common organic reactions. One example of a related iron alkoxide catalyst is an iron(III) tert-butoxide-N-heterocyclic carbene system used in Kumada biaryl cross-coupling.[10]

This guide will primarily focus on the well-documented catalytic performance of iron chloride, while drawing on available information for iron alkoxides to provide a comparative perspective.

Performance Data: Iron Chloride in Cross-Coupling Reactions

The following tables summarize the performance of iron chloride in various cross-coupling reactions, providing data on reaction yields and conditions.

Kumada Cross-Coupling

The Kumada-Corriu reaction, which couples an organomagnesium reagent (Grignard reagent) with an organic halide, is efficiently catalyzed by iron salts.

Entry	Aryl Chloride	Alkyl Grignard Reagent	Catalyst System	Yield (%)	Reference
1	4-Chlorotoluene	n-Hexylmagnesium bromide	Fe(acac)₃/SIPr·HCl (visible light)	98	[11][12][13]
2	Chlorobenzene	n-Butylmagnesium chloride	Fe(acac)₃/SIPr·HCl (visible light)	91	[11][12]
3	1-Chloro-4-methoxybenzene	Isopropylmagnesium bromide	Fe(acac)₃/SIPr·HCl (visible light)	89	[11][12][13]

Note: While the table shows Fe(acac)₃, the text refers to iron halides like FeCl₃ also being effective. Fe(acac)₃ is often used as a more soluble and convenient iron source.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound with an organic halide. Iron-based catalysts are being developed as a sustainable alternative to palladium for this important reaction.

Entry	Aryl Chloride	Aryl Boronic Ester	Catalyst System	Yield (%)	Reference
1	Chlorobenzene	Phenylboronic acid pinacol (B44631) ester	FeBr₃/IMes·HCl/t-BuLi	24	[14]
2	4-Chloroanisole	Phenylboronic acid pinacol ester	FeBr₃/IMes·HCl/t-BuLi	52	[14]
3	2-Chloropyridine	Phenylboronic acid pinacol ester	FeBr₃/IMes·HCl/t-BuLi	68	[14]

Note: The yields for the iron-catalyzed Suzuki coupling of aryl chlorides are still being optimized, and this represents an emerging area of research.[14][15][16]

Oxidative Cross-Coupling

Iron(III) chloride is also a potent catalyst for oxidative cross-coupling reactions, enabling the formation of C-C and C-N bonds.

Entry	Substrate 1	Substrate 2	Catalyst	Yield (%)	Reference
1	2-Naphthol	2-Aminonaphthalene	FeCl₃	95	[2][5]
2	Phenol (B47542)	2-Aminonaphthalene	FeCl₃	85	[2][5]
3	(E)-methyl-2,3-bis(3,4-dimethoxyphenyl)acrylate	- (Intramolecular)	FeCl₃	91	[3]

Experimental Protocols

General Procedure for Iron-Catalyzed Kumada Cross-Coupling

This protocol is a representative example for the coupling of an aryl chloride with an alkyl Grignard reagent.

Materials:

• Aryl chloride (1.0 mmol)

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃) (0.05 mmol, 5 mol%)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (SIPr·HCl) (0.15 mmol, 15 mol%)

• Alkylmagnesium bromide (1.5 mmol)

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• In a glovebox, a reaction vessel is charged with Fe(acac)₃ and SIPr·HCl.

• Anhydrous THF is added, followed by the aryl chloride.

• The Grignard reagent is added dropwise to the solution at room temperature.

• The reaction mixture is stirred under visible light irradiation for the specified time (e.g., 20 minutes).

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

General Procedure for Iron-Catalyzed Oxidative Cross-Coupling of Phenols and Aminonaphthalenes

Materials:

• Phenol derivative (1.5 equiv)

• 2-Aminonaphthalene derivative (1 equiv)

• Iron(III) chloride (FeCl₃) (10 mol%)

• Trifluoroacetic acid (TFA) (1.25 equiv)

• tert-Butyl hydroperoxide (t-BuOOH) (1.5 equiv)

• Hexafluoroisopropanol (HFIP) (0.5 M)

Procedure:

• To a stirred solution of the phenol derivative, 2-aminonaphthalene derivative, and TFA in HFIP, FeCl₃ is added at room temperature.[2][5]

• tert-Butyl hydroperoxide is then added dropwise.[2][5]

• The reaction is stirred for 24 hours until the complete consumption of the 2-aminonaphthalene.[2][5]

• The volatile components are removed under reduced pressure.[2][5]

• The crude product is purified by silica-gel column chromatography.[2][5]

Mechanistic Considerations and Visualizations

The mechanism of iron-catalyzed cross-coupling reactions is complex and can involve various oxidation states of iron, including Fe(-II), Fe(0), Fe(I), and Fe(II).[17] The exact catalytic cycle is often dependent on the specific reaction type, ligands, and substrates used.

Proposed Catalytic Cycle for Iron-Catalyzed Kumada Coupling

A simplified, proposed catalytic cycle for the Kumada coupling often involves the reduction of the iron(III) precatalyst by the Grignard reagent to a low-valent iron species, which then undergoes oxidative addition, transmetalation, and reductive elimination.

Caption: A simplified catalytic cycle for the iron-catalyzed Kumada cross-coupling reaction.

Experimental Workflow for Catalyst Screening

The following diagram illustrates a typical workflow for screening different iron catalysts and reaction conditions.

Caption: A general workflow for screening iron catalysts in organic reactions.

Conclusion

Iron chloride stands out as a robust, cost-effective, and versatile catalyst for a variety of important cross-coupling reactions in organic synthesis. Its performance is well-documented, and established protocols are readily available. While iron methoxide and other iron alkoxides have been studied, their application as general cross-coupling catalysts is less prevalent in the current literature. For researchers seeking a reliable and economical iron catalyst for reactions such as Kumada and oxidative couplings, iron chloride presents a compelling and well-supported option. Future research may yet uncover broader applications for iron alkoxides, but for now, iron chloride remains the more established choice for routine synthetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanistic Insights into the FeCl3-Catalyzed Oxidative Cross-Coupling of Phenols with 2-Aminonaphthalenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. longdom.org [longdom.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Iron-Catalyzed C-C and C-Heteroatom Transformations [sas.rochester.edu]
• 7. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Visible‐Light‐Promoted Iron‐Catalyzed C(sp2)–C(sp3) Kumada Cross‐Coupling in Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pure.tue.nl [pure.tue.nl]
• 13. researchgate.net [researchgate.net]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. chemrxiv.org [chemrxiv.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Differentiating Iron (II) and Iron (III) Species: A Comparative Analysis of Key Analytical Methods

For researchers, scientists, and professionals in drug development, the accurate speciation of iron is paramount. The biological roles and toxicological profiles of ferrous (Fe(II)) and ferric (Fe(III)) iron are distinctly different, making their precise quantification essential in various matrices, from environmental waters to pharmaceutical formulations. This guide provides a comparative overview of common analytical methods for differentiating these iron species, complete with experimental data, detailed protocols, and workflow diagrams to aid in method selection and implementation.

Spectrophotometric Methods

Spectrophotometric techniques are widely employed for their simplicity, cost-effectiveness, and robustness. These methods rely on a chromogenic agent that selectively forms a colored complex with one of the iron species.

One of the most established methods involves the use of 1,10-phenanthroline (B135089) , which forms a stable, orange-red complex with Fe(II).[1][2] To determine the total iron concentration, Fe(III) is first reduced to Fe(II) using a reducing agent like hydroxylamine (B1172632) hydrochloride.[1][3][4] The Fe(III) concentration is then calculated by subtracting the initial Fe(II) concentration from the total iron concentration.

Another popular chelating agent is Ferrozine (B1204870) , which also reacts with Fe(II) to form a stable, colored complex, allowing for sensitive spectrophotometric determination.[5][6] Similar to the 1,10-phenanthroline method, a reduction step is necessary to quantify total iron.

A method for the simultaneous determination of Fe(II) and Fe(III) has been developed using di-2-pyridyl ketone salicyloylhydrazone (DPKSH) . This reagent forms complexes with both iron species, but the Fe(II) complex has a distinct absorbance maximum at a different wavelength, allowing for their simultaneous quantification.[7]

Performance Comparison

Method	Complexing Agent	Detection Limit (Fe(II))	Detection Limit (Fe(III))	Molar Absorptivity (Fe(II) Complex)	Wavelength
Phenanthroline Method	1,10-Phenanthroline	~1 µg/L[8]	-	11,100 M⁻¹cm⁻¹[3]	510 nm[8][9]
DPKSH Method	Di-2-pyridyl ketone salicyloylhydrazone	0.09 µM[7]	0.22 µM (for Fe(II)+Fe(III))[7]	1.27 x 10⁴ L·mol⁻¹·cm⁻¹[7]	644 nm[7]

Experimental Protocol: Determination of Fe(II) and Total Iron using 1,10-Phenanthroline

Reagents:

• Standard Iron Solution (100 mg/L): Dissolve 0.7022 g of ammonium (B1175870) iron(II) sulfate (B86663) hexahydrate in deionized water, add 1 mL of concentrated sulfuric acid, and dilute to 1 L in a volumetric flask.[10]

• 1,10-Phenanthroline Solution (0.25% w/v): Dissolve 0.25 g of 1,10-phenanthroline monohydrate in 100 mL of deionized water, warming if necessary.[10]

• Hydroxylamine Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.[3]

• Sodium Acetate (B1210297) Buffer (1.0 M): Dissolve an appropriate amount of sodium acetate in deionized water to achieve a 1.0 M solution. Adjust pH to between 3 and 4.[10]

Procedure for Fe(II) Determination:

• Pipette a known volume of the sample into a 100 mL volumetric flask.

• Add 10 mL of the sodium acetate buffer.

• Add 5 mL of the 1,10-phenanthroline solution.

• Dilute to the mark with deionized water and mix well.

• Allow the color to develop for at least 10 minutes.

• Measure the absorbance at 508 nm using a spectrophotometer.

Procedure for Total Iron Determination:

• Pipette a known volume of the sample into a 100 mL volumetric flask.

• Add 1 mL of hydroxylamine hydrochloride solution and mix.

• Add 10 mL of the sodium acetate buffer.

• Add 5 mL of the 1,10-phenanthroline solution.[11]

• Dilute to the mark with deionized water and mix well.

• Allow the solution to stand for at least 10 minutes for complete reduction and color development.

• Measure the absorbance at 508 nm.

Calculation:

• Prepare a calibration curve using standard iron solutions.

• Determine the concentration of Fe(II) and total iron from the calibration curve.

• Calculate the Fe(III) concentration: [Fe(III)] = [Total Iron] - [Fe(II)].

Electrochemical Methods

Electrochemical techniques offer high sensitivity and the ability for real-time measurements, making them suitable for trace-level analysis.[12][13] Voltammetric methods, in particular, are powerful for iron speciation.

Adsorptive Cathodic Stripping Voltammetry (AdCSV) is a highly sensitive technique where iron is complexed with a specific ligand and then preconcentrated on the surface of a working electrode before the measurement.[13] Different complexing agents can be used to selectively determine Fe(II) and Fe(III). For instance, 1-(2-pyridylazo)-2-naphthol (B213148) (PAN) has been used as a complexing agent for Fe(III) determination.

A robust voltammetric method has been developed for the determination of both Fe(II) and Fe(III) in pharmaceutical iron polysaccharidic complexes.[14] Furthermore, a technique using a rotating disk electrode allows for the simultaneous determination of Fe(II) and Fe(III) complexes of pyrophosphate at pH 9.[15]

Performance Comparison

Method	Technique	Detection Limit (Fe(II))	Detection Limit (Fe(III))	Notes
Voltammetry with Pyrophosphate	Rotating Disk Electrode	10⁻⁸ mol/L[15]	10⁻⁸ mol/L[15]	Simultaneous determination at pH 9.
SW-AdCSV with PAN	Antimony-Bismuth Film Electrode	-	-	Used for Fe(III) determination.[16]
Adsorptive Differential Pulse Voltammetry with 5-Br-PADAP	-	-	-	Sensitivity of 0.0063 µA µM⁻¹ for Fe(II) and 0.0376 µA µM⁻¹ for Fe(III).[17]

Experimental Protocol: Voltammetric Determination of Fe(II) and Fe(III)

Reagents and Equipment:

• Voltammetric analyzer with a three-electrode system (e.g., glassy carbon working electrode, Ag/AgCl reference electrode, platinum counter electrode).

• Supporting electrolyte (e.g., acetate buffer for Fe(III) with PAN).

• Complexing agent (e.g., pyrophosphate for simultaneous determination).

• Standard solutions of Fe(II) and Fe(III).

General Procedure (AdCSV):

• Place a known volume of the sample in the electrochemical cell.

• Add the supporting electrolyte and the complexing agent.

• Deaerate the solution with an inert gas (e.g., nitrogen or argon) for a specified time.

• Apply a preconcentration potential to the working electrode for a set duration while stirring the solution.

• Stop the stirring and allow the solution to become quiescent.

• Scan the potential in the negative direction (for cathodic stripping) and record the voltammogram.

• The peak current is proportional to the concentration of the iron species.

Chromatographic and Electrophoretic Methods

Separation techniques like ion chromatography (IC) and capillary electrophoresis (CE) offer the advantage of physically separating Fe(II) and Fe(III) species before detection, which can reduce interferences.

Ion Chromatography (IC) can be used for the simultaneous speciation of Fe(II) and Fe(III). In one method, both ions are chelated with pyridine-2,6-dicarboxylic acid (PDCA) to form anionic complexes, which are then separated on a mixed-bed ion-exchange column and detected via chemiluminescence.[18] Another IC method uses post-column reaction with 4-(2-pyridylazo)-resorcinol (PAR) for VIS detection.[19]

Capillary Electrophoresis (CE) is a high-resolution separation technique that requires only small sample volumes. A CE method has been developed for the simultaneous determination of Fe(II) and Fe(III) in pharmaceuticals by using dual precapillary complexation with 1,10-phenanthroline for Fe(II) and 1,2-diaminocyclohexanetetraacetic acid for Fe(III).[20] Coupling CE with inductively coupled plasma mass spectrometry (CE-ICP-MS) provides a highly sensitive method for iron redox speciation analysis in biological samples.[21][22]

Performance Comparison

Method	Technique	Detection Limit (Fe(II))	Detection Limit (Fe(III))	Quantification Limit (Fe(II))	Quantification Limit (Fe(III))	Precision (RSD)
IC-CLD	Ion Chromatography with Chemiluminescence Detection	7 µg/L[18]	3 µg/L[18]	-	-	-
CE (UV detection)	Capillary Electrophoresis with UV detection	-	-	4.80 µM[20]	-	-
CE-ICP-MS	Capillary Electrophoresis with ICP-MS detection	3.1 µg/L[22][23]	3.2 µg/L[22][23]	10.4 µg/L[22][23]	10.8 µg/L[22][23]	3.5% at 62 µg/L[21][22]

Experimental Protocol: CE-ICP-MS for Iron Speciation

Reagents and Equipment:

• Capillary electrophoresis system coupled to an ICP-MS.

• Fused-silica capillary.

• Background Electrolyte (BGE): 20 mM HCl.[21][22]

• Standard solutions of Fe(II) and Fe(III).

Procedure:

• Condition the new capillary by flushing with methanol, 1 M NaOH, water, and finally the BGE.

• Prepare samples and standards in an appropriate matrix.

• Inject the sample into the capillary using hydrodynamic or electrokinetic injection.

• Apply a separation voltage (e.g., +25 kV).[21][22]

• The separated iron species are introduced into the ICP-MS for detection and quantification.

• Monitor the appropriate iron isotopes (e.g., m/z 56 or 57).

Other Methods

Mössbauer Spectroscopy is a powerful technique for determining the oxidation state of iron in solid samples.[24] It provides information about the chemical environment of the iron atoms and can distinguish between Fe(II) and Fe(III) based on the isomer shift and quadrupole splitting in the Mössbauer spectrum.[25][26] This method is particularly useful in materials science and geology for characterizing iron-containing minerals and corrosion products.[27]

Conclusion

The choice of an analytical method for iron speciation depends on several factors, including the sample matrix, the expected concentration range of the iron species, the required sensitivity and precision, and the available instrumentation.

• Spectrophotometric methods are excellent for routine analysis due to their simplicity and low cost, but may be prone to interferences.

• Electrochemical methods provide high sensitivity for trace analysis.

• Chromatographic and electrophoretic techniques offer the advantage of physical separation, which can be crucial for complex matrices, with CE-ICP-MS providing exceptional sensitivity.

• Mössbauer spectroscopy is a specialized but definitive technique for the analysis of solid samples.

By understanding the principles, performance characteristics, and experimental protocols of these methods, researchers can select the most appropriate approach to accurately differentiate and quantify Fe(II) and Fe(III) in their samples, ensuring the integrity and reliability of their scientific findings.

References

• 1. NEMI Method Summary - 3500-Fe B [nemi.gov]
• 2. "Spectrophotometric Determination of Iron(II) and Iron(III) with o-Phen" by Mohammed Otayfah [digitalcommons.sacredheart.edu]
• 3. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 4. asdlib.org [asdlib.org]
• 5. Ferrous iron [Fe(II)] analysis by ferrozine assay [bio-protocol.org]
• 6. matarvattensektionen.se [matarvattensektionen.se]
• 7. tandfonline.com [tandfonline.com]
• 8. connectsci.au [connectsci.au]
• 9. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. flinnsci.com [flinnsci.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Advancements in Portable Voltammetry: A Promising Approach for Iron Speciation Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. electrochemsci.org [electrochemsci.org]
• 18. Simultaneous speciation of iron(II) and iron(III) by ion chromatography with chemiluminescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Speciation of iron(II) and iron(III) applying post-column reaction and subsequent UV/VIS detection  | Metrohm [metrohm.com]
• 20. Capillary electrophoresis method for speciation of iron (II) and iron (III) in pharmaceuticals by dual precapillary complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Iron Redox Speciation Analysis Using Capillary Electrophoresis Coupled to Inductively Coupled Plasma Mass Spectrometry (CE-ICP-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Frontiers | Iron Redox Speciation Analysis Using Capillary Electrophoresis Coupled to Inductively Coupled Plasma Mass Spectrometry (CE-ICP-MS) [frontiersin.org]
• 23. Iron Redox Speciation Analysis Using Capillary Electrophoresis Coupled to Inductively Coupled Plasma Mass Spectrometry (CE-ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Mossbauer Spectroscopy Applications - detection of oxidation state by Himanshu Asati | PDF [slideshare.net]
• 25. Exploring the oxidation behavior of undiluted and diluted iron particles for energy storage: Mössbauer spectroscopic analysis and kinetic modeling - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP03484D [pubs.rsc.org]
• 26. Mössbauer spectroscopic investigations on iron oxides and modified nanostructures: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 27. content.ampp.org [content.ampp.org]

A Comparative Guide to the Catalytic Activity of Iron Alkoxides

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is paramount to the success of chemical synthesis. Iron alkoxides have emerged as a class of versatile and cost-effective catalysts for a variety of organic transformations. This guide provides an objective comparison of the catalytic activity of different iron alkoxides, supported by experimental data, to aid in catalyst selection and experimental design.

This document delves into the performance of various iron(III) alkoxides in ring-opening polymerization and discusses their role in cross-coupling reactions. Detailed experimental protocols and visual representations of key processes are provided to ensure clarity and reproducibility.

Comparative Catalytic Performance in Ring-Opening Polymerization of Lactide

The bulk ring-opening polymerization (ROP) of lactide is a crucial method for producing biodegradable polylactic acid (PLA). The choice of initiator significantly impacts the efficiency of the polymerization and the properties of the resulting polymer. A study comparing the effectiveness of several ferric alkoxides—Fe(OEt)₃ (ethoxide), Fe(OⁿPr)₃ (n-propoxide), Fe(OⁱPr)₃ (isopropoxide), and Fe(OⁿBu)₃ (n-butoxide)—as initiators for the bulk ROP of L-lactide and DL-lactide provides valuable insights into their catalytic activity.

The data reveals that all tested ferric alkoxides are efficient initiators, achieving high monomer conversions. However, the steric bulk of the alkoxide ligand plays a critical role in determining the molecular weight of the resulting polymer.

Catalyst/Initiator	Monomer	[M]/[I] Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mv ( g/mol )
Fe(OEt)₃	L-Lactide	1000	130	36	>90	190,000
DL-Lactide	1000	130	36	>90	72,800
Fe(OⁿPr)₃	L-Lactide	1000	130	36	>90	175,000
DL-Lactide	1000	130	36	>90	68,500
Fe(OⁱPr)₃	L-Lactide	1000	130	36	>90	162,000
DL-Lactide	1000	130	36	>90	61,300
Fe(OⁿBu)₃	L-Lactide	1000	130	36	>90	171,000
DL-Lactide	1000	130	36	>90	67,200

Table 1: Comparison of Ferric Alkoxide Performance in the Bulk Ring-Opening Polymerization of Lactide. [1]

As indicated in the table, while all catalysts achieve high conversions, there is a discernible trend in the viscosity-average molecular weight (Mv) of the resulting polylactide. An increase in the steric hindrance of the alkoxide ligand, from ethoxide to isopropoxide, leads to a decrease in the molecular weight of the polymer.[1] This suggests that less sterically hindered alkoxides, such as ferric ethoxide, are more efficient at initiating polymerization and propagating the polymer chain, resulting in higher molecular weight polymers.

Role in Cross-Coupling Reactions

Iron alkoxides also play a significant role in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a powerful tool for the formation of carbon-carbon bonds. While direct comparative studies of different pre-formed iron alkoxide catalysts are less common, the use of alkoxides as bases in iron-catalyzed Suzuki-Miyaura reactions has been investigated. These studies highlight the importance of the alkoxide in the catalytic cycle. For instance, an iron-catalyzed cross-coupling of aryl boronic esters with alkyl bromides was successfully realized using mild alkoxide bases.[2] The use of potassium ethoxide as a base was found to be effective in this transformation.[3]

Further research is needed to delineate the comparative efficacy of different iron alkoxide catalysts in these reactions, including quantitative data on turnover numbers (TON) and turnover frequencies (TOF).

Experimental Protocols

Synthesis of Ferric Alkoxides

General Procedure for the Synthesis of Ferric Alkoxides (Fe(OR)₃):

A common method for synthesizing ferric alkoxides involves the reaction of anhydrous ferric chloride with the corresponding sodium alkoxide in a suitable solvent.

• Preparation of Sodium Alkoxide: Sodium metal is dissolved in an excess of the desired anhydrous alcohol (e.g., ethanol, n-propanol, isopropanol, n-butanol) under an inert atmosphere (e.g., nitrogen or argon) to form the sodium alkoxide solution.

• Reaction with Ferric Chloride: A solution of anhydrous ferric chloride in a dry, non-polar solvent (e.g., toluene (B28343) or benzene) is added dropwise to the sodium alkoxide solution at a controlled temperature.

• Isolation: The resulting mixture is stirred for a specified period, after which the precipitated sodium chloride is removed by filtration or centrifugation. The solvent is then removed from the filtrate under reduced pressure to yield the ferric alkoxide product. The product should be stored under an inert atmosphere due to its moisture sensitivity.

Note: The specific reaction conditions, such as temperature and reaction time, may vary depending on the specific alkoxide being synthesized.

Bulk Ring-Opening Polymerization of Lactide

General Procedure:

• Monomer and Catalyst Preparation: In a glovebox, a predetermined amount of purified lactide (L-lactide or DL-lactide) and the ferric alkoxide initiator are charged into a dry reaction vessel equipped with a magnetic stir bar.

• Polymerization: The sealed reaction vessel is removed from the glovebox and placed in a preheated oil bath at the desired temperature (e.g., 130 °C). The reaction mixture is stirred for the specified duration (e.g., 36 hours).[1]

• Work-up: After the designated time, the reaction vessel is cooled to room temperature. The crude polymer is dissolved in a suitable solvent (e.g., chloroform (B151607) or dichloromethane).

• Purification: The polymer solution is then poured into a large excess of a non-solvent (e.g., methanol) to precipitate the polymer. The precipitated polymer is collected by filtration, washed with the non-solvent, and dried under vacuum to a constant weight.

• Characterization: The conversion of the monomer is determined by ¹H NMR spectroscopy. The molecular weight and molecular weight distribution of the polymer are determined by gel permeation chromatography (GPC).

Visualizing the Process and Influencing Factors

To better understand the experimental workflow and the factors influencing the catalytic activity of iron alkoxides, the following diagrams are provided.

Caption: Experimental workflow for the bulk ROP of lactide catalyzed by ferric alkoxides.

Caption: Key factors influencing the catalytic activity of iron alkoxides.

References

• 1. Collection - Bulk Ring-Opening Polymerization of Lactides Initiated by Ferric Alkoxides - Macromolecules - Figshare [figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Iron(III) Methoxide Purity by Elemental Analysis

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. Iron(III) methoxide (B1231860), a versatile precursor and catalyst, is no exception. Its efficacy and reactivity are directly linked to its purity. Elemental analysis serves as a fundamental and quantitative method to verify the stoichiometric integrity of iron(III) methoxide and to detect the presence of inorganic or organic impurities. This guide provides a comparative framework for using elemental analysis to validate the purity of iron(III) methoxide, supported by experimental protocols and alternative analytical techniques.

Theoretical Elemental Composition of Iron(III) Methoxide

Iron(III) methoxide, with the chemical formula Fe(OCH₃)₃, has a molar mass of approximately 148.95 g/mol . The theoretical elemental composition of a 100% pure sample is the benchmark against which all experimental results are compared.

Element	Symbol	Atomic Weight ( g/mol )	Molar Ratio	Mass Contribution ( g/mol )	Theoretical Percentage (%)
Iron	Fe	55.845	1	55.845	37.49%
Carbon	C	12.011	3	36.033	24.19%
Hydrogen	H	1.008	9	9.072	6.09%
Oxygen	O	15.999	3	47.997	32.23%

For publication and high-purity applications, experimental values from elemental analysis should ideally be within ±0.4% of these theoretical values.[1]

Impact of Common Synthesis Impurities on Elemental Analysis Results

Impurities in iron(III) methoxide often originate from its synthesis. A common synthetic route is the salt metathesis reaction between iron(III) chloride (FeCl₃) and sodium methoxide (NaOCH₃).

FeCl₃ + 3 NaOCH₃ → Fe(OCH₃)₃ + 3 NaCl

Potential impurities include unreacted starting materials, reaction byproducts, and products from unintended side reactions, such as hydrolysis. The presence of these impurities will cause the experimental elemental composition to deviate significantly from the theoretical values.

Comparison of Pure vs. Impure Iron(III) Methoxide

The following table illustrates how the presence of common impurities alters the expected elemental analysis data. The data for impure samples are calculated based on a hypothetical 95% purity by weight, with 5% being the respective impurity.

Analyte	Theoretical % (Pure Sample)	Expected % (5% NaCl Impurity)	Expected % (5% FeCl₃ Impurity)	Expected % (5% Fe(OH)₃ Impurity)	Acceptable Range (±0.4%)
% C	24.19	22.98	22.98	22.98	23.79 - 24.59
% H	6.09	5.79	5.79	5.82	5.69 - 6.49
% Fe	37.49	35.62	37.33	38.08	37.09 - 37.89
% Cl	0.00	3.03	3.28	0.00	< 0.1
% Na	0.00	1.97	0.00	0.00	< 0.1

Interpretation:

• NaCl Impurity: Leads to a significant decrease in C, H, and Fe percentages and the appearance of Na and Cl.

• FeCl₃ Impurity: Decreases C and H percentages while introducing Cl. The Fe percentage may show a smaller deviation.

• Fe(OH)₃ (Hydrolysis Product): Decreases C and H percentages while increasing the relative Fe and O content.

Comparison with Alternative Purity Validation Methods

While elemental analysis is a "gold standard" for assessing bulk purity, a comprehensive evaluation is best achieved by combining it with other analytical techniques.[2]

Technique	Information Provided	Sensitivity to Impurities	Sample Requirements
Elemental Analysis	Quantitative elemental composition (C, H, N, S, Fe, etc.).	Highly sensitive to any impurity that alters the elemental ratios.	Solid or liquid, requires combustion or digestion. Air-sensitive samples need special handling.
FT-IR Spectroscopy	Presence of functional groups (e.g., O-H from hydrolysis, C-H, Fe-O).	Good for detecting hydrolysis (broad O-H stretch ~3400 cm⁻¹) or residual alcohol.	Solid or liquid, minimal preparation.
¹H NMR Spectroscopy	Chemical environment of protons. Can quantify organic impurities.	Excellent for detecting and quantifying residual methanol, other alcohols, or organic byproducts.	Soluble sample in a deuterated solvent.
Inductively Coupled Plasma (ICP-OES/MS)	Precise quantification of iron and trace metal impurities (e.g., Na).	Extremely sensitive to metallic impurities, often at ppm or ppb levels.	Sample must be digested into an acidic aqueous solution.
Powder X-ray Diffraction (PXRD)	Crystalline phase identification.	Can detect crystalline impurities like NaCl or unreacted FeCl₃ if present above ~1-5%.	Crystalline solid powder.

Experimental Protocols and Workflows

Accurate purity validation relies on meticulous experimental execution.

Purity Validation Workflow

The following diagram illustrates a typical workflow for the comprehensive purity validation of a synthesized batch of iron(III) methoxide.

Purity validation workflow for iron(III) methoxide.

Protocol 1: Elemental Analysis for Carbon and Hydrogen (Combustion Analysis)

This protocol describes the determination of carbon and hydrogen content using an automated CHN analyzer. Due to the air and moisture sensitivity of iron(III) methoxide, all sample handling must be performed in an inert atmosphere (e.g., a glovebox).

• Instrument Calibration: Calibrate the CHN analyzer using a certified standard (e.g., acetanilide) to ensure accuracy.

• Sample Preparation (In Glovebox):

  • Accurately weigh 1-3 mg of the iron(III) methoxide sample into a tin or silver capsule.

  • Seal the capsule tightly by crimping to prevent any contact with air or moisture.

  • Record the exact weight.

• Analysis:

  • Remove the sealed capsule from the glovebox and immediately place it into the autosampler of the CHN analyzer.

  • Initiate the combustion sequence. The sample is combusted at a high temperature (≥950 °C) in a stream of pure oxygen.

  • Combustion products (CO₂, H₂O, etc.) are passed through a reduction tube and then separated by gas chromatography.

  • The gases are quantified using a thermal conductivity detector (TCD).

• Data Processing: The instrument software calculates the percentage of C and H based on the sample weight and calibration.

• Replicates: Analyze at least two replicates to ensure the precision of the results.

Protocol 2: Iron and Sodium Analysis (ICP-OES)

This protocol outlines the quantification of the iron content and potential sodium impurities.

• Instrument Calibration: Calibrate the Inductively Coupled Plasma - Optical Emission Spectrometer (ICP-OES) using a series of certified, single-element standard solutions for Fe and Na.

• Sample Digestion (In Fume Hood):

  • Accurately weigh approximately 10-20 mg of the iron(III) methoxide sample into a clean digestion vessel.

  • Carefully add 5-10 mL of trace-metal grade nitric acid (HNO₃). The reaction can be vigorous.

  • Once the initial reaction subsides, gently heat the vessel (e.g., on a hot plate or using a microwave digestion system) until the sample is fully dissolved and the solution is clear.

  • Allow the solution to cool to room temperature.

• Sample Dilution:

  • Quantitatively transfer the digested sample solution to a 100 mL volumetric flask.

  • Dilute to the mark with deionized water. This creates a stock solution.

  • Perform a further dilution as necessary to bring the analyte concentrations within the linear calibration range of the instrument.

• Analysis:

  • Introduce the final diluted sample solution into the ICP-OES.

  • Measure the emission intensity at the characteristic wavelengths for Fe and Na.

• Data Processing: The instrument software calculates the concentration of each element in the solution. Use this concentration and the dilution factors to determine the weight percentage of Fe and Na in the original solid sample.

Logical Impact of Impurities on Elemental Composition

The presence of an impurity systematically alters the mass balance of the elements in a sample. The diagram below illustrates this relationship.

Logical effect of impurities on elemental analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Iron Methoxide vs. Other Precursors for Nanoparticle Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of precursor is a critical first step in the synthesis of iron-based nanoparticles, dictating the physicochemical properties and ultimate performance of the final material. This guide provides an objective comparison of iron methoxide (B1231860) and other common iron precursors, supported by experimental data, to inform precursor selection for applications ranging from magnetic resonance imaging (MRI) contrast agents to targeted drug delivery.

The performance of iron-based nanoparticles is intrinsically linked to characteristics such as particle size, size distribution, crystallinity, and magnetic properties. These attributes are heavily influenced by the chosen iron precursor and the synthesis method. This guide focuses on comparing iron methoxide (as part of the broader iron alkoxide family) with widely used alternatives: iron(III) acetylacetonate (B107027), iron chlorides (FeCl₂/FeCl₃), and iron oleate (B1233923).

Comparative Performance of Iron Precursors

The selection of an iron precursor significantly impacts the resulting nanoparticle characteristics. Thermal decomposition of organometallic compounds like iron acetylacetonate and iron oleate typically yields nanoparticles with superior monodispersity and crystallinity compared to methods like co-precipitation which often utilize inorganic salts like iron chlorides. While direct comparative studies involving iron methoxide are less common, analysis of nanoparticles derived from iron alkoxides provides valuable performance insights.

Precursor	Synthesis Method	Typical Particle Size (nm)	Size Distribution	Morphology	Saturation Magnetization (emu/g)	Key Advantages
Iron(III) Acetylacetonate (Fe(acac)₃)	Thermal Decomposition	5 - 25	Narrow	Spherical, Cubic, Octahedral	76 - 80[1]	Commercially available, stable, good control over size and shape.[1]
Iron Chlorides (FeCl₂/FeCl₃)	Co-precipitation	5 - 25	Moderate to Broad	Spherical	60 - 87[2]	Cost-effective, simple, scalable, direct synthesis of water-soluble nanoparticles.[3]
Iron Oleate	Thermal Decomposition	2 - 30	Narrow	Spherical	Varies with size (magnetite content increases with size)	Excellent for producing highly monodisperse nanoparticles over a wide size range.[1][4]
Iron(II) Alkoxides (e.g., Aryloxides)	Solvothermal Decomposition	~5 (nanodots)	Not specified	Dot-like	Not specified	Offers alternative reaction kinetics; can produce maghemite phase directly.[5]

Experimental Methodologies

Detailed and reproducible experimental protocols are crucial for achieving desired nanoparticle characteristics. Below are representative protocols for the synthesis of iron oxide nanoparticles using the discussed precursors.

Synthesis via Thermal Decomposition of Iron(III) Acetylacetonate

This method is renowned for producing highly crystalline and monodisperse iron oxide nanoparticles.[3]

• Materials: Iron(III) acetylacetonate (Fe(acac)₃), oleic acid, oleylamine (B85491), 1-octadecene (B91540).

• Procedure:

  • Combine Fe(acac)₃, oleic acid, and oleylamine in 1-octadecene in a three-neck flask. The molar ratios of these components are critical for size and shape control.

  • Heat the mixture to 120°C under a nitrogen or argon atmosphere and maintain for 30 minutes to remove water and oxygen.

  • Increase the temperature to a higher setpoint (e.g., 280-320°C) and hold for a specified duration (e.g., 30-60 minutes) to allow for nanoparticle nucleation and growth.

  • Cool the reaction mixture to room temperature.

  • Precipitate the nanoparticles by adding a non-solvent like ethanol (B145695) and separate them via centrifugation or magnetic decantation.

  • Wash the nanoparticles multiple times with a mixture of hexane (B92381) and ethanol to remove excess surfactants and unreacted reagents.

  • Dry the resulting nanoparticles under vacuum.

Synthesis via Co-precipitation of Iron Chlorides

Co-precipitation is a scalable and straightforward method for producing iron oxide nanoparticles, particularly magnetite (Fe₃O₄).[3]

• Materials: Iron(III) chloride hexahydrate (FeCl₃·6H₂O), Iron(II) chloride tetrahydrate (FeCl₂·4H₂O), ammonium (B1175870) hydroxide (B78521) (NH₄OH) or sodium hydroxide (NaOH), deionized water.

• Procedure:

  • Prepare aqueous solutions of FeCl₃ and FeCl₂ (typically in a 2:1 molar ratio) and mix them.

  • Heat the mixture to approximately 80°C with vigorous stirring under an inert nitrogen atmosphere to prevent oxidation.

  • Rapidly add a basic solution (e.g., NH₄OH or NaOH) to the heated iron salt solution. A black precipitate of magnetite will form instantly.

  • Continue stirring for 1-2 hours at 80°C to promote crystal growth.

  • Cool the mixture to room temperature.

  • Separate the black precipitate using a strong magnet and discard the supernatant.

  • Wash the nanoparticles several times with deionized water until the pH is neutral, followed by washing with ethanol.

  • Dry the nanoparticles in a vacuum oven.

Synthesis via Thermal Decomposition of Iron Oleate

Iron oleate, often prepared in situ or beforehand, is a highly effective precursor for generating monodisperse iron oxide nanoparticles.[1][4]

• Materials: Iron(III) chloride hexahydrate, sodium oleate, ethanol, water, hexanes (for precursor synthesis); Iron oleate precursor, oleic acid, 1-octadecene (for nanoparticle synthesis).

• Procedure (Two-step):

  • Prepare Iron Oleate Precursor: React FeCl₃·6H₂O with sodium oleate in a mixture of ethanol, water, and hexanes at reflux (around 70°C) for several hours. The iron oleate complex will form in the hexane phase. Wash the organic phase with water and remove the solvent to obtain the waxy iron oleate precursor.[1]

  • Nanoparticle Synthesis: Dissolve the iron oleate precursor and additional oleic acid (as a surfactant) in a high-boiling point solvent like 1-octadecene.

  • Degas the mixture at a moderate temperature (e.g., 120°C) under vacuum.

  • Heat the solution to a high temperature (e.g., 320°C) under a nitrogen atmosphere and maintain for a set time to control the final particle size.

  • Follow the same cooling, precipitation, and washing steps as described for the Fe(acac)₃ method.

Synthesis via Solvothermal Decomposition of Iron(II) Alkoxides

This protocol describes the synthesis of maghemite (γ-Fe₂O₃) nanodots from an iron(II) aryloxide precursor, a type of iron alkoxide.[5]

• Materials: Iron(II) aryloxide precursor (e.g., [Fe(OAr)₂(py)ₓ]), pyridine (B92270).

• Procedure:

  • Place the iron(II) aryloxide precursor in a pressure-tolerant vial.

  • Add pyridine as the solvent.

  • Seal the vial and heat it to a specific temperature (e.g., 185°C) for a designated period (e.g., 3 days) in an oven. This solvothermal condition facilitates the decomposition of the precursor into nanoparticles.

  • After cooling, the resulting nanoparticles can be collected and purified, typically involving precipitation and washing steps similar to other methods.

Visualizing the Workflow and Precursor Comparison

To better illustrate the relationships and processes described, the following diagrams were generated using Graphviz.

Caption: General workflow for iron-based nanoparticle synthesis.

Caption: Comparison of iron precursors and their impact on properties.

Conclusion

The choice of an iron precursor is a foundational decision in the synthesis of iron oxide nanoparticles that profoundly impacts their final properties and suitability for specific applications.

• Iron(III) acetylacetonate and iron oleate are superior choices for applications requiring high monodispersity and precise control over nanoparticle size and shape, which is often critical for biomedical uses.

• Iron chlorides offer a cost-effective and straightforward route for large-scale production via co-precipitation, though typically with less control over size distribution.[3]

• Iron alkoxides , including methoxide and more complex aryloxides, represent a less conventional but viable class of precursors. While the available data is less extensive, they offer an alternative synthetic route that can yield phase-pure maghemite nanoparticles.[5]

For researchers in drug development and advanced materials, a thorough evaluation of these precursors against the desired nanoparticle specifications is essential. While iron methoxide itself is not widely documented, the performance of related alkoxides suggests they are a promising area for further research to develop novel nanoparticle synthesis strategies.

References

• 1. Magnetic Iron Oxide Nanoparticles: Advances in Synthesis, Mechanistic Understanding, and Magnetic Property Optimization for Improved Biomedical Performance | MDPI [mdpi.com]
• 2. asu.elsevierpure.com [asu.elsevierpure.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of phase-pure and monodisperse iron oxide nanoparticles by thermal decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization, and electrochemical properties of a series of sterically varied iron(II) alkoxide precursors and their resultant nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Electrochemical Analysis of the Iron(II)/(III) Redox Couple

For Researchers, Scientists, and Drug Development Professionals

The redox potential of an iron(II)/(III) couple is highly sensitive to the coordination environment of the iron center. Ligands can significantly alter the electron density at the metal, thereby tuning the redox potential. This guide compares the redox behavior of the aqueous iron(II)/(III) couple with that of common iron complexes and a standard reference compound, providing a basis for understanding the electrochemical properties of new iron species like the methoxide (B1231860) complex.

Comparative Redox Potential Data

The following table summarizes the formal redox potentials (E°') for several iron-based redox couples. These values illustrate the significant influence of the ligand environment on the ease of oxidation of iron(II) to iron(III). Ferrocene (B1249389) is included as a common internal standard for non-aqueous electrochemistry.[1]

Redox Couple	E°' (V vs. NHE)	Solvent/Electrolyte	Notes
[Fe(H₂O)₆]³⁺/²⁺	+0.77	Aqueous	The standard aqueous iron redox potential.
[Fe(EDTA)]⁻/²⁻	+0.12	Aqueous, pH 7	EDTA, a hexadentate ligand, stabilizes the Fe(III) state, making the complex easier to oxidize than the aqueous ion.[2]
[Fe(phen)₃]³⁺/²⁺	+1.14	Aqueous	1,10-Phenanthroline (phen), a bidentate ligand, strongly stabilizes the Fe(II) state, making the complex more difficult to oxidize.[3][4]
Ferrocenium/Ferrocene (Fc⁺/Fc)	+0.64	Acetonitrile (B52724)	A widely used reference standard in non-aqueous electrochemistry due to its reversible one-electron oxidation.[1][5]

Experimental Protocol: Cyclic Voltammetry of an Iron Complex

This protocol outlines a general procedure for determining the redox potential of an iron complex using cyclic voltammetry (CV).[6][7]

1. Materials and Reagents:

• Solvent: For aqueous studies, use deionized water.[8] For non-aqueous studies, use a dry, degassed solvent such as acetonitrile (MeCN), dimethylformamide (DMF), or dichloromethane (B109758) (DCM).[9]

• Supporting Electrolyte: A non-reactive salt to ensure conductivity. For aqueous solutions, salts like KCl or Na₂SO₄ can be used.[8] For non-aqueous solutions, tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆) or a similar salt is common, typically at a concentration of 0.1 M.[9]

• Analyte: The iron complex of interest (e.g., iron(II) methoxide) at a concentration of approximately 1-10 mM.

• Reference Standard (for non-aqueous): Ferrocene, to be added at a similar concentration to the analyte for internal calibration.[1]

2. Electrochemical Cell Setup:

• A standard three-electrode cell is used.[7]

• Working Electrode (WE): A glassy carbon or platinum electrode is typically used.[6][9] The electrode should be polished with alumina (B75360) slurry and rinsed with solvent before each experiment.

• Reference Electrode (RE): For aqueous solutions, a Ag/AgCl or Saturated Calomel Electrode (SCE) is common.[1] For non-aqueous solutions, a Ag/Ag⁺ (in the same solvent/electrolyte system) or other suitable non-aqueous reference electrode is used.[9]

• Counter (or Auxiliary) Electrode (CE): A platinum wire or graphite (B72142) rod is typically used.[6]

3. Procedure:

• Prepare a solution of the supporting electrolyte in the chosen solvent.

• Dissolve the iron complex in this solution to the desired concentration.

• Assemble the electrochemical cell with the three electrodes immersed in the analyte solution.

• Deoxygenate the solution by bubbling with an inert gas (e.g., nitrogen or argon) for at least 15-30 minutes. Maintain an inert atmosphere over the solution during the experiment.[6]

• Connect the electrodes to a potentiostat.

• Perform a cyclic voltammetry scan. A typical potential window for iron complexes might be from -1.5 V to +1.5 V, but this should be adjusted based on the expected redox potential.[10]

• Vary the scan rate (e.g., from 25 mV/s to 500 mV/s) to investigate the reversibility of the redox process.

• For non-aqueous measurements, add a small amount of ferrocene to the solution and repeat the scan to obtain an internal reference potential.

4. Data Analysis:

• From the resulting voltammogram, identify the anodic (oxidation) and cathodic (reduction) peak potentials (Epa and Epc).

• For a reversible or quasi-reversible couple, the formal redox potential (E°') can be estimated as the average of the anodic and cathodic peak potentials: E°' = (Epa + Epc) / 2.

• The peak separation (ΔEp = |Epa - Epc|) can provide information about the electron transfer kinetics. For a one-electron reversible process, ΔEp is theoretically 59 mV at 25 °C.

Visualizations

Caption: Experimental workflow for cyclic voltammetry.

Caption: Redox process at the electrode surface.

References

• 1. Ferrocene - Wikipedia [en.wikipedia.org]
• 2. thaiscience.info [thaiscience.info]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. osti.gov [osti.gov]
• 6. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sop4cv.com [sop4cv.com]
• 9. irjmets.com [irjmets.com]
• 10. scispace.com [scispace.com]

A Comparative Guide to the Thermal Analysis of Iron(III) Methoxide and Iron(III) Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the thermal properties of iron(III) methoxide (B1231860) and iron(III) isopropoxide. Due to a lack of specific published thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for these compounds, this document focuses on the theoretical aspects of their thermal decomposition and provides a detailed experimental protocol for researchers to conduct their own analyses.

Introduction to Thermal Analysis of Iron Alkoxides

Iron(III) alkoxides, such as methoxide (Fe(OCH₃)₃) and isopropoxide (Fe(OCH(CH₃)₂)₃), are precursors in the synthesis of iron-based materials, including iron oxides for biomedical applications. Their thermal decomposition characteristics are critical for controlling the properties of the final product. Generally, the thermal decomposition of metal alkoxides involves the cleavage of metal-oxygen and carbon-oxygen bonds, leading to the formation of metal oxides and volatile organic byproducts.

The stability and decomposition pathway of iron alkoxides are influenced by the nature of the alkyl group. It is anticipated that iron(III) isopropoxide, with its bulkier and more electron-donating isopropoxide groups, will exhibit a lower decomposition temperature compared to iron(III) methoxide. This is due to weaker Fe-O bonds and a greater propensity for β-hydride elimination in the isopropoxide ligand.

Data Presentation

A comprehensive search of scientific literature did not yield specific quantitative TGA and DSC data for iron(III) methoxide and iron(III) isopropoxide. Researchers are encouraged to use the experimental protocol provided in this guide to generate this data. A template for data presentation is provided below.

Table 1: Comparative Thermal Analysis Data for Iron(III) Methoxide and Iron(III) Isopropoxide

Parameter	Iron(III) Methoxide	Iron(III) Isopropoxide
Thermogravimetric Analysis (TGA)
Onset Decomposition Temperature (°C)	Data not available	Data not available
Peak Decomposition Temperature (°C)	Data not available	Data not available
Residual Mass (%)	Data not available	Data not available
Differential Scanning Calorimetry (DSC)
Endothermic/Exothermic Peaks (°C)	Data not available	Data not available
Enthalpy of Decomposition (J/g)	Data not available	Data not available

Experimental Protocols

The following is a detailed methodology for conducting a comparative thermal analysis of air- and moisture-sensitive iron alkoxides using TGA and DSC.

Objective: To determine and compare the thermal stability, decomposition temperatures, and energetic profiles of iron(III) methoxide and iron(III) isopropoxide.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA) coupled with a Differential Scanning Calorimeter (DSC) or standalone units.

• Inert atmosphere glovebox.

• Hermetically sealed TGA/DSC pans (e.g., aluminum, platinum).

• High-purity inert gas (e.g., nitrogen, argon).

• Iron(III) methoxide and iron(III) isopropoxide samples.

Procedure:

• Sample Preparation (inside a glovebox):

  • Due to the air and moisture sensitivity of iron alkoxides, all sample handling must be performed in an inert atmosphere glovebox.

  • Carefully weigh 5-10 mg of the iron alkoxide sample into a hermetically sealable TGA/DSC pan.

  • Securely seal the pan to prevent any exposure to the atmosphere during transfer to the instrument.

• Instrument Setup:

  • Purge the TGA/DSC instrument with a high-purity inert gas (e.g., nitrogen at a flow rate of 50-100 mL/min) to ensure an oxygen-free environment.

  • Calibrate the instrument for temperature and heat flow using appropriate standards (e.g., indium, zinc).

• Thermal Analysis Program:

  • Place the sealed sample pan and a reference pan (an empty, sealed pan of the same type) into the instrument.

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature sufficient to ensure complete decomposition (e.g., 600 °C).

  • Record the weight loss (TGA) and differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • TGA Curve: Determine the onset and peak decomposition temperatures from the TGA and derivative thermogravimetric (DTG) curves. Calculate the percentage of residual mass, which should correspond to the theoretical yield of iron oxide (Fe₂O₃).

  • DSC Curve: Identify endothermic and exothermic peaks, which correspond to phase transitions (e.g., melting) and decomposition events. Integrate the peaks to determine the enthalpy changes associated with these processes.

  • Comparison: Compare the thermal events (decomposition temperatures, mass loss steps, and enthalpy changes) for iron(III) methoxide and iron(III) isopropoxide to evaluate their relative thermal stabilities.

Visualizations

Logical Workflow for Comparative Thermal Analysis

Caption: A logical workflow for the comparative thermal analysis of air-sensitive iron alkoxides.

Proposed Thermal Decomposition Pathway of Iron(III) Alkoxides

Caption: A generalized pathway for the thermal decomposition of iron(III) alkoxides to iron(III) oxide.

A Comparative Guide to the Lewis Acidity of Iron Methoxide Complexes

For Researchers, Scientists, and Drug Development Professionals

The Lewis acidity of iron methoxide (B1231860) complexes is a critical parameter influencing their reactivity and catalytic activity in a wide range of chemical transformations, including polymerization, C-C bond formation, and various oxidation and reduction reactions.[1][2] A precise understanding and quantitative assessment of their Lewis acidic character are paramount for designing novel catalysts and developing efficient synthetic methodologies. This guide provides a comparative overview of established experimental techniques for assessing the Lewis acidity of these complexes, supported by experimental data and detailed protocols.

Spectroscopic Assessment of Lewis Acidity

Several spectroscopic methods have been developed to probe the Lewis acidity of chemical species. These techniques typically rely on the interaction of the Lewis acid with a probe molecule, leading to a measurable change in a spectroscopic property.

The Gutmann-Beckett Method: A ³¹P NMR Approach

The Gutmann-Beckett method is a widely used technique to quantify Lewis acidity.[3][4] It utilizes a Lewis base probe, typically triethylphosphine (B1216732) oxide (Et₃PO), which interacts with the Lewis acid. The interaction causes a deshielding of the phosphorus nucleus, resulting in a downfield shift in the ³¹P NMR spectrum. The magnitude of this chemical shift change (Δδ³¹P) is a direct measure of the Lewis acidity.

The Lewis acidity is often expressed as an Acceptor Number (AN), calculated using the following formula:

AN = 2.21 × (δₛₐₘₚₗₑ - 41.0) [3]

where δₛₐₘₚₗₑ is the ³¹P NMR chemical shift of Et₃PO in the presence of the Lewis acid, and 41.0 ppm is the chemical shift of Et₃PO in the weakly Lewis acidic solvent hexane.[3]

While this method is experimentally convenient, obtaining reliable data for paramagnetic species like many iron complexes can be challenging due to significant line broadening in the NMR spectra.

Infrared (IR) Spectroscopy

Infrared spectroscopy offers another avenue for assessing Lewis acidity. This method involves monitoring the vibrational frequency of a probe molecule upon coordination to the Lewis acid. A common probe is pyridine (B92270), where the frequency of the ν₈ₐ ring vibration mode (around 1575 cm⁻¹) shifts to a higher wavenumber upon coordination to a Lewis acid site. The magnitude of this shift is indicative of the Lewis acid strength. Other probes, such as carbon monoxide (CO), have also been employed, particularly for studying surface acidity on metal oxides.[5][6]

Experimental Data: A Comparative Overview

Direct quantitative comparisons of the Lewis acidity of a series of iron methoxide complexes using a single, consistent method are scarce in the published literature. However, qualitative trends can be inferred from reactivity studies and comparisons with other metal alkoxides.

One study qualitatively compared the Lewis acidity of Fe(II) complexes with different ligand sets and found that alkoxide ligands generally lead to a higher Lewis acidity at the metal center compared to thiolate and amine ligands. This is attributed to the higher electronegativity of the oxygen atom in the alkoxide, which withdraws more electron density from the iron center, making it a stronger electron pair acceptor.

Table 1: Acceptor Numbers (AN) for Selected Lewis Acids Determined by the Gutmann-Beckett Method

Lewis Acid	Probe Molecule	Solvent	³¹P Chemical Shift (δ) / ppm	Acceptor Number (AN)
Hexane (Reference)	Et₃PO	Hexane	41.0	0
SbCl₅ (Reference)	Et₃PO	1,2-Dichloroethane	86.1	100
BF₃	Et₃PO	Dichloromethane	-	89
BCl₃	Et₃PO	Dichloromethane	-	106
BBr₃	Et₃PO	Dichloromethane	-	109
BI₃	Et₃PO	Dichloromethane	-	115
AlCl₃	Et₃PO	1,2-Dichloroethane	-	-
GaCl₃	Et₃PO	1,2-Dichloroethane	-	-
InCl₃	Et₃PO	1,2-Dichloroethane	-	-

Note: Specific ³¹P chemical shifts for the boron trihalides and Group 13 chlorides with Et₃PO are not consistently reported across the literature, but their AN values are well-established.[3]

Experimental Protocols

Gutmann-Beckett Method for Assessing Lewis Acidity

This protocol outlines the general procedure for determining the Acceptor Number of a Lewis acid.

Materials:

• Lewis acid (e.g., iron methoxide complex)

• Triethylphosphine oxide (Et₃PO)

• Anhydrous, weakly Lewis acidic solvent (e.g., hexane, dichloromethane, 1,2-dichloroethane)

• NMR tubes

• Gas-tight syringe

Procedure:

• Sample Preparation: All manipulations should be performed under an inert atmosphere (e.g., in a glovebox) to exclude moisture and oxygen.

• Reference Spectrum: Prepare a solution of Et₃PO in the chosen anhydrous solvent (e.g., 0.05 M). Record the ³¹P NMR spectrum. The chemical shift of this solution serves as the reference (δ_ref). For hexane, this is defined as 41.0 ppm.

• Sample Spectrum: Prepare a solution of the Lewis acid in the same anhydrous solvent at a known concentration (e.g., 0.1 M).

• Adduct Formation: To the Lewis acid solution, add a stoichiometric equivalent of Et₃PO. Ensure thorough mixing.

• NMR Measurement: Record the ³¹P NMR spectrum of the mixture. The observed chemical shift is δ_sample. Due to the paramagnetic nature of many iron complexes, it may be necessary to use a wider spectral window and a faster relaxation delay.

• Calculation: Calculate the change in chemical shift (Δδ = δ_sample - δ_ref) and the Acceptor Number using the formula provided above.

Diagram 1: Workflow for the Gutmann-Beckett Method

Caption: Workflow for determining Lewis acidity using the Gutmann-Beckett method.

IR Spectroscopy with Pyridine Probe

This protocol describes the use of IR spectroscopy with a pyridine probe to assess Lewis acidity.

Materials:

• Lewis acid (e.g., iron methoxide complex)

• Anhydrous pyridine

• Anhydrous, IR-transparent solvent (e.g., dichloromethane, chloroform)

• IR sample cell (e.g., liquid cell with CaF₂ or BaF₂ windows)

• FTIR spectrometer

Procedure:

• Sample Preparation: All manipulations should be performed under an inert atmosphere.

• Reference Spectrum: Record the IR spectrum of a dilute solution of pyridine in the chosen anhydrous solvent. Identify the position of the ν₈ₐ vibrational band.

• Sample Spectrum: Prepare a solution of the Lewis acid in the same anhydrous solvent.

• Adduct Formation: Add a stoichiometric amount of pyridine to the Lewis acid solution.

• IR Measurement: Record the IR spectrum of the mixture.

• Analysis: Identify the position of the shifted ν₈ₐ band of the coordinated pyridine. The difference in wavenumber (Δν) between the free and coordinated pyridine is a measure of the Lewis acidity.

Diagram 2: Principle of Spectroscopic Lewis Acidity Probes

Caption: Interaction of a Lewis acid with a probe molecule to assess acidity.

Conclusion

The quantitative assessment of the Lewis acidity of iron methoxide complexes is essential for understanding their chemical behavior and optimizing their application in catalysis. The Gutmann-Beckett method, based on ³¹P NMR spectroscopy, and IR spectroscopy with probe molecules like pyridine are powerful tools for this purpose. While direct comparative data for a series of iron methoxide complexes remains an area for further research, the principles and experimental protocols outlined in this guide provide a solid foundation for researchers to undertake such investigations. The inherent challenges of working with paramagnetic iron complexes necessitate careful experimental design and data interpretation. Future studies focusing on the systematic application of these methods will be invaluable for advancing the field of iron catalysis.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 5. IR spectroscopic investigations of chemical and photochemical reactions on metal oxides: bridging the materials gap - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

spectroscopic comparison of monomeric and polymeric iron methoxide

A detailed guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of monomeric and polymeric iron methoxide (B1231860) species. This guide provides a comparative analysis of their infrared, Mössbauer, and UV-Visible spectral data, supported by detailed experimental protocols and structural representations.

This guide delves into the spectroscopic differences between monomeric and polymeric forms of iron methoxide. While simple monomeric iron(III) methoxide, Fe(OMe)₃, is elusive and tends to polymerize, sterically hindered ligands can stabilize monomeric iron alkoxide complexes. In contrast, polymeric iron methoxides often exist as complex oxo-alkoxide clusters. For this comparison, we will consider a representative monomeric iron(II) aryloxide complex, [Fe(OAr)₂(py)ₓ], and the well-characterized pentanuclear oxoethoxide cluster, [Fe₅O(OEt)₁₃], as archetypes for monomeric and polymeric iron alkoxide systems, respectively. The spectroscopic data presented highlights the influence of the local coordination environment and nuclearity on the spectral features.

Data Presentation: Spectroscopic Comparison

The following table summarizes the key spectroscopic data for representative monomeric and polymeric iron alkoxide complexes.

Spectroscopic Technique	Monomeric Iron(II) Aryloxide ([Fe(OAr)₂(py)ₓ])	Polymeric Iron(III) Oxoethoxide ([Fe₅O(OEt)₁₃])
Infrared (IR) Spectroscopy
ν(C-O)	~1250-1270 cm⁻¹ (terminal)	~1070 cm⁻¹ (bridging), ~1020 cm⁻¹ (terminal)
ν(Fe-O)	~525 cm⁻¹ (terminal)	~840 cm⁻¹ (Fe-O-Fe), ~460 cm⁻¹ (bridging OEt)
Mössbauer Spectroscopy
Isomer Shift (δ) at RT	~0.9 - 1.1 mm/s	~0.4 - 0.5 mm/s
Quadrupole Splitting (ΔE₋) at RT	~2.0 - 2.5 mm/s	~0.6 - 0.8 mm/s
UV-Visible Spectroscopy
λₘₐₓ	~310 nm (d-d transition), ~282 nm (LMCT)	~350 nm, ~480 nm (Ligand-to-Metal Charge Transfer)

Experimental Protocols

Synthesis of Monomeric Iron(II) Aryloxide

A representative synthesis of a monomeric iron(II) aryloxide complex involves the alcoholysis of an iron(II) precursor in the presence of a coordinating solvent like pyridine (B92270).

Procedure:

• In an inert atmosphere glovebox, dissolve iron(II) mesityl, [Fe(Mes)₂], in pyridine (py).

• To this solution, add a stoichiometric amount of a sterically hindered phenol, such as 2,6-di-tert-butylphenol (B90309) (H-DBP).

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by observing a color change.

• Remove the solvent under vacuum to yield the crude product.

• Recrystallize the solid from a suitable solvent system (e.g., diethyl ether/hexane) to obtain pure crystals of the monomeric complex, [Fe(DBP)₂(py)₂].

Synthesis of Polymeric Iron(III) Oxoethoxide

The synthesis of the pentanuclear iron(III) oxoethoxide cluster, [Fe₅O(OEt)₁₃], can be achieved through the reaction of an iron(III) halide with a sodium alkoxide.

Procedure:

• Prepare a solution of sodium ethoxide (NaOEt) in ethanol (B145695) under an inert atmosphere.

• In a separate flask, dissolve anhydrous iron(III) chloride (FeCl₃) in toluene.

• Slowly add the FeCl₃ solution to the NaOEt solution with vigorous stirring. The molar ratio of NaOEt to FeCl₃ should be approximately 3:1.

• A precipitate of NaCl will form. Stir the reaction mixture at room temperature for several hours.

• Filter the reaction mixture to remove the NaCl precipitate.

• Remove the solvents from the filtrate under reduced pressure to obtain the crude product.

• The resulting solid can be purified by recrystallization from a suitable solvent like ethanol to yield crystals of [Fe₅O(OEt)₁₃].

Spectroscopic Characterization

Infrared (IR) Spectroscopy: IR spectra are typically recorded on a Fourier Transform Infrared (FTIR) spectrometer. Solid samples can be prepared as KBr pellets or as a mull in Nujol oil. The spectra are collected over a range of 4000-400 cm⁻¹.

Mössbauer Spectroscopy: ⁵⁷Fe Mössbauer spectra are recorded on a spectrometer equipped with a ⁵⁷Co source in a rhodium matrix. The velocity scale is calibrated using a standard α-iron foil at room temperature. Samples are prepared by pressing the powdered compound into a sample holder. Isomer shifts (δ) are reported relative to α-iron.

UV-Visible (UV-Vis) Spectroscopy: UV-Vis absorption spectra are recorded on a dual-beam spectrophotometer. Solutions of the complexes are prepared in a suitable solvent (e.g., acetonitrile, THF) of spectroscopic grade in quartz cuvettes with a defined path length. Spectra are typically recorded from 200 to 800 nm.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and spectroscopic comparison of iron alkoxides.

Discussion of Spectroscopic Differences

The distinct spectroscopic features of monomeric and polymeric iron alkoxides arise primarily from differences in the iron coordination environment, oxidation state, and the nature of the alkoxide bridging.

Infrared Spectroscopy: The C-O stretching vibration (ν(C-O)) is a sensitive probe for the coordination mode of the alkoxide ligand. In monomeric complexes with terminal alkoxides, this band appears at a higher frequency compared to complexes with bridging alkoxides.[1] This is because bridging weakens the C-O bond. The Fe-O stretching vibrations also differ, with the polymeric oxo-cluster showing a characteristic high-frequency vibration for the Fe-O-Fe core.

Mössbauer Spectroscopy: The isomer shift (δ) is indicative of the oxidation state and covalency of the iron center. The higher isomer shift for the monomeric Fe(II) complex reflects its lower oxidation state compared to the Fe(III) centers in the polymeric cluster.[2] The quadrupole splitting (ΔE₋) is sensitive to the symmetry of the electric field gradient at the iron nucleus. The larger quadrupole splitting in the monomeric complex suggests a more distorted coordination geometry compared to the more symmetric environments within the oxo-cluster.[2]

UV-Visible Spectroscopy: The electronic spectra are dominated by ligand-to-metal charge transfer (LMCT) bands. The positions and intensities of these bands are influenced by the nature of the ligands and the geometry of the iron center. The polymeric iron(III) oxo-cluster exhibits LMCT bands at lower energies (longer wavelengths) compared to the monomeric Fe(II) complex, which is consistent with the higher oxidation state of the iron centers.[3][4] The monomeric complex also shows weaker d-d transitions.[3]

This guide provides a foundational understanding of the spectroscopic distinctions between monomeric and polymeric iron methoxide species, utilizing representative examples to illustrate these differences. Researchers can apply these principles to characterize new iron alkoxide complexes and understand their structural properties.

References

• 1. Mössbauer characterization of an unusual high-spin side-on peroxo-Fe3+ species in the active site of superoxide reductase from Desulfoarculus Baarsii. Density functional calculations on related models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Reactivity of Iron Methoxide and Other Transition Metal Methoxides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the reactivity of iron(III) methoxide (B1231860) against other common transition metal methoxides, such as those derived from copper(II), manganese(II), and cobalt(II). While direct, side-by-side quantitative data on the reactivity of these specific methoxides under identical conditions is not extensively documented in publicly available literature, this guide synthesizes established principles of inorganic chemistry and findings from related studies on transition metal oxides and alkoxides to offer a robust comparative framework.

Data Presentation: A Comparative Overview of Reactivity

The catalytic performance of transition metal methoxides is intrinsically linked to the properties of the central metal ion, including its Lewis acidity, accessible oxidation states, and coordination geometry. The following table summarizes the expected relative reactivity of iron(III) methoxide in comparison to other transition metal methoxides in common organic reactions, based on general chemical principles and catalytic activities observed for related oxide and complex catalysts.

Feature	Iron(III) Methoxide	Copper(II) Methoxide	Manganese(II) Methoxide	Cobalt(II) Methoxide
Primary Catalytic Role	Strong Lewis acid, redox activity	Redox-active, coupling reactions	Mild Lewis acid, oxidation catalysis	Redox-active, radical pathways
Expected Reactivity in Transesterification	High, due to strong Lewis acidity	Moderate to high	Moderate	Moderate
Expected Reactivity in Oxidation Reactions	High, facilitates electron transfer	High, well-known oxidation catalyst	High, multiple stable oxidation states	High, promotes radical formation
Common Reaction Types	Transesterification, polymerization, C-C bond formation	Ullmann coupling, click chemistry, oxidation	Oxidation of alcohols and hydrocarbons	Hydroformylation, oxidation
Relative Stability	Moderately stable, sensitive to moisture	Less stable, prone to reduction	Moderately stable	Moderately stable

Experimental Protocols

Reproducibility is paramount in scientific research. The following sections detail generalized yet comprehensive protocols for the synthesis of transition metal methoxides and a typical application in catalysis.

General Synthesis of Transition Metal Methoxides via Salt Metathesis

This method is widely applicable for the synthesis of various transition metal methoxides from their corresponding metal halides.

Materials:

• Anhydrous metal chloride (e.g., FeCl₃, CuCl₂, MnCl₂, CoCl₂)

• Sodium methoxide (NaOMe)

• Anhydrous methanol (B129727) (MeOH)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Schlenk line and glassware

• Inert gas (Argon or Nitrogen)

Procedure:

• All glassware is dried in an oven at 120°C overnight and assembled hot under a flow of inert gas.

• The anhydrous metal chloride (1 equivalent) is dissolved or suspended in anhydrous methanol in a Schlenk flask under an inert atmosphere.

• Sodium methoxide (stoichiometric equivalent, e.g., 3 equivalents for FeCl₃) is dissolved in anhydrous methanol in a separate Schlenk flask.

• The sodium methoxide solution is slowly added to the metal chloride solution/suspension at 0°C with vigorous stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.

• The precipitated sodium chloride (NaCl) is removed by filtration or centrifugation under an inert atmosphere.

• The solvent is removed from the filtrate in vacuo to yield the solid transition metal methoxide.

• The product is washed with an anhydrous non-polar solvent like pentane (B18724) or hexane (B92381) to remove any residual impurities and dried in vacuo.

Synthesis of Copper(II) Methoxide

This protocol is adapted from a literature procedure for the direct synthesis of copper(II) methoxide from copper(II) acetate (B1210297).

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Anhydrous methanol (MeOH)

• Autoclave or sealed reaction vessel

Procedure:

• Copper(II) acetate monohydrate is dissolved in anhydrous methanol in a glass liner for an autoclave.

• The vessel is sealed and heated to a specified temperature (e.g., 120-150°C) for a defined period (e.g., 12-24 hours) to allow for the solventothermal reaction to proceed.

• After cooling to room temperature, the resulting solid product, copper(II) methoxide, is collected by filtration.

• The product is washed with fresh anhydrous methanol and dried under vacuum.

General Protocol for Transesterification Catalyzed by a Transition Metal Methoxide

This protocol outlines a typical procedure for the use of a transition metal methoxide as a catalyst for the transesterification of an ester, a key reaction in biodiesel production.

Materials:

• Ester (e.g., methyl benzoate)

• Alcohol (e.g., ethanol)

• Transition metal methoxide catalyst (e.g., iron(III) methoxide)

• Anhydrous solvent (e.g., toluene)

• Reflux condenser and heating mantle

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• The ester, alcohol (in excess), and anhydrous solvent are added to a round-bottom flask equipped with a reflux condenser under an inert atmosphere.

• The transition metal methoxide catalyst (typically 1-5 mol%) is added to the mixture.

• The reaction mixture is heated to reflux and maintained at that temperature.

• The progress of the reaction is monitored by taking aliquots at regular intervals and analyzing them by GC to determine the conversion of the starting ester and the yield of the product ester.

• Upon completion, the reaction is cooled to room temperature, and the catalyst is removed by filtration.

• The solvent and excess alcohol are removed by rotary evaporation, and the product is purified by distillation or chromatography.

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key processes related to the synthesis and catalytic activity of transition metal methoxides.

Caption: Workflow for the synthesis of transition metal methoxides.

Caption: A plausible catalytic cycle for transesterification.

A Comparative Guide to Iron-Based Catalysts in Formaldehyde Production: A Cost-Benefit Analysis

For Researchers, Scientists, and Drug Development Professionals

The industrial production of formaldehyde (B43269), a cornerstone chemical intermediate, predominantly relies on the catalytic oxidation of methanol (B129727). The two leading catalytic systems for this process are iron-molybdate and silver-based catalysts. While the initial query specified iron methoxide, the prevalent and industrially significant iron-based catalyst for this application is iron molybdate (B1676688). This guide provides a comprehensive cost-benefit analysis of iron molybdate catalysts in comparison to silver-based alternatives, supported by performance data and detailed experimental protocols.

Performance and Cost Comparison

The choice between iron molybdate and silver catalysts for formaldehyde production involves a trade-off between various performance and cost factors. Iron molybdate catalysts generally offer higher conversion and selectivity at lower operating temperatures, while silver catalysts can have lower initial costs but are less efficient.[1][2]

Parameter	Iron Molybdate Catalyst	Silver-Based Catalyst	References
Methanol Conversion	>98%	75-85%	[1][2]
Formaldehyde Selectivity	~99%	80-90%	[2][3]
Operating Temperature	250-400 °C	~650 °C	[1][4]
Catalyst Lifespan	12-18 months	3-8 months	[2]
Initial Investment	Higher (for larger plant size)	Lower	[2][5]
Methanol Consumption	Lower	Higher	[5]
Steam Output	Higher (e.g., 800 kg/MT )	Lower (e.g., 550 kg/MT )	[5]
Catalyst Regeneration	Molybdenum can be recovered	Can be fully regenerated	[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of catalyst performance. Below are representative experimental protocols for the synthesis of an iron molybdate catalyst and the evaluation of its catalytic performance in methanol oxidation.

Synthesis of Iron Molybdate Catalyst (Co-precipitation Method)

This protocol describes a common method for synthesizing iron molybdate catalysts.[6][7][8]

• Precursor Solution Preparation:

  • Prepare an aqueous solution of ammonium (B1175870) heptamolybdate ((NH₄)₆Mo₇O₂₄·4H₂O).

  • Prepare an aqueous solution of iron(III) nitrate (B79036) (Fe(NO₃)₃·9H₂O). The molar ratio of Mo to Fe is a critical parameter and is typically greater than 1.5.[3]

• Co-precipitation:

  • Heat the ammonium heptamolybdate solution to approximately 70°C.

  • Slowly add the iron(III) nitrate solution to the heated molybdate solution with vigorous stirring.

  • Adjust the pH of the resulting slurry to a specific value (e.g., pH 2 with nitric acid) to facilitate precipitation.[8]

• Aging and Filtration:

  • Age the precipitate in the mother liquor for a set period (e.g., 3 hours) to ensure complete reaction and desired particle morphology.[9]

  • Filter the precipitate and wash it thoroughly with deionized water to remove any unreacted precursors and nitrates.

• Drying and Calcination:

  • Dry the filtered cake in an oven at a temperature of around 110-120°C for 24 hours.[8][10]

  • Calcine the dried powder in a furnace under a flow of air. The calcination temperature is typically around 500°C for several hours to form the active iron molybdate phases.[6][8]

Catalytic Performance Evaluation

This protocol outlines a typical setup for assessing the performance of a catalyst in the selective oxidation of methanol.[10][11]

• Reactor Setup:

  • A fixed-bed reactor is commonly used, where a specific amount of the catalyst (e.g., 0.9 mL of 40-60 mesh particles) is packed into a reactor tube (e.g., steel tube with a 7 mm internal diameter).[11]

• Reaction Conditions:

  • The reactor is heated to the desired reaction temperature (e.g., 250°C) in a tubular furnace.[11]

  • A feed gas mixture containing methanol, oxygen, and an inert gas (e.g., nitrogen) is introduced into the reactor at a controlled flow rate. A typical feed composition is a methanol/air mixture.[11]

  • The gas hourly space velocity (GHSV), which is the ratio of the volumetric flow rate of the feed gas to the volume of the catalyst bed, is maintained at a specific value (e.g., 9000 h⁻¹).[11]

• Product Analysis:

  • The effluent gas from the reactor, containing unreacted methanol, formaldehyde, and byproducts, is analyzed using an online gas chromatograph (GC) to determine the composition.[11]

• Performance Calculation:

  • Methanol conversion and formaldehyde selectivity are calculated based on the GC analysis of the inlet and outlet gas streams.

Visualizing the Process and Pathways

Diagrams are provided below to illustrate the experimental workflow and the catalytic reaction pathway.

Experimental workflow for catalyst synthesis and evaluation.

Simplified reaction pathway of methanol to formaldehyde.

Concluding Remarks

The choice between iron molybdate and silver catalysts for industrial formaldehyde production is a complex decision that depends on various factors, including plant scale, capital investment, and the local cost of raw materials and energy.[1] The iron molybdate process, often referred to as the Formox process, is generally favored for large-scale production due to its higher efficiency and longer catalyst life, which can lead to lower overall operating costs despite a higher initial investment.[5][6] Conversely, the silver catalyst process may be more suitable for smaller-scale operations where lower initial capital expenditure is a priority.[1] The detailed experimental protocols provided in this guide offer a foundation for researchers to further investigate and optimize these catalytic systems.

References

• 1. Comparing Different Formaldehyde Production Processes [slchemtech.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Formaldehyde - Wikipedia [en.wikipedia.org]
• 5. Metal Oxide Process | Formaldehyde Plant | Helipont Chemical [epcchemicalplant.com]
• 6. Iron molybdate catalysts synthesised via dicarboxylate decomposition for the partial oxidation of methanol to formaldehyde - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00699E [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Catalytic Mechanisms Involving Iron Methoxide Intermediates

For Researchers, Scientists, and Drug Development Professionals

The validation of catalytic mechanisms is a cornerstone of modern chemistry, enabling the optimization of existing processes and the rational design of new, more efficient catalysts. In reactions involving iron-based catalysts, the formation of iron methoxide (B1231860) intermediates is often a critical, yet transient, step. This guide provides a comparative analysis of two prominent catalytic systems where iron methoxide intermediates are postulated: the iron molybdate (B1676688) and iron vanadate (B1173111) systems, both widely used in the selective oxidation of methanol (B129727) to formaldehyde (B43269). We will delve into the experimental data that supports the involvement of these intermediates and provide detailed protocols for key validation techniques.

Comparative Performance of Iron Molybdate and Iron Vanadate Catalysts

The catalytic performance of iron molybdate and iron vanadate systems in the selective oxidation of methanol is a subject of extensive research. Both systems are known to be highly effective, but they exhibit distinct characteristics in terms of activity, selectivity, and stability. Iron molybdate catalysts are the industry standard for formaldehyde production, often exhibiting high selectivity at relatively low temperatures.[1][2] Iron vanadate catalysts, on the other hand, are noted for their high activity and stability at elevated temperatures.[3]

Below is a summary of key performance indicators for these two catalytic systems, compiled from various studies. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different research groups.

Catalyst System	Typical Composition	Reaction Temperature (°C)	Methanol Conversion (%)	Formaldehyde Selectivity (%)	Key Byproducts	Reference
Iron Molybdate	Fe₂(MoO₄)₃ with excess MoO₃	250 - 400	>95	92 - 95	Dimethyl ether (DME), CO, CO₂	[1][4][5]
Iron Vanadate	FeVO₄	230 - 350	~75	~97 (corrected)	Dimethyl ether (DME), CO, CO₂	[3][6]
α-Fe₂O₃	-	>250	Low	0 (main products CO₂, H₂)	CO₂, H₂	[7]
MoO₃	-	>270	Moderate	High	Formaldehyde	[7]
V₂O₅	-	230	Low	High	Formaldehyde	[6]

Elucidating the Catalytic Cycle: The Role of Iron Methoxide

The currently accepted mechanism for methanol oxidation on both iron molybdate and iron vanadate catalysts involves a redox process, often described by the Mars-van Krevelen mechanism.[2][6] A key feature of this mechanism is the formation of a surface methoxy (B1213986) (methoxide) intermediate.

The proposed catalytic cycle for the iron molybdate system is depicted below.

Caption: Proposed catalytic cycle for methanol oxidation on an iron molybdate catalyst.

A similar mechanism is proposed for the iron vanadate system, with the active sites being surface VOx species.[6]

Caption: Proposed catalytic cycle for methanol oxidation on an iron vanadate catalyst.

Experimental Protocols for Mechanistic Validation

The validation of these proposed mechanisms relies on a suite of sophisticated experimental techniques. Below are detailed protocols for two of the most powerful methods: Temperature Programmed Desorption (TPD) and in situ Fourier Transform Infrared (FTIR) Spectroscopy.

Temperature Programmed Desorption (TPD) of Methanol

TPD is used to study the desorption of species from a catalyst surface as a function of temperature, providing insights into the nature and strength of adsorbed intermediates.

Experimental Workflow for TPD

Caption: A generalized workflow for a Temperature Programmed Desorption experiment.

Detailed Protocol:

• Catalyst Loading and Pretreatment:

  • Load approximately 50-100 mg of the catalyst into a quartz microreactor.

  • Pretreat the catalyst by heating in a flow of oxidizing gas (e.g., 20% O₂ in He) at a temperature sufficient to clean the surface (e.g., 300-400°C) for at least 1 hour.[6]

  • Cool the catalyst to the desired adsorption temperature (typically near room temperature) in an inert gas flow (e.g., He or Ar).

• Methanol Adsorption:

  • Introduce methanol vapor to the catalyst bed. This can be done via a series of pulses from a calibrated loop or by flowing a dilute mixture of methanol in an inert carrier gas until the surface is saturated.

• Purging:

  • Purge the system with an inert gas for an extended period (e.g., 1-2 hours) at the adsorption temperature to remove any weakly physisorbed methanol.

• Temperature Programmed Desorption:

  • Heat the catalyst at a linear rate (e.g., 10°C/min) in a constant flow of inert gas.

  • Monitor the desorbing species using a mass spectrometer. Key m/z values to track include: 31 (CH₃O⁺), 32 (CH₃OH⁺), 30 (CH₂O⁺), 18 (H₂O⁺), 28 (CO⁺), and 44 (CO₂⁺).

• Data Analysis:

  • Plot the intensity of each mass signal as a function of temperature to generate the TPD spectrum.

  • The temperature at which a species desorbs provides information about its binding energy to the surface. The identity and relative amounts of the desorbed species reveal the reaction pathways occurring on the surface. For instance, the desorption of formaldehyde from the decomposition of a surface methoxy species is a key indicator.[7]

In Situ Fourier Transform Infrared (FTIR) Spectroscopy

In situ FTIR allows for the direct observation of adsorbed species on the catalyst surface under reaction conditions, providing direct evidence for the existence of intermediates like iron methoxide.

Detailed Protocol:

• Sample Preparation and Cell Mounting:

  • Press a small amount of the catalyst powder into a self-supporting wafer.

  • Mount the wafer in an in situ IR cell that allows for gas flow and heating while the IR beam passes through the sample.

  • Place the cell in the sample compartment of an FTIR spectrometer.

• Catalyst Activation:

  • Activate the catalyst in situ by heating under a flow of oxidizing or inert gas, following a similar procedure to the TPD pretreatment.

  • Cool the catalyst to the desired reaction temperature and collect a background spectrum.

• Introduction of Reactants:

  • Introduce a flow of methanol vapor (often diluted in an inert gas) over the catalyst wafer.

  • Record IR spectra at regular intervals to monitor the formation of adsorbed species.

• Identification of Surface Intermediates:

  • Analyze the resulting spectra for vibrational bands corresponding to potential surface intermediates. Key bands to look for include:

    • ν(C-H) stretching vibrations of methoxy groups (~2800-3000 cm⁻¹).[6][8]

    • ν(C-O) stretching vibrations of methoxy groups (~1050-1150 cm⁻¹).

    • Bands corresponding to adsorbed formaldehyde and formate (B1220265) species.

• Transient Studies:

  • To study the reactivity of the observed intermediates, switch the gas flow from methanol to an inert or oxidizing gas and continue to collect spectra. The disappearance of methoxy bands and the appearance of formaldehyde bands would provide strong evidence for the proposed reaction pathway.

Isotopic Labeling Studies

Isotopic labeling is a powerful technique to trace the path of atoms through a reaction and to elucidate reaction mechanisms. For instance, using ¹⁸O-labeled catalysts can help determine whether the oxygen in the formaldehyde product originates from the catalyst lattice (as predicted by the Mars-van Krevelen mechanism) or from gaseous O₂. Similarly, using ¹³C-labeled methanol can confirm that the carbon in the formaldehyde product originates from the methanol feed. While detailed comparative studies using isotopic labeling for these specific iron molybdate versus vanadate systems are not abundant in the literature, the principles of the technique are well-established and would provide definitive insights.

Conclusion

The validation of catalytic mechanisms involving transient species like iron methoxide intermediates requires a multi-pronged approach combining performance testing with advanced spectroscopic and kinetic studies. Both iron molybdate and iron vanadate catalysts are effective for the selective oxidation of methanol to formaldehyde, proceeding through a mechanism involving surface methoxide species. While iron molybdate catalysts are the current industrial standard, iron vanadate systems offer high activity and thermal stability. The experimental protocols detailed in this guide for TPD and in situ FTIR provide a framework for researchers to probe these and other catalytic systems, ultimately leading to a deeper understanding and the development of improved catalytic processes.

References

• 1. Methanol to Formaldehyde: An Overview of Surface Studies and Performance of an Iron Molybdate Catalyst [mdpi.com]
• 2. The selective oxidation of methanol to formaldehyde using novel iron molybdate catalysts prepared by supercritical antisolvent precipitation - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D5CY00211G [pubs.rsc.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. "Selectivity and Activity of Iron Molybdate Catalysts in Oxidation of M" by Khalid Khazzal Hummadi, Karim H. Hassan et al. [tjer.squ.edu.om]
• 5. researchgate.net [researchgate.net]
• 6. lehigh.edu [lehigh.edu]
• 7. researchgate.net [researchgate.net]
• 8. The application of FTIR <i>in situ</i> spectroscopy combined with methanol adsorption to the study of mesoporous sieve SBA-15 with cerium-zirconium oxides modified with gold and copper species - Arabian Journal of Chemistry [arabjchem.org]

Comparative Efficiency of Iron(III) Methoxide in Different Solvent Systems: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of solvent can be a critical factor in the efficiency and outcome of a chemical reaction. This guide provides a comparative analysis of the performance of iron(III) methoxide (B1231860) as a catalyst in various solvent systems for cross-coupling reactions, supported by available experimental data.

Iron(III) methoxide, an accessible and cost-effective iron catalyst, has demonstrated potential in facilitating various organic transformations, including the formation of carbon-carbon (C-C) bonds, which are fundamental in the synthesis of pharmaceuticals and other complex organic molecules. The efficiency of this catalyst is, however, significantly influenced by the solvent in which the reaction is conducted. This guide aims to shed light on these solvent effects to aid in the rational design of experimental protocols.

Data Presentation: Comparative Efficiency in Cross-Coupling Reactions

Due to the limited availability of direct comparative studies of iron(III) methoxide in a single reaction across multiple solvents, the following table compiles data from various studies on iron-catalyzed cross-coupling reactions. While not all examples use iron(III) methoxide directly, they utilize similar iron precursors and alkoxide bases, providing valuable insights into the influence of the solvent on reaction efficiency. Optimal performance for iron-catalyzed Suzuki-Miyaura cross-coupling reactions using alkoxide bases has been observed in non-polar solvents[1][2][3].

Reaction Type	Iron Catalyst	Substrates	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	(FI)Fe(CH2SiMe3)(py)	Aryl boronic ester, Alkyl bromide	Benzene	KOEt	80	16	74	[1]
Suzuki-Miyaura	(FI)Fe(CH2SiMe3)(py)	Aryl boronic ester, Alkyl bromide	Fluorobenzene	KOEt	80	24	>97	[1]
Kumada	Fe(acac)3	Aryl chloride, Alkyl Grignard	THF	-	25	0.25	98	[4]
Kumada	FeCl3	Alkyl halide, Aryl Grignard	THF	-	0-40	-	45-99	[5]
Kumada	Fe(acac)3	Aryl chloride, Aryl Grignard	THF/tBuOMe	-	reflux	-	high	[6]

Note: This table is a compilation from various sources and direct comparison should be made with caution as other reaction parameters may vary.

Experimental Protocols

Below is a general experimental protocol for an iron-catalyzed cross-coupling reaction, which can be adapted for use with iron(III) methoxide. Specific reaction conditions, including catalyst loading, temperature, and reaction time, may require optimization for different substrates.

General Protocol for Iron-Catalyzed Cross-Coupling of an Aryl Halide with a Grignard Reagent:

• Preparation of the Reaction Vessel: A round-bottom flask is flame-dried under vacuum and then purged with an inert gas (e.g., nitrogen or argon).

• Addition of Reagents: To the flask are added the iron catalyst (e.g., iron(III) methoxide, 1-5 mol%), the aryl halide (1.0 equiv.), and the solvent (e.g., THF, anhydrous).

• Cooling: The reaction mixture is cooled to the desired temperature (e.g., 0 °C or room temperature) using an appropriate cooling bath.

• Addition of Grignard Reagent: The Grignard reagent (1.1-1.5 equiv.) is added dropwise to the stirred reaction mixture.

• Reaction Monitoring: The reaction is monitored by a suitable analytical technique (e.g., TLC or GC-MS) until the starting material is consumed.

• Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• Extraction: The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Drying and Concentration: The combined organic layers are dried over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired cross-coupled product.

Mandatory Visualization

Experimental Workflow for Comparative Solvent Screening

The following diagram illustrates a typical workflow for screening different solvents to determine the optimal conditions for an iron(III) methoxide-catalyzed reaction.

Caption: Workflow for solvent screening in catalysis.

Signaling Pathway of Iron-Catalyzed Cross-Coupling (Proposed)

This diagram illustrates a plausible catalytic cycle for an iron-catalyzed cross-coupling reaction, such as a Kumada coupling. The exact mechanism can vary depending on the specific reaction conditions and substrates.

Caption: Proposed catalytic cycle for cross-coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Visible‐Light‐Promoted Iron‐Catalyzed C(sp2)–C(sp3) Kumada Cross‐Coupling in Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Iron(II) Methoxide: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and operational excellence. Iron(II) methoxide (B1231860), a reactive and hazardous substance, requires a stringent disposal protocol to ensure the safety of laboratory personnel and environmental compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of iron(II) methoxide.

Hazard Profile and Transportation Information

Iron(II) methoxide is classified as a hazardous material. Key quantitative data for its transport and handling are summarized below.

Parameter	Value	Citation
UN Number	UN3181	[1]
Proper Shipping Name	METAL SALTS OF ORGANIC COMPOUNDS, FLAMMABLE, N.O.S.	[1]
Hazard Class	4.1 (Flammable Solid)	[1]
Packing Group	III	[1]
Hazards	Flammable solid, Causes skin and eye irritation	[1]

Experimental Protocols: Disposal Procedure

The following step-by-step procedure outlines the safe disposal of iron(II) methoxide. This protocol is designed to be followed within a laboratory setting by trained personnel.

1. Personal Protective Equipment (PPE) and Preparation:

• Before handling iron(II) methoxide waste, ensure you are wearing appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1]

• Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or vapors.[1]

• Ensure a Class D fire extinguisher (for flammable metals) or dry chemical/CO2 extinguisher is accessible.[1]

2. Waste Container Preparation:

• Select a dedicated, clean, and dry waste container that is compatible with iron(II) methoxide. The original container is often the best choice.[2]

• Do not mix iron(II) methoxide waste with any other chemical waste, especially water or aqueous solutions, as it can react violently.[2]

• Securely label the waste container with "Hazardous Waste," "Iron(II) Methoxide," and the associated hazard symbols (e.g., flammable solid).

3. Waste Transfer:

• Carefully transfer the waste iron(II) methoxide into the prepared container.

• Avoid generating dust during the transfer.[2]

• If any material is spilled, clean it up using dry procedures. Do not use water.[3]

4. Sealing and Storage:

• Tightly seal the container to prevent any leakage or exposure to moisture.[1]

• Store the sealed container in a designated hazardous waste storage area that is cool, dry, and well-ventilated.[1]

• The storage area should be away from heat, sparks, open flames, and incompatible materials.

5. Final Disposal:

• Arrange for the collection of the hazardous waste by a licensed and approved waste disposal contractor.[1]

• Provide the contractor with the Safety Data Sheet (SDS) for iron(II) methoxide to ensure they have all the necessary information for safe transport and disposal.

• Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of iron(II) methoxide.

Caption: Workflow for the safe disposal of iron(II) methoxide.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sds.chemtel.net [sds.chemtel.net]

Safeguarding Your Research: A Comprehensive Guide to Handling Iron Methoxide

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Iron (II) Methoxide, offering procedural, step-by-step guidance to foster a culture of safety and build trust in your operational protocols.

Personal Protective Equipment (PPE) for Iron Methoxide

When handling Iron (II) Methoxide, a comprehensive approach to personal protection is critical to prevent exposure. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles. A face shield may be necessary for larger quantities or when there is a risk of splashing.	Protects against eye irritation or serious eye damage from dust or splashes.[1][2]
Skin Protection	Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin exposure.[1][2][3]	Prevents skin irritation from direct contact.[2][4] Contaminated clothing should be removed immediately and washed before reuse.[1][2]
Respiratory Protection	Use a suitable respirator when high concentrations are present, if dust is generated, or in case of brief or low pollution.[2][5] For higher or longer exposure, a respiratory protective device independent of circulating air may be necessary.[5]	Protects against respiratory irritation.[4][5] Long-term inhalation of iron dust can lead to a benign pneumoconiosis called siderosis.

Experimental Protocol: Safe Handling of Iron Methoxide

This protocol outlines the key steps for the safe handling of Iron (II) Methoxide from receipt to disposal.

Preparation and Handling Area Setup

• Ventilation: Always handle Iron (II) Methoxide in a well-ventilated area.[1] A properly operating chemical fume hood with an average face velocity of at least 100 feet per minute is recommended.[5]

• Safety Equipment: Ensure that an eyewash station and a safety shower are in close proximity to the workstation.[1]

• Ignition Sources: Iron (II) Methoxide is a flammable solid.[4] Keep it away from heat, sparks, open flames, and hot surfaces.[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge.[1]

Handling Procedure

• Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the table above.

• Avoid Dust Formation: Minimize the generation of dust during handling.[1][6]

• Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the handling area.[1]

Storage

• Container: Keep the container tightly closed.[1][5]

• Conditions: Store in a dry, cool, and well-ventilated place.[1]

• Incompatibilities: Store away from strong oxidizing agents.[1]

Disposal Plan

• Waste Characterization: Waste material must be disposed of in accordance with national and local regulations. It is generally not classified as a federally regulated hazardous waste, but local regulations may vary.[7][8]

• Containerization: Leave chemicals in their original containers and do not mix with other waste. Handle uncleaned containers as you would the product itself.

• Disposal Method: Consult a licensed waste disposal specialist for proper destruction.[2] Do not release the material into the environment.[2]

  • For small quantities of metal alkoxides, a potential decomposition method involves reacting with an alcohol (like methanol (B129727) or ethanol), followed by the gradual addition of water, neutralization with acid, and then disposal as solvent waste. However, this should only be performed by trained personnel with approval from a chemical safety officer.

First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure to Iron (II) Methoxide.

Exposure Route	First Aid Instructions
Eye Contact	Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek medical attention if irritation persists.[1]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs or persists, get medical advice/attention.[1]
Inhalation	Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[1] If the person is not breathing, give artificial respiration.[1] Call a poison center or doctor if you feel unwell.[1]
Ingestion	Rinse the mouth with water and then drink plenty of water.[1] Call a poison center or doctor if you feel unwell.[1]

Visualizing the Safe Handling Workflow

To further clarify the operational steps for safely handling Iron (II) Methoxide, the following diagram illustrates the logical flow from preparation to disposal.

References

• 1. fishersci.com [fishersci.com]
• 2. portal.cytodocs.com [portal.cytodocs.com]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. Iron(II) methoxide, 98% 2 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. iron-powder.com [iron-powder.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. schoolcraft.mi.safeschoolssds.com [schoolcraft.mi.safeschoolssds.com]
• 8. sds.chemtel.net [sds.chemtel.net]